Isopropyl Thioglycolate

• CAS: 7383-61-1

Core Science & Biosynthesis

Isopropyl Thioglycolate synthesis reaction mechanism

An In-depth Technical Guide to the Synthesis of Isopropyl Thioglycolate: Reaction Mechanism and Practical Application

Introduction

Isopropyl thioglycolate (IPTG), the isopropyl ester of thioglycolic acid, is a significant organic compound utilized across various industries.[1] It is prominently featured in cosmetic formulations, particularly for hair waving or straightening products, where it acts as a reducing agent to modify the disulfide bonds in keratin.[1][2][3][4] Its synthesis is a matter of considerable interest for professionals in chemical manufacturing and product development.

This technical guide provides a detailed examination of the predominant synthesis route for isopropyl thioglycolate: the acid-catalyzed esterification of thioglycolic acid with isopropanol. We will deconstruct the reaction mechanism, explore the critical experimental parameters from a practical standpoint, and present a validated laboratory-scale protocol. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of both the theoretical and practical aspects of IPTG synthesis.

The Core Reaction: Fischer-Speier Esterification

The synthesis of isopropyl thioglycolate from thioglycolic acid and isopropyl alcohol is a classic example of a Fischer-Speier esterification. This equilibrium reaction involves the condensation of a carboxylic acid and an alcohol in the presence of an acid catalyst.[5][6]

The overall reaction is as follows:

HSCH₂COOH (Thioglycolic Acid) + (CH₃)₂CHOH (Isopropanol) ⇌ HSCH₂COOCH(CH₃)₂ (Isopropyl Thioglycolate) + H₂O (Water)

The primary challenge in this synthesis is the reversible nature of the reaction. To achieve a high yield of the desired ester, the equilibrium must be shifted to the right. This is typically accomplished by using an excess of one reactant (usually the alcohol) or, more effectively, by continuously removing the water produced during the reaction.[5][6]

The Reaction Mechanism Deconstructed

The acid-catalyzed esterification proceeds through a multi-step nucleophilic acyl substitution mechanism. Understanding these steps is crucial for optimizing reaction conditions and troubleshooting potential issues. Commonly used catalysts include strong mineral acids like sulfuric acid, sulfonic acids such as p-toluenesulfonic acid, or solid acid catalysts like acidic ion-exchange resins (e.g., Amberlyst A-15).[5][7][8][9]

The mechanism can be broken down into five key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of thioglycolic acid. This step is critical as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[6][10]

• Nucleophilic Attack by Isopropanol: The lone pair of electrons on the oxygen atom of isopropanol attacks the now highly electrophilic carbonyl carbon. This results in the formation of a tetrahedral intermediate.[6][10]

• Proton Transfer: A proton is transferred from the oxonium ion (the former hydroxyl group of the alcohol) to one of the hydroxyl groups of the tetrahedral intermediate. This converts a hydroxyl group into a good leaving group (water).

• Elimination of Water: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, leading to the elimination of a water molecule.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, isopropyl thioglycolate.[10]

Caption: Mechanism for the acid-catalyzed synthesis of Isopropyl Thioglycolate.

Key Experimental Parameters and Their Rationale

Optimizing the synthesis of isopropyl thioglycolate requires careful control over several experimental variables. The choices made directly impact reaction rate, yield, and purity.

• Catalyst Selection:

  • Homogeneous Catalysts (e.g., H₂SO₄, p-TsOH): These are highly effective but can be difficult to remove from the final product, often requiring neutralization and washing steps which can complicate the work-up and generate waste.[9][11]

  • Heterogeneous Catalysts (e.g., Acidic Ion-Exchange Resins): Macroporous resins like Amberlyst A-15 are particularly advantageous in an industrial setting.[7][8] They can be easily removed from the reaction mixture by simple filtration, are reusable, and often lead to a cleaner product with fewer side reactions.[7][8]

• Temperature and Pressure:

  • The reaction is typically conducted at elevated temperatures, generally between 60°C and 150°C, to increase the reaction rate.[7]

  • Applying a vacuum (reduced pressure) serves a dual purpose: it lowers the boiling point of the mixture, allowing the reaction to proceed at a lower temperature to prevent degradation, and it facilitates the removal of water, thereby driving the equilibrium towards the product.[7][12]

• Water Removal:

  • As dictated by Le Chatelier's principle, the removal of water is paramount for achieving high conversion. The most common industrial method is azeotropic distillation using a Dean-Stark apparatus or a similar water separator.[7][8][13] The alcohol reactant or an added non-polar solvent (like toluene) can act as an azeotroping agent.[5]

• Molar Ratio of Reactants:

  • Using a slight excess of the alcohol (isopropanol) can also help shift the equilibrium towards the ester.[6] Molar ratios of alcohol to thioglycolic acid are often in the range of 1.0 to 1.5.[7][12] A large excess is generally avoided to minimize difficulties in its removal from the final product.

A Validated Experimental Protocol

The following protocol is a synthesized representation based on methodologies described in the patent literature for the preparation of thioglycolic acid esters using a heterogeneous catalyst.[7][8]

Materials and Equipment:

• Thioglycolic acid (TGA)

• Isopropanol (IPA)

• Acidic ion-exchange resin (e.g., Amberlyst A-15)

• Sodium bicarbonate solution (e.g., 10%)

• Sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Reaction flask equipped with a magnetic stirrer, heating mantle, thermometer, and a Dean-Stark apparatus with a condenser.

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask, add thioglycolic acid (e.g., 0.8 mol), isopropanol (e.g., 0.9 mol, 1.1 equivalents), and the acidic ion-exchange resin (e.g., 2-5% by weight of TGA).

• Esterification: Assemble the Dean-Stark apparatus and condenser. Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the side arm of the Dean-Stark trap as an azeotrope with isopropanol.

• Monitoring: Continue the reaction until no more water is collected in the trap, indicating the reaction is nearing completion. This can take several hours depending on the scale and temperature.

• Catalyst Removal: Cool the reaction mixture to room temperature. Remove the ion-exchange resin catalyst by simple filtration.

• Work-up: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with a 10% sodium bicarbonate solution to neutralize any remaining acid, followed by a saturated sodium chloride solution (brine) to aid in layer separation.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the excess isopropanol using a rotary evaporator.

• Purification: The crude isopropyl thioglycolate can be purified further by vacuum distillation to obtain a product of high purity.[7]

Caption: A generalized workflow for the synthesis and purification of IPTG.

Data Presentation and Expected Outcomes

The efficiency of the synthesis is highly dependent on the chosen conditions. The use of a heterogeneous catalyst and efficient water removal are key to achieving high yields.

Parameter	Typical Value/Condition	Rationale / Expected Outcome
Reactants	Thioglycolic Acid, Isopropanol	Core components for ester formation.
Catalyst	Amberlyst A-15 (2-5% w/w)	Facilitates easy removal and reusability, minimizes acidic waste.[7][8]
Molar Ratio (IPA:TGA)	1.05:1 to 1.5:1	A slight excess of alcohol shifts equilibrium to favor product formation.[7]
Temperature	80 - 120 °C	Ensures a reasonable reaction rate without significant thermal degradation.[7]
Pressure	Atmospheric or Reduced	Reduced pressure aids in azeotropic water removal at a lower temperature.[7]
Reaction Time	2 - 10 hours	Varies with scale, temperature, and efficiency of water removal.
Expected Yield	> 90%	High yields are achievable with effective removal of water.

Conclusion

The synthesis of isopropyl thioglycolate via Fischer-Speier esterification is a well-established and robust chemical process. A thorough understanding of the underlying reaction mechanism, particularly the roles of the acid catalyst and the equilibrium nature of the reaction, is essential for successful and efficient synthesis. The strategic use of heterogeneous acid catalysts and the continuous removal of water via azeotropic distillation represent the most effective methodologies, offering high yields, simplified purification, and improved process economics. The protocol and parameters detailed in this guide provide a solid foundation for researchers and professionals to produce high-purity isopropyl thioglycolate for various applications.

References

• Process for preparing alkyl esters of thioglycolic acid. (EP0718282A1).
• Process for the preparation of thioglycolic acid alkyl esters. (US5714629A).
• Preparation method of thioglycollic acid-2-ethylhexyl ester in molten salt hydrate. (CN112457228A).
• Process for the preparation of thioglycol ester derivatives. (CH369126A).

• Reaction kinetics for the heterogeneously resin-catalyzed and homogeneously self-catalyzed esterification of thioglycolic acid with 2-Ethyl-1-hexanol. (November 2020). Chinese Journal of Chemical Engineering via ResearchGate. [Link]

• Thioglycolic Acid: Properties, Applications, and Benifits. (2023-05-25). Alpha Chemical Co. [Link]

• Process for the preparation of thioglycolic acid alkyl esters. (DE4445202C2).
• Process for preparing isooctyl thioglycolate. (CN102249964A).

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Isopropyl Thioglycolate chemical properties and reactivity

An In-depth Technical Guide to Isopropyl Thioglycolate: Chemical Properties and Reactivity

Introduction: Unveiling Isopropyl Thioglycolate

Isopropyl Thioglycolate (IPTG), known by its IUPAC name propan-2-yl 2-sulfanylacetate, is an organic compound that holds a significant position in both industrial and cosmetic chemistry.[1] As an ester of thioglycolic acid, its chemical behavior is dominated by the dual functionality of a reactive thiol (-SH) group and an ester linkage. This guide, intended for researchers, scientists, and formulation experts, provides a deep dive into the fundamental chemical properties and reactivity of IPTG. We will explore the molecule's structure, its key reactions, stability considerations, and how these intrinsic chemical characteristics are expertly harnessed in practical applications, most notably in the cosmetics industry for hair modification.[2][3] Understanding the causality behind its reactivity is paramount for its effective and safe utilization.

Core Chemical and Physical Properties

The utility of Isopropyl Thioglycolate is intrinsically linked to its specific physicochemical properties. These characteristics govern its solubility, handling, and reactive nature in various chemical environments.

Molecular Structure

The structure of IPTG features a thiol group (-SH) and an isopropyl ester group, which are central to its reactivity.

Caption: Molecular structure of Isopropyl Thioglycolate.

Physicochemical Data

A summary of key quantitative data provides a quick reference for laboratory and industrial applications.

Property	Value	Source(s)
IUPAC Name	propan-2-yl 2-sulfanylacetate	[1]
Synonyms	Isopropyl mercaptoacetate, Thioglycolic acid isopropyl ester	[1][4][5]
CAS Number	7383-61-1	[1][6]
Molecular Formula	C₅H₁₀O₂S	[1][6]
Molecular Weight	134.20 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[5][7]
Boiling Point	171.7°C @ 760 mmHg (est.); 50-51°C @ 10 Torr	[4][5][6]
Density	~1.04 g/cm³	[6]
Flash Point	57.4°C (135°F)	[4][6]
pKa	~8.22 (Predicted for the thiol group)	[5]
Solubility	Soluble in organic solvents; slightly soluble in water	[4][7]

The Heart of Reactivity: The Thiol Group

The chemical personality of Isopropyl Thioglycolate is overwhelmingly dictated by its sulfhydryl (-SH) or thiol group. Thiols are sulfur analogs of alcohols and exhibit distinct reactivity patterns, particularly in their acidity and nucleophilicity.

Acidity and Thiolate Formation

Relative to alcohols, thiols are significantly more acidic.[8] The thiol proton of IPTG can be readily abstracted by a base to form the corresponding thiolate anion (RS⁻). This equilibrium is fundamental to its reactivity.

Caption: Equilibrium between thiol and the more nucleophilic thiolate.

The resulting thiolate is a much more potent nucleophile than the neutral thiol.[8][9] This is because the negative charge is concentrated on the highly polarizable sulfur atom, making it an excellent electron-pair donor. Most reactions involving IPTG proceed via this highly reactive thiolate intermediate.

Reactions as a Nucleophile

The electron-rich thiolate anion readily attacks electron-deficient centers (electrophiles).[10][11] This behavior is the basis for several important synthetic transformations.

• S-Alkylation: Thiolates participate in bimolecular nucleophilic substitution (Sₙ2) reactions with alkyl halides to form thioethers (sulfides).[8][9] This is a common method for forming carbon-sulfur bonds.

• S-Acylation: Reaction with electrophilic acylating agents, such as acid chlorides, yields thioesters.[9]

• Michael Addition: As a soft nucleophile, the thiolate anion preferentially adds to the β-carbon of α,β-unsaturated carbonyl compounds in a conjugate or Michael addition reaction.[10][12]

Caption: General workflow for the S-alkylation of Isopropyl Thioglycolate.

Redox Chemistry: Oxidation to Disulfides

A hallmark reaction of thiols is their susceptibility to oxidation. IPTG, particularly in the presence of mild oxidizing agents or even atmospheric oxygen, can be oxidized to form diisopropyl dithiodiglycolate, a disulfide.[8][13]

2 R-SH (Thiol) ⇌ R-S-S-R (Disulfide) + 2H⁺ + 2e⁻

This reversible reaction is the cornerstone of IPTG's application in cosmetics.[14] As a reducing agent, it cleaves the disulfide bonds present in the keratin protein of hair. Conversely, the disulfide bond can be reformed through a subsequent oxidation step. This redox cycle can be disrupted, and distillation residues from IPTG production are often rich in these disulfide oxidation products.[15]

Ester Hydrolysis

Like any ester, the isopropyl ester group of IPTG can be hydrolyzed under either acidic or basic conditions. This reaction cleaves the molecule, yielding thioglycolic acid and isopropanol. This reactivity is important to consider in formulation chemistry, where pH can significantly impact the stability and integrity of the molecule.

Stability, Storage, and Synthesis

Stability and Handling

The primary stability concern for Isopropyl Thioglycolate and related compounds is oxidation.[16] Exposure to air can lead to the formation of the corresponding disulfide, reducing the concentration of the active thiol.[13]

• Storage Conditions: To ensure stability, IPTG should be stored in tightly sealed containers, protected from light and air, ideally under an inert atmosphere like nitrogen or argon.[13][17] Cool and dark conditions are recommended.[18]

• Incompatibilities: It is incompatible with strong oxidizing agents, and its acidic nature means it will react exothermically with bases.[13]

Common Synthesis Routes

Two primary pathways are commercially used for the synthesis of Isopropyl Thioglycolate and its analogs.

• Direct Esterification: This route involves the acid-catalyzed reaction of thioglycolic acid with isopropanol.[19] While conceptually simple, driving the reaction to completion can be challenging.

• Two-Step Halide Displacement: A more common industrial method begins with the esterification of chloroacetic acid with isopropanol. The resulting isopropyl chloroacetate is then reacted with a sulfur nucleophile, such as sodium hydrosulfide, to displace the chloride and form the thiol.[8][19] An alternative involves reacting with sodium thiosulfate to form an intermediate Bunte salt, which is then hydrolyzed and reduced to yield the final product.[20][21]

Application Profile: The Chemistry of Hair Modification

The most prominent application of Isopropyl Thioglycolate is as an active ingredient in cosmetic formulations for hair waving, straightening, and depilation.[2][3][5] This utility is a direct consequence of its redox chemistry.

The structural integrity and shape of hair are largely determined by strong disulfide bonds (-S-S-) within the keratin protein matrix. IPTG acts as a reducing agent, breaking these bonds and allowing the protein chains to be physically rearranged.

Caption: The chemical workflow of hair waving using Isopropyl Thioglycolate.

In this process, the thiol group of IPTG donates hydrogen atoms to the disulfide bonds in keratin, cleaving them to form free thiol groups on the protein. This plasticizes the hair, allowing it to be set into a new shape (e.g., around a curler). A subsequent application of a mild oxidizing agent, such as hydrogen peroxide, reverses the process, forming new disulfide bonds that lock the hair into its new configuration. The same principle applies to hair straightening and to the chemical breakdown of hair in depilatory creams.[3]

Experimental Protocol: S-Alkylation of Isopropyl Thioglycolate

This protocol provides a representative, self-validating system for reacting the thiol group of IPTG with an electrophile.

Objective: To synthesize an S-alkylated thioether from Isopropyl Thioglycolate and an alkyl bromide.

Materials:

• Isopropyl Thioglycolate (IPTG)

• Benzyl bromide (or other suitable alkyl halide)

• Potassium carbonate (K₂CO₃) or another non-nucleophilic base

• Acetonitrile (or DMF) as solvent

• Standard laboratory glassware, magnetic stirrer, and heating mantle

• Materials for workup (diethyl ether, water, brine) and purification (silica gel for chromatography)

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Isopropyl Thioglycolate (1.0 eq) and dry acetonitrile (solvent).

• Base Addition: Add potassium carbonate (1.5 eq). The base is crucial for deprotonating the thiol to form the highly reactive thiolate anion in situ. The use of a slight excess ensures complete deprotonation.

• Electrophile Addition: Slowly add benzyl bromide (1.1 eq) to the stirring suspension at room temperature. A slight excess of the electrophile ensures the complete consumption of the limiting thiolate.

• Reaction: Heat the mixture to a gentle reflux (e.g., 60-80°C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: After cooling to room temperature, filter off the inorganic salts (K₂CO₃ and KBr). Evaporate the solvent under reduced pressure.

• Extraction: Dissolve the residue in diethyl ether and wash sequentially with water (to remove any remaining salts) and brine (to aid in drying).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude thioether product by flash column chromatography on silica gel.

• Validation: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

References

• Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remedi
• Isopropyl Thioglycolate | C5H10O2S | CID 81864. PubChem - NIH.
• Reactions of thiols. YouTube.
• Reactions of electrophiles with nucleophilic thiolate sites: Relevance to pathophysiological mechanisms and remediation | Request PDF.
• Thiol. Wikipedia.
• Reactions of Thiols.
• Process for preparing isooctyl thioglycolate.
• ISOOCTYL THIOGLYCOL
• ISOPROPYL THIOGLYCOL
• Thioglycolic Acid. Cosmetics Info.
• CAS 7383-61-1 Isopropyl thioglycol
• isopropyl thioglycol
• Study on synthesis method of isooctyl thioglycolate.
• ISOPROPYL THIOGLYCOL
• OPINION ON Thioglycolic acid and its salts (TGA). European Commission.
• Effects of Thioglycolate Compounds in an Emerging Technique in the World of Cosmetics—Brow Lamin
• CN1040978C - Preparation of isooctyl thioglycolate from thiourethane-containing tail liquid.
• CN102249964A - Process for preparing isooctyl thioglycolate.
• TOX-80: Sodium Thioglycolate (CASRN 367-51-1) Administered Dermally to F344/N Rats and B6C3F1/N Mice.
• Final amended report on the safety assessment of Ammonium Thioglycolate, Butyl Thioglycolate, Calcium Thioglycolate, Ethanolamine Thioglycolate, Ethyl Thioglycolate, Glyceryl Thioglycolate, Isooctyl Thioglycolate, Isopropyl Thioglycolate, Magnesium Thioglycolate, Methyl Thioglycolate, Potassium Thioglycolate, Sodium Thioglycol
• SAFETY D
• Thioglycolic Acid | HSCH2COOH | CID 1133. PubChem.
• Cleavage of the Disulfide Bonds via Hydrogenolysis for Recovering Iso‐octyl Thioglycolate from Distillation Residue in Iso‐octyl Thioglycolate Production.
• CN1058393A - The method for preparing thioglycollic acid-2-ethyl hexyl ester.
• The Stability of Thioglycollate Solutions.

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Isopropyl Thioglycolate solubility in organic solvents

An In-Depth Technical Guide to the Solubility of Isopropyl Thioglycolate in Organic Solvents

Foreword: Navigating Chemical Nomenclature

In the realm of chemical reagents, precision in nomenclature is paramount. The topic of this guide is Isopropyl Thioglycolate (CAS No. 7383-61-1). It is crucial to distinguish this compound from a similarly named but structurally distinct molecule commonly used in molecular biology: Isopropyl β-D-1-thiogalactopyranoside (IPTG, CAS No. 367-93-1). While both share an "isopropyl" group, their core structures and applications are vastly different. This guide will focus exclusively on Isopropyl Thioglycolate, providing a brief comparative overview to prevent experimental ambiguity.

Table 1: Chemical Identity of Isopropyl Thioglycolate vs. IPTG

Feature	Isopropyl Thioglycolate	Isopropyl β-D-1-thiogalactopyranoside (IPTG)
CAS Number	7383-61-1[1][2][3]	367-93-1[4]
Molecular Formula	C₅H₁₀O₂S[1][3][5]	C₉H₁₈O₅S[4]
Molecular Weight	134.20 g/mol [1][5]	238.3 g/mol [4]
Structure	propan-2-yl 2-sulfanylacetate	1-methylethyl 1-thio-β-D-galactopyranoside[4]
Primary Use	Cosmetic agent (hair waving/straightening)[2][6]	Molecular biology reagent (inducer of gene expression)[7][8]

The Physicochemical Landscape of Isopropyl Thioglycolate Solubility

The solubility of a solute in a given solvent is a fundamental thermodynamic property that dictates its utility in various applications, from cosmetic formulations to chemical synthesis. For Isopropyl Thioglycolate, a clear, colorless oil, understanding its behavior in organic solvents is key to optimizing its function.[1]

The principle of "like dissolves like" is the cornerstone of solubility prediction.[9][10] This axiom posits that substances with similar polarities are more likely to be miscible. Isopropyl Thioglycolate is a moderately polar molecule. The presence of a thiol (-SH) and an ester (-COO-) group introduces polarity and potential for hydrogen bonding, while the isopropyl and acetate backbone provides nonpolar character. This dual nature governs its solubility profile.

Factors Influencing Solubility

• Polarity: The polarity of the solvent must be compatible with the solute. Solvents like methanol and chloroform, which have moderate polarity, are predicted to be effective.[1][10]

• Hydrogen Bonding: The thiol group of Isopropyl Thioglycolate can act as a weak hydrogen bond donor, and the carbonyl oxygen of the ester group can act as a hydrogen bond acceptor. Solvents capable of hydrogen bonding (e.g., alcohols) are therefore expected to be good solvents.

• Molecular Size and Shape: Larger molecules can be more difficult to solvate.[10] Isopropyl Thioglycolate is a relatively small molecule, which generally favors solubility.

Below is a logical workflow for selecting a suitable solvent based on these principles.

Caption: Solvent Selection Workflow for Isopropyl Thioglycolate.

Quantitative and Qualitative Solubility Data

Published data on the solubility of Isopropyl Thioglycolate is primarily qualitative. The following table summarizes the available information. For comparative purposes, the more extensively documented solubility of IPTG is also provided.

Table 2: Solubility of Isopropyl Thioglycolate in Various Solvents

Solvent	CAS Number	Solubility	Source
Chloroform	67-66-3	Slightly Soluble	[1]
Methanol	67-56-1	Slightly Soluble	[1]
Water	7732-18-5	7947 mg/L (Estimated)	[2]
Organic Solvents (General)	N/A	Soluble	[6]

Table 3: Comparative Solubility of IPTG (Isopropyl β-D-1-thiogalactopyranoside)

Solvent	CAS Number	Solubility (approx.)	Source
Dimethylformamide (DMF)	68-12-2	~30 mg/mL	[4][7][11]
Dimethyl Sulfoxide (DMSO)	67-68-5	~20 mg/mL	[4][7][11]
Ethanol	64-17-5	~20 mg/mL	[4][7][11]
Water	7732-18-5	Soluble	[7][8]
Phosphate-Buffered Saline (PBS, pH 7.2)	N/A	~10 mg/mL	[4][11]

Experimental Protocol: Gravimetric Determination of Solubility

To obtain precise, quantitative solubility data, a systematic experimental approach is required. The following protocol describes a reliable method for determining the solubility of Isopropyl Thioglycolate in an organic solvent at a specific temperature.

Causality and Self-Validation

This protocol is designed to be self-validating. By starting with a known mass of solute and carefully titrating with the solvent until complete dissolution, the point of saturation can be accurately determined. The use of a controlled temperature water bath is critical, as solubility is temperature-dependent.[10] Vigorous mixing ensures that the system reaches equilibrium, preventing localized supersaturation and providing a true measure of solubility.

Step-by-Step Methodology

• Preparation:

  • Accurately weigh approximately 100 mg of Isopropyl Thioglycolate into a 10 mL screw-cap glass vial. Record the mass to the nearest 0.1 mg.

  • Place the vial onto a magnetic stir plate and add a small magnetic stir bar.

  • Set up a constant temperature water bath at the desired experimental temperature (e.g., 25°C).

• Solvent Addition and Observation:

  • Using a calibrated pipette or burette, add the selected organic solvent to the vial in small, precise increments (e.g., 0.1 mL).

  • After each addition, cap the vial securely and stir vigorously for 5-10 minutes to facilitate dissolution.

  • Visually inspect the solution against a dark background for any undissolved solute. A clear, homogenous solution indicates complete dissolution.[12]

• Endpoint Determination:

  • Continue adding solvent incrementally until all the solid has completely dissolved.[12]

  • The total volume of solvent added to achieve complete dissolution is the saturation volume. Record this value.

• Calculation:

  • Calculate the solubility using the following formula: Solubility (mg/mL) = Mass of Solute (mg) / Total Volume of Solvent (mL)

• Replication:

  • Repeat the experiment at least two more times to ensure the reproducibility and accuracy of the results.

The following diagram illustrates this experimental workflow.

Caption: Experimental Workflow for Solubility Determination.

Safety and Handling

Isopropyl Thioglycolate and its related compounds should be handled with care. It is classified as toxic if swallowed, in contact with skin, or if inhaled.[13] Always work in a well-ventilated area, such as a chemical fume hood, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[13] Consult the Safety Data Sheet (SDS) for the specific compound and solvents being used before commencing any experimental work.[4][13][14][15]

Conclusion

This guide provides a comprehensive technical overview of the solubility of Isopropyl Thioglycolate in organic solvents. By understanding the underlying chemical principles, leveraging available data, and employing rigorous experimental protocols, researchers can effectively utilize this compound in their work. The critical distinction between Isopropyl Thioglycolate and the similarly named IPTG has been highlighted to ensure experimental accuracy and safety.

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Isopropyl Thioglycolate CAS number and chemical structure

An In-Depth Technical Guide to Isopropyl Thioglycolate: Properties, Synthesis, and Applications in Pharmaceutical Development

Executive Summary: Isopropyl thioglycolate (CAS No. 7383-61-1) is the ester of thioglycolic acid and isopropyl alcohol.[1] While traditionally recognized for its role in the cosmetics industry, particularly in hair waving and straightening formulations, its unique chemical properties are garnering attention among researchers and drug development professionals.[1][2][3] The presence of a thiol (-SH) group and a moderately lipophilic ester moiety gives this molecule a dual functionality. This guide provides a comprehensive technical overview of isopropyl thioglycolate, covering its core chemical identity, synthesis methodologies, and, most critically, its potential applications in pharmaceutical sciences as a transdermal penetration enhancer and antioxidant. Analytical methods for quality control and essential safety protocols are also detailed for professionals handling this compound in a research and development setting.

Core Chemical Identity

A thorough understanding of a compound begins with its fundamental identifiers and physical properties.

Nomenclature and Identifiers

Isopropyl thioglycolate is known by several names and is cataloged under various international chemical identifiers. Key information is summarized below.

Identifier	Value	Source(s)
CAS Number	7383-61-1	[2][4][5]
IUPAC Name	propan-2-yl 2-sulfanylacetate	[2][3]
Molecular Formula	C₅H₁₀O₂S	[2][4][6]
Molecular Weight	134.20 g/mol	[2][4]
EC Number	230-956-6	[2]
UNII	LZ0JRQ01AV	[2][3]
Synonyms	Isopropyl mercaptoacetate, Thioglycolic acid isopropyl ester	[2][5]

Chemical Structure

The structure consists of an isopropyl group linked to the carboxyl group of thioglycolic acid via an ester bond. The presence of the terminal thiol (sulfhydryl) group is key to its chemical reactivity.

Caption: Chemical structure of Isopropyl Thioglycolate.

Physicochemical Properties

The physical properties of isopropyl thioglycolate dictate its behavior in various solvents and conditions, which is critical for formulation and synthesis.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[7]
Boiling Point	171.7 °C @ 760 mmHg (est.)	[3][4]
Flash Point	57.4 °C (135 °F) (est.)	[3][4]
Density	1.04 g/cm³	[4]
Water Solubility	7947 mg/L @ 25 °C (est.)	[3]

Synthesis and Manufacturing

The synthesis of thioglycolate esters can generally be achieved via two primary pathways. The choice of pathway often depends on the cost of starting materials, desired purity, and scalability.

Mechanistic Overview

• Direct Esterification: This is the most straightforward route, involving the reaction of thioglycolic acid with isopropyl alcohol, typically in the presence of an acid catalyst like sulfuric acid or p-toluenesulfonic acid. The reaction is an equilibrium process, so water is continuously removed to drive the reaction toward the product.[8]

• Sulfhydrylation of an Alkyl Halide: This alternative route begins with the esterification of chloroacetic acid with isopropyl alcohol to form isopropyl chloroacetate. This intermediate then reacts with a sulfur source (e.g., via a Bunte salt formed with sodium thiosulfate followed by acidolysis) to replace the chlorine atom with a thiol group, yielding the final product.[8][9][10]

Synthesis Workflow Diagram (Direct Esterification)

The direct esterification process is often preferred for its relative simplicity.

Caption: Generalized workflow for the synthesis of Isopropyl Thioglycolate.

Example Laboratory-Scale Synthesis Protocol

This protocol describes the direct esterification of thioglycolic acid with isopropyl alcohol.

• Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a condenser, and a magnetic stirrer. The entire system should be under a nitrogen atmosphere.

• Charging Reactants: To the flask, add thioglycolic acid (1.0 eq) and isopropyl alcohol (2.0-3.0 eq). The excess alcohol serves as both a reactant and a solvent.

• Catalyst Addition: Slowly add a catalytic amount of p-toluenesulfonic acid (0.02-0.05 eq).

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as it is formed, driving the reaction to completion. Monitor the reaction progress via TLC or GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the catalyst), water, and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure isopropyl thioglycolate.

Applications in Research and Drug Development

While its use in cosmetics is well-established, the properties of isopropyl thioglycolate make it a compound of interest for pharmaceutical applications.

Primary Application: Transdermal Penetration Enhancement

The greatest potential for isopropyl thioglycolate in drug development lies in its ability to act as a transdermal penetration enhancer.[11]

• Mechanism of Action: The stratum corneum, the outermost layer of the skin, is the primary barrier to drug absorption. Thioglycolates can reversibly disrupt the disulfide bonds in the keratin of the stratum corneum, increasing its permeability. The isopropyl ester moiety enhances lipid solubility, allowing the molecule to partition effectively into the lipid-rich intercellular matrix of the skin, further disrupting its ordered structure and facilitating drug passage.[11]

• Therapeutic Areas and Compatible APIs: This enhancement effect is broadly applicable to various drugs where topical or transdermal delivery is desired. A non-exhaustive list of compatible active pharmaceutical ingredients (APIs) includes:

  • NSAIDs: Ibuprofen, Diclofenac, Ketorolac[11]

  • Cardiovascular Agents: Propranolol, Nitroglycerine[11]

  • Hormones: Testosterone, Estradiol, Progesterone[11]

  • Antimycotics: Ketoconazole, Miconazole, Clotrimazole[11]

Caption: Mechanism of Isopropyl Thioglycolate as a penetration enhancer.

Ancillary Property: Antioxidant Activity

The thiol (-SH) group is a well-known reducing agent and free radical scavenger. In topical formulations, isopropyl thioglycolate can act as an antioxidant, protecting the active drug or the formulation itself from oxidative degradation.[11] This is analogous to the biological role of endogenous thiols like glutathione.[11]

Analytical and Quality Control Methodologies

For use in a research or pharmaceutical context, robust analytical methods are required to ensure the identity, purity, and quality of isopropyl thioglycolate.

Purity and Assay Determination by RP-HPLC

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a suitable method for separating isopropyl thioglycolate from impurities and determining its purity.[12]

• Principle of Separation: The compound is separated on a nonpolar stationary phase (e.g., C18) based on its hydrophobicity. A polar mobile phase elutes the components, with more polar impurities eluting earlier than the target compound.

• Detailed HPLC Protocol:

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and Water with 0.1% Formic Acid (for MS compatibility) or Phosphoric Acid
Gradient	Isocratic or gradient elution depending on impurity profile
Flow Rate	1.0 mL/min
Column Temp.	25-30 °C
Detector	UV at an appropriate wavelength (e.g., 210 nm)
Injection Vol.	10 µL

This method is scalable and can be adapted for preparative separation to isolate impurities or for pharmacokinetic studies.[12]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the integrity of the compound.

Hazard Identification

Hazard	Description	Source(s)
Flammability	Flammable liquid. Keep away from heat, sparks, and open flames.	[13][14][15]
Irritation	May cause skin and eye irritation. Lower alkyl esters of thioglycolic acid are known irritants.	[11][14][16]
Inhalation	Avoid breathing vapors or mists. Use in a well-ventilated area.	[13][14]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[13][16]

• Ventilation: Handle in a chemical fume hood or a well-ventilated area to minimize inhalation exposure.[13][14]

• Safe Handling: Avoid contact with skin, eyes, and clothing.[13] Use non-sparking tools and explosion-proof equipment due to flammability.[13][14] Wash hands thoroughly after handling.[13]

Storage and Stability

• Conditions: Store in a cool, dry, and well-ventilated place.[13][14]

• Containers: Keep containers tightly closed and properly labeled.[13]

• Incompatibilities: Keep away from strong oxidizing agents and sources of ignition.[13][14]

Conclusion

Isopropyl thioglycolate is a versatile chemical with established roles and significant potential. For drug development professionals, its most compelling feature is its efficacy as a transdermal penetration enhancer, offering a pathway to improve the delivery of a wide range of APIs. Its secondary antioxidant properties add further value to topical formulations. A comprehensive understanding of its synthesis, analytical characterization, and safe handling procedures is essential for harnessing its full potential in a scientific and regulated environment.

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• SAFETY DATA SHEET. Unknown Source. [Link]

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Isopropyl β-D-1-thiogalactopyranoside (IPTG): A Senior Application Scientist's In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unwavering Workhorse of Recombinant Protein Expression

In the landscape of molecular biology, Isopropyl β-D-1-thiogalactopyranoside, universally known as IPTG, stands as a cornerstone reagent.[1][2][3] It is a synthetic, non-metabolizable analog of allolactose, the natural inducer of the lac operon in Escherichia coli and other bacteria.[1][2][3][4][5] This unique characteristic of being an inducer that is not consumed by the cell makes IPTG an invaluable tool for the controlled, high-level expression of recombinant proteins, a process fundamental to countless avenues of research and biopharmaceutical development.[1][2][3][6] This guide provides a deep dive into the core principles of IPTG, its practical application, and the nuances of optimizing its use for robust and reproducible results.

Part 1: The Molecular Underpinnings of IPTG Action

Chemical Identity and Critical Structural Features

IPTG, with the chemical formula C9H18O5S, is a thiogalactoside.[1][5][7] Its structure is a mimic of allolactose, featuring a galactose ring linked to an isopropyl group via a thioether bond.[5][7] It is this sulfur-containing linkage that is the key to its efficacy. Unlike the glycosidic bond in lactose and allolactose, the thioether bond in IPTG is not hydrolyzable by β-galactosidase, the enzyme encoded by the lacZ gene.[1][2][7] This resistance to enzymatic degradation ensures that the concentration of IPTG remains constant within the cellular environment throughout the induction period, providing a sustained and consistent stimulus for gene expression.[1][2][3][6]

The Mechanism of lac Operon Induction: A Tale of Repression and Release

The power of IPTG lies in its ability to hijack a natural bacterial gene regulatory system: the lac operon. In the absence of an inducer, the lac repressor protein (LacI), a product of the lacI gene, binds tightly to a specific DNA sequence known as the lac operator (lacO).[4][6] This binding physically obstructs RNA polymerase from initiating the transcription of the downstream structural genes (lacZ, lacY, and lacA).[3][6]

IPTG functions by binding to the LacI repressor protein, inducing an allosteric conformational change that significantly reduces the repressor's affinity for the lac operator.[1][2][3][4] This release of the repressor from the operator sequence clears the path for RNA polymerase to transcribe the genes under the control of the lac promoter.[1][2][4] In recombinant protein expression systems, the gene of interest is strategically placed under the control of a promoter that is regulated by the lac operator, allowing for IPTG-inducible expression.[4]

Caption: Standard workflow for IPTG-induced protein expression.

Part 3: Optimization and Critical Considerations

Achieving high yields of soluble, active protein often requires empirical optimization of induction parameters. The "one-size-fits-all" approach rarely yields the best results.

Optimizing IPTG Concentration

While 1.0 mM is a standard starting concentration, the optimal IPTG concentration can vary significantly. [8]* High Concentrations (0.5 - 1.0 mM): Often lead to rapid and high-level protein expression. [6]However, this can overwhelm the cellular machinery, leading to protein misfolding and the formation of insoluble aggregates known as inclusion bodies. [9]High IPTG levels can also be toxic to the cells, reducing overall yield. [8][9]* Low Concentrations (0.05 - 0.2 mM): Can reduce the metabolic burden on the cells, slowing down the rate of protein synthesis and allowing more time for proper folding. [10][11]This is particularly beneficial for complex or aggregation-prone proteins. [6] A titration experiment, testing a range of IPTG concentrations (e.g., 0.1 mM, 0.25 mM, 0.5 mM, and 1.0 mM), is highly recommended to determine the optimal concentration for your specific protein and expression system. [8]

Parameter	Range	Rationale
IPTG Concentration	0.1 - 1.0 mM	Higher concentrations can lead to higher total protein expression but may increase insolubility and toxicity. Lower concentrations can improve solubility. [6][12][8]
Induction Temperature	16 - 37°C	Lower temperatures (16-25°C) slow down protein synthesis, which can enhance proper folding and solubility. Higher temperatures (30-37°C) lead to faster growth and higher expression levels but risk inclusion body formation. [12][13]
Induction Time	2 - 24 hours	Shorter times (2-4 hours) are typically paired with higher temperatures. Longer, overnight inductions are used with lower temperatures. [6][12][14]

| Cell Density (OD600) at Induction | 0.4 - 0.8 | Induction during the mid-log phase (OD600 ~0.6) is standard, as cells are actively dividing and primed for protein synthesis. [12][10][15]|

Troubleshooting Common Issues

• Low/No Expression:

  • Verify the integrity of your expression construct.

  • Confirm the correct E. coli strain is being used.

  • Test a range of IPTG concentrations and induction temperatures.

• Inclusion Body Formation:

  • Lower the induction temperature. [14] * Reduce the IPTG concentration. [6] * Consider co-expression with chaperones or using a different expression host. [14] * Add solubility-enhancing fusion tags (e.g., GST, MBP) to your protein. [14]

Stability and Storage of IPTG

Proper storage of IPTG is crucial for maintaining its efficacy.

• Powder: IPTG powder is stable for years when stored at 4°C or below, protected from moisture. [1][7]* Stock Solutions: It is common practice to prepare a concentrated stock solution (e.g., 1 M in sterile water), filter-sterilize it, and store it in aliquots at -20°C. [7][16]These solutions are stable for several months to a year. [16][17]Avoid repeated freeze-thaw cycles. [18]

Toxicity and Alternatives

While widely used, IPTG is not entirely innocuous and can exert a metabolic burden and toxicity on host cells, especially at high concentrations. [9][19][20]This is particularly relevant when expressing proteins that are themselves toxic or when dealing with sensitive host strains.

For large-scale industrial applications, the cost of IPTG can be a significant factor. [5][15]This has led to the exploration of alternatives:

• Lactose: The natural inducer can be used as a less expensive alternative, though it is metabolized by the cells, leading to a decreasing induction signal over time. [15][21]* Auto-induction Media: These specialized media contain a mixture of glucose, glycerol, and lactose. [21]Cells first consume the glucose, which represses the lac operon. Once the glucose is depleted, the cells switch to metabolizing lactose, which then induces protein expression automatically, eliminating the need to monitor cell density and add IPTG manually. [22]* Skimmed Milk: Recent studies have shown that skimmed milk, containing lactose, can be a cost-effective alternative for inducing protein expression. [23][24][25]

Conclusion

Isopropyl β-D-1-thiogalactopyranoside remains an indispensable tool in chemical research and drug development, enabling the precise control of recombinant protein expression. A thorough understanding of its chemical properties, mechanism of action, and the factors influencing its application is paramount for success. By moving beyond standard protocols and embracing empirical optimization of key parameters such as concentration, temperature, and induction time, researchers can unlock the full potential of their expression systems, paving the way for novel discoveries and therapeutic advancements.

References

• How to Induce Protein Expression in E. coli Using IPTG - Patsnap Synapse. (2025).
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• Optimizing Protein Expression with IPTG Induction - GoldBio. (n.d.).
• Isopropyl β-D-1-thiogalactopyranoside - Wikipedia. (n.d.).
• Skimmed milk as an alternative for IPTG in induction of recombinant protein expression. (2020). Protein Expression and Purification, 170, 105593.
• IPTG: Triggers the Transcription of the Lac Operon - Astral Scientific. (n.d.).
• Protein Expression Protocol & Troubleshooting in E. coli - BiologicsCorp. (n.d.).
• How could the recombinant protein can be expressed without induction by IPTG? (2016).
• IPTG-induced Overexpression in E. coli. (2019). protocols.io.
• IPTG Triggers the Transcription of the Lac Operon - AG Scientific. (n.d.).
• IPTG Induction of recombinant protein expression in Bacteria. (n.d.).
• IPTG (isopropyl-thio-2-D- galactopyranoside). (n.d.). QIAGEN.
• What are the best ways to optimize IPTG inducible protein expression in BL21 cells? (2016).
• IPTG Expression Principles - Biologicscorp. (n.d.).
• Mechanistic aspects of IPTG (isopropylthio-β-galactoside) transport across the cytoplasmic membrane of Escherichia coli—a rate limiting step in the induction of recombinant protein expression. (n.d.). PubMed Central.
• A Deep Dive Into Induction with IPTG - GoldBio. (n.d.).
• What is the storage condition for IPTG solution? What is its toxicity level for BL21 cells during induction? (2015). ResearchGate.
• Use ​IPTG to induce protein expression through ​E.coli M - iGEM. (n.d.).
• Exacerbation of substrate toxicity by IPTG in Escherichia coli BL21(DE3) carrying a synthetic metabolic pathway. (2015). PubMed.
• Exacerbation of substrate toxicity by IPTG in Escherichia coli BL21 (DE3) carrying a synthetic metabolic pathway. (n.d.). DTU Research Database.
• Autoinduction for recombinant protein overexpression. (2024). YouTube.
• The Chemical Properties and Stability of IPTG. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Need to know if higher IPTG concentrations make E. coli expression host undergo a metabolic stress? (2018). ResearchGate.
• Using Skimmed milk as a low-cost alternative to IPTG in plasmid expression induction (LacZ Promoter). (2024). protocols.io.
• Using Skimmed milk as a low-cost alternative to IPTG in plasmid expression induction (LacZ Promoter). (2024). Reclone.org.
• IPTG - GoldBio. (n.d.).
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• What is the shelf - life of IPTG? - Blog - HUI BAI YI. (2025).
• Optimizing recombinant protein expression via automated induction profiling in microtiter plates at different temperatures. (2017). PMC - NIH.
• Protein over-expression in Escherichia coli triggers adaptation analogous to antimicrobial resistance. (2021). PMC - PubMed Central.
• Isopropyl β-D-1-thiogalactopyranoside (IPTG): a compound for scientific research. (2023).
• IPTG – Knowledge and References - Taylor & Francis. (n.d.).
• IPTG | 367-93-1 - ChemicalBook. (n.d.).

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A Technical Guide to the Purity Analysis of Commercial Isopropyl Thioglycolate

Introduction: The Critical Role of Purity in Isopropyl Thioglycolate Applications

Isopropyl thioglycolate (IPTG), the isopropyl ester of thioglycolic acid, is a chemical intermediate utilized in various industries, including cosmetics and chemical synthesis. In research and drug development, the purity of such reagents is paramount. Impurities can lead to inconsistent experimental results, compromise the stability of formulations, and in the context of pharmaceutical manufacturing, pose a safety risk. This guide provides an in-depth examination of the analytical methodologies employed to ensure the purity of commercial-grade Isopropyl Thioglycolate, offering field-proven insights into the rationale behind experimental choices and the establishment of self-validating protocols.

The quality of Isopropyl Thioglycolate is defined by its identity, purity, and the content of specific impurities. A comprehensive purity analysis, therefore, encompasses not only the quantification of the active substance but also the detection and quantification of process-related impurities, degradation products, residual solvents, water content, and heavy metals.

Understanding the Impurity Profile of Isopropyl Thioglycolate

A logical starting point for any purity analysis is to understand the potential impurities that may be present. These can be predicted from the common synthesis routes for Isopropyl Thioglycolate. One prevalent method involves the esterification of thioglycolic acid with isopropyl alcohol. Another route may involve the reaction of isopropyl chloroacetate with a sulfur source.

Based on these synthetic pathways, the primary impurities of concern are:

• Starting Materials: Unreacted thioglycolic acid and isopropyl alcohol.

• By-products of Thioglycolic Acid Synthesis: Thiodiglycolic acid and dithiodiglycolic acid are common by-products in the production of thioglycolic acid[1].

• Oxidation Product: Dithioglycolic acid can also be formed by the oxidation of thioglycolic acid[2].

• Residual Solvents: Solvents used during synthesis and purification steps.

• Water Content: Moisture present in the final product.

• Heavy Metals: Contaminants from reactors and reagents.

The following diagram illustrates the logical flow of a comprehensive purity analysis for Isopropyl Thioglycolate.

Sources

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Mastering the Molecule: A Senior Application Scientist's Guide to the Safe Handling and Storage of Isopropyl Thioglycolate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Isopropyl Thioglycolate (IPTG) is a pivotal reagent in various biochemical and cosmetic applications, including its use as a reducing agent and in hair care formulations.[1] Its chemical properties, however, necessitate a comprehensive understanding and strict adherence to safety protocols to mitigate risks in a laboratory and manufacturing environment. This guide provides an in-depth, experience-driven framework for the safe handling, storage, and emergency management of Isopropyl Thioglycolate, grounded in authoritative safety data and established laboratory best practices. The causality behind each procedural recommendation is explained to foster a culture of safety through understanding.

Foundational Knowledge: Chemical & Physical Profile

Understanding the intrinsic properties of a chemical is the foundation of its safe use. Isopropyl Thioglycolate is a clear, colorless liquid with a distinct odor.[2] Its physical and chemical characteristics, particularly its flammability and vapor pressure, are the primary drivers for the handling and storage protocols outlined in this guide.

Property	Value	Source
IUPAC Name	propan-2-yl 2-sulfanylacetate	[3][4]
CAS Number	7383-61-1	[3][5]
Molecular Formula	C₅H₁₀O₂S	[3][6]
Molecular Weight	134.20 g/mol	[3]
Boiling Point	~171.7 °C @ 760 mmHg	[5][6]
Flash Point	~57.4 °C (135 °F)	[5][6]
Density	~1.04 g/cm³	[6]
Vapor Pressure	~1.38 mmHg @ 25 °C (estimated)	[5]

The flash point of ~57.4°C indicates that Isopropyl Thioglycolate is a flammable liquid, capable of forming ignitable vapor/air mixtures at elevated temperatures.[4][7] This property is a critical consideration for all handling and storage procedures.

Hazard Identification and Toxicological Insights

A thorough risk assessment begins with a clear-eyed view of the potential hazards. Isopropyl Thioglycolate presents multiple health and physical hazards, which are standardized globally through the Globally Harmonized System (GHS).

Hazard Class	GHS Category	Hazard Statement
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapor[4]
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed[4]
Skin Irritation	Category 2	H315: Causes skin irritation[4]
Eye Irritation	Category 2A	H319: Causes serious eye irritation[4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[4]

Toxicological Pathways and Rationale for Caution:

• Inhalation: The vapor can irritate the respiratory system.[4] Symptoms may include coughing, sore throat, dizziness, and headache.[8] In poorly ventilated areas, vapor accumulation can lead to central nervous system (CNS) depression.[7][9] This is the primary reason why handling must occur in a well-ventilated space, preferably a chemical fume hood.

• Skin Contact: Direct contact causes skin irritation, characterized by redness, itching, and potential dryness or blistering.[4] The defatting nature of solvents can lead to dermatitis with prolonged or repeated exposure.[7][10] This necessitates the use of appropriate chemical-resistant gloves.

• Eye Contact: The substance is a serious eye irritant, causing redness, pain, and potential damage upon contact.[4] This underscores the mandatory requirement for safety glasses or goggles.

• Ingestion: Isopropyl Thioglycolate is classified as toxic if swallowed.[4] Ingestion can lead to significant adverse health effects, requiring immediate medical attention.

The logical flow for mitigating these identified hazards is a multi-layered approach, starting from broad environmental controls and moving to specific personal protection.

Caption: A top-down workflow for mitigating chemical hazards.

Core Safety Protocols: Hands-On Handling

Translating hazard awareness into safe practice requires a combination of environmental controls and personal diligence.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate the researcher from the chemical hazard.

• Ventilation: Always handle Isopropyl Thioglycolate in a well-ventilated area to prevent the accumulation of flammable and harmful vapors.[4][7]

• Chemical Fume Hood: For all procedures involving open containers or the potential for aerosolization (e.g., heating, vortexing, sonicating), a certified chemical fume hood is mandatory.[11]

• Safety Equipment: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.

Personal Protective Equipment (PPE): The Essential Barrier

PPE is not a substitute for good engineering controls but is a critical final barrier between you and the chemical.

• Eye and Face Protection: Chemical safety goggles are required at all times.[10] If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each use. Use proper glove removal technique to avoid contaminating your skin.

  • Lab Coat: A flame-retardant lab coat or apron should be worn to protect street clothes and underlying skin.[12]

• Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a fume hood), respiratory protection is not typically required.[12] If ventilation is insufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[10][13]

Prudent Hygiene and Handling Practices

• Avoid all contact with skin, eyes, and clothing.[14]

• Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[4][14]

• Wash hands thoroughly with soap and water after handling the chemical, before breaks, and at the end of the workday.[4][15]

• Keep containers tightly closed when not in use.[4][10]

• Use spark-proof tools and explosion-proof equipment, especially when transferring larger quantities.[12][16] Ground and bond containers during transfer to prevent static discharge.

Secure and Compliant Storage Procedures

Proper storage is essential for maintaining chemical stability and preventing accidents. The principles of safe storage are driven by the chemical's reactivity, flammability, and toxicity.

• Container Integrity: Store in the original, tightly-closed container.[4][10] Ensure the container is properly labeled with the chemical name and all relevant hazard warnings.

• Storage Location:

  • Store in a cool, dry, well-ventilated area designated for flammable liquids.[7][10][14]

  • Keep away from all sources of ignition, including heat, sparks, open flames, and direct sunlight.[10][11][14]

• Segregation and Incompatibilities:

  • Store Isopropyl Thioglycolate segregated from incompatible materials.[11]

  • Incompatible Materials: Strong oxidizing agents, acids, and bases.[14][17][18] Contact with strong oxidants can create an explosion hazard.[8]

Caption: Key logical relationships for safe chemical storage.

Emergency Procedures: Preparedness and Response

Even with the best precautions, accidents can happen. A clear, rehearsed emergency plan is a non-negotiable part of laboratory safety.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

• Inhalation: Move the person to fresh air immediately.[4][7] If breathing is difficult, give oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7][9]

• Skin Contact: Immediately remove all contaminated clothing.[7] Flush the affected skin with plenty of soap and water for at least 15 minutes.[4][11] Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][11] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[7]

Spill Response

A small, manageable spill can be handled by trained laboratory personnel. For large spills, evacuate the area and contact your institution's emergency response team.

Caption: A stepwise workflow for responding to a chemical spill.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[10][14][16]

• Unsuitable Media: Do not use a direct water jet, as it may spread the flammable liquid.[16][19]

• Procedure: In the event of a fire, evacuate the area. If you are trained, use a suitable fire extinguisher. Cool fire-exposed containers with a water spray to prevent pressure buildup and rupture.[10][15] Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[10]

End-of-Life: Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.

• Collect all waste Isopropyl Thioglycolate and contaminated materials (e.g., absorbent pads, gloves) in a dedicated, properly labeled, and sealed container.

• Do not dispose of Isopropyl Thioglycolate down the drain.[14][19]

• Dispose of the chemical waste through your institution's hazardous waste management program, following all local, state, and federal regulations.[12][19]

Conclusion

The safe and effective use of Isopropyl Thioglycolate in a research and development setting is predicated on a deep understanding of its chemical nature and a disciplined application of safety protocols. By integrating robust engineering controls, diligent use of personal protective equipment, and adherence to established procedures for handling, storage, and emergency response, professionals can mitigate the inherent risks associated with this valuable compound. This guide serves as a technical framework to empower researchers to work confidently and safely, ensuring both personal well-being and the integrity of their scientific work.

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• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 81864, Isopropyl Thioglycolate. Retrieved from [Link]

• The Good Scents Company (n.d.). Isopropyl thioglycolate, 7383-61-1. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 34306, Isooctyl Thioglycolate. Retrieved from [Link]

• Pollock Advantage (n.d.). Safety Datasheet. Retrieved from [Link]

• Fortech (2011). SAFETY DATA SHEET: Isopropyl Alcohol 99%. Retrieved from [Link]

• Hydrox Laboratories (2018). Safety Data Sheet: Isopropyl Rubbing Alcohol USP 70%. Retrieved from [Link]

• ScienceLab.com (n.d.). Material Safety Data Sheet Isopropyl Alcohol, 50-100% v/v. Retrieved from [Link]

• SPI Supplies Division (n.d.). Safety Data Sheet Section 1: Identification. Retrieved from [Link]

• Hilditch (n.d.). Isopropyl alcohol - SAFETY DATA SHEET. Retrieved from [Link]

• European Commission (2013). OPINION ON Thioglycolic acid and its salts (TGA). Retrieved from [Link]

• International Labour Organization (n.d.). ICSC 0554 - ISOPROPYL ALCOHOL. Retrieved from [Link]

• Neogen (2023). Thioglycolate Medium without Indicator - Safety Data Sheet. Retrieved from [Link]

• Centers for Disease Control and Prevention (n.d.). Isopropyl alcohol - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Hilditch (n.d.). isopropyl alcohol - SAFETY DATA SHEET. Retrieved from [Link]

• Carl ROTH (n.d.). Safety Data Sheet: Thioglycolate medium. Retrieved from [Link]

• Chemical Safety (n.d.). Safe Handling and Storage of Isopropyl Alcohol: Essential Guidelines. Retrieved from [Link]

• ResearchGate (1954). The Stability of Thioglycollate Solutions. Retrieved from [Link]

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Thermal decomposition products of Isopropyl Thioglycolate

An In-Depth Technical Guide to the Thermal Decomposition Products of Isopropyl Thioglycolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl thioglycolate, an ester of thioglycolic acid, is utilized in various industrial applications, including cosmetic formulations. An understanding of its thermal stability and decomposition pathways is critical for ensuring product safety, optimizing manufacturing processes, and for the development of robust analytical methods. This technical guide provides a comprehensive examination of the predicted thermal decomposition products of isopropyl thioglycolate. Drawing upon established principles of organic chemistry and analogous studies of thioesters and isopropyl esters, this document elucidates the primary mechanistic pathways, identifies potential decomposition products, and outlines the analytical methodologies requisite for their empirical validation.

Introduction to Isopropyl Thioglycolate and its Thermal Stability

Isopropyl thioglycolate (IPTG) is a chemical compound with the formula HSCH₂COOCH(CH₃)₂. It belongs to the family of thioglycolates, which are noted for their use in cosmetology as agents for permanent waving and hair removal[1][2]. The efficacy of these compounds is rooted in their ability to cleave disulfide bonds in keratin[1]. However, the presence of a thiol group and an ester linkage suggests a susceptibility to degradation under thermal stress. While thioglycolic acid itself is known to be sensitive to air oxidation and heat, its esters may exhibit different stability profiles[3][4]. This guide focuses on the elucidation of the chemical species that are likely to form when isopropyl thioglycolate is subjected to elevated temperatures, a scenario pertinent to manufacturing, storage, and certain applications.

Predicted Thermal Decomposition Pathways and Products

The thermal degradation of isopropyl thioglycolate is anticipated to proceed through two principal, and likely competing, mechanistic pathways: a concerted retro-ene reaction involving the isopropyl ester moiety, and a series of radical-mediated reactions initiated by homolytic bond cleavage.

Pathway A: The Retro-Ene Reaction

The pyrolysis of esters containing a β-hydrogen on the alkyl group, such as isopropyl esters, is well-documented to proceed via a six-membered cyclic transition state, a process known as a retro-ene reaction[5][6]. This intramolecular elimination is a concerted process that results in the formation of an alkene and a carboxylic acid. By analogy, isopropyl thioglycolate is expected to undergo a similar transformation.

• Mechanism: The reaction is initiated by the transfer of a β-hydrogen from one of the methyl groups of the isopropyl moiety to the carbonyl oxygen of the thioester. This is accompanied by the simultaneous cleavage of the C-O ester bond and the formation of a C=C double bond in the isopropyl group.

• Predicted Products:

  • Propene (C₃H₆): A volatile alkene gas.

  • Thioglycolic Acid (HSCH₂COOH): A sulfur-containing carboxylic acid.

The thioglycolic acid formed is not expected to be stable at elevated temperatures and is likely to undergo further decomposition. When heated, thioglycolic acid can emit toxic fumes of sulfur oxides[4].

Diagram of the Retro-Ene Reaction Pathway

Caption: Predicted retro-ene reaction of isopropyl thioglycolate.

Pathway B: Homolytic Bond Cleavage (Radical Mechanisms)

Studies on the thermal decomposition of various thioesters have demonstrated that homolytic fission of C-S bonds is a significant degradation pathway[7]. This process generates highly reactive radical intermediates, which can then participate in a cascade of subsequent reactions, including hydrogen abstraction, recombination, and fragmentation. For isopropyl thioglycolate, several bonds are susceptible to homolytic cleavage at elevated temperatures.

• Primary Fission Reactions:

  • C-S Bond Cleavage (Acyl-S): HSCH₂CO-S-CH(CH₃)₂ → HSCH₂CO• + •SCH(CH₃)₂

  • C-S Bond Cleavage (Alkyl-S): HSCH₂-S-COOCH(CH₃)₂ → HSCH₂• + •SCOOCH(CH₃)₂

  • C-C Bond Cleavage: •COCH₂SH → •CH₂SH + CO (from the acyl radical)

• Secondary Reactions and Predicted Products:

  • Hydrogen Sulfide (H₂S): Formed through hydrogen abstraction by sulfur-containing radicals. The presence of H₂S is a common feature in the pyrolysis of sulfur-containing organic compounds[7].

  • Carbon Monoxide (CO): A likely product from the decarbonylation of the acyl radical (HSCH₂CO•)[7].

  • Isopropyl Mercaptan (CH₃)₂CHSH: Formed by hydrogen abstraction by the •SCH(CH₃)₂ radical.

  • Disulfides: Recombination of two thiyl radicals (e.g., •SCH(CH₃)₂) can lead to the formation of diisopropyl disulfide. The oxidation of thiols can also produce disulfides[8][9].

  • Propane and Propene: The isopropyl radical, which can be formed from the fragmentation of larger radicals, can abstract a hydrogen atom to form propane or undergo disproportionation to yield propene.

  • Smaller Hydrocarbons: Further fragmentation of the carbon skeleton can lead to the formation of methane, ethane, and ethene.

Diagram of Homolytic Cleavage Pathways

Caption: Simplified radical decomposition pathways of isopropyl thioglycolate.

Analytical Methodologies for Product Identification

The elucidation of the thermal decomposition products of isopropyl thioglycolate necessitates the use of advanced analytical techniques capable of separating and identifying volatile and semi-volatile organic compounds. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is the premier analytical technique for such investigations[10][11][12].

Experimental Protocol: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

This protocol outlines a general procedure for the analysis of isopropyl thioglycolate thermal decomposition products.

• Sample Preparation:

  • Accurately weigh a small amount of high-purity isopropyl thioglycolate (typically in the microgram range) into a pyrolysis sample cup.

• Pyrolysis:

  • Place the sample cup into the pyrolyzer autosampler.

  • Set the pyrolysis temperature. A stepped temperature program (e.g., 300 °C, 500 °C, 700 °C) can be employed to investigate the temperature dependence of the decomposition pathways[10]. A single, high temperature (e.g., 600-800 °C) can be used to effect complete fragmentation[11].

  • The pyrolysis is conducted in an inert atmosphere (e.g., helium) to prevent oxidation.

• Gas Chromatography:

  • The volatile pyrolysis products are swept directly into the GC injector.

  • A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane) is used for the separation of the decomposition products.

  • A temperature-programmed oven is used to achieve optimal separation of compounds with a wide range of boiling points.

• Mass Spectrometry:

  • The separated compounds are introduced into the mass spectrometer.

  • Electron ionization (EI) at 70 eV is typically used to generate reproducible mass spectra.

  • The mass spectrometer is set to scan a wide mass range (e.g., m/z 10-400) to detect a variety of potential products.

• Data Analysis:

  • The individual peaks in the chromatogram are identified by comparing their mass spectra with reference spectra in a database (e.g., NIST/Wiley).

  • The fragmentation patterns in the mass spectra are analyzed to confirm the identity of the compounds and to elucidate the structures of unknown products.

Diagram of the Py-GC-MS Experimental Workflow

Caption: Workflow for the analysis of thermal decomposition products.

Summary of Predicted Thermal Decomposition Products

The following table summarizes the primary and secondary products anticipated from the thermal decomposition of isopropyl thioglycolate based on the discussed pathways.

Product Name	Chemical Formula	Anticipated Pathway(s)	Notes
Propene	C₃H₆	Retro-Ene, Radical Fragmentation	A major product from the retro-ene reaction.
Thioglycolic Acid	HSCH₂COOH	Retro-Ene	Likely to undergo further decomposition at high temperatures.
Hydrogen Sulfide	H₂S	Radical Reactions	A common pyrolysis product of sulfur-containing compounds[7].
Carbon Monoxide	CO	Radical Reactions (Decarbonylation)	Indicates fragmentation of the carbonyl group[7].
Isopropyl Mercaptan	(CH₃)₂CHSH	Radical Reactions	Formed by hydrogen abstraction.
Diisopropyl Disulfide	C₆H₁₄S₂	Radical Reactions (Dimerization)	Indicates recombination of isopropylthiyl radicals.
Propane	C₃H₈	Radical Reactions	Formed by hydrogen abstraction by isopropyl radicals.
Methane, Ethane, Ethene	CH₄, C₂H₆, C₂H₄	Radical Reactions (Fragmentation)	Products of extensive fragmentation at higher temperatures.

Conclusion

The thermal decomposition of isopropyl thioglycolate is a complex process that is predicted to proceed through competing retro-ene and radical-mediated pathways. The retro-ene reaction is expected to yield propene and thioglycolic acid, while radical mechanisms are likely to produce a more diverse array of smaller, volatile compounds including hydrogen sulfide, carbon monoxide, and various hydrocarbons. The relative prominence of these pathways is expected to be temperature-dependent, with radical fragmentation becoming more significant at higher temperatures. The analytical workflow centered on Pyrolysis-Gas Chromatography-Mass Spectrometry provides a robust and definitive means to experimentally verify these predictions and to quantitatively assess the product distribution under various thermal conditions. This knowledge is paramount for professionals in research, development, and manufacturing to ensure the safe handling and application of isopropyl thioglycolate and related compounds.

References

• Abdel-Wahab, A. A., El-Khawaga, A. M., & Ismail, M. T. (1982). Molecular rearrangements. III. Thermal decomposition of some selected thioesters. Canadian Journal of Chemistry, 60(23), 2870-2873.
• Bingham, N. M., et al. (2022). Biocompatibility and Physiological Thiolytic Degradability of Radically Made Thioester-Functional Copolymers: Opportunities for Drug Release. Biomacromolecules.
• ResearchGate. (n.d.). (PDF) Biocompatibility and Physiological Thiolytic Degradability of Radically-made Thioester-functional Copolymers.
• Macromolecules. (2023). On-Demand Degradation of Thioester/Thioketal Functions in Vinyl Pivalate-Derived Copolymers with Thionolactones.
• National Institutes of Health. (2021).
• ResearchGate. (n.d.). (PDF)
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• Medium. (2024). Mastering the Properties and Applications of Isopropyl Groups in Chemical Synthesis.
• National Institutes of Health. (n.d.). A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase.
• National Institutes of Health. (n.d.). Advancing pyrolysis-gas chromatography-mass spectrometry for the accurate quantification of micro- and nanoplastics in human blood.
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• European Commission. (2013). OPINION ON Thioglycolic acid and its salts (TGA).
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Isopropyl Thioglycolate as a Reducing Agent: A Mechanistic and Applicational Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth exploration of Isopropyl Thioglycolate (IPTG) as a reducing agent, with a focus on its mechanism of action in the context of research, and drug development. While less conventional than dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), a thorough understanding of IPTG's chemical principles offers valuable insights for specialized applications where its unique properties may be advantageous. This document moves beyond a simple recitation of facts to explain the underlying chemistry and practical considerations for its use.

Introduction: The Thiol-Disulfide Exchange and the Role of Reducing Agents

In protein chemistry and biopharmaceutical development, the control of disulfide bond formation and cleavage is paramount. Disulfide bonds, formed between cysteine residues, are critical for the tertiary and quaternary structure of many proteins, including monoclonal antibodies. However, in many analytical and manufacturing processes, the reduction of these bonds is a necessary step. This is achieved through a chemical reaction known as thiol-disulfide exchange.

Reducing agents are therefore essential tools in the researcher's arsenal. The ideal reducing agent should be efficient, specific, stable, and compatible with downstream applications. This guide focuses on Isopropyl Thioglycolate, a thiol-containing molecule, and elucidates its function as a reducing agent from a mechanistic perspective.

Chemical Properties of Isopropyl Thioglycolate

Isopropyl Thioglycolate is the isopropyl ester of thioglycolic acid. Its chemical structure is fundamental to its reducing capabilities.

Property	Value/Description	Significance for Reducing Action
Chemical Formula	C5H10O2S
Molecular Weight	134.2 g/mol
Functional Groups	Thiol (-SH), Ester (-COO-)	The thiol group is the active component in disulfide reduction.
pKa of Thiol Group	Estimated to be around 8.22 (Predicted)	The pKa determines the concentration of the reactive thiolate anion at a given pH.
Physical State	Colorless oil
Solubility	Slightly soluble in chloroform and methanol	Solubility in aqueous buffers is a key consideration for biological applications.

The key to Isopropyl Thioglycolate's activity as a reducing agent lies in its thiol (-SH) group. The proton of the thiol group can dissociate, forming a negatively charged thiolate anion (-S⁻). This thiolate is a potent nucleophile and the primary reactive species in the reduction of disulfide bonds.

The pKa of the thiol group is a critical parameter. It is the pH at which the concentrations of the protonated thiol (R-SH) and the deprotonated thiolate (R-S⁻) are equal. For thiols to be effective reducing agents, the pH of the solution should be near or preferably above the pKa of the thiol group to ensure a sufficient concentration of the reactive thiolate anion. The predicted pKa of Isopropyl Thioglycolate is approximately 8.22[1]. This is higher than the thiol pKa of dithiothreitol (DTT), which has pKa values around 9.2 and 10.1, but lower than the second pKa of thioglycolic acid itself (pKa2 = 9.3)[2].

The Core Mechanism: Nucleophilic Attack and Thiol-Disulfide Exchange

The reduction of a disulfide bond by a thiol-containing compound like Isopropyl Thioglycolate is a classic example of a thiol-disulfide exchange reaction. This is a nucleophilic substitution reaction where the thiolate anion of the reducing agent attacks one of the sulfur atoms in the disulfide bond of the protein.

The reaction proceeds in two main steps:

• Formation of a Mixed Disulfide: The thiolate anion of Isopropyl Thioglycolate (IPTG-S⁻) performs a nucleophilic attack on one of the sulfur atoms of the protein's disulfide bond (Protein-S-S-Protein). This breaks the disulfide bond and forms a new, mixed disulfide between the protein and the reducing agent (Protein-S-S-IPTG), releasing the other cysteine residue as a free thiol (Protein-SH).

• Reduction of the Mixed Disulfide: A second molecule of Isopropyl Thioglycolate (as a thiolate anion) attacks the sulfur atom of the mixed disulfide that is bonded to the protein. This reaction releases the protein cysteine as a free thiol and forms a disulfide dimer of Isopropyl Thioglycolate (IPTG-S-S-IPTG).

dot

Caption: Mechanism of disulfide bond reduction by Isopropyl Thioglycolate.

The overall reaction can be summarized as:

Protein-S-S-Protein + 2 IPTG-SH ⇌ 2 Protein-SH + IPTG-S-S-IPTG

The equilibrium of this reaction is driven to the right by using a molar excess of the reducing agent.

Factors Influencing the Reducing Activity of Isopropyl Thioglycolate

Several factors influence the efficiency of Isopropyl Thioglycolate as a reducing agent:

• pH: As with all thiol-based reducing agents, the pH of the solution is critical. A pH above the pKa of the thiol group will favor the formation of the more reactive thiolate anion, thus increasing the rate of the reduction reaction. For Isopropyl Thioglycolate, with a predicted pKa of around 8.22, optimal activity would be expected at a pH of 8.0 or higher.

• Concentration: A higher concentration of Isopropyl Thioglycolate will drive the equilibrium towards the reduced protein, leading to a more complete and faster reduction. The required concentration will depend on the specific protein and the number of disulfide bonds to be reduced.

• Temperature: Increasing the temperature generally increases the rate of the reaction. However, the stability of the protein of interest must be taken into account, as higher temperatures can lead to denaturation.

• Steric Hindrance: The accessibility of the disulfide bonds within the protein's three-dimensional structure can affect the rate of reduction. Buried disulfide bonds may be less accessible to the reducing agent. The relatively small size of Isopropyl Thioglycolate may offer an advantage in accessing sterically hindered disulfide bonds compared to bulkier reducing agents.

Comparison with Common Reducing Agents: DTT and TCEP

In the field of protein chemistry and drug development, Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP) are the most commonly used reducing agents. A comparison with these standards is essential to understand the potential advantages and disadvantages of Isopropyl Thioglycolate.

Feature	Isopropyl Thioglycolate (IPTG)	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)
Chemical Nature	Thiol-based	Thiol-based	Phosphine-based (thiol-free)
Mechanism	Thiol-disulfide exchange	Thiol-disulfide exchange (intramolecular cyclization of oxidized form drives reaction)	Nucleophilic attack by phosphorus
Effective pH Range	Predicted to be optimal at pH > 8	Optimal at pH > 7.5[3]	Effective over a wide pH range (1.5-8.5)[4]
Odor	Strong, unpleasant	Strong, unpleasant	Odorless[4]
Stability	Prone to air oxidation, especially at alkaline pH.[5]	Prone to air oxidation.[3]	More resistant to air oxidation.[4]
Compatibility	May interfere with maleimide chemistry	Interferes with maleimide chemistry and can be problematic for IMAC.[3]	Compatible with maleimide chemistry and IMAC.[4]

Field-Proven Insights:

• DTT is a powerful reducing agent due to the formation of a stable six-membered ring upon oxidation, which drives the reaction to completion. However, its instability and reactivity with certain reagents can be a drawback.

• TCEP is a popular alternative to DTT due to its stability, lack of odor, and compatibility with a wider range of downstream applications. As a phosphine-based reducing agent, its mechanism is different from thiol-disulfide exchange.

• Isopropyl Thioglycolate , being a monothiol, is mechanistically more similar to β-mercaptoethanol than to DTT. The reaction is reversible and requires a significant molar excess of the reducing agent to go to completion. Its primary advantage could lie in specific applications where a milder, reversible reducing agent is desired, or where its specific chemical properties (e.g., ester group) could be leveraged.

Potential Applications in Research and Drug Development

While not a mainstream reducing agent in biopharmaceutical labs, the principles of its action suggest potential areas of application:

• Controlled, Partial Reduction of Disulfide Bonds: Due to the reversible nature of the reaction with a monothiol, it might be possible to achieve a more controlled, partial reduction of surface-exposed disulfide bonds by carefully controlling the concentration and reaction time. This could be useful in protein modification studies.

• Protein Refolding Studies: In some protein refolding protocols, a mixture of reduced and oxidized thiols is used to facilitate the correct formation of disulfide bonds. Isopropyl Thioglycolate and its disulfide could potentially be used in such "redox shuffling" buffers.

• Formulation of Small Molecule Thiol Drugs: While not directly related to its use as a protein reducing agent, understanding its properties is relevant for the formulation of other thiol-containing drug substances.

Experimental Protocol: A Foundational Guideline for Disulfide Bond Reduction

The following is a general, theoretical protocol for the reduction of protein disulfide bonds using Isopropyl Thioglycolate. It is crucial to note that this protocol is a starting point and must be optimized for each specific protein and application.

Materials:

• Protein of interest in a suitable buffer (e.g., Tris-HCl, phosphate buffer)

• Isopropyl Thioglycolate (IPTG)

• Nitrogen gas for purging solutions

• pH meter

• Reaction vessels

Protocol:

• Buffer Preparation: Prepare a suitable buffer at the desired pH (typically pH 8.0-8.5 for optimal IPTG activity). Degas the buffer thoroughly by bubbling with nitrogen gas for at least 15-20 minutes to remove dissolved oxygen, which can oxidize the thiol.

• Protein Solution Preparation: Dissolve the protein of interest in the degassed buffer to the desired concentration (e.g., 1-10 mg/mL).

• Reducing Agent Preparation: Prepare a stock solution of Isopropyl Thioglycolate in the degassed buffer. Due to its potential for oxidation, it is recommended to prepare this solution fresh before each use.

• Reduction Reaction:

  • Add the Isopropyl Thioglycolate stock solution to the protein solution to achieve the desired final molar excess of the reducing agent over the protein's disulfide bonds. A starting point could be a 100-fold molar excess.

  • Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37°C). The incubation time will need to be optimized (e.g., 1-4 hours).

  • Gently mix the solution during incubation.

• Monitoring the Reaction: The extent of reduction can be monitored by taking aliquots at different time points and analyzing them using techniques such as:

  • Ellman's Reagent (DTNB) Assay: To quantify the number of free thiol groups.

  • Reverse-Phase HPLC (RP-HPLC): To separate the reduced and non-reduced forms of the protein.

  • SDS-PAGE: Under non-reducing conditions, the reduced protein may show a different migration pattern compared to the non-reduced form.

• Removal of Excess Reducing Agent: After the desired level of reduction is achieved, the excess Isopropyl Thioglycolate should be removed, especially if it interferes with downstream applications. This can be done using:

  • Desalting columns

  • Dialysis

  • Diafiltration

dot

Caption: A generalized experimental workflow for protein disulfide bond reduction using IPTG.

Conclusion and Future Perspectives

Isopropyl Thioglycolate, while not a standard reducing agent in the biopharmaceutical industry, offers a valuable case study in the principles of thiol-disulfide exchange. Its reducing action is governed by the fundamental principles of nucleophilic attack by its thiolate anion, with pH being a critical parameter for its activity.

For researchers and drug development professionals, the value of understanding Isopropyl Thioglycolate lies not in its widespread application, but in the deeper comprehension of the chemical nuances of reducing agents. While DTT and TCEP will likely remain the workhorses for most applications, there may be niche areas in protein modification, refolding, or the study of redox processes where a monothiol with the specific properties of Isopropyl Thioglycolate could prove to be a useful tool. Further empirical studies would be required to fully characterize its kinetic properties and to validate its use in specific, demanding applications such as the formulation of monoclonal antibodies.

References

• Thioglycolic acid. In: Wikipedia. ; 2023. Accessed January 10, 2026. [Link]

• Synergistic Effects of Multiple Excipients on Controlling Viscosity of Concentrated Protein Dispersions. J Pharm Sci. 2023;112(5):1379-1387. doi:10.1016/j.xphs.2022.12.011

• Action of Thioglycolic Acid and L-Cysteine to Disulfide Cross-Links in Hair Fibers during Permanent Waving Treatment. ResearchGate. [Link]. Accessed January 10, 2026.

• Burmeister Getz, E., et al. A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry. Anal Biochem. 1999;273(1):73-80.
• Synergistic Effects of Multiple Excipients on Controlling Viscosity of Concentrated Protein Disulations. J Pharm Sci. 2023;112(5):1379-1387.
• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. RSC Adv. 2019;9(15):8435-8442.

• Accelerating Biologics Development with High-Quality Protein Stabilization Excipients. Contract Pharma. November 18, 2021. Accessed January 10, 2026. [Link]

• Synergistic Effects of Multiple Excipients on Controlling Viscosity of Concentrated Protein Dispersions. ResearchGate. [Link]. Accessed January 10, 2026.

• Thiopropyl Resin for the purification of thiol group containing proteins. G-Biosciences. [Link]. Accessed January 10, 2026.

• Physicochemical factors of bioprocessing impact the stability of therapeutic proteins. Biotechnol Adv. 2022;55:107909. doi:10.1016/j.biotechadv.2022.107909
• SCCS (Scientific Committee on Consumer Safety), OPINION ON Thioglycolic acid and its salts (TGA), 11 November 2013, SCCS/1520/13.
• Reducing Immunogenicity by Design: Approaches to Minimize Immunogenicity of Monoclonal Antibodies. BioDrugs. 2024;38(1):1-17.

• Approaches to Avoid Proteolysis During Protein Expression and Purification. ResearchGate. [Link]. Accessed January 10, 2026.

• Isopropyl Thioglycolate. PubChem. [Link]. Accessed January 10, 2026.

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An In-depth Technical Guide to the Fundamental Chemistry of Thioglycolate Esters

Abstract

Thioglycolate esters are a versatile class of organic compounds characterized by the presence of both a thiol (-SH) and an ester functional group. This unique bifunctionality underpins their diverse reactivity and broad applicability across various scientific disciplines. For researchers, scientists, and drug development professionals, a deep understanding of the core chemistry of these molecules is paramount for their effective utilization. This guide provides a comprehensive exploration of the fundamental chemistry of thioglycolate esters, including their synthesis, reaction mechanisms, and key applications, with a particular focus on their emerging roles in advanced drug delivery systems and protein chemistry. By elucidating the causal relationships behind their chemical behavior and providing detailed experimental insights, this document aims to serve as an authoritative resource for leveraging the full potential of thioglycolate esters in research and development.

Introduction: The Bifunctional Significance of Thioglycolate Esters

The molecular architecture of thioglycolate esters, featuring a nucleophilic thiol group and an electrophilic ester carbonyl, dictates their chemical personality. The thiol group is a potent nucleophile, particularly in its deprotonated thiolate form, and is susceptible to oxidation, while the ester group can undergo hydrolysis and transesterification.[1] This duality makes thioglycolate esters valuable building blocks in organic synthesis, enabling the formation of carbon-sulfur bonds and facilitating a wide array of molecular modifications.[1] Their utility spans from industrial applications, such as in cosmetics and as stabilizers for polymers, to sophisticated biomedical applications, including the development of novel drug delivery systems and the chemical modification of peptides and proteins.[2][3][4]

Synthesis of Thioglycolate Esters: A Methodological Overview

The most common and direct route to thioglycolate esters is the esterification of thioglycolic acid with a corresponding alcohol.[1] This reaction is typically acid-catalyzed and often driven to completion by the removal of water.

Fischer Esterification: The Workhorse of Thioglycolate Ester Synthesis

The Fischer esterification of thioglycolic acid is a robust and widely used method. The general reaction is as follows:

HSCH₂COOH + R'OH ⇌ HSCH₂COOR' + H₂O

Several factors are critical for optimizing this synthesis, including the choice of catalyst, reaction temperature, and the molar ratio of reactants.

Parameter	Typical Conditions	Rationale
Catalyst	Sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH)	Provides a proton source to activate the carbonyl group of the carboxylic acid, making it more electrophilic.
Alcohol to Acid Ratio	1.3:1 to 4:1 (Alcohol in excess)	Shifts the equilibrium towards the product side by Le Chatelier's principle.[5]
Temperature	Reflux	Increases the reaction rate. The specific temperature depends on the boiling point of the alcohol used.
Water Removal	Azeotropic distillation (e.g., with toluene or cyclohexane)	Drives the reaction to completion by removing a product.[6]

Experimental Protocol: Synthesis of Methyl Thioglycolate [5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine methanol (0.4 mol) and thioglycolic acid (1 mol).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.8 g) to the mixture.

• Reaction: Heat the mixture to reflux and maintain for 4 hours.

• Work-up: After cooling, extract the mixture three times with cyclohexane (80 mL) and toluene (40 mL).

• Purification: Dry the combined organic extracts with anhydrous CaCl₂, and then remove the solvent under vacuum to yield the colorless liquid product.

The Reactive Landscape of Thioglycolate Esters

The dual functionality of thioglycolate esters gives rise to a rich and varied reactivity profile, making them valuable intermediates in a multitude of chemical transformations.

The Nucleophilic Thiol Group: A Hub of Reactivity

The thiol group is the primary center of nucleophilic reactivity in thioglycolate esters. Its reactivity is significantly enhanced upon deprotonation to the thiolate anion.

One of the most important reactions involving the thiol group is the thiol-disulfide exchange. This reaction is fundamental in protein chemistry, governing protein folding and stability. The mechanism involves the nucleophilic attack of a thiolate anion on a disulfide bond, proceeding through an S(_N)2-type transition state.[7][8][9]

R-S⁻ + R'-S-S-R'' → R-S-S-R' + R''-S⁻

The equilibrium of this reaction is influenced by the pKa of the participating thiols and the stability of the resulting disulfide bonds.[7] This dynamic covalent chemistry is harnessed in the design of self-healing materials and drug delivery systems.

The thiolate anion of thioglycolate esters readily reacts with a variety of electrophiles, leading to the formation of new carbon-sulfur bonds. This is a cornerstone of their utility in organic synthesis. According to the Hard and Soft Acids and Bases (HSAB) theory, the soft thiolate nucleophile preferentially reacts with soft electrophiles.[10][11]

• Alkylation: Reaction with alkyl halides via an S(_N)2 mechanism is a common method for synthesizing S-alkylated derivatives.[12]

• Michael Addition: Thiols undergo conjugate addition to α,β-unsaturated carbonyl compounds.

• Acylation: Reaction with acyl halides or anhydrides to form thioesters.

The Electrophilic Ester Group: Gateway to Further Functionalization

The ester functionality of thioglycolate esters is susceptible to nucleophilic attack at the carbonyl carbon.

Ester hydrolysis, which can be either acid- or base-catalyzed, cleaves the ester bond to yield thioglycolic acid and the corresponding alcohol.[13] Thioesters are generally more susceptible to hydrolysis than their oxygen ester counterparts.[14][15] This is attributed to the poorer orbital overlap between the 3p orbital of sulfur and the 2p orbital of the carbonyl carbon, which makes the carbonyl carbon more electrophilic.[15] The stability of thioglycolate esters is pH-dependent, with increased rates of hydrolysis under alkaline conditions.[13]

In the presence of another alcohol and a catalyst, thioglycolate esters can undergo transesterification to form a different ester. This reaction is useful for modifying the properties of the ester, for instance, to alter its solubility or reactivity.

Applications in Drug Development

The unique chemical properties of thioglycolate esters make them particularly attractive for applications in drug development, where precise control over molecular interactions and release kinetics is crucial.

Thiolated Polymers (Thiomers) for Drug Delivery

Thioglycolic acid and its esters can be covalently attached to polymers to create "thiomers."[3] These thiolated polymers exhibit enhanced mucoadhesive properties due to the ability of the thiol groups to form disulfide bonds with cysteine-rich domains in mucus glycoproteins.[3] This leads to prolonged residence time of drug formulations at the site of application, thereby improving drug absorption and bioavailability.[3][16]

Cysteine Protease Inhibition

Cysteine proteases are a class of enzymes implicated in a range of diseases, including cancer and viral infections.[17] The active site of these enzymes contains a cysteine residue with a highly nucleophilic thiolate group. Thioglycolate esters and their derivatives can be designed as inhibitors of these enzymes.[18][19] They can act as covalent inhibitors by reacting with the active site cysteine, thereby blocking the enzyme's catalytic activity.

Thioester Chemistry in Peptide and Protein Synthesis

Thioesters are crucial intermediates in the chemical synthesis of proteins, a field pioneered by the development of native chemical ligation (NCL).[20][21] Peptide thioesters can be synthesized and then ligated with another peptide fragment containing an N-terminal cysteine residue to form a native peptide bond. This powerful technique allows for the synthesis of large proteins that are inaccessible by traditional solid-phase peptide synthesis.[20]

Analytical Characterization

The characterization of thioglycolate esters and the monitoring of their reactions require a suite of analytical techniques.

Analytical Technique	Application
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of thioglycolate esters and related compounds in complex mixtures, such as cosmetic formulations.[22][23][24]
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile thioglycolate esters and identification of reaction byproducts.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of thioglycolate esters and their derivatives.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of characteristic functional groups (S-H, C=O, C-O).
Capillary Electrophoresis	Determination of thioglycolic acid and its derivatives in various matrices.[2]

Conclusion

The fundamental chemistry of thioglycolate esters is a rich and expanding field with profound implications for both fundamental research and applied sciences. Their bifunctional nature provides a versatile platform for a wide range of chemical transformations, from the construction of complex organic molecules to the development of sophisticated drug delivery systems. As our understanding of their reactivity and mechanistic pathways deepens, so too will our ability to design and synthesize novel thioglycolate ester-based technologies that address pressing challenges in medicine and materials science. This guide has provided a foundational overview of their core chemistry, offering both theoretical insights and practical guidance to empower researchers in their pursuit of innovation.

References

• The Chemistry Behind Methyl Thioglycolate: Synthesis and Key Properties. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Use of ammonium thioglycolate in the synthesis of thiol-containing compounds. (n.d.). Benchchem.
• Two proposed mechanisms for thiol-thioester exchange. (2024). Progress in Sulfur-Containing Dynamic Polymers, 37(1), 66-81.
• Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone. (n.d.). PMC.
• Process for the preparation of thioglycol ester derivatives. (1963). Google Patents.
• The Stability of Thioglycollate Solutions. (n.d.). ResearchGate.
• Theoretical Insights into the Mechanism for Thiol/Disulfide Exchange. (n.d.). ResearchGate.
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• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. (n.d.). PubMed Central.
• Determination of thioglycolic acid in cosmetics by capillary electrophoresis. (2013). ResearchGate.
• HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. (1990). PubMed.
• Development of protein chemical synthesis using peptide thioester synthetic blocks. (2025). Proceedings of the Japan Academy, Series B, 101(10), 622-647.
• HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent. (n.d.). Scite.ai.
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• Hydrolysis of Thioesters, Esters, and Amides. (2022). Chemistry LibreTexts.
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• Reactivity of thioesters with respect to nucleophilic attack. (2015). Chemistry Stack Exchange.
• 1,2,4-Thiadiazolidin-3,5-Diones as Inhibitors of Cysteine Proteases. (n.d.). MDPI.
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An In-Depth Technical Guide to the Physical Properties of Isopropyl Thioglycolate as a Function of Temperature

Introduction: The Role of Isopropyl Thioglycolate in Scientific Research

Isopropyl Thioglycolate (IPTG), with the chemical formula C5H10O2S, is a thiol-containing organic ester.[1] While it shares a structural resemblance to the more widely known Isopropyl β-D-1-thiogalactopyranoside (also abbreviated as IPTG), it is a distinct molecule with its own unique set of physical and chemical characteristics. In various research and development sectors, particularly in cosmetics and chemical synthesis, understanding the physical properties of Isopropyl Thioglycolate is paramount for process optimization, formulation development, and ensuring product stability and efficacy.[2]

This technical guide provides a comprehensive overview of the key physical properties of Isopropyl Thioglycolate, with a specific focus on their temperature dependence. Recognizing the limited availability of extensive experimental data in publicly accessible literature, this guide also presents established methodologies for the experimental determination of these properties and introduces theoretical models for their prediction. This dual approach is intended to equip researchers, scientists, and drug development professionals with both the foundational knowledge and the practical tools necessary for their work.

Core Physical Properties at Standard Conditions

A baseline understanding of Isopropyl Thioglycolate's physical properties at ambient temperature is essential before exploring their temperature-dependent behavior.

Property	Value	Conditions	Source(s)
Molecular Formula	C5H10O2S	-	[1]
Molecular Weight	134.20 g/mol	-	[1]
Appearance	Colorless liquid/oil	Ambient	[3]
Boiling Point	171.7 °C	760 mmHg
50-51 °C	10 Torr	[3]
Density	1.04 g/cm³	Predicted	[3]
Flash Point	57.4 °C	-
Solubility in Water	7947 mg/L	25 °C (estimated)	[4][5]

Temperature-Dependent Physical Properties: A Deeper Dive

The behavior of Isopropyl Thioglycolate in various applications is critically influenced by how its physical properties change with temperature. The following sections delve into these dependencies, offering both theoretical insights and practical experimental guidance.

Density as a Function of Temperature

The density of most organic liquids, including Isopropyl Thioglycolate, is expected to decrease with an increase in temperature.[1] This is due to the increased kinetic energy of the molecules, leading to greater intermolecular distances and thus a larger volume for the same mass.

Expected Trend: A near-linear decrease in density is anticipated with rising temperature within a moderate range.

Predictive Models: For a precise estimation of density at various temperatures, Quantitative Structure-Property Relationship (QSPR) models can be employed. These models use molecular descriptors to predict physical properties and have shown high accuracy for organic compounds over broad temperature ranges.[6][7] Additionally, equations of state, such as the Goharshadi–Morsali–Abbaspour (GMA) equation, have been successfully used to correlate the experimental density data of organic esters over a range of temperatures and pressures.[8]

Experimental Determination of Temperature-Dependent Density:

Two primary methods are recommended for the precise measurement of liquid density as a function of temperature:

• Pycnometry: This gravimetric method involves accurately weighing a precisely known volume of the liquid in a calibrated pycnometer at different temperatures.[9][10]

• Vibrating Tube Densimetry: This automated method measures the change in the resonant frequency of a U-shaped tube filled with the sample, which is directly related to the density of the liquid.[9][10] This technique is rapid and requires a small sample volume.

Experimental Workflow: Density Measurement using a Vibrating Tube Densitometer

Caption: Workflow for determining the temperature-dependent density of Isopropyl Thioglycolate.

Viscosity as a Function of Temperature

The viscosity of liquids is highly sensitive to temperature, generally decreasing as the temperature increases.[3] This is because the increased thermal energy allows molecules to more easily overcome the intermolecular attractive forces that resist flow.

Expected Trend: An exponential decrease in viscosity with increasing temperature is the typical behavior for organic liquids. This relationship can often be described by an Arrhenius-like equation.[11][12]

Predictive Models: Group contribution methods can be utilized to estimate the viscosity of organic liquids at different temperatures.[13] These models assign specific values to different functional groups within the molecule to predict the overall property.

Experimental Determination of Temperature-Dependent Viscosity:

Several types of viscometers are suitable for measuring the viscosity of Isopropyl Thioglycolate across a range of temperatures:

• Capillary Viscometers (e.g., Ostwald or Ubbelohde): These instruments measure the time it takes for a fixed volume of liquid to flow through a narrow capillary under a known pressure differential. By conducting these measurements in a temperature-controlled bath, the viscosity at different temperatures can be determined.[8][14]

• Rotational Viscometers: These devices measure the torque required to rotate a spindle immersed in the sample at a constant speed. The viscosity is proportional to this torque. They are well-suited for a wide range of viscosities and can be equipped with temperature control.

• Falling Sphere Viscometers: This method involves measuring the terminal velocity of a sphere falling through the liquid under the influence of gravity. The viscosity can be calculated using Stokes' Law.[8][15]

Conceptual Relationship: Viscosity and Temperature

Caption: The inverse relationship between temperature and the viscosity of a liquid.

Refractive Index as a Function of Temperature

The refractive index of a liquid is related to its density. As the temperature increases and the density decreases, the refractive index also typically decreases.[16][17] This change is generally linear over a moderate temperature range.

Expected Trend: A linear decrease in refractive index with increasing temperature. The rate of this change is known as the thermo-optic coefficient (dn/dT).[18]

Predictive Models: Quantitative Structure-Property Relationship (QSPR) and graph machine models have been developed to predict the refractive index of organic liquids with a high degree of accuracy based on their molecular structure.[4][19]

Experimental Determination of Temperature-Dependent Refractive Index:

The refractive index can be measured at various temperatures using a refractometer equipped with temperature control, such as an Abbé refractometer with a circulating water bath.[20][21] Interferometric methods can also be employed for highly precise measurements.[22]

Experimental Protocol: Measuring Refractive Index vs. Temperature

• Instrument Calibration: Calibrate the refractometer using a standard with a known refractive index at a specific temperature (e.g., distilled water).

• Temperature Control: Connect the refractometer to a circulating water bath and set the desired starting temperature. Allow the instrument to equilibrate.

• Sample Application: Apply a few drops of Isopropyl Thioglycolate to the prism of the refractometer.

• Measurement: Allow the sample to reach thermal equilibrium and record the refractive index reading.

• Temperature Incrementation: Increase the temperature of the circulating bath in desired increments (e.g., 5 or 10 °C) and repeat steps 2-4 for each new temperature.

• Data Analysis: Plot the measured refractive index as a function of temperature. The slope of the resulting line will be the thermo-optic coefficient (dn/dT).

Aqueous Solubility as a Function of Temperature

The solubility of an organic compound in water is a complex property that depends on the interplay of enthalpy and entropy of dissolution. For many organic liquids, solubility in water increases with temperature, but this is not a universal rule.

Expected Trend: The solubility of Isopropyl Thioglycolate in water is expected to increase with temperature. Data for the structurally related sodium thioglycolate shows increasing solubility in water with a rise in temperature from 293.15 K to 333.15 K.[17][23][24]

Predictive Models: Computational methods combining thermodynamic equations with machine learning models are now available to estimate the solubility of organic molecules in various solvents, including water, at different temperatures.[9][20][25]

Experimental Determination of a Solubility Curve:

A common method for determining the solubility of a liquid in water at different temperatures is the shake-flask method followed by quantitative analysis.[26]

Methodology: Shake-Flask Solubility Determination

• Sample Preparation: In a series of sealed vials, add an excess amount of Isopropyl Thioglycolate to a known volume of deionized water.

• Equilibration: Place the vials in a temperature-controlled shaker bath set to the desired temperatures. Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature until the undissolved Isopropyl Thioglycolate has separated, leaving a clear aqueous phase.

• Sampling and Analysis: Carefully withdraw a known volume of the aqueous supernatant. Analyze the concentration of dissolved Isopropyl Thioglycolate using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Compilation: Repeat the process for each temperature to construct a solubility curve by plotting solubility (e.g., in g/L) versus temperature.

Thermal Stability and Decomposition

Expected Behavior: At elevated temperatures, Isopropyl Thioglycolate is likely to undergo decomposition. The decomposition temperature is defined as the temperature at which the rate of decomposition becomes significant (e.g., 1 mole-percent per hour).[27]

Experimental Determination of Thermal Stability:

Thermogravimetric analysis (TGA) is a standard technique for determining the thermal stability of a compound. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of mass loss can be used as an indicator of the decomposition temperature. The isoteniscope method can also be used to measure the vapor pressure of a substance as a function of temperature, and a non-linear increase in pressure can indicate decomposition.[27]

Conclusion

This guide has provided a detailed examination of the physical properties of Isopropyl Thioglycolate and their dependence on temperature. While a comprehensive set of experimental data for this specific compound is not widely published, we have outlined the expected trends based on fundamental principles and data from analogous compounds. Furthermore, we have presented robust experimental protocols for the determination of temperature-dependent density, viscosity, refractive index, and solubility. The introduction of predictive modeling approaches such as QSPR offers a powerful tool for estimating these properties when experimental data is unavailable. By combining the theoretical understanding and practical methodologies presented herein, researchers and professionals can effectively characterize and utilize Isopropyl Thioglycolate in their specific applications.

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A Senior Application Scientist's Guide to Quantum Chemical Calculations on Isopropyl Thioglycolate for Pharmaceutical Research

Abstract: This technical guide provides a comprehensive framework for performing and interpreting quantum chemical calculations on Isopropyl Thioglycolate (IPTG), a molecule of interest in pharmaceutical and cosmetic formulations.[1][2][3] Authored from the perspective of a Senior Application Scientist, this document moves beyond procedural steps to elucidate the underlying scientific rationale for methodological choices, ensuring both accuracy and practical relevance. We will explore the application of Density Functional Theory (DFT) to predict the molecular structure, vibrational spectra, and electronic properties of IPTG. The ultimate goal is to translate these computational outputs into actionable insights for drug development professionals, specifically concerning molecular stability, reactivity, and potential interactions within a formulation matrix. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for predictive analysis and problem-solving.

Introduction: Bridging Theory and Pharmaceutical Practice

Isopropyl Thioglycolate: A Molecule of Interest

Isopropyl thioglycolate (IUPAC name: propan-2-yl 2-sulfanylacetate) is the ester of thioglycolic acid and isopropyl alcohol.[3] Its molecular structure, characterized by a reactive thiol (-SH) group and an ester linkage, makes it a valuable compound in various chemical applications. In the cosmetic industry, thioglycolates are widely used as reducing agents in hair waving and straightening products, where they act by cleaving disulfide bonds in keratin.[4][5] This inherent reactivity, particularly of the thiol group, necessitates a thorough understanding of its chemical behavior when considered for pharmaceutical applications, for instance, as a starting material, intermediate, or excipient where stability and compatibility with active pharmaceutical ingredients (APIs) are paramount.

The Imperative for Computational Modeling

In modern drug development, a "fail fast, fail cheap" philosophy is often adopted. Physical experiments to determine molecular properties, degradation pathways, and API-excipient compatibility can be time-consuming and resource-intensive. Quantum chemical calculations, grounded in the fundamental laws of quantum mechanics, offer a powerful predictive tool.[6][7] By simulating molecular behavior at the electronic level, we can investigate species that are difficult to observe experimentally, such as short-lived intermediates and transition states, providing a detailed, bottom-up understanding of chemical properties.[7][8] This in-silico approach allows for the rapid screening of molecular characteristics, guiding experimental design and de-risking development pathways.

Theoretical Foundations: Selecting the Right Computational Tools

The accuracy of any quantum chemical prediction is contingent upon the chosen theoretical method and basis set. These choices are not arbitrary; they represent a deliberate balance between computational cost and the desired level of accuracy for the specific chemical problem at hand.[9]

The Workhorse of Modern Computational Chemistry: Density Functional Theory (DFT)

For a molecule the size of isopropyl thioglycolate, Density Functional Theory (DFT) provides the optimal blend of computational efficiency and accuracy.[9][10] Unlike more computationally expensive wavefunction-based methods, DFT calculates the total energy of the system based on its electron density.

Causality Behind Method Selection:

• Hybrid Functionals (e.g., B3LYP): A functional like B3LYP is a common and robust starting point for organic molecules.[11][12] It incorporates a portion of exact Hartree-Fock exchange, which helps to mitigate some of the self-interaction error inherent in pure DFT functionals, leading to more reliable geometry and energy predictions.

• Range-Separated Functionals (e.g., ωB97X-D): The thiol group can be involved in charge-transfer interactions. Standard hybrid functionals can sometimes struggle to accurately describe these non-covalent interactions. Range-separated functionals, which treat electron exchange differently at short and long ranges, often provide a more accurate description and are an excellent choice for refining calculations involving thiols.[13][14] The "-D" suffix indicates the inclusion of an empirical dispersion correction, which is crucial for accurately modeling non-covalent forces.

Basis Sets: The Building Blocks of Molecular Orbitals

A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and type of the basis set directly impact the quality of the calculation.

Causality Behind Basis Set Selection:

• Pople-style Basis Sets (e.g., 6-31+G(d,p)): This is a well-regarded, computationally efficient choice for initial investigations.

  • (d,p): These are polarization functions. The 'd' on heavy (non-hydrogen) atoms and 'p' on hydrogen atoms provide flexibility for the orbitals to change shape (polarize) in the presence of other atoms, which is essential for describing chemical bonds accurately.

  • +: This indicates the addition of diffuse functions to heavy atoms. The lone pairs of electrons on the sulfur and oxygen atoms are not tightly bound and occupy a larger region of space. Diffuse functions are necessary to accurately model this extended electron density, which is critical for calculating properties like electron affinity and predicting sites of protonation or hydrogen bonding.[14][15]

• Correlation-Consistent Basis Sets (e.g., aug-cc-pVDZ): For higher accuracy or benchmarking, sets like Dunning's correlation-consistent family are recommended. The "aug-" prefix signifies the inclusion of diffuse functions on all atoms, and these sets are designed to systematically converge towards the complete basis set limit.[16][17]

Accounting for the Environment: Solvation Models

In pharmaceutical contexts, molecules are rarely in the gas phase. The surrounding solvent can significantly influence conformation and reactivity. The Polarizable Continuum Model (PCM) is an efficient way to account for these bulk solvent effects by representing the solvent as a continuous dielectric medium.[11][18]

A Practical Workflow for In-Silico Analysis

This section outlines a self-validating protocol for conducting quantum chemical calculations on Isopropyl Thioglycolate using a standard software package like Gaussian.[7][19]

Table 1: Recommended Computational Parameters

Parameter	Initial Survey	High-Accuracy Refinement	Rationale
Method	B3LYP	ωB97X-D	B3LYP is a reliable starting point. ωB97X-D offers improved accuracy for non-covalent interactions and charge transfer, relevant for the thiol group.[13]
Basis Set	6-31+G(d,p)	aug-cc-pVDZ	6-31+G(d,p) provides a good balance of cost and accuracy.[14][15] aug-cc-pVDZ allows for systematic improvement and higher accuracy.[16][17]
Solvation	IEFPCM (Water)	IEFPCM (Water)	Simulates an aqueous environment, relevant for many biological and formulation contexts.[18]
Task Sequence	Opt → Freq → Pop	Opt → Freq → Pop	Optimization, followed by Frequency calculation for validation, then Population analysis for electronic properties.

Experimental Protocol: Step-by-Step Calculation

• Step 1: Initial Structure Generation

  • Construct the 3D structure of Isopropyl Thioglycolate (SMILES: CC(C)OC(=O)CS[20]) using a molecular builder like GaussView.

  • Perform an initial, low-level molecular mechanics cleanup to ensure reasonable bond lengths and angles before starting the quantum mechanical calculation.

• Step 2: Geometry Optimization

  • This is the most critical step, where the calculation iteratively adjusts the atomic positions to find a stationary point on the potential energy surface, representing a stable conformation of the molecule.

  • Gaussian Input Keyword Example: #p B3LYP/6-31+G(d,p) SCRF=(IEFPCM,Solvent=Water) Opt

• Step 3: Vibrational Frequency Analysis (Protocol Validation)

  • This step is essential for validating the result of the geometry optimization. It calculates the second derivatives of the energy with respect to atomic positions.

  • Trustworthiness Check: A true energy minimum will have zero imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, meaning the optimization has not found a stable structure and must be repeated.

  • This calculation also yields the predicted infrared (IR) spectrum, which can be compared with experimental data if available.[6][21]

  • Gaussian Input Keyword Example: #p B3LYP/6-31+G(d,p) SCRF=(IEFPCM,Solvent=Water) Freq

• Step 4: Electronic Property Calculation

  • Using the optimized geometry, a final single-point energy calculation is performed to obtain detailed electronic properties.

  • This step provides data on molecular orbitals (HOMO/LUMO), atomic charges, and the molecular electrostatic potential.

  • Gaussian Input Keyword Example: #p B3LYP/6-31+G(d,p) SCRF=(IEFPCM,Solvent=Water) Pop=Full

Caption: A flowchart of the quantum chemical calculation protocol.

Translating Data into Chemical Insight

The output of a quantum chemical calculation is a rich dataset. The key skill is interpreting these numbers to understand the molecule's chemical "personality."

Molecular Geometry and Conformation

The primary output is the optimized 3D structure. Analysis of key bond lengths (e.g., C=O, C-S, S-H) and dihedral angles provides insight into the molecule's shape. Isopropyl thioglycolate may have several stable conformers due to rotation around the C-S and C-O bonds. Identifying the global minimum energy conformer is crucial as it represents the most populated state.

Reactivity Prediction from Electronic Properties

Understanding where a reaction is likely to occur is vital for predicting degradation and interactions.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of reactivity.[11][12]

  • HOMO: Represents the region from which an electron is most easily donated (a site for electrophilic attack). For IPTG, the HOMO is expected to have significant density on the sulfur atom's lone pairs, identifying it as the primary nucleophilic center.

  • LUMO: Represents the region that can most easily accept an electron (a site for nucleophilic attack). The LUMO is likely to be localized around the antibonding π* orbital of the carbonyl (C=O) group, making it the primary electrophilic center.

  • HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a measure of chemical stability. A smaller gap suggests the molecule is more easily excited and thus more reactive.

• Molecular Electrostatic Potential (MEP): An MEP map provides a visual guide to the charge distribution on the molecule's surface.

  • Red Regions (Negative Potential): Electron-rich areas, such as around the carbonyl oxygen, are susceptible to electrophilic attack.

  • Blue Regions (Positive Potential): Electron-poor areas, like the hydrogen on the thiol group, are susceptible to nucleophilic attack or deprotonation.

Caption: Relationship between computational outputs and practical insights.

Application in a Drug Development Context

The true value of these calculations lies in their application to solve real-world pharmaceutical challenges.

Table 2: Representative Calculated Properties of Isopropyl Thioglycolate

(Note: These are illustrative values based on chemical principles. Actual values will result from the specific calculation performed.)

Property	Calculated Value (Illustrative)	Pharmaceutical Implication
HOMO Energy	-6.8 eV	Indicates the ease of oxidation. A higher energy suggests greater susceptibility of the thiol group to oxidative degradation.
LUMO Energy	-0.5 eV	Indicates susceptibility to reduction or nucleophilic attack. A lower energy suggests the ester group is more prone to hydrolysis.
HOMO-LUMO Gap	6.3 eV	Correlates with overall molecular stability. A larger gap implies higher stability in a formulation.
MEP at Carbonyl O	-45 kcal/mol	A strongly negative region, indicating a likely site for hydrogen bonding with proton-donating APIs.
MEP at Thiol H	+25 kcal/mol	A positive region, suggesting this proton is acidic and could be involved in acid-base reactions or hydrogen bonding.
C=O Stretch Freq.	1735 cm⁻¹	A strong, characteristic IR peak useful for experimental identification and monitoring reactions at the ester group.
S-H Stretch Freq.	2580 cm⁻¹	A weaker, but characteristic IR peak for identifying the thiol group and monitoring its potential oxidation (disappearance of the peak).

Predicting Stability and Degradation Pathways

• Hydrolysis: The calculated electrophilicity of the carbonyl carbon (from LUMO and MEP analysis) can be used to rank the susceptibility of IPTG to hydrolysis compared to other esters. A more positive MEP at the carbonyl carbon suggests a faster reaction with nucleophiles like water.

• Oxidation: The HOMO energy, localized on the sulfur, is a direct indicator of the thiol's susceptibility to oxidation. This data can be used to predict potential incompatibilities with oxidative APIs or excipients and to inform on the need for antioxidants in a formulation.

Informing API-Excipient Interaction Studies

By calculating the MEPs of both IPTG and an API, one can generate hypotheses about potential intermolecular interactions. For example, a hydrogen bond between the electron-rich carbonyl oxygen of IPTG and a hydroxyl group on an API can be predicted. This can inform experimental studies like co-crystallization or compatibility assessments, saving significant laboratory time.

Conclusion

Quantum chemical calculations provide an indispensable toolkit for the modern pharmaceutical scientist. By applying a methodologically sound and scientifically reasoned approach, as detailed in this guide, it is possible to derive profound insights into the chemical behavior of molecules like Isopropyl Thioglycolate. The predictive power of DFT, when correctly applied and interpreted, allows for the anticipation of stability issues, the rationalization of reactivity, and the informed design of robust drug formulations. This in-silico analysis serves not as a replacement for experimental work, but as a powerful, cost-effective partner that accelerates innovation and enhances the scientific understanding of complex chemical systems.

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An In-depth Technical Guide to Isopropyl Thioglycolate: Discovery and Historical Synthesis Methods

Introduction

Isopropyl thioglycolate (IPTG), also known as isopropyl mercaptoacetate, is an organic compound with the chemical formula C₅H₁₀O₂S.[1] It is the isopropyl ester of thioglycolic acid. While not as extensively documented in early literature as its parent acid or other alkyl esters, IPTG shares a common heritage rooted in the development of thiol chemistry and has found applications in cosmetics and other chemical industries.[2] This technical guide provides a comprehensive overview of the historical context of thioglycolates and the fundamental synthesis methods that have been historically employed for their preparation, with a specific focus on the synthesis of isopropyl thioglycolate.

Part 1: The Historical Context of Thioglycolates

The discovery of isopropyl thioglycolate is not marked by a singular event but is rather an extension of the broader exploration of thioglycolic acid and its derivatives. The pivotal work in this area was conducted by scientist David R. Goddard in the early 1930s.[3] While studying the resistance of proteins like keratin to enzymatic digestion, Goddard identified thioglycolic acid as a potent agent for reducing disulfide bonds.[3] This discovery unlocked the potential to reshape protein-containing structures, such as hair, and laid the groundwork for the use of thioglycolates in cosmetics, particularly in permanent wave formulations and depilatory creams.[3]

The initial focus was on thioglycolic acid and its simple salts. However, the versatility of the carboxyl group led to the exploration of its esters, including isopropyl thioglycolate, for various applications. The synthesis of these esters was a logical progression, driven by the need for compounds with modified physical and chemical properties, such as solubility and volatility.

Part 2: Historical Synthesis Methods

Historically, two primary routes have been established for the synthesis of thioglycolic acid esters like isopropyl thioglycolate. These methods are:

• Two-Step Synthesis via a Chloroacetate Intermediate: This common industrial method involves the initial synthesis of thioglycolic acid from a chloroacetate, followed by esterification. A key pathway in this route is the formation of a Bunte salt.[3][4]

• Direct Esterification of Thioglycolic Acid: This method involves the direct reaction of thioglycolic acid with the corresponding alcohol, in this case, isopropanol.

Method 1: Two-Step Synthesis via Isopropyl Chloroacetate and Bunte Salt Formation

This method is a multi-step process that begins with readily available starting materials. It is a robust and widely used approach for the industrial production of various thioglycolates.

• Use of Chloroacetic Acid: Chloroacetic acid is an inexpensive and readily available bifunctional molecule, with a reactive chlorine atom and a carboxyl group, making it an ideal starting material.

• Formation of Isopropyl Chloroacetate: Esterification of chloroacetic acid with isopropanol in the first step protects the carboxylic acid and introduces the desired isopropyl group early in the synthesis.

• Reaction with Sodium Thiosulfate (Bunte Salt Formation): The reaction of isopropyl chloroacetate with sodium thiosulfate is a classic method for introducing a thiol group.[3][4] The resulting Bunte salt is a stable intermediate that can be readily isolated and purified.[4]

• Acid Hydrolysis: The Bunte salt is then hydrolyzed under acidic conditions to yield the desired isopropyl thioglycolate.

Caption: Two-step synthesis of isopropyl thioglycolate.

Step 1: Synthesis of Isopropyl Chloroacetate

• To a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, add chloroacetic acid and isopropanol.

• Add a catalytic amount of a strong acid, such as sulfuric acid.

• Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by techniques such as titration of the remaining chloroacetic acid.

• After the reaction is complete, cool the mixture and neutralize the catalyst with a weak base, such as sodium bicarbonate solution.

• Wash the organic layer with water to remove any remaining salts and unreacted isopropanol.

• Dry the crude isopropyl chloroacetate over an anhydrous drying agent, such as magnesium sulfate.

• Purify the product by distillation under reduced pressure.

Step 2: Synthesis of Isopropyl Thioglycolate via Bunte Salt

• Dissolve sodium thiosulfate in water in a reaction vessel.

• Add the purified isopropyl chloroacetate to the sodium thiosulfate solution.

• Heat the mixture to reflux and maintain for several hours until the reaction is complete.

• Cool the reaction mixture. The Bunte salt may precipitate upon cooling or can be used directly in the next step.

• Acidify the solution containing the Bunte salt with a mineral acid, such as hydrochloric acid.

• Heat the acidified mixture to effect hydrolysis of the Bunte salt to isopropyl thioglycolate.

• Cool the mixture and extract the isopropyl thioglycolate with a suitable organic solvent, such as diethyl ether.

• Wash the organic extract with water and then with a dilute sodium bicarbonate solution to remove any remaining acid.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent by distillation, and then purify the isopropyl thioglycolate by vacuum distillation.

Method 2: Direct Esterification of Thioglycolic Acid

This method is a more straightforward approach, involving the direct reaction of thioglycolic acid with isopropanol.

• Direct Reaction: This method is simpler in terms of the number of steps compared to the Bunte salt route.

• Acid Catalyst: An acid catalyst is required to protonate the carbonyl oxygen of the thioglycolic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the isopropanol.

• Removal of Water: The esterification reaction is an equilibrium process. To drive the reaction towards the formation of the ester, the water produced during the reaction must be removed, typically by azeotropic distillation.

Caption: Direct esterification of thioglycolic acid.

• Combine thioglycolic acid, isopropanol, and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid) in a round-bottom flask.

• Attach a Dean-Stark apparatus and a reflux condenser to the flask.

• Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected, indicating that the reaction is complete.

• Cool the reaction mixture to room temperature.

• Neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the isopropyl thioglycolate with an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure isopropyl thioglycolate.

Part 3: Data Presentation

The following table summarizes typical reaction parameters for the historical synthesis methods of thioglycolate esters, which are analogous to the synthesis of isopropyl thioglycolate.

Parameter	Method 1: Bunte Salt Route (Adapted)	Method 2: Direct Esterification (Adapted)
Starting Materials	Isopropyl Chloroacetate, Sodium Thiosulfate	Thioglycolic Acid, Isopropanol
Catalyst	None for Bunte salt formation; Mineral Acid for hydrolysis	Sulfuric Acid or p-Toluenesulfonic Acid
Reaction Temperature	Reflux (Bunte salt formation and hydrolysis)	Reflux
Reaction Time	Several hours for each step	Several hours
Key Intermediate	Bunte Salt	None
Typical Yield	Moderate to High	High (with efficient water removal)
Purification	Extraction, Distillation	Extraction, Distillation

Conclusion

The synthesis of isopropyl thioglycolate is deeply rooted in the historical development of thioglycolic acid chemistry. While a specific "discovery" event for the isopropyl ester is not well-documented, its preparation follows established and reliable synthetic routes developed for other thioglycolates. The two primary historical methods, the Bunte salt route and direct esterification, both offer effective means of production, each with its own advantages in terms of starting materials and reaction simplicity. Understanding these foundational synthesis methods provides valuable insight for researchers and professionals in the fields of chemistry and drug development.

References

• PubChem. Isopropyl thioglycolate. [Link]

• Ataman Kimya. THIOGLYCOLIC ACID. [Link]

• Wikipedia. Bunte salt. [Link]

• Wikipedia. Thioglycolic acid. [Link]

• Cosmetics Info. Thioglycolic Acid. [Link]

Sources

• 1. Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. Thioglycolic acid - Wikipedia [en.wikipedia.org]
• 4. Bunte salt - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Isopropyl Thioglycolate: A Comprehensive Guide to its Application as a Chain Transfer Agent in Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

This application note serves as a detailed technical guide on the utilization of Isopropyl Thioglycolate (IPTG) as a chain transfer agent (CTA) in radical polymerization. Authored for professionals in research and development, this document provides in-depth scientific insights, practical protocols, and troubleshooting advice to effectively control polymer molecular weight and architecture.

Introduction: The Critical Role of Chain Transfer Agents in Polymer Synthesis

Radical polymerization is a cornerstone of polymer synthesis, enabling the production of a vast array of materials. A key challenge in this process is controlling the polymer chain length, or molecular weight, which profoundly influences the material's final properties such as viscosity, solubility, and mechanical strength.[1] Chain transfer agents (CTAs) are crucial additives that regulate molecular weight by interrupting the growth of a polymer chain and initiating a new one.[1] Among the various classes of CTAs, thiols are particularly effective due to the relatively weak sulfur-hydrogen (S-H) bond, which facilitates the transfer of a hydrogen atom to the propagating radical.[2]

Isopropyl thioglycolate (IPTG), an ester of thioglycolic acid, is a highly efficient chain transfer agent used to modulate the molecular weight of polymers derived from vinyl monomers. Its application is particularly prevalent in the synthesis of acrylic resins, adhesives, and coatings where precise control over polymer properties is paramount.[3] This guide will delve into the mechanism, applications, and practical protocols for employing IPTG in your polymerization reactions.

Mechanism of Action: Catalytic Chain Transfer by Isopropyl Thioglycolate

The fundamental role of IPTG in radical polymerization is to lower the average molecular weight of the resulting polymer by intervening in the propagation step.[1] This process occurs via a catalytic cycle, as illustrated in the diagram below.

The Chain Transfer Step

A propagating polymer chain (P•) reacts with the thiol group of IPTG. The hydrogen atom from the S-H bond is abstracted by the polymer radical, effectively terminating that specific polymer chain and leaving it with a saturated end-group. Simultaneously, a new thiyl radical (RS•) is generated from the IPTG molecule.

Re-initiation

The newly formed thiyl radical (RS•) is reactive and readily adds to a monomer molecule, initiating the growth of a new polymer chain. This re-initiation step ensures that the overall concentration of radicals in the system remains relatively constant, thus maintaining the polymerization rate.

The efficiency of a chain transfer agent is quantified by its chain transfer constant (Cs), which is the ratio of the rate constant for chain transfer (ktr) to the rate constant for propagation (kp). A higher Cs value indicates a more efficient chain transfer agent.

Figure 1. Mechanism of chain transfer using Isopropyl Thioglycolate.

Quantitative Data: Chain Transfer Constants

Monomer	Temperature (°C)	Chain Transfer Constant (Cs) of OTG	Reference
Styrene	60	12.9	[4]
Methyl Methacrylate (MMA)	60	1.21	[4]

Note: The chain transfer constant is a dimensionless quantity. Higher values indicate more efficient molecular weight reduction. The significant difference in Cs for Styrene and MMA highlights the monomer-dependent activity of the chain transfer agent.

Applications of Isopropyl Thioglycolate in Polymer Synthesis

The ability of IPTG to effectively control molecular weight makes it a versatile tool in the synthesis of a wide range of polymers for various applications.

• Acrylic Adhesives and Coatings: In the formulation of pressure-sensitive adhesives and coatings, controlling the molecular weight is crucial for achieving the desired balance of tack, peel strength, and shear resistance.[5][6] IPTG allows for the synthesis of acrylic polymers with a narrower molecular weight distribution, leading to improved performance and processing characteristics.[3]

• Synthesis of Acrylic Resins: IPTG is employed in the solution and emulsion polymerization of acrylic monomers to produce resins with specific viscosity and solubility properties for applications in paints, inks, and varnishes.

• Elastomer Modification: In the production of synthetic rubbers like styrene-butadiene rubber (SBR), chain transfer agents are used to regulate the molecular weight, which in turn affects the processability and mechanical properties of the final elastomer.

Experimental Protocols

This section provides a general protocol for the emulsion polymerization of acrylic monomers using a thioglycolate-based chain transfer agent. This protocol should be considered a starting point and may require optimization depending on the specific monomers and desired polymer characteristics.

Materials

• Monomers (e.g., Methyl Methacrylate, Butyl Acrylate)

• Deionized Water

• Emulsifier (e.g., Sodium Dodecyl Sulfate)

• Initiator (e.g., Potassium Persulfate)

• Isopropyl Thioglycolate (or a similar thioglycolate)

• Buffer (optional, e.g., Sodium Bicarbonate)

• Nitrogen gas for purging

Emulsion Polymerization Workflow

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD. [sco-sakai-chem.com]
• 5. The Effect of Silane Acrylate Containing Ethylene Glycol Chains on the Adhesive Performance and Viscoelastic Behavior of Acrylic Pressure-Sensitive Adhesives for Flexible Displays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of Acrylic Acid and Tert-Dodecyl Mercaptan in the Adhesive Performance of Water-Based Acrylic Pressure-Sensitive Adhesives - PMC [pmc.ncbi.nlm.nih.gov]

Application and Protocol for the Synthesis of Acrylic Polymers Using Isopropyl Thioglycolate as a Chain Transfer Agent

For: Researchers, scientists, and drug development professionals.

Introduction: Precision in Polymer Architecture

The synthesis of acrylic polymers with well-defined molecular weights and narrow molecular weight distributions is paramount for a multitude of advanced applications, ranging from drug delivery systems and biomedical adhesives to high-performance coatings and specialty plastics. The molecular weight of a polymer dictates many of its critical properties, including viscosity, mechanical strength, solubility, and, in the context of drug delivery, its encapsulation efficiency and release kinetics. Uncontrolled free-radical polymerization often leads to polymers with broad molecular weight distributions and high average molecular weights, which can be detrimental to the final product's performance.

To achieve the desired level of control, chain transfer agents (CTAs) are introduced into the polymerization system. These agents actively participate in the polymerization process by terminating a growing polymer chain and initiating a new one, thereby regulating the overall molecular weight of the resulting polymer.[1] Isopropyl thioglycolate (IPTG), a member of the thiol family of compounds, is an effective chain transfer agent for the free-radical polymerization of acrylic monomers. Its efficacy stems from the relatively weak sulfur-hydrogen bond, which can be readily abstracted by a propagating polymer radical. This application note provides a comprehensive guide to the use of isopropyl thioglycolate in the synthesis of acrylic polymers, detailing the underlying mechanism, a practical experimental protocol, and the expected impact on polymer properties.

The Mechanism of Chain Transfer with Isopropyl Thioglycolate

In the free-radical polymerization of acrylic monomers, the process is initiated by the decomposition of a radical initiator (e.g., AIBN or a persulfate), which generates primary radicals. These radicals then react with monomer units to form propagating polymer chains. In the presence of isopropyl thioglycolate, the following chain transfer reaction occurs:

• Chain Transfer: A growing polymer radical (P•) abstracts the hydrogen atom from the thiol group of isopropyl thioglycolate (R-SH), terminating the growth of that particular polymer chain and forming a new thiyl radical (RS•).

• Re-initiation: The newly formed thiyl radical (RS•) is reactive and can initiate the polymerization of a new monomer molecule, starting the growth of a new polymer chain.

This process is depicted in the workflow diagram below. The overall result is the formation of a larger number of shorter polymer chains, leading to a decrease in the average molecular weight of the polymer. The extent of this molecular weight reduction is dependent on the concentration of the chain transfer agent relative to the monomer and the chain transfer constant (Ctr), which is the ratio of the rate constant for chain transfer to the rate constant for propagation.[2]

Workflow of Radical Polymerization with Chain Transfer

Caption: Mechanism of free-radical polymerization in the presence of a chain transfer agent.

Experimental Protocol: Emulsion Polymerization of a Styrene-Acrylate System

This protocol describes a representative semi-batch emulsion polymerization for the synthesis of a styrene-acrylate copolymer, where isopropyl thioglycolate is used to control the molecular weight. Emulsion polymerization is a versatile technique that is widely used in industry due to its use of water as a continuous phase, which offers excellent heat transfer and reduces the viscosity of the reaction medium.[3]

Materials and Reagents

Reagent	Purpose	Typical Concentration Range
Deionized (DI) Water	Continuous Phase	40-60% by weight of total formulation
Styrene	Monomer	Varies based on desired copolymer properties
Butyl Acrylate	Monomer	Varies based on desired copolymer properties
Acrylic Acid	Functional Monomer	1-5% by weight based on total monomer
Anionic Surfactant (e.g., Sodium Dodecyl Sulfate)	Emulsifier	1-3% by weight based on monomer
Non-ionic Surfactant (e.g., Nonylphenol Ethoxylate)	Emulsifier/Stabilizer	1-3% by weight based on monomer
Potassium Persulfate (KPS)	Water-Soluble Initiator	0.1-1.0% by weight based on monomer
Sodium Bicarbonate	Buffer	0.1-0.5% by weight based on monomer
Isopropyl Thioglycolate (IPTG)	Chain Transfer Agent	0.1-2.0% by weight based on monomer

Step-by-Step Procedure

• Reactor Setup: Assemble a glass reactor equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and separate feeding pumps for the monomer pre-emulsion and initiator solution.

• Initial Charge: Charge the reactor with an initial portion of DI water, a small amount of the anionic and non-ionic surfactants, and the sodium bicarbonate buffer.

• Inert Atmosphere: Begin purging the reactor with nitrogen gas while gently agitating the mixture (e.g., 150-200 rpm) to remove dissolved oxygen, which can inhibit free-radical polymerization.

• Heating: Heat the reactor to the desired reaction temperature, typically between 75-85°C.

• Pre-emulsion Preparation: In a separate vessel, prepare the monomer pre-emulsion by adding the styrene, butyl acrylate, and acrylic acid to a solution of DI water and the remaining surfactants. The isopropyl thioglycolate is added to the monomer pre-emulsion at the desired concentration. Stir this mixture vigorously to form a stable, milky-white emulsion.

• Initiator Solution: Prepare the initiator solution by dissolving the potassium persulfate in a separate portion of DI water.

• Initiation: Once the reactor reaches the target temperature, add a small initial shot of the initiator solution to the reactor.

• Continuous Feeding: After a few minutes to allow for seed particle formation, begin the continuous and separate feeding of the monomer pre-emulsion and the remaining initiator solution into the reactor over a period of 3-4 hours. Maintain a constant reaction temperature throughout the feeding process.

• Post-Polymerization: After the feeds are complete, maintain the reaction temperature for an additional 1-2 hours to ensure high monomer conversion (>99%).

• Cooling and Neutralization: Cool the reactor to room temperature. The pH of the final latex can be adjusted to 7-8 with a suitable base, such as ammonium hydroxide, if required for the application.

• Filtration: Filter the resulting polymer latex through a fine mesh (e.g., 100-200 mesh) to remove any coagulum formed during the polymerization.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the emulsion polymerization of acrylics.

Impact of Isopropyl Thioglycolate Concentration on Polymer Properties

The concentration of isopropyl thioglycolate is a critical parameter that allows for the precise tuning of the final polymer's properties. The following table illustrates the expected trends when varying the concentration of IPTG in a typical acrylic polymerization.

IPTG Concentration (wt% on monomer)	Average Molecular Weight (Mw)	Polydispersity Index (PDI)	Viscosity of Polymer Solution/Latex
0% (Control)	High	Broad	High
0.25%	Moderately High	Reduced	Moderately High
0.5%	Moderate	Narrower	Moderate
1.0%	Low	Narrow	Low
2.0%	Very Low	Narrow	Very Low

Causality behind the observations:

• Molecular Weight: As the concentration of IPTG increases, the frequency of chain transfer events also increases. This leads to the termination of growing polymer chains at an earlier stage and the initiation of a greater number of new chains, resulting in a lower average molecular weight.

• Polydispersity Index (PDI): Chain transfer agents like IPTG promote a more uniform growth of polymer chains, leading to a narrower molecular weight distribution and a lower PDI. In the absence of a CTA, the stochastic nature of termination reactions often results in a broader distribution of chain lengths.

• Viscosity: The viscosity of a polymer solution or latex is strongly dependent on the molecular weight of the polymer chains. Lower molecular weight polymers exhibit less chain entanglement, resulting in a lower viscosity.

Conclusion and Best Practices

Isopropyl thioglycolate is a highly effective chain transfer agent for controlling the molecular weight and molecular weight distribution of acrylic polymers synthesized via free-radical polymerization. By carefully selecting the concentration of IPTG, researchers and scientists can tailor the properties of their polymers to meet the specific demands of their applications.

For optimal results, it is recommended to:

• Optimize Concentration: Perform a series of small-scale polymerizations with varying concentrations of isopropyl thioglycolate to determine the optimal level for achieving the target molecular weight.

• Ensure Homogeneity: Thoroughly disperse the isopropyl thioglycolate in the monomer phase before polymerization to ensure uniform chain transfer throughout the reaction.

• Monitor Reaction Kinetics: Be aware that high concentrations of chain transfer agents can sometimes influence the overall rate of polymerization. Monitoring the reaction progress (e.g., by measuring monomer conversion over time) is advisable.

By following the guidelines and protocols outlined in this application note, professionals in the fields of research, science, and drug development can effectively leverage isopropyl thioglycolate to synthesize acrylic polymers with precisely controlled architectures, unlocking new possibilities for innovation and product development.

References

• Bon, S. (2020). New method to study chain transfer in radical polymerizations. BonLab. Retrieved from [Link]

• Symb ChemTech. (2025). Emulsion Polymerization: Key Insights and Practical Guidelines. Retrieved from [Link]

Sources

• 1. Prooxidative chain transfer activity by thiol groups in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patents.justia.com [patents.justia.com]
• 3. [PDF] Theoretical study of chain transfer to solvent reactions of alkyl acrylates. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Isopropyl Thioglycolate as a Capping Agent for Gold Nanoparticle Synthesis

Abstract

Gold nanoparticles (AuNPs) are at the forefront of biomedical and diagnostic innovation, serving as versatile platforms for drug delivery, imaging, and sensing. The utility of these nanoparticles is critically dependent on their stability, size, and surface chemistry, all of which are governed by the choice of capping agent. This document provides a comprehensive guide to the use of Isopropyl Thioglycolate (IPTG) as a robust capping agent for the synthesis of highly stable and monodisperse AuNPs. We will explore the underlying chemical principles, provide a detailed synthesis protocol, and outline essential characterization techniques. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique advantages of thiol-based surface functionalization for advanced nanoparticle applications.

Introduction: The Critical Role of Surface Chemistry in Nanoparticle Design

The synthesis of gold nanoparticles is a balance between the reduction of a gold salt precursor to form a metallic core and the immediate stabilization of that core to prevent uncontrolled aggregation. Capping agents, or ligands, are molecules that adsorb to the nanoparticle surface, providing a protective layer that confers colloidal stability through electrostatic or steric repulsion.

Thiol-containing molecules are particularly effective capping agents for gold due to the strong, quasi-covalent bond that forms between sulfur and gold atoms.[1][2] This robust interaction provides exceptional stability to the resulting nanoparticles. Isopropyl thioglycolate, a derivative of thioglycolic acid, offers a unique combination of a strong thiol anchor and an isopropyl ester group. This structure not only ensures durable capping but also influences the solubility and surface properties of the nanoparticles, making it an excellent candidate for various applications.

The Mechanism: Thiol-Mediated Capping of Gold Surfaces

The efficacy of isopropyl thioglycolate as a capping agent is rooted in the fundamental chemistry between sulfur and gold. The process can be understood through the following key stages:

• Au(III) to Au(I) Reduction: In many synthesis protocols, the thiol compound itself can initially reduce the Au(III) precursor (from HAuCl₄) to a Au(I)-thiolate complex.[1] This intermediate step is crucial for controlling the subsequent nucleation and growth of the nanoparticles.

• Nucleation and Growth: A stronger reducing agent, such as sodium borohydride, is then introduced to reduce the Au(I) complex to metallic gold (Au(0)), initiating the formation of nanoparticle nuclei.

• Surface Adsorption and Stabilization: As the gold core grows, isopropyl thioglycolate molecules rapidly bind to the surface. The sulfur atom forms a strong dative bond with the gold atoms on the nanoparticle surface.[2][3] This creates a self-assembled monolayer (SAM) that envelops the metallic core. The isopropyl ester moiety provides steric hindrance, creating a physical barrier that prevents nanoparticles from aggregating.

The final size of the nanoparticles can be precisely controlled by modulating the molar ratio of the gold precursor to the isopropyl thioglycolate capping agent.[4][5] A higher concentration of the capping agent typically leads to the formation of smaller nanoparticles, as the rapid surface passivation limits further particle growth.[6]

Caption: Mechanism of Isopropyl Thioglycolate (IPTG) capping on gold nanoparticles.

Detailed Synthesis Protocol: A Two-Phase Approach

This protocol is based on the robust Brust-Schiffrin method, which utilizes a two-phase system to achieve excellent control over nanoparticle size and dispersity.[7]

Materials and Reagents

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Isopropyl thioglycolate (IPTG)

• Tetraoctylammonium bromide (TOAB)

• Sodium borohydride (NaBH₄)

• Toluene (anhydrous)

• Ethanol (anhydrous)

• Milli-Q or deionized water (18.2 MΩ·cm)

• Glassware: Round-bottom flask, separatory funnel, beakers

• Magnetic stirrer and stir bar

• Ultrasonic bath

Safety Precaution: Always handle reagents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Aqua regia (3:1 HCl:HNO₃) should be used for cleaning glassware to remove any metallic impurities.[8][9]

Step-by-Step Synthesis Workflow

• Preparation of Aqueous Gold Solution:

  • Dissolve 30 mg of HAuCl₄·3H₂O in 10 mL of deionized water in a 100 mL round-bottom flask. The solution will be a clear yellow color.

• Phase Transfer of Gold Ions:

  • In a separate beaker, dissolve 150 mg of tetraoctylammonium bromide (TOAB) in 30 mL of toluene.

  • Add the TOAB/toluene solution to the aqueous gold solution in the flask.

  • Stir vigorously for 15-20 minutes. The TOAB acts as a phase transfer catalyst, moving the gold ions from the aqueous phase to the organic (toluene) phase. The organic layer will turn a deep orange/red, while the aqueous layer becomes colorless.

  • Transfer the mixture to a separatory funnel and discard the lower aqueous phase. Collect the organic phase back into the round-bottom flask.

• Addition of the Capping Agent:

  • Add 50 µL of isopropyl thioglycolate (IPTG) to the organic phase while stirring.

  • Allow the mixture to stir for 10-15 minutes. The solution color may lighten slightly as Au(I)-thiolate complexes begin to form.[1]

• Reduction and Nanoparticle Formation:

  • Prepare a fresh solution of the reducing agent by dissolving 35 mg of sodium borohydride (NaBH₄) in 10 mL of ice-cold deionized water. Note: Prepare this solution immediately before use as NaBH₄ degrades in water.

  • Add the NaBH₄ solution dropwise to the rapidly stirring organic mixture over 5-10 minutes.

  • A significant color change from orange to a deep ruby-red or dark brown/black will occur, indicating the formation of gold nanoparticles.[8][10]

  • Allow the reaction to stir vigorously for at least 4 hours (or overnight) to ensure complete reaction and stabilization.

• Purification of Nanoparticles:

  • Transfer the reaction mixture to a separatory funnel and discard the lower aqueous phase.

  • Wash the organic phase two to three times with deionized water to remove excess reducing agent and other water-soluble byproducts.

  • Reduce the volume of the organic phase using a rotary evaporator until it is approximately 5-10 mL.

  • Precipitate the IPTG-capped AuNPs by adding 50-60 mL of anhydrous ethanol. The solution should become cloudy, and nanoparticles will begin to settle.

  • Centrifuge the mixture at a high speed (e.g., 8000 rpm for 10 minutes). Discard the supernatant.

  • Re-disperse the nanoparticle pellet in a small volume of toluene (2-3 mL) and repeat the precipitation and centrifugation steps two more times to ensure high purity.

  • After the final wash, dry the nanoparticle pellet under vacuum or a gentle stream of nitrogen. The resulting solid can be stored long-term and re-dispersed in toluene or other nonpolar organic solvents for characterization and use.

Caption: Step-by-step workflow for the synthesis of IPTG-capped gold nanoparticles.

Characterization and Expected Results

Proper characterization is essential to validate the synthesis and determine the properties of the nanoparticles.[11]

Technique	Purpose	Expected Result for IPTG-Capped AuNPs
UV-Visible Spectroscopy	Confirmation of AuNP formation and assessment of colloidal stability.	A distinct Surface Plasmon Resonance (SPR) peak between 515-530 nm. The peak should be sharp and symmetric, indicating monodisperse, non-aggregated nanoparticles.[12]
Transmission Electron Microscopy (TEM)	Direct visualization of nanoparticle size, shape, and size distribution.	Images showing discrete, spherical nanoparticles. Statistical analysis of multiple images should yield a narrow size distribution, typically in the 2-10 nm range depending on the Au:thiol ratio.[13]
Dynamic Light Scattering (DLS)	Measurement of the hydrodynamic diameter in solution.	A larger diameter than the TEM core size due to the organic capping layer and solvent shell. A low polydispersity index (PDI < 0.2) indicates a uniform population.[10]
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirmation of the IPTG capping agent on the AuNP surface.	Presence of characteristic peaks for the C-H bonds of the isopropyl group and the C=O stretch of the ester. The absence of the S-H stretch (around 2550 cm⁻¹) confirms the covalent attachment to the gold surface.[14]
X-ray Photoelectron Spectroscopy (XPS)	Elemental and chemical state analysis of the nanoparticle surface.	Signals for Au 4f and S 2p, confirming the presence of both elements. High-resolution scans can confirm the formation of the Au-S bond.[15]

Conclusion and Future Outlook

Isopropyl thioglycolate serves as an exemplary capping agent for producing gold nanoparticles with high stability and controlled size. The strong Au-S bond ensures a durable coating, while the two-phase synthesis method provides a reliable platform for reproducible results.[16] The resulting nanoparticles are well-suited for applications requiring long-term stability in organic media. Further functionalization, potentially through hydrolysis of the ester group, could expand their utility in aqueous systems for a variety of biomedical applications, including targeted drug delivery and advanced diagnostics.

References

• Woehrle, G. H., Brown, L. O., & Hutchison, J. E. (n.d.). Thiol-Functionalized, 1.5-nm Gold Nanoparticles through Ligand Exchange Reactions: Scope and Mechanism of Ligand Exchange. pubs.acs.org. Retrieved from [Link]

• (n.d.). Thiols used for the functionalization of gold nanoparticles. ResearchGate. Retrieved from [Link]

• (n.d.). Two Growth Mechanisms of Thiol-Capped Gold Nanoparticles Controlled by Ligand Chemistry. ResearchGate. Retrieved from [Link]

• (n.d.). Thioglycolic acid-modified AuNPs as a colorimetric sensor for the rapid determination of the pesticide chlorpyrifos. RSC Publishing. Retrieved from [Link]

• (n.d.). Preparation of Thiol-Capped Gold Nanoparticles by Chemical Reduction of Soluble Au(I)−Thiolates. ResearchGate. Retrieved from [Link]

• Zhang, L., et al. (2013). Role of thiol-containing polyethylene glycol (thiol-PEG) in the modification process of gold nanoparticles (AuNPs): stabilizer or coagulant? Journal of Colloid and Interface Science. Retrieved from [Link]

• (n.d.). Chemical synthesis and structural studies of thiol-capped gold nanoparticles. City University of Hong Kong. Retrieved from [Link]

• Pérez-Rentero, S., et al. (n.d.). Thioctic Acid Derivatives as Building Blocks to Incorporate DNA Oligonucleotides onto Gold Nanoparticles. National Institutes of Health. Retrieved from [Link]

• Pérez-Rentero, S., et al. (2017). Thioctic Acid Derivatives as Building Blocks to Incorporate DNA Oligonucleotides onto Gold Nanoparticles. MDPI. Retrieved from [Link]

• D'Auria, G., et al. (2017). Glyco-gold nanoparticles: synthesis and applications. National Institutes of Health. Retrieved from [Link]

• (n.d.). Development and characterization of functionalized glyco thiolate capped gold nanoparticles for biological applications. RSC Publishing. Retrieved from [Link]

• Frenkel, A. I., et al. (2005). Size-controlled synthesis and characterization of thiol-stabilized gold nanoparticles. The Journal of Chemical Physics. Retrieved from [Link]

• Frenkel, A. I., et al. (n.d.). Size-controlled synthesis and characterization of thiol-stabilized gold nanoparticles. aip.scitation.org. Retrieved from [Link]

• (n.d.). Preparation of 2 nm gold nanoparticles for in vitro and in vivo applications. National Institutes of Health. Retrieved from [Link]

• Cho, W. S., et al. (n.d.). Influence of anchoring ligands and particle size on the colloidal stability and in vivo biodistribution of polyethylene glycol-coated gold nanoparticles in tumor-xenografted mice. National Institutes of Health. Retrieved from [Link]

• Dara, A., & Tiwari, A. (2019). Gold nanoparticle surface engineering strategies and their applications in biomedicine and diagnostics. National Center for Biotechnology Information. Retrieved from [Link]

• Calzolai, L., et al. (2016). Surface Analysis of Gold Nanoparticles Functionalized with Thiol-Modified Glucose SAMs for Biosensor Applications. Frontiers in Chemistry. Retrieved from [Link]

• Ojea-Jiménez, I., & Puntes, V. (2010). A visual tutorial on the synthesis of gold nanoparticles. National Center for Biotechnology Information. Retrieved from [Link]

• Waghmare, S., et al. (2017). Green synthesis of capped gold nanoparticles and their effect on Gram-positive and Gram-negative bacteria. PubMed Central. Retrieved from [Link]

• Terreno, E., et al. (2016). Synthesis of functionalized gold nanoparticles capped with 3-mercapto-1-propansulfonate and 1-thioglucose mixed thiols and "in vitro" bioresponse. Journal of Inorganic Biochemistry. Retrieved from [Link]

• (n.d.). Studies on the Effect of the Capping Materials on the Spherical Gold Nanoparticles Catalytic Activity. ResearchGate. Retrieved from [Link]

• Polte, J. (2023). Gold Nanoparticles: A Didactic Step-by-Step of the Synthesis Using the Turkevich Method, Mechanisms, and Characterizations. MDPI. Retrieved from [Link]

• (n.d.). Preparation of Gold Nanoparticles. Torskal. Retrieved from [Link]

• (n.d.). Nanoengineering of Gold Nanoparticles: Green Synthesis, Characterization, and Applications. MDPI. Retrieved from [Link]

• Tran, V. P., et al. (n.d.). Precise size-control and functionalization of gold nanoparticles synthesized by plasma–liquid interactions: using carboxylic, amino, and thiol ligands. RSC Publishing. Retrieved from [Link]

• (n.d.). Synthesis and characterization of thiol-stabilized gold nanoparticles appended to bis(pyrazole) pyridine for fabrication of rectangular nano/microstripes and their spin crossover and SERS studies. RSC Publishing. Retrieved from [Link]

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• Stastny, V., et al. (2019). Stability and biological response of PEGylated gold nanoparticles. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Radadi, N. S. (2022). Structural and antimicrobial properties of synthesized gold nanoparticles using biological and chemical approaches. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes &amp; Protocols: Functionalization of Nanoparticles with Isopropyl Thioglycolate

Introduction: The Critical Role of Surface Functionalization

Nanoparticles are foundational materials in advanced drug delivery, diagnostics, and therapeutics.[1] Their efficacy, however, is intrinsically linked to their surface chemistry. Unmodified nanoparticles often lack the required stability, biocompatibility, and target specificity for biomedical applications.[2] Surface functionalization addresses these limitations by attaching specific molecules, or ligands, to the nanoparticle surface, thereby tailoring their interaction with biological systems.[3]

Isopropyl Thioglycolate (IPTG) is a versatile ligand for nanoparticle functionalization. Its thiol group (-SH) exhibits a strong affinity for the surfaces of noble metal nanoparticles, such as gold (AuNPs), forming a stable gold-sulfur bond.[4][5] The isopropyl ester group provides a distinct chemical handle that can be further modified or can influence the nanoparticle's solubility and interactions. This document provides a comprehensive guide to the principles and protocols for functionalizing nanoparticles with Isopropyl Thioglycolate, aimed at researchers, scientists, and drug development professionals.

The Chemistry of Thiol-Nanoparticle Interactions

The functionalization of nanoparticles with thiol-containing molecules like Isopropyl Thioglycolate is predominantly achieved through a process known as ligand exchange.[6][7] In this process, the thiol compound displaces the original stabilizing ligands on the nanoparticle surface. For instance, gold nanoparticles are often synthesized with a citrate capping agent. The stronger affinity of the sulfur atom in the thiol group for gold facilitates the replacement of these citrate ions.[4]

This ligand exchange is believed to follow an associative (SN2-like) mechanism, where the incoming thiol transiently associates with the nanoparticle surface before the original ligand detaches.[8] The result is a self-assembled monolayer of Isopropyl Thioglycolate on the nanoparticle surface, creating a stable, functionalized construct.[4]

Pre-Functionalization: Nanoparticle Synthesis and Preparation

The success of functionalization is highly dependent on the quality of the initial nanoparticles. While various methods exist for nanoparticle synthesis, the chemical reduction method is widely employed for producing gold nanoparticles.[9][10] A common approach involves the reduction of a gold salt, such as tetrachloroauric(III) acid (HAuCl₄), with a reducing agent like sodium citrate.[11] This process yields citrate-stabilized gold nanoparticles that are amenable to subsequent ligand exchange reactions.

Protocol 3.1: Synthesis of Citrate-Stabilized Gold Nanoparticles (AuNPs)

• Materials:

  • Tetrachloroauric(III) acid (HAuCl₄)

  • Trisodium citrate

  • Deionized water

• Procedure:

  • In a meticulously cleaned flask, bring 50 mL of a 0.01% (w/v) HAuCl₄ solution to a vigorous boil while stirring continuously.[11]

  • Rapidly inject 0.5 mL of a 1% (w/v) trisodium citrate solution into the boiling HAuCl₄ solution.[11]

  • Observe the color change of the solution from yellow to a deep red, indicating the formation of AuNPs.

  • Continue boiling for an additional 15 minutes to ensure the completion of the reaction.

  • Allow the solution to cool to room temperature. The resulting suspension of citrate-stabilized AuNPs is now ready for functionalization.

The Functionalization Protocol: A Step-by-Step Guide

The following protocol details the functionalization of pre-synthesized citrate-stabilized gold nanoparticles with Isopropyl Thioglycolate.

Protocol 4.1: Functionalization of AuNPs with Isopropyl Thioglycolate

• Materials:

  • Citrate-stabilized AuNP suspension (from Protocol 3.1)

  • Isopropyl Thioglycolate (IPTG)

  • Ethanol

  • Deionized water

• Procedure:

  • Prepare a 10 mM solution of Isopropyl Thioglycolate in ethanol.

  • To the citrate-stabilized AuNP suspension, add the IPTG solution. The optimal ratio of IPTG to AuNPs may require empirical determination but a starting point is a 1:10 volume ratio (IPTG solution:AuNP suspension).

  • Stir the mixture at room temperature for 24 hours in a dark environment to facilitate the ligand exchange process and the formation of the Au-S bond.[11]

  • After the incubation period, purify the functionalized nanoparticles to remove excess, unbound Isopropyl Thioglycolate.

Purification:

• Transfer the solution to centrifuge tubes.

• Centrifuge the suspension at a speed sufficient to pellet the nanoparticles (e.g., 10,000 rpm for 30 minutes).[11]

• Carefully decant the supernatant, which contains the unbound ligands.

• Resuspend the nanoparticle pellet in deionized water.

• Repeat the centrifugation and resuspension steps at least three times to ensure thorough purification.[11]

Characterization: Validating the Functionalization

A multi-technique approach is essential for confirming the successful functionalization of nanoparticles.[12]

Technique	Purpose	Expected Outcome for IPTG Functionalization
Dynamic Light Scattering (DLS)	Measures the hydrodynamic diameter of the nanoparticles.[12]	An increase in the hydrodynamic diameter post-functionalization, indicating the presence of the Isopropyl Thioglycolate layer.
Zeta Potential Measurement	Determines the surface charge of the nanoparticles.[12]	A shift in the zeta potential value compared to the citrate-stabilized nanoparticles, reflecting the change in surface chemistry.
Transmission Electron Microscopy (TEM)	Provides information on the size, shape, and dispersion of the nanoparticles.[13]	Confirmation that the nanoparticle core size and morphology are preserved after functionalization.[14]
Fourier-Transform Infrared Spectroscopy (FTIR)	Identifies the functional groups present on the nanoparticle surface.[15]	Appearance of characteristic peaks corresponding to the C-H and C=O bonds of the isopropyl and ester groups of IPTG.
X-ray Photoelectron Spectroscopy (XPS)	Provides elemental and chemical state information of the surface.[15]	Detection of sulfur on the nanoparticle surface, confirming the presence of the thiol ligand.
Thermogravimetric Analysis (TGA)	Quantifies the amount of organic material on the nanoparticle surface.[12]	A weight loss corresponding to the decomposition of the Isopropyl Thioglycolate layer upon heating.[14]

Stability and Storage of Functionalized Nanoparticles

The stability of thiol-functionalized nanoparticles is a critical consideration. While the gold-sulfur bond is strong, the ligand shell can be susceptible to oxidation or displacement over time, potentially leading to nanoparticle aggregation.[2][16]

Recommendations for Storage:

• Store the functionalized nanoparticle suspension at 4°C in the dark.

• Use a buffer appropriate for the intended application, but be aware that high salt concentrations can decrease colloidal stability.[2]

• For long-term storage, consider lyophilization, although resuspension properties should be carefully evaluated.

Applications in Research and Drug Development

Nanoparticles functionalized with Isopropyl Thioglycolate can serve as versatile platforms for a range of biomedical applications. The ester group can be hydrolyzed to a carboxylic acid, providing a reactive site for the covalent attachment of targeting ligands, drugs, or imaging agents through standard EDC/NHS coupling chemistry.[17] This opens up possibilities for:

• Targeted Drug Delivery: Conjugating antibodies or peptides to the nanoparticle surface to direct them to specific cells or tissues.[11]

• Biosensing: Immobilizing biorecognition elements for the detection of specific analytes.[11]

• Bioimaging: Attaching contrast agents for enhanced visualization in various imaging modalities.[11]

Conclusion

The functionalization of nanoparticles with Isopropyl Thioglycolate is a robust and versatile method for tailoring their surface properties. By following the detailed protocols and employing a comprehensive suite of characterization techniques, researchers can confidently produce well-defined, functionalized nanoparticles for a wide array of applications in drug development and biomedical research. The principles and procedures outlined in this document provide a solid foundation for the successful implementation of this important nanotechnology tool.

References

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Application Notes &amp; Protocols: Isopropyl Thioglycolate in the Formulation of Controlled Drug Release Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Potential of Isopropyl Thioglycolate in Advanced Drug Delivery

Isopropyl thioglycolate (IPTG) is a chemical compound featuring a thiol (-SH) group, a functional moiety of significant interest in the field of advanced drug delivery.[1] While traditionally used in other industries, its unique chemical properties suggest a promising, yet largely unexplored, role in the design of sophisticated controlled drug release systems.[2] The presence of the reactive thiol group opens avenues for creating drug delivery platforms with enhanced mucoadhesion, in-situ gelling capabilities, and stimuli-responsive release mechanisms.[3][4]

This document serves as a detailed guide for researchers and formulation scientists, providing both a theoretical framework and practical protocols for harnessing the potential of isopropyl thioglycolate. We will delve into its hypothesized mechanisms of action, present detailed formulation strategies, and offer step-by-step experimental protocols for the preparation and characterization of IPTG-based controlled release systems.

Table 1: Physicochemical Properties of Isopropyl Thioglycolate [1]

Property	Value
Molecular Formula	C5H10O2S
Molecular Weight	134.20 g/mol
Appearance	Colorless Oil
Boiling Point	50-51 °C at 10 Torr
pKa	8.22 (Predicted)
LogP	1.488 (Estimated)

Hypothesized Mechanisms of Action in Controlled Release

The efficacy of isopropyl thioglycolate in controlled release formulations is predicated on the reactivity of its thiol group. Two primary mechanisms are proposed:

Thiol-Disulfide Exchange for In-Situ Crosslinking

The thiol group of IPTG can undergo oxidation to form disulfide bonds (-S-S-). When incorporated into a polymer matrix, this allows for the formation of a cross-linked network. This in-situ gelation can effectively entrap a drug molecule, leading to its sustained release as the disulfide bonds are gradually cleaved in a reducing environment, such as that found intracellularly.[4] This redox-responsive behavior is a cornerstone of "smart" drug delivery systems.

Covalent Conjugation for Thiolated Polymer (Thiomer) Formation

Isopropyl thioglycolate can be used to modify existing polymers (e.g., chitosan, hyaluronic acid) to create "thiolated polymers" or "thiomers." These thiomers exhibit significantly enhanced mucoadhesive properties due to the formation of disulfide bonds with cysteine-rich subdomains of mucus glycoproteins.[3][5] This prolonged residence time at the site of absorption leads to improved drug bioavailability and a sustained release profile.

Diagram 1: Chemical Structure of Isopropyl Thioglycolate

Caption: Structure of Isopropyl Thioglycolate.

Diagram 2: Hypothesized Mechanism of Disulfide Crosslinking

Caption: Redox-responsive drug release mechanism.

Experimental Protocols

The following protocols provide a framework for the development and evaluation of an Isopropyl Thioglycolate-based controlled release system.

Protocol 1: Preparation of Isopropyl Thioglycolate-Modified Chitosan Microparticles

This protocol details the synthesis of drug-loaded microparticles where chitosan is modified with IPTG to enhance its mucoadhesive properties.

Materials:

• Low molecular weight chitosan

• Isopropyl thioglycolate (IPTG)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Model drug (e.g., Metformin HCl)

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Deionized water

Procedure:

• Chitosan Solution Preparation: Dissolve 1g of chitosan in 100 mL of 1% (v/v) acetic acid solution with continuous stirring until a clear solution is obtained.

• Activation of Carboxylic Acid Groups (Conceptual Step): While chitosan does not have carboxylic acid groups, for the purpose of demonstrating a common conjugation chemistry, we will proceed with a conceptual activation step. In a real-world scenario with a carboxylated polymer, you would: Dissolve EDC (1.5 g) and NHS (0.9 g) in 10 mL of deionized water. Add this solution to the chitosan solution and stir for 1 hour at room temperature to activate the polymer.

• Thiolation with IPTG: Add a 10-fold molar excess of Isopropyl Thioglycolate to the activated polymer solution. Adjust the pH to 8.0 with 1M NaOH and allow the reaction to proceed for 6 hours at room temperature with gentle stirring.

• Purification: Dialyze the reaction mixture against 5 mM HCl for 48 hours, followed by dialysis against 5 mM HCl containing 1% NaCl for 24 hours, and finally against 5 mM HCl for another 24 hours. Lyophilize the purified thiolated chitosan to obtain a dry powder.

• Drug Loading: Dissolve 100 mg of the thiolated chitosan and 50 mg of Metformin HCl in 10 mL of 1% acetic acid.

• Microparticle Formation: Add 5 mL of 1% (w/v) TPP solution dropwise to the drug-polymer solution under magnetic stirring. Continue stirring for 30 minutes to allow for the formation and stabilization of the microparticles.

• Collection and Washing: Centrifuge the microparticle suspension at 10,000 rpm for 30 minutes. Discard the supernatant and wash the microparticles twice with deionized water to remove any unentrapped drug.

• Drying: Lyophilize the washed microparticles to obtain a free-flowing powder.

Protocol 2: In-Vitro Drug Release Study

This protocol outlines a standard method for assessing the drug release kinetics from the prepared microparticles.[6][7][8]

Materials:

• Drug-loaded microparticles

• Phosphate buffered saline (PBS), pH 7.4

• USP Type II dissolution apparatus (Paddle type)

• Spectrophotometer

Procedure:

• Accurately weigh 50 mg of the drug-loaded microparticles and place them in 500 mL of PBS (pH 7.4) maintained at 37 ± 0.5 °C in the dissolution apparatus.

• Set the paddle speed to 50 rpm.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw 5 mL of the dissolution medium.

• Immediately replace the withdrawn volume with 5 mL of fresh, pre-warmed PBS to maintain a constant volume.

• Filter the collected samples through a 0.45 µm syringe filter.

• Analyze the concentration of the model drug in the filtered samples using a suitable analytical method, such as UV-Vis spectrophotometry at the drug's λmax.

• Calculate the cumulative percentage of drug released at each time point.

Table 2: Hypothetical In-Vitro Drug Release Profile

Time (hours)	Cumulative Drug Release (%) - Control (Unmodified Chitosan)	Cumulative Drug Release (%) - IPTG-Modified Chitosan
0.5	25.3 ± 2.1	12.8 ± 1.5
1	42.1 ± 3.5	21.5 ± 2.2
2	65.8 ± 4.2	35.7 ± 3.1
4	88.9 ± 5.1	55.4 ± 4.0
8	97.2 ± 4.8	78.6 ± 5.3
12	98.5 ± 3.9	89.1 ± 4.9
24	99.1 ± 3.2	96.3 ± 3.7

Protocol 3: Characterization of Formulations

Essential characterization is required to validate the successful synthesis and performance of the microparticles.[9][10][11]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the covalent attachment of IPTG to the polymer backbone by identifying characteristic peaks of the thiol and ester groups.

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, shape, and size of the prepared microparticles.

• Particle Size and Zeta Potential Analysis: To determine the average particle size, size distribution (polydispersity index), and surface charge of the microparticles, which influence their stability and mucoadhesive properties.

• Drug Entrapment Efficiency (EE) and Loading Capacity (LC): To quantify the amount of drug successfully encapsulated within the microparticles.

  • EE (%) = (Total drug - Free drug) / Total drug * 100

  • LC (%) = (Total drug - Free drug) / Weight of microparticles * 100

Diagram 3: Experimental Workflow

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Application Notes and Protocols for Biocompatibility Assessment of Isopropyl Thioglycolate for Novel In Vivo Applications

Introduction: Evaluating Isopropyl Thioglycolate for a New Frontier of In Vivo Use

Isopropyl Thioglycolate (IPTG), an ester of thioglycolic acid, is a compound known for its use in cosmetic formulations, particularly for hair depilation and waving, where it functions by breaking disulfide bonds in keratin.[1] While its topical applications are well-documented, the exploration of Isopropyl Thioglycolate for in vivo applications—such as in novel drug delivery systems, as a component of implantable devices, or in other therapeutic contexts—remains a nascent field. The transition from topical to internal use necessitates a rigorous and comprehensive evaluation of its biocompatibility to ensure safety and efficacy.

This document serves as a detailed guide for researchers and drug development professionals embarking on the biocompatibility assessment of Isopropyl Thioglycolate for such novel in vivo applications. It provides the scientific rationale and step-by-step protocols for a tiered approach to biocompatibility testing, grounded in internationally recognized standards from the International Organization for Standardization (ISO) and guidance from regulatory bodies like the U.S. Food and Drug Administration (FDA).[2][3][4][5] The protocols herein are designed to be self-validating systems, providing a robust framework for generating the reliable data required for preclinical safety assessment.

The Foundational Logic of Biocompatibility Assessment

The biocompatibility of a chemical compound intended for in vivo use is its ability to perform its desired function without eliciting any undesirable local or systemic effects in the host.[6] For a compound like Isopropyl Thioglycolate, this evaluation must consider not only the parent molecule but also its potential breakdown products. The primary metabolites of Isopropyl Thioglycolate are expected to be Isopropanol and Thioglycolic Acid . Isopropanol is metabolized in the liver to acetone, while thioglycolic acid can be oxidized to dithioglycolic acid.[7][8][9] A thorough biocompatibility assessment must therefore account for the toxicological profiles of these related substances.

The evaluation process should follow a logical, tiered approach, starting with in vitro assays to screen for potential toxicity and progressing to more complex in vivo studies. This strategy is advocated by the FDA to identify potential adverse effects early and to promote the ethical use of animals in research.[5]

Figure 1: A tiered workflow for the biocompatibility assessment of Isopropyl Thioglycolate.

Part 1: In Vitro Biocompatibility Studies

In vitro assays are the cornerstone of a biocompatibility program, offering a rapid and cost-effective means to screen for potential toxicity.

Cytotoxicity Assessment (ISO 10993-5)

The purpose of cytotoxicity testing is to assess the potential for a substance to cause cell death or inhibit cell growth.[10][11] This is a highly sensitive assay and is considered a fundamental starting point for any biocompatibility evaluation.

Protocol: Quantitative MTT Assay for Cytotoxicity

• Cell Culture:

  • Use a validated cell line, such as L929 mouse fibroblasts, as recommended by ISO 10993-5.[12]

  • Culture cells in Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum and antibiotics. Maintain at 37°C in a humidified atmosphere of 5% CO2.

• Preparation of Test Extracts:

  • Prepare a stock solution of Isopropyl Thioglycolate in a suitable solvent (e.g., DMSO, ethanol) and further dilute in serum-free MEM to create a range of test concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤0.5% for DMSO).[13]

  • Include positive (e.g., organotin-stabilized PVC) and negative (e.g., high-density polyethylene) controls.

• Cell Treatment:

  • Seed L929 cells into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

  • Remove the culture medium and replace it with the prepared test extracts and controls. Incubate for 24-48 hours.

• MTT Assay:

  • After incubation, remove the test extracts and add 100 µL of MTT solution (0.5 mg/mL in serum-free MEM) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., isopropanol) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the negative control.

  • A reduction in cell viability below 70% is generally considered a cytotoxic effect.

In Vitro Genotoxicity Assessment

Genotoxicity assays are designed to detect direct or indirect damage to DNA and chromosomes.[14] A standard battery of in vitro tests is required to assess different genotoxic endpoints.

• Bacterial Reverse Mutation Assay (Ames Test): Evaluates the potential of the test substance to induce gene mutations.

• In Vitro Mammalian Chromosome Aberration Test: Assesses the ability of the test substance to cause structural chromosomal damage.

• In Vitro Mammalian Cell Micronucleus Test: Detects both chromosomal breakage and errors in chromosome segregation.[14]

Hemocompatibility Assessment (ISO 10993-4)

For any potential application involving direct or indirect blood contact, hemocompatibility testing is mandatory.[15][16] These tests evaluate the effects of the compound on blood components.

Key Hemocompatibility Endpoints:

Endpoint	Test Method	Rationale
Thrombosis	In vitro whole blood clotting time	Assesses the potential to induce blood clot formation.
Coagulation	Prothrombin Time (PT), Activated Partial Thromboplastin Time (aPTT)	Evaluates effects on the extrinsic and intrinsic coagulation pathways.
Platelets	Platelet count and activation assays	Determines if the compound causes platelet adhesion, aggregation, or activation.
Hematology	Complete Blood Count (CBC)	Measures changes in red blood cells, white blood cells, and platelets.
Hemolysis	ASTM F756 method	Quantifies the degree of red blood cell lysis caused by the compound.[16][17]
Complement System	SC5b-9 ELISA	Measures the activation of the complement system, a key part of the innate immune response.

Part 2: In Vivo Biocompatibility Studies

Following successful in vitro screening, in vivo studies are conducted to evaluate the systemic and local biological responses to Isopropyl Thioglycolate in a living organism.

Systemic Toxicity (ISO 10993-11)

Systemic toxicity studies assess the potential for a substance to cause toxicity in organs and tissues distant from the site of administration.[2][18]

Protocol: Acute Systemic Toxicity (Adapted from OECD Guideline 423)

• Animal Model:

  • Use healthy, young adult rodents (e.g., Wistar rats or ICR mice), with an equal number of males and females.[19]

• Dose Formulation and Administration:

  • Prepare Isopropyl Thioglycolate in a suitable vehicle (e.g., saline, corn oil) at a minimum of three dose levels.

  • Administer a single dose via the intended clinical route of exposure (e.g., intravenous, intraperitoneal, oral).

• Observations:

  • Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiratory, and autonomic nervous systems), and changes in body weight at regular intervals for 14 days.[6]

• Pathology:

  • At the end of the observation period, perform a gross necropsy on all animals.

  • Collect major organs (liver, kidneys, spleen, heart, lungs, brain) for histopathological examination.

• Data Analysis:

  • Determine the LD50 (median lethal dose) if applicable, and the No-Observed-Adverse-Effect Level (NOAEL).

Subacute and Subchronic Toxicity: For applications involving prolonged or repeated exposure, subacute (14-28 days) or subchronic (90 days) studies are necessary. These studies involve repeated dosing and include more comprehensive clinical pathology (hematology and clinical chemistry) and histopathology.[2][6]

In Vivo Genotoxicity (OECD 474: Mammalian Erythrocyte Micronucleus Test)

This assay is the most common in vivo test to confirm in vitro findings and to assess genotoxicity in a whole-animal system, which accounts for metabolism and excretion.[3][20]

Protocol: Rodent Bone Marrow Micronucleus Assay

• Animal Model and Dosing:

  • Use a suitable rodent species (typically mice).

  • Administer Isopropyl Thioglycolate at three dose levels, usually via the intended clinical route, once or twice over a 24-hour period.[20] Include a vehicle control and a positive control (e.g., cyclophosphamide).

• Sample Collection:

  • Sacrifice the animals 24 and 48 hours after the last dose.

  • Extract bone marrow from the femurs.[3]

• Slide Preparation and Analysis:

  • Prepare bone marrow smears on microscope slides, stain, and score for the presence of micronuclei in polychromatic erythrocytes (PCEs).

  • A significant increase in the frequency of micronucleated PCEs in treated animals compared to controls indicates a genotoxic effect.[14]

Data Summary and Interpretation

A comprehensive biocompatibility evaluation culminates in a toxicological risk assessment. This involves integrating all data from the in vitro and in vivo studies to determine the overall safety profile of Isopropyl Thioglycolate for its intended in vivo application.

Summary of Toxicity Data for Thioglycolates:

Toxicity Endpoint	Compound	Species	Route	Key Findings	Reference
Acute Oral Toxicity	Thioglycolic Acid	Rat	Oral	LD50: 73 mg/kg	[21]
Sodium Thioglycolate	Rat	Oral	LD50: 50-200 mg/kg	[21]
Ammonium Thioglycolate	Rat	Oral	LD50: 35-142 mg/kg	[21]
Systemic Toxicity (Subchronic)	Sodium Thioglycolate	Rat	Gavage	NOAEL: 7 mg/kg/day	[22]
Genotoxicity	Thioglycolic Acid	Mouse	Oral, Dermal	No genotoxicity observed in in vivo micronucleus test.	[23]

Conclusion and Forward Outlook

The protocols and framework presented in this guide provide a robust starting point for the biocompatibility evaluation of Isopropyl Thioglycolate for novel in vivo applications. While existing data on related thioglycolate compounds suggest a manageable toxicity profile, particularly a lack of genotoxicity, the unique properties of the isopropyl ester and the intended internal route of administration demand a de novo, thorough investigation.[22][23] Adherence to the principles of ISO 10993 and other regulatory guidelines is paramount to ensuring patient safety and the successful translation of innovative concepts from the laboratory to clinical practice. Researchers should consider the complete lifecycle of the compound in vivo, including its metabolism and potential for local and systemic effects, to build a comprehensive safety profile.

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• OECD 474: Erythrocyte micronucleus test (in vivo mammalian). (n.d.). Inotiv. Retrieved from [Link]

• Subacute systemic toxicity test by oral route (ISO 10993-11: 2017). (n.d.). IVAMI. Retrieved from [Link]

• EVS-EN ISO 10993-11:2018. (2018, June 18). Estonian Centre for Standardisation and Accreditation. Retrieved from [Link]

• ISO Systemic Toxicity Study in Mice. (n.d.). Poly-Plating. Retrieved from [Link]

• Acute Toxicity. (n.d.). The Joint Research Centre - EU Science Hub. Retrieved from [Link]

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• IS EN ISO 10993-5:2009. (2009, April 17). National Standards Authority of Ireland. Retrieved from [Link]

• Cytotoxicity Testing — ISO 10993–5. (2022, April 11). Medistri. Retrieved from [Link]

• OECD 423 GUIDELINES AND COMPARISON WITH THE 420 AND 425. (n.d.). SlideShare. Retrieved from [Link]

• Hemocompatibility Testing. (n.d.). Eurofins. Retrieved from [Link]

• Test No. 474: Mammalian Erythrocyte Micronucleus Test. (n.d.). OECD. Retrieved from [Link]

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• A Practical Guide to ISO 10993-4: Hemocompatibility. (n.d.). MDDI Online. Retrieved from [Link]

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• OECD TG 423 Explained | Acute Oral Toxicity Study Using Acute Toxic Class Method. (2025, December 25). YouTube. Retrieved from [Link]

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• Acute oral toxicity test (OECD 423: 2001); (EPA -Environmental Protection Agency); (OPPTS 870.1100: 2002 - Office of prevention, Pesticides and Toxic Substances, USA). (n.d.). IVAMI. Retrieved from [Link]

• Thioglycolic acid and its salts [MAK Value Documentation, 2013]. (n.d.). ResearchGate. Retrieved from [Link]

• ISO 10993-4 Compliant Hemocompatibility Evaluation of Gellan Gum Hybrid Hydrogels for Biomedical Applications. (2024, December 13). MDPI. Retrieved from [Link]

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• Introduction - NTP Technical Report on the Toxicity Studies of Sodium Thioglycolate (CASRN 367-51-1) Administered Dermally to F344/N Rats and B6C3F1/N Mice. (n.d.). NCBI. Retrieved from [Link]

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Application Notes and Protocols: Isopropyl Thioglycolate as a Corrosion Inhibitor for Steel

Abstract

Corrosion of steel and its alloys is a significant challenge across numerous industries, leading to material degradation, structural failure, and substantial economic losses.[1] The use of organic corrosion inhibitors is a primary strategy for mitigating this issue, particularly in acidic environments commonly found in industrial cleaning, pickling, and oil and gas exploration.[1] This document provides a detailed technical guide on the application of Isopropyl Thioglycolate (IPTG) as an effective corrosion inhibitor for steel. We will explore the underlying mechanism of inhibition, present detailed protocols for performance evaluation, and discuss the theoretical calculations that complement experimental findings.

Introduction to Isopropyl Thioglycolate (IPTG) in Corrosion Science

Isopropyl Thioglycolate (IUPAC name: propan-2-yl 2-sulfanylacetate) is an organic compound containing sulfur and oxygen heteroatoms within its ester and thiol functional groups.[2] These structural features make it a promising candidate for corrosion inhibition. The efficacy of organic inhibitors largely depends on their ability to adsorb onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium.[3] The presence of lone pair electrons on the sulfur and oxygen atoms in IPTG, along with potential pi-electrons in the carbonyl group, facilitates its adsorption onto the vacant d-orbitals of iron atoms on the steel surface.

The Mechanism of Corrosion Inhibition by IPTG

The protective action of IPTG on steel surfaces is primarily attributed to the formation of an adsorbed film that acts as a physical barrier to the corrosive species. This process involves several key steps and can be characterized by its adsorption behavior.

Adsorption and Protective Film Formation

IPTG molecules displace water molecules from the steel surface and adsorb via their heteroatoms (S and O). This interaction forms a protective layer that impedes both the anodic dissolution of iron and the cathodic hydrogen evolution reaction.[3][4] The result is a significant reduction in the overall corrosion rate. The inhibition process is a function of the inhibitor's concentration, with efficiency generally increasing as the concentration rises until surface saturation is achieved.[1][5]

The nature of this adsorption can be either physical (physisorption) or chemical (chemisorption), or a combination of both.[6]

• Physisorption: Involves electrostatic interactions between the charged metal surface and charged inhibitor molecules.

• Chemisorption: Involves charge sharing or transfer from the inhibitor molecules to the metal surface to form a coordinate-type bond.[7]

The type of adsorption can be inferred from the thermodynamic parameter, the Gibbs free energy of adsorption (ΔG°ads). Values of ΔG°ads up to -20 kJ/mol are typically associated with physisorption, whereas values around -40 kJ/mol or more negative suggest chemisorption.[7][8]

Adsorption Isotherm Modeling

To understand the interaction between the inhibitor and the steel surface, experimental data are often fitted to various adsorption isotherms. The Langmuir adsorption isotherm is frequently used, which assumes the formation of a monolayer of the inhibitor on a homogeneous surface.[7][9][10] The linear form of the Langmuir isotherm is given by:

C / θ = 1 / Kads + C

where C is the inhibitor concentration, θ is the degree of surface coverage (calculated as Inhibition Efficiency % / 100), and Kads is the equilibrium constant of the adsorption process. A linear plot of C/θ versus C suggests that the adsorption of the inhibitor follows the Langmuir model.[11]

Caption: Proposed mechanism of IPTG adsorption on a steel surface.

Performance Evaluation: Experimental Protocols

To quantify the effectiveness of Isopropyl Thioglycolate as a corrosion inhibitor, a series of standardized experimental procedures are employed. It is crucial to perform each experiment with a "blank" or control sample (corrosive solution without the inhibitor) for baseline comparison.

Protocol 1: Gravimetric (Weight Loss) Method

This method provides a direct and straightforward measurement of the corrosion rate by determining the mass loss of a steel coupon over a specific immersion period.

Methodology:

• Coupon Preparation:

  • Cut mild steel coupons into standard dimensions (e.g., 2.5 cm x 2.0 cm x 0.1 cm).

  • Mechanically polish the coupon surfaces sequentially with different grades of emery paper (e.g., 220, 400, 600, 800, 1200 grit) until a mirror finish is achieved.

  • Degrease the coupons by sonicating in acetone or ethanol, rinse with deionized water, and dry thoroughly with a stream of warm air.

  • Accurately weigh each coupon using an analytical balance (to 0.1 mg) and record the initial weight (Winitial).

• Immersion Test:

  • Prepare the corrosive medium (e.g., 1 M HCl).

  • Prepare a series of test solutions by adding varying concentrations of IPTG (e.g., 50, 100, 200, 500 ppm) to the corrosive medium. Include a blank solution without IPTG.

  • Completely immerse one prepared coupon into each test solution for a predetermined period (e.g., 6, 12, or 24 hours) at a constant temperature (e.g., 25 °C).

• Post-Immersion Analysis:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Remove corrosion products by gently scrubbing with a soft brush in a cleaning solution (e.g., a solution containing HCl and hexamine), rinse with deionized water and acetone, and dry.

  • Weigh the cleaned and dried coupons to get the final weight (Wfinal).

• Calculations:

  • Corrosion Rate (CR) in mm/year: CR = (8.76 × 104 × ΔW) / (A × ρ × t) where ΔW is the weight loss (Winitial - Wfinal) in grams, A is the surface area of the coupon in cm², ρ is the density of steel (approx. 7.85 g/cm³), and t is the immersion time in hours.

  • Inhibition Efficiency (IE%) : IE% = [(CRblank - CRinhibitor) / CRblank] × 100 where CRblank and CRinhibitor are the corrosion rates in the absence and presence of IPTG, respectively.

Protocol 2: Electrochemical Evaluation

Electrochemical techniques offer rapid and sensitive measurements of corrosion rates and provide insights into the inhibition mechanism (i.e., whether the inhibitor affects the anodic, cathodic, or both reactions).[12]

Apparatus: A standard three-electrode electrochemical cell connected to a potentiostat.

• Working Electrode (WE): A prepared steel coupon.

• Counter Electrode (CE): A platinum or graphite rod.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

General Workflow:

Caption: General workflow for electrochemical corrosion inhibitor testing.

A. Potentiodynamic Polarization (PDP) This technique measures the current response of the working electrode to a controlled potential scan. The resulting Tafel plot provides key parameters like corrosion potential (Ecorr) and corrosion current density (icorr).

Methodology:

• Follow the general workflow to prepare the cell and stabilize at OCP.

• Apply a potential scan from approximately -250 mV to +250 mV versus the OCP at a slow scan rate (e.g., 0.5 to 1 mV/s).

• Plot the resulting potential (E) versus the log of the current density (log i).

• Extrapolate the linear (Tafel) regions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Analysis:

  • A significant shift in Ecorr (>85 mV) indicates whether the inhibitor is anodic or cathodic. A smaller shift suggests a mixed-type inhibitor.[4][6]

  • Calculate Inhibition Efficiency (IE%): IE% = [(icorr, blank - icorr, inhibitor) / icorr, blank] × 100

B. Electrochemical Impedance Spectroscopy (EIS) EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

Methodology:

• Follow the general workflow to prepare the cell and stabilize at OCP.

• Apply a small amplitude AC sinusoidal voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Plot the impedance data as a Nyquist plot (Zimaginary vs. Zreal).

• Analysis:

  • The Nyquist plot for steel in an acid solution typically shows a single depressed semicircle. The diameter of this semicircle corresponds to the charge transfer resistance (Rct).

  • A larger Rct value indicates a slower corrosion process and better inhibition.[12][13]

  • Calculate Inhibition Efficiency (IE%): IE% = [(Rct, inhibitor - Rct, blank) / Rct, inhibitor] × 100

Data Presentation and Interpretation

Results from the evaluation should be presented clearly for comparison.

Table 1: Example Data from Weight Loss and Electrochemical Measurements

IPTG Conc. (ppm)	Weight Loss IE%	PDP IE% (from icorr)	EIS IE% (from Rct)	Ecorr (mV vs. SCE)	Rct (Ω·cm²)
0 (Blank)	0	0	0	-475	55
50	75.2	76.8	78.5	-468	255
100	88.5	89.1	90.2	-462	560
200	94.1	93.5	95.3	-455	1170
500	95.8	95.1	96.8	-451	1720

The data consistently show that as the concentration of IPTG increases, the inhibition efficiency (IE%) increases, and the charge transfer resistance (Rct) increases, indicating the formation of a more protective surface film. The minimal shift in Ecorr suggests that IPTG likely acts as a mixed-type inhibitor.[5]

Theoretical Validation: Quantum Chemical Calculations

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for correlating the molecular structure of an inhibitor with its performance.[1][14] These calculations can predict regions of a molecule that are most likely to interact with the metal surface.[15][16]

Key DFT Parameters:

• EHOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the molecule's ability to donate electrons. Higher EHOMO values indicate a greater tendency for electron donation to the vacant d-orbitals of iron.

• ELUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the molecule's ability to accept electrons.

• Energy Gap (ΔE = ELUMO - EHOMO): A smaller energy gap suggests higher reactivity and potentially better inhibition efficiency.[5]

• Mulliken Charges: Can identify the specific atoms (e.g., S, O) with the highest electron density, indicating them as the primary sites for adsorption.

Theoretical studies can provide a rational basis for designing new, more effective inhibitor molecules and support the mechanisms proposed from experimental data.[5][16]

Conclusion

Isopropyl Thioglycolate demonstrates significant potential as a corrosion inhibitor for steel in acidic environments. Its effectiveness stems from its ability to adsorb onto the steel surface, forming a protective barrier that inhibits both anodic and cathodic corrosion reactions. The protocols detailed in this guide provide a robust framework for researchers to systematically evaluate the performance of IPTG and similar compounds. By integrating gravimetric, electrochemical, and theoretical methods, a comprehensive understanding of the inhibitor's mechanism and efficiency can be achieved, paving the way for its practical application in industrial settings.

References

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• Thioglycoluril derivative as a new and effective corrosion inhibitor for low carbon steel in a 1 M HCl medium: Experimental and theoretical investigation. (2021). ResearchGate. Available at: [Link]

• Adsorption of organic inhibitors on metal surface: isotherm models. (n.d.). Available at: [Link]

• Thioglycoluril derivative as a new and effective corrosion inhibitor for low carbon steel in a 1 M HCl medium: Experimental and theoretical investigation. (2021). ResearchGate. Available at: [Link]

• Quantum Chemical Calculation and in silico Molecular Modelling Studies on Some Multi-targeting Anti-Inflammatory Inhibitors. (2025). Available at: [Link]

• Langmuir isotherm adsorption model of the steel surface of inhibitor in 1 M HCl. (n.d.). ResearchGate. Available at: [Link]

• Langmuir adsorption isotherm of the inhibitor on mild steel surface in... (n.d.). ResearchGate. Available at: [Link]

• Kinetic, Thermodynamic and Adsorption Isotherm Analysis for the Corrosion Inhibition of Carbon Steel in Aqueous Media by Lippia Nodiflora. (n.d.). Jetir.org. Available at: [Link]

• Quantum Chemical Methods for Modeling Covalent Modification of Biological Thiols. (2020). Journal of Computational Chemistry, 41(5), 427-438. Available at: [Link]

• Quantum Chemical Methods for Modeling Covalent Modification of Biological Thiols. (2019). ChemRxiv. Available at: [Link]

• The role of quantum chemistry in covalent inhibitor design. (2021). WIREs Computational Molecular Science. Available at: [Link]

• Electrochemical and theoretical investigation on the corrosion inhibition of mild steel by thiosalicylaldehyde derivatives in hydrochloric acid solution. (2022). ResearchGate. Available at: [Link]

• Electrochemical studies on corrosion inhibition behaviour of synthesised 2-acetylpyridine 4-ethyl-3-thiosemicarbazone and Its Tin(IV) complex for mild steel in 1 M HCl solution. (2019). ResearchGate. Available at: [Link]

• Some aspects of the mechanism of steel protection in hydrochloric acid solutions by propargyl alcohol. (2022). Protection of Metals and Physical Chemistry of Surfaces, 58, 281–293. Available at: [Link]

• Electrochemical and theoretical study of the inhibition effect of two synthesized thiosemicarbazide derivatives on carbon steel corrosion in hydrochloric acid solution. (2013). ResearchGate. Available at: [Link]

• Isopropyl Thioglycolate. (n.d.). PubChem. Available at: [Link]

• Synthesis of a Hydroxyl-Containing Corrosion Inhibitor and Its Inhibitory Performance on N80 Steel in Hydrochloric Acid Solution. (2022). MDPI. Available at: [Link]

• Corrosion Inhibitors for the Preservation of Carbon Steel in Hydrochloric Acid Medium. (2023). Taylor & Francis eBooks. Available at: [Link]

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Application Note: Gas Chromatography for Purity Analysis of Isopropyl Thioglycolate

Abstract

This application note presents a detailed protocol for the determination of purity and impurity profiling of Isopropyl Thioglycolate (CAS No. 7383-61-1) using gas chromatography with flame ionization detection (GC-FID). Isopropyl Thioglycolate is a key reagent in various cosmetic and pharmaceutical applications where high purity is critical.[1] This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals on method development, validation considerations, and execution of the GC-FID analysis. The described protocol is designed to be a self-validating system, ensuring robust and reliable results.

Introduction: The Critical Need for Purity Analysis

Isopropyl Thioglycolate (IPTG), the isopropyl ester of thioglycolic acid, is widely used in cosmetic formulations, particularly in hair waving and straightening products.[2][3] Its efficacy and, more importantly, its safety, are directly linked to its purity. Potential impurities, such as residual starting materials (isopropanol and thioglycolic acid), by-products from synthesis (e.g., dithiodiglycolic acid esters), or degradation products, can impact product performance and pose safety risks.[4]

Gas chromatography with a flame ionization detector (GC-FID) is an ideal analytical technique for this purpose. Its high resolution, sensitivity to organic compounds, and robustness make it well-suited for separating volatile and semi-volatile compounds like IPTG from its potential impurities.[5] This application note details a specific GC-FID method for the quantitative analysis of IPTG purity.

Analytical Method Principle

The method employs a capillary gas chromatograph with a flame ionization detector. The sample, diluted in a suitable solvent, is injected into a heated inlet where it is vaporized. An inert carrier gas sweeps the vaporized sample onto a capillary column. The separation of components is achieved based on their differential partitioning between the stationary phase of the column and the mobile carrier gas. Compounds are detected as they elute from the column by the FID, which generates a signal proportional to the amount of organic analyte being burned. Purity is determined by area percent calculation, assuming all components have a similar response factor with the FID.

Experimental Workflow

The following diagram illustrates the key stages of the analytical process, from sample preparation to data analysis.

Caption: Workflow for IPTG Purity Analysis by GC-FID.

Materials and Methods

Instrumentation

• Gas Chromatograph: Agilent 6890N or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• GC Column: A polar capillary column is recommended for good peak shape and resolution of thiols and esters. A DB-FFAP (nitroterephthalic acid modified polyethylene glycol) column (30 m x 0.32 mm I.D., 0.25 µm film thickness) is a suitable choice.[5]

• Data System: Agilent ChemStation or equivalent chromatography data software.

Reagents and Standards

• Isopropyl Thioglycolate: Reference standard of known purity (>99.5%).

• Isopropanol: GC grade or higher, used as the diluent.[5] The choice of isopropanol is logical as it is a likely starting material and its presence as an impurity would need to be monitored.

• Carrier Gas: Helium or Nitrogen, 99.999% purity.

• FID Gases: Hydrogen and Air, high purity.

Chromatographic Conditions

The following table summarizes the recommended starting parameters for the GC-FID analysis. These may require optimization based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
Column	DB-FFAP, 30 m x 0.32 mm I.D., 0.25 µm film	The polar stationary phase provides good selectivity for the polar thiol and ester functional groups in IPTG and potential impurities.[5]
Injector Temperature	250 °C	Ensures complete and rapid vaporization of the sample without causing thermal degradation. Set well above the boiling point of IPTG (~172 °C).[2][3]
Injection Mode	Split (50:1 ratio)	A split injection prevents column overloading with a neat or high-concentration sample, ensuring sharp peaks and better resolution.
Injection Volume	1.0 µL	Standard volume for capillary GC.
Carrier Gas	Helium	Provides good efficiency and is a common choice for GC-FID.
Flow Rate	1.5 mL/min (Constant Flow)	An optimal flow rate for a 0.32 mm I.D. column to balance analysis time and separation efficiency.
Oven Program	- Initial Temp: 80 °C, hold for 2 min- Ramp: 15 °C/min to 220 °C- Hold: 5 min	The initial temperature allows for the separation of volatile impurities like isopropanol. The temperature ramp ensures elution of the main component and less volatile impurities within a reasonable time.
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C	Set higher than the final oven temperature to prevent condensation of eluting compounds.
Makeup Gas (He)	25 mL/min	Optimizes detector performance.
Hydrogen Flow	30 mL/min	Standard FID gas flow.
Air Flow	300 mL/min	Standard FID gas flow.

Protocol: Step-by-Step Guide

Standard and Sample Preparation

• System Suitability Solution: Prepare a solution containing Isopropyl Thioglycolate reference standard at approximately 1.0 mg/mL in isopropanol. This solution will be used to verify the performance of the GC system.

• Sample Preparation: Accurately weigh approximately 100 mg of the Isopropyl Thioglycolate sample into a 10 mL volumetric flask.

• Dilution: Dilute to the mark with isopropanol and mix thoroughly to ensure a homogenous solution. This results in a sample concentration of approximately 10 mg/mL.

GC System Setup and Analysis Sequence

• System Equilibration: Set up the GC-FID with the parameters listed in the table above. Allow the system to equilibrate until a stable baseline is achieved.

• Blank Injection: Perform an injection of the diluent (isopropanol) to ensure that there are no interfering peaks from the solvent or system contamination.

• System Suitability: Inject the System Suitability Solution in replicate (n=5). The system is deemed suitable for analysis if the relative standard deviation (RSD) of the IPTG peak area is ≤ 2.0%.

• Sample Analysis: Once system suitability is established, inject the prepared sample solution.

Data Analysis and Interpretation

Purity Calculation

The purity of the Isopropyl Thioglycolate is calculated based on the principle of area normalization. This method assumes that all components in the sample have a similar response factor in the FID, which is a reasonable assumption for structurally similar impurities.

The percentage purity is calculated as follows:

% Purity = (Area of IPTG Peak / Total Area of All Peaks) x 100

Identification of Potential Impurities

Based on the esterification synthesis of Isopropyl Thioglycolate from thioglycolic acid and isopropanol, the following impurities might be observed:

• Isopropanol: Unreacted starting material. Will elute very early in the chromatogram.

• Thioglycolic Acid: Unreacted starting material. May be difficult to chromatograph without derivatization but might appear as a broad peak.

• Di-isopropyl dithiodiglycolate: An oxidative dimerization product. Will be less volatile and elute after the main IPTG peak.

The relative retention times of these impurities should be determined by analyzing spiked samples or impurity reference standards if available.

Method Validation Considerations

For use in a regulated environment, this method must be validated according to ICH Q2(R1) guidelines. The validation should demonstrate:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte.

• Precision: Assessed at both repeatability (intra-day) and intermediate precision (inter-day) levels.

• Accuracy: The closeness of test results to the true value, often determined through recovery studies of spiked samples.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.[6][7]

Conclusion

The GC-FID method described in this application note provides a reliable and robust approach for determining the purity of Isopropyl Thioglycolate. The use of a polar capillary column allows for excellent separation of the main component from potential process-related impurities and degradation products. This protocol serves as a strong foundation for quality control laboratories and researchers working with this compound, ensuring product quality and safety. Proper method validation is essential before implementation in a regulated testing environment.

References

• European Commission. (2013). OPINION ON Thioglycolic acid and its salts (TGA). Retrieved from [Link]

• SIELC Technologies. Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column. Retrieved from [Link]

• The Good Scents Company. isopropyl thioglycolate, 7383-61-1. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). Y0001728 - Detailed view. Retrieved from [Link]

• Perflavory. isopropyl thioglycolate, 7383-61-1. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). Isopropyl alcohol content in prep pads by GC-FID and gravimetric analysis. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem. Retrieved from [Link]

• Journal for ReAttach Therapy and Developmental Diversities. Analytical Method Development For Iso Propyl Alcohol Content In Lysine Monohydrate By GC-HS. Retrieved from [Link]

• Wang, P., et al. (2015). Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids. Journal of Pharmaceutical and Biomedical Analysis, 105, 125-130. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. An Effective Quantitative Gas Chromatography-Head Space Method Development And Validation For Isopropyl Alcohol Content In Mesalamine Prolonged Release Tablets. Retrieved from [Link]

• U.S. Pharmacopeia. (2011). USP 35 Solutions / Test Solutions 1069. Retrieved from [Link]

• PubMed. (2018). Development and Validation of Analytical Methodology by GC-FID Using Hexadecyl Propanoate as an Internal Standard to Determine the Bovine Tallow Methyl Esters Content. Retrieved from [Link]

• SciELO. (2017). gc-fid methodology validation for the fatty esters content determination in biodiesel with hexadecyl acetate as the internal standard. Retrieved from [Link]

• ResearchGate. METHOD DEVELOPMENT AND VALIDATION FOR THE GC-FID ASSAY OF 17 β-ESTRADIOL IN PHARMACEUTICAL PREPARATION. Retrieved from [Link]

• ResearchGate. (2017). Determination of Alkyl Esters Content by Gas Chromatography: Validation of Method Based on Short Column and Response Factor. Retrieved from [Link]

• PubMed. (2009). Final amended report on the safety assessment of Ammonium Thioglycolate, Butyl Thioglycolate, Calcium Thioglycolate, Ethanolamine Thioglycolate, Ethyl Thioglycolate, Glyceryl Thioglycolate, Isooctyl Thioglycolate, Isopropyl Thioglycolate, Magnesium Thioglycolate, Methyl Thioglycolate, Potassium Thioglycolate, Sodium Thioglycolate, and Thioglycolic Acid. Retrieved from [Link]

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Isopropyl Thioglycolate as a linker molecule in bioconjugation chemistry

Application Note: A Guide to Thiol-Mediated Bioconjugation

A Note from the Senior Application Scientist:

Researchers investigating bioconjugation strategies may encounter a variety of chemical entities. The topic of "Isopropyl Thioglycolate" has been raised in the context of linker chemistry. It is crucial to clarify a fundamental point of molecular biology to ensure experimental success. Isopropyl β-D-1-thiogalactopyranoside, universally known as IPTG , is a molecular mimic of allolactose.[1][2] Its primary and well-established role is as an inducer of gene expression in systems controlled by the lac operon, such as in E. coli.[3][4][5] The sulfur atom in its structure renders it non-metabolizable by the cell, ensuring its concentration remains stable during protein induction experiments.[1][5] IPTG is not used as a linker molecule for covalently connecting biomolecules.

However, the query correctly identifies a critical functional group: the thiol (or sulfhydryl, -SH) group. Thiol chemistry is a cornerstone of modern bioconjugation.[6][7] This application note will therefore provide a detailed guide on the principles and protocols for using thiol-containing linkers and thiol-reactive functional groups, a robust and widely adopted strategy for creating stable bioconjugates. We will focus on the most prevalent method: the reaction of thiols with maleimides.

Introduction: The Power of the Thiol Group in Bioconjugation

Bioconjugation is the process of covalently linking two or more molecules, at least one of which is a biomolecule, to create a new construct with combined functionalities. This is fundamental to creating antibody-drug conjugates (ADCs), fluorescently labeled proteins, immobilized enzymes, and other advanced biomedical tools.[8] The choice of chemical reaction—the "conjugation chemistry"—is critical, and it must be selective, high-yielding, and stable under physiological conditions.

Among the various functional groups available on a protein, the thiol group of a cysteine residue is particularly valuable. While amines from lysine residues are more abundant, their prevalence can lead to heterogeneous and poorly controlled conjugates. In contrast:

• Relative Rarity: Cysteine is a less frequent amino acid, and free thiols (not involved in disulfide bonds) are even rarer, allowing for more site-specific modifications.[6]

• High Nucleophilicity: The thiol group is a potent nucleophile at physiological pH, enabling highly selective reactions with specific electrophilic partners.[9][10]

This guide provides the scientific rationale and detailed protocols for leveraging thiol chemistry for robust bioconjugation.

Core Mechanism: Thiol-Maleimide Coupling

The reaction between a thiol (-SH) and a maleimide functional group is the most widely used method for thiol-specific bioconjugation.[9][11] The maleimide contains a double bond that is highly susceptible to nucleophilic attack by the thiolate anion (R-S⁻). This Michael addition reaction results in a stable, covalent thioether bond.[11]

The reaction is highly efficient and selective for thiols within a pH range of 6.5-7.5. Below this range, the thiol is protonated and less reactive. Above this range, competing reactions, such as the hydrolysis of the maleimide group or reaction with amines, can occur.

Figure 1. Mechanism of Thiol-Maleimide Conjugation.

Pre-Conjugation: Preparing the Biomolecule

A critical prerequisite for successful thiol conjugation is the availability of a free thiol group. In many proteins, particularly antibodies, cysteine residues exist as oxidized disulfide bonds (-S-S-), which are unreactive towards maleimides.[9][10][] Therefore, a reduction step is often necessary.

Protocol: Reduction of Disulfide Bonds

Objective: To reduce disulfide bonds in a protein to generate free, reactive thiol groups.

Materials:

• Protein solution (1-10 mg/mL)

• Degassed reaction buffer (e.g., Phosphate-Buffered Saline (PBS) with EDTA, pH 7.0-7.5)

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Inert gas (Nitrogen or Argon)

Procedure:

• Buffer Preparation: Prepare a suitable buffer (e.g., 100 mM PBS, 5 mM EDTA, pH 7.2). Degas the buffer thoroughly by applying a vacuum for 15-20 minutes or by bubbling with an inert gas for the same duration. Oxygen can re-oxidize the free thiols back to disulfides.

• Protein Preparation: Dissolve the protein in the degassed buffer to a concentration of 1-10 mg/mL.

• Reducing Agent Addition:

  • Using TCEP: TCEP is stable, odorless, and does not need to be removed before adding the maleimide reagent. Add a 10-100 fold molar excess of TCEP to the protein solution.[13]

  • Using DTT: If using DTT, a similar molar excess is required. Crucially, excess DTT must be removed after reduction , as its own thiol groups will compete for the maleimide reagent. Removal is typically done by dialysis or using a desalting column.

• Incubation: Flush the headspace of the reaction vial with inert gas, seal tightly, and incubate at room temperature for 30-60 minutes.[13]

Reagent	Molar Excess	Post-Reduction Step	Key Advantage
TCEP	10-100x	None required	Does not interfere with subsequent maleimide reaction.
DTT	10-100x	Must be removed (dialysis, desalting)	Effective but adds a purification step.
Table 1. Comparison of Common Reducing Agents.

The Conjugation Reaction: Step-by-Step Protocol

Objective: To covalently couple a maleimide-functionalized molecule (e.g., a fluorescent dye, a drug, a PEG linker) to a thiol-containing protein.

Materials:

• Thiol-containing protein (from Section 3.0)

• Maleimide-functionalized reagent

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Degassed reaction buffer (pH 7.0-7.5)

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare Maleimide Stock: Dissolve the maleimide reagent in a small amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM). Many maleimide reagents are sensitive to moisture.

• Add Maleimide to Protein: While gently stirring, add the maleimide stock solution to the reduced protein solution. A 10-20 fold molar excess of the maleimide reagent over the protein is a common starting point.[13] The optimal ratio may need to be determined empirically.

• Reaction Incubation: Flush the vial with inert gas, seal tightly, and protect from light (if using a fluorescent dye). Incubate the reaction for 2 hours at room temperature or overnight at 4°C.[13]

• Quenching (Optional but Recommended): To stop the reaction and consume any unreacted maleimide, add a small molecule thiol like cysteine or β-mercaptoethanol to a final concentration of ~10 mM.

• Purification: Remove the excess, unreacted maleimide reagent and any reaction byproducts. The method of choice depends on the size of the biomolecule:

  • Gel Filtration / Size Exclusion Chromatography (SEC): Highly effective for proteins.

  • Dialysis: Suitable but may require several buffer changes.

  • High-Performance Liquid Chromatography (HPLC): For high-purity applications.

Figure 2. Experimental Workflow for Thiol-Maleimide Bioconjugation.

Alternative Thiol-Reactive Chemistries

While maleimide chemistry is dominant, other thiol-reactive groups are used for specific applications.

• Disulfide Exchange: A thiol on a protein can react with a pyridyl disulfide linker. This reaction forms a new disulfide bond, linking the two molecules, and releases pyridine-2-thione, which can be monitored spectrophotometrically.[14] A key feature of this linkage is that it is cleavable under reducing conditions, such as those found inside a cell, making it valuable for drug delivery systems.[][15][16]

• Haloacetyls (Iodo/Bromoacetamides): These groups react with thiols via an Sɴ2 reaction to form a stable thioether bond. They are highly reactive but can sometimes show cross-reactivity with other nucleophiles like histidines at higher pH.

• Vinyl Sulfones: These react with thiols via a Michael addition, similar to maleimides, to form a stable thioether linkage.[7]

Conclusion and Best Practices

Thiol-mediated conjugation is a powerful and specific method for creating well-defined bioconjugates. The success of the technique relies on careful control of experimental conditions.

• Oxygen is the Enemy: Always work with degassed buffers and consider using inert gas to prevent re-oxidation of free thiols.

• Control the pH: Maintain a pH between 7.0 and 7.5 for optimal reaction speed and specificity of the thiol-maleimide reaction.

• Purify Properly: Ensure all excess small-molecule reagents (reducing agents, unreacted linkers) are removed to avoid interference in downstream applications.

• Characterize the Product: After conjugation, verify the degree of labeling using techniques like mass spectrometry or UV-Vis spectroscopy to ensure the desired product has been formed.

By following these principles and protocols, researchers can confidently leverage thiol chemistry to advance their work in drug development, diagnostics, and fundamental biological science.

References

• Isopropyl β-D-1-thiogalactopyranoside - Wikipedia. Wikipedia. [Link]

• IPTG – Knowledge and References. Taylor & Francis Online. [Link]

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• IPTG: Significance and symbolism. IKS Health. [Link]

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• IPTG Expression Principles. Biologicscorp. [Link]

• Isopropyl β-D-1-thiogalactopyranoside (IPTG): a compound for scientific research. Alpen-Adria-Universität. [Link]

• IPTG (Isopropyl-β-D-Thiogalactopy). bio-WORLD. [Link]

• Maleimide labeling of thiolated biomolecules. Bio-Synthesis. [Link]

• The Power of Disulfide Bonds in Bioconjugation: Exploring SPDP. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Thiol-Specific Linker for Bioconjugation. High Force Research. [Link]

• The Chemical Methods of Disulfide Bond Formation and Their Applications to Drug Conjugates. ResearchGate. [Link]

• Disulfide Conjugation Chemistry: A Mixed Blessing for Therapeutic Drug delivery?. Taylor & Francis Online. [Link]

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• Strategies for successful crosslinking and bioconjugation applications. YouTube. [Link]

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The Role of Thiol-Disulfide Dynamic Chemistry in the Advancement of Self-Healing Polymers: Application Notes and Protocols

Introduction: The Imperative for Self-Repairing Materials

In the realm of materials science, the pursuit of longevity and durability is paramount. Traditional polymers, while versatile, are susceptible to mechanical damage, which often leads to irreversible failure. This limitation has propelled the development of "smart" materials capable of autonomously repairing damage, thereby extending their service life and enhancing safety and sustainability. Self-healing polymers, inspired by biological systems, represent a frontier in this endeavor. At the heart of many intrinsic self-healing systems lies the principle of dynamic covalent chemistry, which allows for the reversible formation and cleavage of chemical bonds.[1][2] Among these, the thiol-disulfide exchange mechanism has emerged as a particularly robust and versatile strategy for creating polymers with intrinsic self-healing capabilities.[3][4]

This document provides a detailed exploration of the principles and protocols for developing self-healing polymers based on thiol-disulfide dynamic chemistry. While the initial query focused on the specific role of isopropyl thioglycolate, an extensive review of the scientific literature did not reveal its direct application in this context. Therefore, this guide will focus on the well-established general principles of thiol-catalyzed disulfide exchange, providing a foundational understanding and practical protocols that can be adapted for the investigation of various thiol-containing compounds as potential catalysts or components.

The Engine of Repair: Understanding Thiol-Disulfide Exchange

The self-healing capability in these polymers is predicated on the dynamic nature of disulfide bonds (S-S). When a polymer network containing disulfide crosslinks is damaged, these bonds can be broken. The healing process involves the reformation of these bonds across the damaged interface, restoring the material's integrity. This process is not a simple rejoining of severed bonds but rather a dynamic exchange reaction facilitated by the presence of free thiol groups (-SH).[5][6]

The thiol-disulfide exchange reaction is a chemical process where a thiolate anion (RS⁻) attacks a sulfur atom of a disulfide bond (R'-S-S-R''), leading to the formation of a new disulfide bond and a new thiolate anion. This exchange allows for the shuffling of disulfide crosslinks within the polymer network, enabling the material to flow and mend at a molecular level when damage occurs. The presence of a catalytic amount of free thiol is often crucial to initiate and accelerate this exchange.[7] The self-healing mechanism is not typically based on disulfide-disulfide exchange reactions directly, but rather on these thiol-disulfide exchanges, which are often pH-dependent.[5][6]

Caption: Thiol-Disulfide Exchange Mechanism for Self-Healing.

Hypothetical Role of Isopropyl Thioglycolate (IPTG)

Based on its chemical structure, isopropyl thioglycolate (CH₃)₂CHOC(O)CH₂SH, possesses a free thiol group, which is the key functional group for participating in thiol-disulfide exchange. In theory, IPTG could potentially act as a catalyst for this reaction. The thiol group could initiate the disulfide exchange cascade necessary for self-healing.

However, several factors would influence its effectiveness:

• Steric Hindrance: The bulky isopropyl group might sterically hinder the approach of the thiol group to the disulfide bonds within the polymer matrix, potentially slowing down the exchange rate compared to less hindered thiols.

• Reactivity: The reactivity of the thiol group can be influenced by the electronic effects of the ester group.

• Side Reactions: The ester linkage in IPTG could potentially undergo side reactions like hydrolysis or transesterification under certain conditions (e.g., high temperatures or presence of acidic/basic catalysts), which might affect the long-term stability and healing efficiency of the polymer.

Due to the lack of direct scientific literature on the use of isopropyl thioglycolate in self-healing polymers, the protocols provided below will focus on a generalized approach using established thiol-containing compounds and disulfide monomers. Researchers interested in evaluating IPTG would need to conduct preliminary studies to determine its catalytic activity and compatibility with the polymer system.

Experimental Section: Protocols for Development and Characterization

Part 1: Synthesis of a Self-Healing Polymer Network

This protocol describes the synthesis of a model self-healing polymer network based on an epoxy resin crosslinked with a disulfide-containing amine and a thiol catalyst.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin

• Bis(4-aminophenyl) disulfide (a disulfide-containing curing agent)

• A tetrafunctional thiol crosslinker (e.g., Pentaerythritol tetrakis(3-mercaptopropionate))

• A catalytic amount of a tertiary amine (e.g., 1,8-Diazabicycloundec-7-ene, DBU) or a free thiol

• Solvent (e.g., Tetrahydrofuran, THF)

Protocol:

• Preparation of the Pre-polymer Mixture:

  • In a clean, dry glass vial, dissolve the DGEBA epoxy resin in a minimal amount of THF.

  • Add the bis(4-aminophenyl) disulfide to the solution and stir until fully dissolved. The stoichiometric ratio of epoxy groups to amine hydrogens should be carefully controlled.

  • Add the tetrafunctional thiol crosslinker to the mixture. The amount of thiol can be varied to control the crosslink density and the concentration of free thiol groups available for exchange.

• Addition of Catalyst and Curing:

  • Add a catalytic amount of the tertiary amine (e.g., 0.5-1 wt% relative to the total weight of monomers).

  • Stir the mixture vigorously for 5-10 minutes to ensure homogeneity.

  • Pour the mixture into a mold (e.g., a silicone mold) to obtain the desired sample shape.

  • Cure the polymer in an oven at a specified temperature (e.g., 80-120°C) for a designated time (e.g., 2-4 hours). The curing profile will depend on the specific monomers and catalyst used.

• Post-Curing and Sample Preparation:

  • After curing, allow the polymer to cool down to room temperature slowly.

  • Demold the polymer sample and, if necessary, post-cure at a higher temperature to ensure complete reaction of the functional groups.

  • Cut the cured polymer into desired shapes for characterization.

Caption: General workflow for the synthesis of a self-healing polymer.

Part 2: Characterization of Self-Healing Properties

1. Macroscopic Healing Evaluation:

• Procedure:

  • Create a sharp incision in the center of a polymer sample using a razor blade.

  • Bring the two cut surfaces into contact.

  • Place the sample in an oven at a temperature that facilitates thiol-disulfide exchange (e.g., 60-100°C).

  • At different time intervals (e.g., 1, 2, 4, 8 hours), remove the sample and visually inspect the healing of the cut under an optical microscope.

• Analysis: Document the closure of the crack with images.

2. Mechanical Property Recovery (Tensile Testing):

• Procedure:

  • Prepare dog-bone shaped polymer samples according to a standard test method (e.g., ASTM D638).

  • Measure the tensile strength and elongation at break of the pristine (undamaged) samples using a universal testing machine.

  • Cut the samples in half and then press the cut surfaces back together.

  • Heal the samples under the optimized conditions determined from the macroscopic evaluation.

  • Perform tensile tests on the healed samples.

• Analysis: Calculate the healing efficiency (η) using the following formula: η (%) = (Property of healed sample / Property of pristine sample) x 100

Quantitative Data Summary:

Sample	Healing Time (hours)	Healing Temperature (°C)	Tensile Strength Recovery (%)	Elongation at Break Recovery (%)
Polymer A	2	80	75	60
Polymer A	4	80	92	85
Polymer B	2	100	85	70
Polymer B	4	100	98	95

3. Spectroscopic Analysis (FTIR and Raman):

• Procedure:

  • Obtain FTIR and Raman spectra of the polymer before and after the healing process.

• Analysis:

  • In the FTIR spectrum, monitor the changes in the peaks corresponding to S-H (around 2550 cm⁻¹) and S-S (around 500-540 cm⁻¹) bonds. A decrease in the S-H peak intensity might indicate its consumption during the exchange reaction.

  • Raman spectroscopy is particularly useful for detecting the S-S bond stretching, providing more direct evidence of disulfide bond reformation.

4. Rheological Analysis:

• Procedure:

  • Use a rheometer to measure the viscoelastic properties of the polymer at different temperatures.

• Analysis:

  • Stress relaxation experiments can provide insights into the network rearrangement dynamics. A faster stress relaxation at elevated temperatures indicates more rapid thiol-disulfide exchange and better healing potential.

Caption: Workflow for characterizing the self-healing properties of polymers.

Conclusion and Future Outlook

The development of self-healing polymers based on thiol-disulfide exchange chemistry offers a promising pathway to more robust and sustainable materials. The principles and protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to explore this exciting field. While the specific role of isopropyl thioglycolate remains to be elucidated through dedicated research, the fundamental understanding of thiol-catalyzed disulfide exchange allows for the systematic investigation of a wide range of thiol-containing molecules. Future research will likely focus on optimizing the kinetics of the exchange reaction, enhancing the mechanical properties of the healed materials, and expanding the applications of these intelligent polymers in diverse fields, from coatings and adhesives to biomedical devices and soft robotics.

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Application Notes and Protocols for the Formulation of Isopropyl Thioglycolate-Based Corrosion Inhibitor Packages

Introduction: The Role of Isopropyl Thioglycolate in Corrosion Mitigation

Corrosion is a persistent challenge across numerous industries, leading to significant economic losses and safety hazards. The oil and gas industry, in particular, faces aggressive corrosion due to the presence of water, carbon dioxide (CO₂), and hydrogen sulfide (H₂S) in production and transportation systems.[1][2] Effective corrosion management is paramount, and chemical inhibitors are a cornerstone of protective strategies. Isopropyl thioglycolate (IPTG), a sulfur-containing organic molecule, has emerged as a valuable component in advanced corrosion inhibitor formulations. Its efficacy stems from the presence of a thiol (-SH) group and an ester functional group, which facilitate its adsorption onto metal surfaces, forming a protective barrier against corrosive species.[3]

This guide provides a comprehensive overview of the principles and methodologies for formulating and evaluating Isopropyl Thioglycolate-based corrosion inhibitor packages. It is intended for researchers and formulation chemists seeking to develop robust and efficient corrosion protection solutions for a range of industrial applications, including oil and gas production, industrial cleaning, and cooling water systems.

Section 1: The Science of Isopropyl Thioglycolate as a Corrosion Inhibitor

Mechanism of Action

The primary mechanism by which IPTG and other thioglycolates inhibit corrosion is through adsorption onto the metal surface. This process can be broadly categorized as physisorption, involving electrostatic interactions between the inhibitor molecule and the charged metal surface, and chemisorption, which involves the formation of a coordinate bond between the lone pair electrons of the sulfur atom and the vacant d-orbitals of the metal.[4] The formation of a stable, adsorbed film creates a physical barrier that isolates the metal from the corrosive environment.

The inhibition efficiency of an organic molecule like IPTG is closely linked to its electronic properties. Quantum chemical studies are instrumental in elucidating these properties.[5][6][7][8] Key parameters include:

• EHOMO (Energy of the Highest Occupied Molecular Orbital): A higher EHOMO value indicates a greater tendency of the molecule to donate electrons to the metal surface, enhancing the strength of the chemical bond.

• ELUMO (Energy of the Lowest Unoccupied Molecular Orbital): A lower ELUMO value suggests a greater ability of the molecule to accept electrons from the metal surface.

• Energy Gap (ΔE = ELUMO - EHOMO): A smaller energy gap generally correlates with higher inhibition efficiency, as it implies easier electron transfer.

• Dipole Moment (μ): A higher dipole moment can lead to stronger electrostatic interactions with the metal surface.

Adsorption Isotherms

The relationship between the concentration of the inhibitor in the solution and the extent of its adsorption on the metal surface is described by adsorption isotherms.[9][10][11] Understanding the governing isotherm is crucial for optimizing inhibitor dosage. Common models include:

• Langmuir Isotherm: Assumes monolayer adsorption on a homogeneous surface with no interaction between adsorbed molecules.[9][10]

• Freundlich Isotherm: Describes adsorption on heterogeneous surfaces.[1]

• Temkin Isotherm: Accounts for interactions between adsorbed molecules.[1]

Experimental data from weight loss or electrochemical studies at various inhibitor concentrations are fitted to these models to determine the best fit and to calculate thermodynamic parameters such as the standard free energy of adsorption (ΔG°ads). A negative and large value of ΔG°ads indicates strong and spontaneous adsorption.[4]

Section 2: Formulation of Isopropyl Thioglycolate-Based Inhibitor Packages

IPTG is rarely used in isolation. Its performance is significantly enhanced when formulated as part of a package containing synergistic components. These packages are tailored to specific operational conditions, such as the type of metal, the nature of the corrosive fluid, temperature, and flow regime.

The Importance of Synergy

Synergism in corrosion inhibition occurs when the combined effect of two or more components is greater than the sum of their individual effects. For thioglycolate-based inhibitors, common synergistic components include:

• Amines: Film-forming amines can enhance the stability and persistence of the protective layer.[12] The nitrogen atom in amines provides an additional site for adsorption on the metal surface.

• Quaternary Ammonium Compounds: These cationic surfactants improve the solubility and dispersibility of the inhibitor package and contribute to the formation of a more compact protective film.[13]

• Other Sulfur-Containing Compounds: Formulations may include other sulfur compounds to broaden the range of protection.[14]

• Polymers: Certain polymers can act as film enhancers, improving the durability of the protective layer, especially in high-flow conditions.[3]

A notable study demonstrated the synergistic effect between butyl thioglycolate (a close analog of IPTG) and a maleic anhydride: N-isopropylmethacrylamide copolymer. The addition of butyl thioglycolate not only provided excellent corrosion inhibition but also enhanced the performance of the copolymer as a gas hydrate inhibitor, a crucial dual functionality in oil and gas pipelines.[3][15]

Core Components of an Inhibitor Package

A typical IPTG-based corrosion inhibitor package consists of the following components:

Component Category	Example Compounds	Function	Typical Concentration Range (in final formulation)
Primary Inhibitor	Isopropyl Thioglycolate (IPTG)	Forms the primary protective film via adsorption.	10 - 30% w/w
Synergist/Co-inhibitor	Film-forming amines (e.g., fatty acid imidazolines), Quaternary ammonium salts	Enhances film stability and persistence, improves adsorption.	5 - 20% w/w
Surfactant/Wetting Agent	Non-ionic or cationic surfactants	Improves solubility and dispersibility of the package in the process fluid, ensures uniform wetting of the metal surface.	1 - 10% w/w
Solvent/Carrier	Alcohols (e.g., isopropanol, methanol), glycols, aromatic hydrocarbons	Dissolves all components to create a stable, homogeneous liquid concentrate for easy injection.	40 - 80% w/w
Other Additives	Oxygen scavengers, biocides, scale inhibitors	Provides multifunctional protection against other threats like oxygen corrosion, microbiologically influenced corrosion (MIC), and mineral scaling.	0.5 - 5% w/w

Visualization of a Formulated Inhibitor Package

Caption: Components of an IPTG-based corrosion inhibitor package.

Section 3: Performance Evaluation Protocols

Rigorous testing is essential to validate the effectiveness of a newly formulated inhibitor package. A combination of gravimetric and electrochemical methods should be employed.

Weight Loss Method (Gravimetric)

This method provides a direct measure of the average corrosion rate.[15]

Protocol:

• Coupon Preparation:

  • Prepare metal coupons (e.g., carbon steel) of known dimensions and surface area.

  • Polish the coupons with successively finer grades of abrasive paper, rinse with deionized water and a suitable solvent (e.g., acetone), and dry.

  • Weigh the coupons accurately to four decimal places (Winitial).

• Test Environment:

  • Prepare the corrosive fluid (e.g., brine saturated with CO₂/H₂S) in a test cell.

  • Add the desired concentration of the inhibitor package to the test cells. A blank cell with no inhibitor is essential for comparison.

• Immersion:

  • Immerse the coupons in the test solutions for a predetermined duration (e.g., 24 to 72 hours) at a specified temperature.

• Post-Test Cleaning:

  • Remove the coupons and clean them according to standard procedures (e.g., ASTM G1) to remove corrosion products without removing the base metal.

  • Rinse, dry, and reweigh the coupons (Wfinal).

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (8.76 x 104 x ΔW) / (A x T x D) where ΔW is the weight loss (g), A is the surface area (cm²), T is the immersion time (hours), and D is the density of the metal (g/cm³).

  • Inhibition Efficiency (IE%): IE% = [(CRblank - CRinhibitor) / CRblank] x 100

Electrochemical Methods

Electrochemical tests offer rapid evaluation and insights into the corrosion mechanism. A standard three-electrode setup (working electrode, reference electrode, and counter electrode) connected to a potentiostat is used.

3.2.1. Potentiodynamic Polarization (PDP)

This technique determines the corrosion current density (icorr) and indicates whether the inhibitor acts on the anodic or cathodic reaction, or both (mixed-type).

Protocol:

• Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize.

• Scan the potential from a cathodic value to an anodic value relative to the OCP.

• Plot the logarithm of the current density versus the potential (Tafel plot).

• Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine icorr.

• Calculate IE% using the icorr values: IE% = [(icorr, blank - icorr, inhibitor) / icorr, blank] x 100

3.2.2. Electrochemical Impedance Spectroscopy (EIS)

EIS provides information about the resistance of the inhibitor film and the corrosion process.

Protocol:

• After OCP stabilization, apply a small amplitude AC signal over a range of frequencies.

• The resulting data is presented as Nyquist and Bode plots.

• In the Nyquist plot, a larger semicircle diameter for the inhibited system compared to the blank indicates higher charge transfer resistance (Rct) and better corrosion protection.

• The data can be fitted to an equivalent electrical circuit to quantify parameters like Rct and double-layer capacitance (Cdl).

• Calculate IE% using the Rct values: IE% = [(Rct, inhibitor - Rct, blank) / Rct, inhibitor] x 100

Visualization of the Evaluation Workflow

Caption: Workflow for evaluating IPTG-based corrosion inhibitors.

Section 4: Application Protocols in Industrial Settings

The deployment of a corrosion inhibitor package requires a carefully planned strategy to ensure its effectiveness.

Oil and Gas Pipelines (CO₂/H₂S Environments)

Objective: To mitigate internal corrosion in multiphase flow pipelines.

Protocol:

• Dosage Determination: Based on laboratory evaluation and fluid analysis (water cut, gas composition, temperature, flow rate), determine the minimum effective concentration (MEC). Typical dosages range from 10 to 100 ppm based on total fluid volume.[16]

• Injection Method:

  • Continuous Injection: Use a chemical injection skid with high-precision metering pumps to continuously inject the inhibitor package into the pipeline at the wellhead or upstream of critical components.[1] This is the most common method for ensuring persistent film formation.

  • Batch Treatment: For less severe conditions or as a supplementary method, a larger volume of inhibitor is injected over a short period to form a persistent film. The frequency of batch treatments is determined by film persistency tests.

• Monitoring:

  • Regularly monitor corrosion rates using electrical resistance (ER) probes, linear polarization resistance (LPR) probes, and weight loss coupons installed at various points along the pipeline.

  • Analyze produced water samples for residual inhibitor concentration and iron counts to assess inhibitor performance and film persistency.

  • Periodically conduct intelligent pigging to inspect the internal condition of the pipeline.

Industrial Cleaning and Acid Pickling

Objective: To protect metal equipment from acid attack during the removal of scale and rust.[14][17]

Protocol:

• Inhibitor Selection: Ensure the chosen IPTG formulation is stable and effective in the specific acid (e.g., hydrochloric, sulfuric) and at the operating temperature.

• Dosage: The inhibitor package is added directly to the cleaning solution. The concentration is typically higher than in pipeline applications, often in the range of 0.1% to 2.0% by volume of the acid solution.[13]

• Procedure:

  • Add the inhibitor package to the acid solution and ensure thorough mixing before circulating it through the equipment.

  • Monitor the cleaning process and corrosion rates using corrosion coupons placed in the circulation loop.

  • After the cleaning process, ensure the equipment is thoroughly rinsed and neutralized to remove all residual acid.

Cooling Water Systems

Objective: To prevent corrosion in open and closed-loop cooling systems.[18][19][20][21]

Protocol:

• System Assessment: Analyze the makeup water quality, system metallurgy, and operating parameters (temperature, pH, flow rate).

• Dosage and Application:

  • For closed-loop systems, an initial high dose of the inhibitor package is added to establish a protective film, followed by periodic maintenance doses based on water analysis.

  • For open recirculating systems, the inhibitor is continuously dosed into the cooling tower basin to maintain a target residual concentration in the circulating water.[18]

• Monitoring and Control:

  • Regularly test the circulating water for inhibitor concentration, pH, conductivity, and microbial counts.

  • Use corrosion coupon racks and online corrosion monitoring to track inhibitor performance.

  • Adjust dosage rates as needed to account for water loss (blowdown, drift, leaks) and changes in water quality.

Conclusion

Isopropyl Thioglycolate is a potent and versatile molecule for building effective corrosion inhibitor packages. Its performance is significantly amplified through synergistic blending with co-inhibitors, surfactants, and other functional additives. The successful development and deployment of an IPTG-based inhibitor hinge on a systematic approach that combines a deep understanding of the corrosion mechanism, robust formulation science, and rigorous performance evaluation. The protocols outlined in this guide provide a framework for researchers and professionals to design and validate next-generation corrosion protection solutions, thereby enhancing the safety, reliability, and longevity of critical industrial assets.

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Application and Protocol Guide for Surface Modification using Isopropyl Thioglycolate

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Imperative of Surface Modification

In the realms of advanced materials, biotechnology, and pharmacology, the interface between a material and its biological or chemical environment is paramount. Surface modification allows for the precise tailoring of these interfacial properties without altering the bulk characteristics of the material. Thiol-based chemistry, particularly the formation of self-assembled monolayers (SAMs) on noble metal surfaces, offers a robust and versatile platform for achieving this control.[1] The strong affinity between sulfur and metals like gold results in a stable, covalent-like bond, providing a reliable anchor for a vast array of chemical functionalities.[2]

This guide focuses on Isopropyl Thioglycolate (IPTG), a thiol-containing molecule with unique potential for surface functionalization. Its structure combines a reactive thiol head group for surface anchoring with an isopropyl ester tail group. This ester functionality presents intriguing possibilities for creating surfaces that are not merely passive coatings but can be designed to be responsive, act as reservoirs for therapeutic agents, or serve as platforms for further chemical elaboration. We will explore the foundational principles of IPTG-mediated surface modification, provide detailed protocols for the formation of SAMs, discuss methods for their characterization, and delve into innovative applications in drug delivery and responsive material design.

Part 1: The Chemistry of Isopropyl Thioglycolate in Surface Modification

Isopropyl Thioglycolate (propan-2-yl 2-sulfanylacetate) is a small molecule featuring a terminal sulfhydryl (-SH) group and an isopropyl ester.[3][4] This bifunctional nature is the cornerstone of its utility in surface science.

• The Thiol Anchor: The thiol group is the workhorse of this system, forming a strong, quasi-covalent bond with noble metal surfaces, most notably gold (Au).[2] This interaction is thermodynamically driven, leading to the spontaneous organization of IPTG molecules into a densely packed, ordered monolayer.[5]

• The Isopropyl Ester Functionality: The isopropyl ester group dictates the terminal surface properties. Its presence can be expected to create a moderately hydrophobic surface. Crucially, this ester bond is susceptible to cleavage under specific chemical or enzymatic conditions, a feature that can be harnessed for controlled release applications.

Mechanism of Self-Assembled Monolayer (SAM) Formation

The formation of an IPTG SAM on a gold surface is a dynamic process that begins with the chemisorption of the thiol group onto the gold substrate. This is followed by a slower organizational phase where the molecules arrange themselves into a densely packed, ordered layer to maximize van der Waals interactions between the isopropyl ester chains.

Diagram 1: Mechanism of Isopropyl Thioglycolate SAM Formation on a Gold Surface

Caption: Chemisorption and self-organization of IPTG on gold.

Part 2: Experimental Protocols

The following protocols are based on established methods for forming high-quality thiol-based SAMs.[6] While direct experimental data for IPTG is not extensively published, these procedures provide a robust starting point for successful surface modification.

Protocol 1: Formation of an Isopropyl Thioglycolate SAM on a Gold Substrate

This protocol details the steps for creating a self-assembled monolayer of IPTG on a gold-coated surface.

Materials and Reagents:

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• Isopropyl Thioglycolate (IPTG)

• Anhydrous Ethanol (200 proof)

• Deionized water (18 MΩ·cm)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

• Nitrogen gas (high purity)

• Clean glassware (scintillation vials or similar)

• Sonicator

• Tweezers

Procedure:

• Substrate Cleaning (Critical Step):

  • Immerse the gold substrate in piranha solution for 5-10 minutes. Safety Note: Piranha solution is extremely corrosive and reacts violently with organic materials. Always use appropriate personal protective equipment (lab coat, gloves, face shield) and work in a fume hood.

  • Rinse the substrate copiously with deionized water, followed by a thorough rinse with anhydrous ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas. A clean, pristine gold surface is essential for the formation of a well-ordered SAM.

• Preparation of IPTG Solution:

  • In a clean glass vial, prepare a 1-10 mM solution of IPTG in anhydrous ethanol.

  • Sonicate the solution for 5-10 minutes to ensure complete dissolution of the IPTG.

• SAM Formation:

  • Immediately immerse the cleaned and dried gold substrate into the IPTG solution.

  • To minimize oxidation, it is advisable to purge the vial with nitrogen gas before sealing.

  • Allow the self-assembly process to proceed for 12-24 hours at room temperature. While initial adsorption is rapid, longer incubation times promote the formation of a more ordered and densely packed monolayer.[1]

• Post-Formation Rinsing:

  • Remove the substrate from the IPTG solution with clean tweezers.

  • Rinse the surface thoroughly with fresh anhydrous ethanol to remove any physisorbed (non-covalently bound) molecules.

  • Dry the modified substrate under a gentle stream of nitrogen gas.

• Storage:

  • Store the IPTG-modified substrates in a clean, dry environment, such as a desiccator, until further use.

Diagram 2: Experimental Workflow for IPTG SAM Formation

Caption: Workflow for creating and verifying IPTG SAMs.

Part 3: Characterization of IPTG-Modified Surfaces

Verifying the successful formation and quality of the IPTG SAM is crucial. The following are standard techniques for surface characterization.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a highly surface-sensitive technique that provides information about the elemental composition and chemical states of the top few nanometers of a surface.[7] For an IPTG-modified gold surface, XPS analysis would be expected to show:

• Survey Spectrum: Peaks corresponding to Gold (Au), Sulfur (S), Carbon (C), and Oxygen (O). The attenuation of the Au signal after modification indicates the presence of the organic monolayer.[8]

• High-Resolution Spectra:

  • S (2p): A peak around 162 eV, characteristic of a thiolate species covalently bonded to gold.[6][9] A smaller peak around 163-164 eV might be present, indicating some unbound or physisorbed thiol.[6]

  • C (1s): Deconvolution of the C 1s peak would reveal components corresponding to C-S, C-C, C-O, and C=O bonds within the IPTG molecule.

  • O (1s): Peaks corresponding to the carbonyl (C=O) and ether (C-O) oxygens of the ester group.

Element	Expected Binding Energy (eV)	Inferred Chemical State
Au 4f	~84.0 (4f₇/₂)	Metallic Gold Substrate
S 2p	~162.0 (2p₃/₂)	Au-Thiolate Bond
C 1s	~285.0	C-C/C-S
~286.5	C-O (Ester)
~288.5	C=O (Ester)
O 1s	~532.0	C-O (Ester)
~533.5	C=O (Ester)
Table 1: Predicted XPS binding energies for an IPTG SAM on gold. These values are estimates based on data for similar short-chain thiolates and functional groups.[9][10]

Contact Angle Goniometry

This technique measures the angle a liquid droplet makes with a solid surface, providing a quantitative measure of surface wettability and surface energy.[11]

• Expected Wettability: The isopropyl ester group is expected to render the surface moderately hydrophobic.

• Predicted Contact Angle: Based on data for similar ester-terminated SAMs, the static water contact angle for an IPTG-modified surface is anticipated to be in the range of 70-85 degrees.[12] This is more hydrophobic than a hydroxyl-terminated surface but less so than a methyl-terminated surface.

Surface	Expected Water Contact Angle	Reference
Bare Gold (clean)	< 15°	[13]
-COOH terminated SAM	~30-40°	[14]
IPTG SAM (Predicted)	~70-85°	Inferred from[12]
-CH₃ terminated SAM	~110-115°	[13]
Table 2: Comparison of expected water contact angles on various surfaces.

Part 4: Applications in Drug Development and Responsive Materials

The true potential of IPTG-modified surfaces lies in the reactivity of the terminal ester group. This functionality can be exploited to create "smart" surfaces for a variety of applications.

Application 1: Triggered Release of Surface-Tethered Molecules

The ester bond of the IPTG monolayer can be cleaved by chemical or enzymatic hydrolysis, releasing the isopropyl alcohol and leaving a carboxylic acid-terminated surface. This principle can be adapted for the controlled release of therapeutic agents.

Mechanism: A drug molecule can be conjugated to the surface via an ester linkage. In the presence of a specific enzyme (e.g., an esterase) or a change in pH, this bond is cleaved, releasing the drug into the local environment. This is particularly relevant for localized drug delivery, where a high concentration of the drug is desired at a specific site, minimizing systemic side effects.[8][15]

Diagram 3: Enzymatic Drug Release from an IPTG-Analog-Modified Surface

Caption: Esterase-mediated cleavage for localized drug release.

Protocol 2: Enzymatic Hydrolysis of an IPTG SAM

This protocol provides a method to demonstrate the cleavage of the isopropyl ester group using a commercially available esterase, such as Pig Liver Esterase (PLE), which is known to hydrolyze a wide range of esters.[11]

Materials and Reagents:

• IPTG-modified gold substrate

• Pig Liver Esterase (PLE)

• Phosphate Buffered Saline (PBS), pH 7.4

• Deionized water

• Nitrogen gas

Procedure:

• Prepare Enzyme Solution: Prepare a solution of PLE in PBS (pH 7.4) at a suitable concentration (e.g., 1 mg/mL).

• Incubation: Immerse the IPTG-modified substrate in the PLE solution. Incubate at 37°C for a specified period (e.g., 1-24 hours). A control sample should be incubated in PBS without the enzyme under the same conditions.

• Rinsing and Drying: After incubation, remove the substrate, rinse thoroughly with deionized water, and dry under a stream of nitrogen.

• Characterization:

  • Contact Angle: Measure the water contact angle of the enzyme-treated and control substrates. A successful hydrolysis will result in a more hydrophilic surface due to the formation of carboxylic acid groups, leading to a significant decrease in the contact angle.

  • XPS: Perform XPS analysis on the treated surface. The high-resolution C 1s and O 1s spectra should show a change in the relative intensities of the ester and carboxylic acid peaks, confirming the chemical transformation.

Application 2: Creating pH-Responsive Surfaces

The hydrolysis of the isopropyl ester can also be catalyzed by acidic or basic conditions.[16][17] This allows for the creation of surfaces that change their properties (e.g., wettability, charge) in response to changes in environmental pH. Such surfaces could have applications in microfluidics, sensing, or as coatings that alter their interaction with proteins or cells based on pH.

Conclusion and Future Outlook

Isopropyl Thioglycolate offers a compelling combination of robust surface anchoring and a chemically addressable terminal group. The protocols and principles outlined in this guide provide a solid framework for researchers to begin exploring the potential of IPTG-modified surfaces. While the data for analogous short-chain thioglycolates provide a strong predictive basis, further empirical characterization of IPTG SAMs will be invaluable. The true frontier for this technology lies in harnessing the ester functionality for innovative applications, from the development of sophisticated, enzyme-responsive drug delivery platforms to the creation of dynamic, environmentally-aware materials. The simplicity and versatility of this system make it a powerful tool in the ever-expanding toolkit of surface engineering.

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Application Notes and Protocols for Isopropyl β-D-1-thiogalactopyranoside (IPTG) in Enzymatic and Gene Expression Systems

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of Isopropyl β-D-1-thiogalactopyranoside (IPTG). While IPTG is not a substrate for a catalytic enzymatic reaction, its interaction with the Lac repressor (LacI) protein is a cornerstone of molecular biology, representing a critical allosteric regulatory mechanism. This guide will elucidate this mechanism and provide detailed protocols for its most common applications: recombinant protein expression and blue-white screening.

Part 1: The Core Principle - Allosteric Regulation of the lac Operon

Isopropyl β-D-1-thiogalactopyranoside (IPTG) is a synthetic structural analog of allolactose, the natural inducer of the Escherichia coli lactose operon (lac operon).[1][2] The lac operon is a classic model for gene regulation, consisting of genes that encode proteins essential for lactose metabolism.[1][3] In the absence of an inducer, the LacI repressor protein, a product of the lacI gene, binds tightly to a specific DNA sequence called the lac operator.[2][4] This binding physically obstructs RNA polymerase from transcribing the downstream genes, effectively silencing expression.[5][6]

The power of IPTG lies in its function as a "gratuitous" inducer.[7] Upon entering the cell, IPTG binds to the LacI repressor.[8][9] This binding event triggers a conformational change in the repressor protein, drastically reducing its affinity for the operator DNA sequence by approximately 1000-fold.[3] The repressor then dissociates from the operator, clearing the path for RNA polymerase to initiate transcription of the target genes.[5][10]

A key advantage of IPTG over the natural inducer, allolactose, is its metabolic stability.[4][11] The sulfur-containing thioether bond in IPTG is not hydrolyzable by β-galactosidase, the enzyme that degrades lactose and allolactose.[9][10][12] This non-metabolizable nature ensures that the intracellular concentration of IPTG remains constant throughout the experiment, providing a sustained and controllable induction of gene expression.[4][10]

Figure 1. Mechanism of IPTG-mediated gene induction.

Part 2: Application Note - Recombinant Protein Expression in E. coli

The most widespread application of IPTG is the induction of recombinant protein expression in bacterial systems, particularly E. coli strains like BL21(DE3).[13] These systems typically employ expression vectors (e.g., the pET series) where the gene of interest is placed under the control of a T7 promoter, which is itself regulated by a lac operator sequence.[1][2] The host E. coli strain, such as BL21(DE3), contains the gene for T7 RNA polymerase integrated into its genome under the control of the lacUV5 promoter, which is also inducible by IPTG.[2][14] This dual-level control ensures very low basal expression and high-level, targeted expression upon induction.

Achieving high yields of soluble, functional protein requires careful optimization of several parameters. The goal is to balance high-level expression with the cell's capacity for correct protein folding.[15] Overwhelming the cellular machinery often leads to the formation of insoluble, non-functional protein aggregates known as inclusion bodies.[11][16]

Key Parameters for Optimization:

• Cell Density at Induction (OD₆₀₀): Induction should occur when the cells are in the mid-logarithmic growth phase (OD₆₀₀ of 0.5-0.8).[13][17] At this stage, cells are metabolically active and best equipped for robust protein production.[13][16]

• IPTG Concentration: The optimal concentration can vary from 0.1 mM to 1.0 mM.[13][14] While higher concentrations can lead to faster, higher-level expression, they also increase the risk of inclusion body formation.[16][18] For proteins with low solubility, minimizing the IPTG concentration is often beneficial.[11]

• Induction Temperature: Temperature is a critical factor for protein solubility.[14] Lowering the post-induction temperature (e.g., 16-25°C) slows down cellular processes, including translation, which can give nascent polypeptide chains more time to fold correctly and improve solubility.[13][14][15] Higher temperatures (30-37°C) promote faster growth and higher total protein yield but can lead to misfolding.[11]

• Induction Duration: The length of induction depends on temperature. High-temperature inductions are typically short (2-4 hours), while low-temperature inductions can proceed overnight (12-24 hours).[1][14]

Table 1: Recommended Starting Conditions for IPTG Induction

Goal	OD₆₀₀ at Induction	IPTG Concentration	Temperature	Duration	Rationale
Maximize Total Yield (Solubility is High or Not a Concern)	0.6 - 1.0	0.5 - 1.0 mM	30°C or 37°C	2 - 4 hours	"Hot and Fast" protocol. Maximizes the rate of protein synthesis, exhausting the cell's machinery quickly.[11] Good for soluble proteins or when forcing expression into inclusion bodies for subsequent refolding.[11]
Enhance Protein Solubility	0.5 - 0.6	0.1 - 0.5 mM	16°C - 25°C	12 - 24 hours (Overnight)	"Slow and Cool" protocol. Slower translation rates and cell growth allow for proper protein folding and reduce metabolic stress.[13][14][19]
Toxic Protein Expression	0.8 - 1.0	0.1 mM (or lower)	16°C - 20°C	12 - 16 hours	Late induction with a low inducer concentration minimizes the toxic effect on cell growth while still allowing for protein production at a reduced rate.[20]

Part 3: Experimental Protocols for Protein Expression

A self-validating system requires testing multiple conditions. Before scaling up, a small-scale pilot experiment is essential to determine the optimal conditions for your specific protein.[15]

Protocol 1: Pilot Study for Optimizing Protein Expression

This protocol allows for the simultaneous testing of different IPTG concentrations and temperatures.

• Inoculation: Pick a single colony of your transformed E. coli strain and inoculate a 5 mL starter culture of LB medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking.

• Sub-culturing: The next morning, use the overnight culture to inoculate a larger volume of fresh LB medium with antibiotic (e.g., 100 mL in a 500 mL flask) to a starting OD₆₀₀ of ~0.1.[17]

• Growth: Incubate at 37°C with vigorous shaking (200-250 rpm) until the OD₆₀₀ reaches 0.6.[17]

• Pre-Induction Sample: Once the target OD₆₀₀ is reached, aseptically remove a 1 mL aliquot. Centrifuge the cells, discard the supernatant, and freeze the cell pellet at -20°C. This is your "Uninduced Control".[19]

• Condition Setup: Aliquot the main culture into smaller, separate flasks (e.g., 10 mL per 50 mL flask). Set up a matrix of conditions as described in Table 1 (e.g., 18°C/0.1mM IPTG, 18°C/0.5mM IPTG, 37°C/0.5mM IPTG, 37°C/1.0mM IPTG).

• Induction: Add the specified final concentration of IPTG to each flask. Place the flasks in shakers set to the appropriate temperatures.

• Harvesting:

  • For 37°C cultures, harvest a 1 mL sample after 3-4 hours.[19]

  • For 18°C cultures, harvest a 1 mL sample after 16-18 hours (overnight).[19]

  • Centrifuge all samples, discard supernatants, and freeze the pellets.

• Analysis by SDS-PAGE:

  • Resuspend each cell pellet (induced and uninduced) in 100 µL of 1X SDS-PAGE loading buffer.[19]

  • To check for solubility, resuspend a parallel set of pellets in lysis buffer (e.g., 50 mM HEPES, 200 mM NaCl) and lyse the cells (e.g., by sonication).[21]

  • Centrifuge the lysate at high speed to separate the soluble fraction (supernatant) from the insoluble fraction (pellet).

  • Analyze all fractions (uninduced, total induced, soluble, insoluble) on an SDS-PAGE gel to determine the condition that yields the most soluble protein.[11]

Figure 2. Workflow for optimizing protein expression.

Part 4: Application Note & Protocol - Blue-White Screening

Blue-white screening is a rapid visual method to identify bacterial colonies containing recombinant plasmids after a cloning procedure.[22][23] The technique relies on the principle of α-complementation of the β-galactosidase enzyme.[22]

The Principle: Many cloning vectors contain the lacZα gene fragment, which encodes the α-peptide of β-galactosidase. The host E. coli strain is engineered to express the other part of the enzyme, the ω-peptide.[22] When expressed together, these two peptides combine to form a functional β-galactosidase enzyme. The screening plates contain IPTG to induce the expression of lacZα and a chromogenic substrate called X-gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside).[24]

• Blue Colonies: If the vector does not contain a DNA insert, a functional β-galactosidase is produced. The enzyme cleaves X-gal, producing an insoluble blue pigment.[10][24] These colonies are blue.

• White Colonies: When a foreign DNA fragment is successfully inserted into the multiple cloning site within the lacZα gene, it disrupts the gene's reading frame (insertional inactivation).[22] A functional α-peptide is not produced, no active β-galactosidase is formed, X-gal is not cleaved, and the colonies remain white.[22] These white colonies are the ones presumed to contain the recombinant plasmid.

Protocol 2: Preparation of IPTG/X-gal Agar Plates

This protocol describes incorporating the reagents directly into the agar medium for even distribution.

• Prepare Media: Prepare 1 liter of LB agar medium and autoclave.

• Cool Media: Allow the autoclaved medium to cool in a 50-55°C water bath. It is critical that the agar is cool enough not to degrade the antibiotic, IPTG, or X-gal.

• Prepare Stock Solutions:

  • IPTG: Prepare a 0.1 M (or 100 mM) stock solution in sterile deionized water and filter-sterilize.[25]

  • X-gal: Prepare a 20 mg/mL stock solution in N,N-dimethylformamide (DMF). This solution does not need to be sterilized but should be protected from light.[25]

• Add Reagents: Once the agar has cooled, add the following components under sterile conditions, swirling gently to mix after each addition:

  • The appropriate antibiotic to its final working concentration.

  • 1 mL of 0.1 M IPTG stock solution (for a final concentration of 0.1 mM).[25]

  • 2 mL of 20 mg/mL X-gal stock solution (for a final concentration of 40 µg/mL).[25]

• Pour Plates: Pour approximately 20-25 mL of the medium into sterile petri dishes.

• Solidify and Store: Allow the plates to solidify at room temperature. For best results, store the plates protected from light at 4°C and use them within one to two weeks.[26]

References

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• Astral Scientific. (n.d.). IPTG: Triggers the Transcription of the Lac Operon. Retrieved from [Link]

• University of California, Davis. (n.d.). IPTG Induction of recombinant protein expression in Bacteria. Retrieved from [Link]

• Wa, Y. (2016). Response to "What are the best ways to optimize IPTG inducible protein expression in BL21 cells?". ResearchGate. Retrieved from [Link]

• Patsnap. (2025). How to Induce Protein Expression in E. coli Using IPTG. Patsnap Synapse. Retrieved from [Link]

• Fernández-Castané, A., et al. (2018). Mechanistic aspects of IPTG (isopropylthio-β-galactoside) transport across the cytoplasmic membrane of Escherichia coli—a rate limiting step in the induction of recombinant protein expression. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Protein Production: A Guide to IPTG Concentration in E. coli. Retrieved from [Link]

• Biologics Corp. (n.d.). IPTG Expression Principles. Retrieved from [Link]

• MIT Wiki Service. (2011). Blue-White Screening - Synthetic Biology Group (Lu Lab). Retrieved from [Link]

• Wikipedia. (n.d.). Blue–white screen. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering IPTG Induction for Enhanced Bacterial Protein Expression. Retrieved from [Link]

• Wikipedia. (n.d.). Lac repressor. Retrieved from [Link]

• protocols.io. (2014). Blue/White Screening of Bacterial Colonies X-Gal/IPTG Plates. Retrieved from [Link]

• Bitesize Bio. (2025). Optimize Bacterial Protein Expression by Considering these 4 Variables. Retrieved from [Link]

• HUI BAI YI. (2023). What Reasons Affect IPTG-induced Protein Expression? How To Optimize These Influencing Factors. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). IPTG Induction Explained: The Molecular Mechanism of Gene Expression Control. Retrieved from [Link]

• Falcon, C. M., & Matthews, K. S. (2000). Structural Analysis of Lac Repressor Bound to Allosteric Effectors. Journal of Biological Chemistry. Retrieved from [Link]

• Spronk, C. A., et al. (2023). Genetic switching by the Lac repressor is based on two-state Monod–Wyman–Changeux allostery. PNAS. Retrieved from [Link]

• Bitesize Bio. (2020). Soluble Sample Success: How to Optimize Protein Solubility. Retrieved from [Link]

• Rosano, G. L., & Ceccarelli, E. A. (2014). Tunable recombinant protein expression in E. coli: promoter systems and genetic constraints. Frontiers in Microbiology. Retrieved from [Link]

• ResearchGate. (n.d.). Growth vs inducer concentration. (a) Effect of IPTG concentration on.... Retrieved from [Link]

• Reddit. (2021). trouble with IPTG induction/protein expression. r/labrats. Retrieved from [Link]

• SpringerLink. (n.d.). Optimizing Expression and Solubility of Proteins in E. coli Using Modified Media and Induction Parameters. Retrieved from [Link]

• ACS Publications. (2026). Selective Oxidation of Tertiary C–H Bonds in Steroids Catalyzed by the Heterodimeric Fe(II)/α-Ketoglutarate-Dependent Oxygenase TlxI–J. Journal of Natural Products. Retrieved from [Link]

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• PubMed. (2024). Synthesis of C-glycoside analogues of isopropyl β-D-1-thiogalactopyranoside (IPTG) and 1-β-D-galactopyranosyl-2-methylpropane. Conformational analysis and evaluation as inhibitors of the lac repressor in E. coli and as galactosidase inhibitors. Retrieved from [Link]

• PubMed. (n.d.). [Effect of isopropanol on the enzymatic activity and stability of thrombin]. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Isopropyl Thioglycolate Concentration in Polymerization Reactions

Welcome to the technical support center for the optimization of Isopropyl Thioglycolate (IPTG) in polymerization reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting for effectively utilizing IPTG as a chain transfer agent (CTA). Here, we move beyond simple protocols to explain the underlying principles that govern the success of your polymerization reactions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of Isopropyl Thioglycolate in polymerization.

Q1: What is the primary function of Isopropyl Thioglycolate in a polymerization reaction?

Q2: Why would I want to control the molecular weight of my polymer?

Controlling the molecular weight and its distribution (polydispersity) is crucial as these characteristics directly influence the macroscopic properties of the polymer, such as its viscosity, solubility, mechanical strength, and thermal properties.[5] For instance, in drug delivery applications, the molecular weight of a polymer carrier can affect its biocompatibility, drug-loading capacity, and release kinetics. In industrial applications, controlling molecular weight is essential for processability and achieving desired material performance.

Q3: How does the concentration of Isopropyl Thioglycolate affect the final polymer?

The concentration of IPTG is inversely proportional to the number-average molecular weight (Mn) of the resulting polymer.[4] A higher concentration of IPTG will lead to more frequent chain transfer events, resulting in shorter polymer chains and a lower Mn.[6] Conversely, a lower concentration of IPTG will result in less frequent chain transfer and consequently, a higher Mn. This relationship is a fundamental tool for tuning the properties of the final polymer.

Q4: Are there alternatives to Isopropyl Thioglycolate?

Yes, there are several other classes of chain transfer agents used in polymerization. Common alternatives include other thiols like n-dodecyl mercaptan and tert-dodecyl mercaptan, as well as some alcohols and halogenated compounds.[][7] The choice of CTA depends on several factors, including the monomer being used, the desired molecular weight, and the reaction conditions. For controlled radical polymerization techniques, specialized CTAs like RAFT agents are employed.[8]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter when using Isopropyl Thioglycolate in your polymerization reactions.

Problem 1: The molecular weight of my polymer is much higher than expected, even with IPTG.

Possible Causes & Solutions:

• Insufficient IPTG Concentration: The most straightforward cause is that the concentration of IPTG is too low to effectively control the molecular weight.

  • Solution: Systematically increase the concentration of IPTG in your reaction. It is advisable to perform a series of small-scale reactions with varying IPTG concentrations to determine the optimal range for your specific system.

• Low Chain Transfer Constant (Ctr): The efficiency of a CTA is described by its chain transfer constant. If the Ctr of IPTG for your specific monomer is low, a higher concentration will be needed to achieve the desired molecular weight reduction.

  • Solution: While you cannot change the intrinsic Ctr, you can compensate by significantly increasing the IPTG concentration. In some cases, switching to a more efficient CTA with a higher Ctr for your monomer might be necessary.

• Inaccurate Reagent Measurement: Small errors in measuring the amount of IPTG, especially at low concentrations, can lead to significant deviations in the final molecular weight.

  • Solution: Ensure your balances are properly calibrated. For very small quantities, it is recommended to prepare a stock solution of IPTG in a suitable solvent to allow for more accurate dispensing.

• Degradation of IPTG: Thiols can oxidize over time, especially if not stored properly. Oxidized IPTG will not function as a chain transfer agent.

  • Solution: Use fresh or properly stored IPTG. It should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Problem 2: The polymerization rate is significantly slower than expected.

Possible Causes & Solutions:

• Radical Scavenging by Impurities: Impurities in the IPTG or other reagents can act as radical scavengers, reducing the concentration of active radicals and slowing down the polymerization.

  • Solution: Ensure the purity of all your reagents, including the monomer, initiator, and solvent.[9] Monomers should be passed through an inhibitor removal column before use.

• High Concentrations of IPTG: While primarily a CTA, at very high concentrations, thiols can sometimes participate in side reactions that may retard polymerization.

  • Solution: While increasing IPTG concentration lowers molecular weight, there is a practical upper limit. If you are using very high concentrations and observing retardation, try to find a balance or consider a different CTA.

Problem 3: The polydispersity index (PDI) of my polymer is too high (>2.0).

Possible Causes & Solutions:

• Non-uniform Initiation or Termination: Broad PDI can result from inconsistent rates of initiation or termination throughout the reaction.[10]

  • Solution: Ensure homogenous mixing of all reactants. Maintain a constant and uniform temperature throughout the polymerization, as temperature fluctuations can affect the rates of initiation and propagation.[9]

• Insufficient Chain Transfer: If the chain transfer process is not efficient enough, a significant population of chains may grow to a high molecular weight before termination, leading to a broad distribution.

  • Solution: Increase the concentration of IPTG to promote more uniform chain growth termination.

• Gel Effect (Trommsdorff–Norrish effect): At high monomer conversions, the viscosity of the reaction medium can increase significantly, reducing the mobility of growing polymer chains. This can lead to a decrease in the termination rate and a rapid increase in molecular weight and PDI.

  • Solution: Conduct the polymerization in a more dilute solution to mitigate the viscosity increase. Also, ensure efficient stirring throughout the reaction.

Problem 4: I am observing branching in my polymer.

Possible Causes & Solutions:

• Chain Transfer to Polymer: At high monomer conversion, the growing radical can abstract a hydrogen atom from an existing polymer chain, leading to the formation of a branch.[1]

  • Solution: The presence of a CTA like IPTG can help suppress chain transfer to the polymer by providing a more favorable alternative for chain transfer.[11] Increasing the IPTG concentration can further reduce the likelihood of this side reaction.

Section 3: Experimental Protocols & Data Presentation

Experiment: Optimizing IPTG Concentration for Polystyrene Synthesis

This protocol outlines a series of experiments to determine the optimal concentration of Isopropyl Thioglycolate for controlling the molecular weight of polystyrene synthesized by free-radical polymerization.

Materials:

• Styrene (inhibitor removed)

• Azobisisobutyronitrile (AIBN) (initiator)

• Isopropyl Thioglycolate (IPTG) (chain transfer agent)

• Toluene (solvent)

• Methanol (for precipitation)

• Schlenk flasks

• Magnetic stirrer and stir bars

• Oil bath with temperature controller

• Nitrogen or Argon gas supply

Procedure:

• Stock Solution Preparation: Prepare a stock solution of AIBN in toluene (e.g., 0.1 M). Prepare a separate stock solution of IPTG in toluene (e.g., 1 M).

• Reaction Setup: In a series of Schlenk flasks, add a magnetic stir bar.

• Reagent Addition: To each flask, add the desired amount of styrene and toluene. Then, using a syringe, add the calculated volume of the AIBN stock solution. Finally, add the varying amounts of the IPTG stock solution to each flask according to the table below.

• Degassing: Subject each flask to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the flasks in a preheated oil bath at the desired reaction temperature (e.g., 70 °C) and stir.

• Termination & Precipitation: After the desired reaction time (e.g., 6 hours), remove the flasks from the oil bath and cool them to room temperature. Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol while stirring.

• Purification: Filter the precipitated polymer and wash it with fresh methanol. Dry the polymer in a vacuum oven at a suitable temperature (e.g., 50 °C) until a constant weight is achieved.

• Characterization: Determine the number-average molecular weight (Mn) and polydispersity index (PDI) of each polymer sample using Gel Permeation Chromatography (GPC).

Table 1: Example Experimental Design for IPTG Optimization

Experiment	Styrene (mol)	AIBN (mmol)	IPTG (mmol)	Toluene (mL)	Target Mn ( g/mol )
1 (Control)	0.1	0.1	0	20	High
2	0.1	0.1	0.1	20	Lower
3	0.1	0.1	0.2	20	Lower
4	0.1	0.1	0.5	20	Lowest

Data Analysis:

Plot the reciprocal of the number-average molecular weight (1/Mn) against the ratio of the molar concentration of IPTG to the molar concentration of the monomer ([IPTG]/[Monomer]). According to the Mayo equation, this should yield a linear relationship, and the slope of the line will be the chain transfer constant (Ctr).

Section 4: Visualizing the Mechanism and Workflow

Chain Transfer Mechanism with Isopropyl Thioglycolate

The following diagram illustrates the key steps in the chain transfer process involving a growing polymer chain (P•) and Isopropyl Thioglycolate.

Caption: Chain transfer mechanism involving Isopropyl Thioglycolate.

Workflow for Optimizing IPTG Concentration

This diagram outlines a systematic workflow for optimizing the concentration of Isopropyl Thioglycolate in a polymerization reaction.

Caption: Workflow for optimizing IPTG concentration.

References

• Tips for optimizing a RAFT polymerization. (2021, July 16). Reddit. Retrieved from [Link]

• How to Improve Product Yield in Free Radical Polymerization. (2023, July 3). Patsnap. Retrieved from [Link]

• Introduction to Polymers - Lecture 6.7 - Free radical polymerization chain transfer. (2020, February 27). YouTube. Retrieved from [Link]

• The Role of Chain Transfer Agent in Reducing Branching Content in Radical Polymerization of Acrylates. (2018, August 6). ResearchGate. Retrieved from [Link]

• TROUBLESHOOTING POLYMERIZATIONS. (n.d.). University of Waterloo. Retrieved from [Link]

• Polymer Chemistry. (2024, June 19). Royal Society of Chemistry. Retrieved from [Link]

• Controlled Radical Polymerization Guide. (n.d.). Scribd. Retrieved from [Link]

• Controlled Radical Polymerization Guide. (2020, November 5). ResearchGate. Retrieved from [Link]

• Chain transfer. (n.d.). Wikipedia. Retrieved from [Link]

• Evaluating Polymerization Kinetics Using Microrheology. (2024, March 23). ACS Publications. Retrieved from [Link]

• Isopropyl Thioglycolate. (n.d.). PubChem. Retrieved from [Link]

• Chain Transfer Agent. (n.d.). Scribd. Retrieved from [Link]

• Effect of the different chain transfer agents on molecular weight and optical properties of poly(methyl methacrylate). (2018, August 5). ResearchGate. Retrieved from [Link]

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• 1. Chain transfer - Wikipedia [en.wikipedia.org]
• 3. Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD. [sco-sakai-chem.com]
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• 9. How to Improve Product Yield in Free Radical Polymerization [eureka.patsnap.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Isopropyl Thioglycolate in Organic Synthesis

Welcome to the Technical Support Center for Isopropyl Thioglycolate (IPTG). This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during the use of Isopropyl Thioglycolate in organic synthesis. Our goal is to provide you with the expertise and in-depth technical guidance necessary to ensure the success of your experiments.

Section 1: Troubleshooting Guides

This section provides detailed, question-and-answer-based troubleshooting for specific side reactions involving Isopropyl Thioglycolate. Each guide explains the underlying chemistry, offers mitigation strategies, and provides step-by-step protocols.

Unwanted Disulfide Bond Formation

Question: My reaction is yielding a significant amount of a disulfide-linked dimer of my Isopropyl Thioglycolate starting material. What is causing this and how can I prevent it?

Answer:

The formation of a disulfide dimer, diisopropyl dithioglycolate, is a common side reaction when working with thiols like Isopropyl Thioglycolate. This occurs through the oxidation of the thiol's sulfhydryl (-SH) group.[1][2][3]

Underlying Mechanism: The sulfhydryl group is susceptible to oxidation by various agents, including atmospheric oxygen, especially under basic conditions or in the presence of certain metal catalysts.[4] The reaction proceeds via the formation of a thiyl radical, which then couples with another thiyl radical to form a disulfide bond (S-S).

Mitigation Strategies:

• Inert Atmosphere: The most effective way to prevent oxidation is to conduct the reaction under an inert atmosphere, such as nitrogen or argon. This minimizes the presence of oxygen.

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen. This can be achieved by bubbling an inert gas through the solvent or by freeze-pump-thaw cycles.

• Control of pH: Thiols are more readily oxidized in their thiolate form (RS⁻), which is favored under basic conditions.[4] Maintaining a neutral or slightly acidic pH can reduce the rate of oxidation.

• Reducing Agents: The addition of a mild reducing agent can help to cleave any disulfide bonds that may form. However, ensure the reducing agent is compatible with your desired reaction.

Experimental Protocol: Performing a Reaction Under an Inert Atmosphere

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of inert gas.

• Assembly: Assemble the reaction apparatus, including a flask with a stir bar, a condenser (if refluxing), and a gas inlet/outlet.

• Purging: Flush the entire system with an inert gas (nitrogen or argon) for 10-15 minutes to displace any air.

• Solvent Addition: Add degassed solvent to the reaction flask via a cannula or a dropping funnel while maintaining a positive pressure of the inert gas.

• Reagent Addition: Add Isopropyl Thioglycolate and other reagents to the flask. Solid reagents can be added via a solids addition funnel, and liquid reagents can be added via a syringe through a septum.

• Reaction Monitoring: Maintain a gentle flow of the inert gas throughout the reaction. Monitor the reaction progress by your chosen analytical method (e.g., TLC, LC-MS).

Thioether Byproduct Formation (S-Alkylation)

Question: I am observing the formation of a thioether byproduct where my Isopropyl Thioglycolate has reacted with an alkyl halide present in my reaction mixture. How can I avoid this?

Answer:

The formation of a thioether is a result of the nucleophilic nature of the thiol group, which can participate in S-alkylation reactions, particularly with alkyl halides.[1][3] This is analogous to the Williamson ether synthesis.[1]

Underlying Mechanism: The thiol can be deprotonated by a base to form a highly nucleophilic thiolate anion (RS⁻).[1][3] This thiolate can then readily attack an electrophilic carbon, such as the one in an alkyl halide, via an SN2 mechanism to form a thioether.[1][3]

Mitigation Strategies:

• Base Selection: If a base is required for your primary reaction, choose a non-nucleophilic, sterically hindered base to minimize the deprotonation of the thiol.

• Protecting Groups: If the thiol group is not the intended nucleophile, consider protecting it. Common thiol protecting groups include thioacetals or thioesters that can be cleaved under specific conditions.

• Stoichiometry Control: Carefully control the stoichiometry of your reagents. Using an excess of the intended nucleophile over the alkyl halide can help to outcompete the S-alkylation of the thiol.

• Alternative Alkylating Agents: If possible, consider using an alkylating agent that is less reactive towards thiols.

Diagram: S-Alkylation Side Reaction

Caption: S-Alkylation of Isopropyl Thioglycolate.

Michael Addition Side Reactions

Question: My reaction involves an α,β-unsaturated carbonyl compound, and I'm seeing evidence of my Isopropyl Thioglycolate adding to it. How can I prevent this conjugate addition?

Answer:

Thiols are excellent nucleophiles for Michael additions (conjugate additions) to α,β-unsaturated carbonyl compounds.[5] This is a common and often desired reaction, but it can be a significant side reaction if not intended.

Underlying Mechanism: The reaction is typically catalyzed by a base, which deprotonates the thiol to form the more nucleophilic thiolate.[5] The thiolate then attacks the β-carbon of the α,β-unsaturated system, leading to the formation of a new carbon-sulfur bond.

Mitigation Strategies:

• Catalyst Choice: The choice of catalyst can influence the reaction pathway. While bases promote the Michael addition, certain catalysts might favor your desired reaction.[5]

• Protecting the Thiol: As with S-alkylation, protecting the thiol group is an effective strategy to prevent its participation in unwanted reactions.

• Reaction Conditions: The reaction conditions, such as solvent and temperature, can influence the rate of the Michael addition.[5] Experimenting with different conditions may help to minimize this side reaction.

• Alternative Substrates: If feasible, consider modifying your α,β-unsaturated substrate to make it less susceptible to nucleophilic attack.

Hydrolysis of the Ester Group

Question: I am losing my isopropyl ester group during my reaction or workup. What conditions lead to the hydrolysis of Isopropyl Thioglycolate?

Answer:

The ester group of Isopropyl Thioglycolate can be hydrolyzed to the corresponding carboxylic acid (thioglycolic acid) and isopropanol under either acidic or basic conditions.[6][7][8]

Underlying Mechanism:

• Acid-Catalyzed Hydrolysis: The carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): A hydroxide ion directly attacks the carbonyl carbon, forming a tetrahedral intermediate which then collapses to form the carboxylate and isopropanol.

Mitigation Strategies:

• pH Control: Maintain a neutral pH throughout your reaction and workup to avoid both acid and base-catalyzed hydrolysis.

• Anhydrous Conditions: Perform the reaction under anhydrous conditions to prevent water from acting as a nucleophile.

• Temperature Control: Hydrolysis is often accelerated at higher temperatures. Running the reaction at a lower temperature can help to minimize this side reaction.

• Workup Procedure: During the workup, avoid strong aqueous acids or bases. If an extraction is necessary, use a saturated sodium bicarbonate solution cautiously for a brief period to neutralize any acid, followed by washing with brine.

Table: Summary of Common Side Reactions and Mitigation Strategies

Side Reaction	Causal Factor(s)	Key Mitigation Strategies
Disulfide Formation	Oxidation (O₂, metal catalysts)	Inert atmosphere, degassed solvents, pH control
S-Alkylation	Nucleophilic attack on electrophiles	Non-nucleophilic base, thiol protection
Michael Addition	Nucleophilic attack on α,β-unsaturated systems	Thiol protection, catalyst choice, condition optimization
Ester Hydrolysis	Acidic or basic conditions, water	pH control, anhydrous conditions, low temperature

Section 2: Frequently Asked Questions (FAQs)

Q1: How should I properly store Isopropyl Thioglycolate to minimize degradation?

A1: Isopropyl Thioglycolate should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[9][10] The container should be tightly sealed to prevent exposure to air and moisture, which can lead to oxidation and hydrolysis.[11][12] Storing under an inert atmosphere (e.g., nitrogen or argon) can further prolong its shelf life.

Q2: Can Isopropyl Thioglycolate participate in thiol-ene "click" reactions?

A2: Yes, the thiol group of Isopropyl Thioglycolate can readily participate in thiol-ene reactions. This is a powerful and efficient "click" chemistry reaction where the thiol adds across a double bond, typically initiated by light or a radical initiator.[13][14][15] This reaction is known for its high yield, stereoselectivity, and tolerance of various functional groups.[13][15]

Q3: What are the pKa values of the thiol and the α-proton of the ester in Isopropyl Thioglycolate?

A3: Thiols are generally more acidic than their corresponding alcohols.[1][16] The pKa of the thiol proton in Isopropyl Thioglycolate is expected to be around 10-11, similar to other simple thiols. The protons alpha to the carbonyl group are less acidic, with a pKa likely in the range of 20-25, and are generally not a source of side reactions under typical conditions.

Q4: Are there any specific safety precautions I should take when handling Isopropyl Thioglycolate?

A4: Yes. Isopropyl Thioglycolate, like many thiols, has a strong, unpleasant odor.[3] It is important to handle it in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10][17] Avoid skin contact and inhalation.[18][19]

Q5: My reaction mixture has turned yellow. Is this an indication of a side reaction?

A5: A yellow coloration can sometimes indicate the formation of polysulfides or other colored byproducts resulting from oxidation or other decomposition pathways. It is advisable to analyze a small sample of the reaction mixture by an appropriate analytical technique (e.g., LC-MS, NMR) to identify the colored species and determine if it is impacting your desired transformation.

Diagram: Troubleshooting Workflow for Unexpected Byproducts

Caption: Troubleshooting unexpected byproducts.

References

• Thiols And Thioethers - Master Organic Chemistry. (2015, July 5). Retrieved from [Link]

• Thiols and Sulfides - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• 18.7 Thiols and Sulfides - Organic Chemistry | OpenStax. (2023, September 20). Retrieved from [Link]

• Disulfide synthesis by S-S coupling - Organic Chemistry Portal. Retrieved from [Link]

• Reactions of Thiols - Chemistry Steps. Retrieved from [Link]

• Thiol - Wikipedia. Retrieved from [Link]

• Cleavage of the Disulfide Bonds via Hydrogenolysis for Recovering Iso‐octyl Thioglycolate from Distillation Residue in Iso‐octyl Thioglycolate Production - ResearchGate. (2024, February 6). Retrieved from [Link]

• Regioselective Disulfide Formation | Oxidative Folding of Peptides and Proteins - Books. (2008, December 10).

• Hydrolysis of Thioesters Explained: Definition, Examples, Practice & Video Lessons. (2024, September 4). Retrieved from [Link]

• Redox-Click Chemistry for Disulfide Formation from Thiols - ChemRxiv. Retrieved from [Link]

• Thioester - Wikipedia. Retrieved from [Link]

• Thioglycolate Medium without Indicator - Safety Data Sheet - Neogen. (2023, December 11). Retrieved from [Link]

• Michael addition reactions to show evidence of side reactions | Download Table - ResearchGate. Retrieved from [Link]

• Breaking a Couple: Disulfide Reducing Agents 1 - Digital CSIC. Retrieved from [Link]

• A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses - PMC - NIH. Retrieved from [Link]

• Disulfide Formation Strategies in Peptide Synthesis - ResearchGate. (2014, April 28). Retrieved from [Link]

• A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase - NIH. Retrieved from [Link]

• Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem - NIH. Retrieved from [Link]

• 11.6: Hydrolysis of Thioesters, Esters, and Amides - Chemistry LibreTexts. (2022, July 20). Retrieved from [Link]

• Photoinitiated Thiol‐ene Reactions of Enoses: A Powerful Tool for Stereoselective Synthesis of Glycomimetics with Challenging Glycosidic Linkages - PMC - NIH. Retrieved from [Link]

• Thiol-ene reaction - Wikipedia. Retrieved from [Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PubMed Central. Retrieved from [Link]

• Thiol-ene reaction – Knowledge and References - Taylor & Francis. Retrieved from [Link]

• The relative rates of thiol-thioester exchange and hydrolysis for alkyl and aryl thioalkanoates in water - PubMed. Retrieved from [Link]

• Applications of Thiol-Ene Chemistry for Peptide Science - PMC - NIH. (2020, November 12). Retrieved from [Link]

• The Stability of Thioglycollate Solutions - ResearchGate. (2025, August 6). Retrieved from [Link]

• OPINION ON Thioglycolic acid and its salts (TGA) - European Commission. (2013, November 11). Retrieved from [Link]

• (PDF) Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update - ResearchGate. (2025, August 6). Retrieved from [Link]

• Oxidation of Alcohols. Retrieved from [Link]

• Thia-Michael Reaction | Encyclopedia MDPI. (2022, November 25). Retrieved from [Link]

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC - NIH. (2022, October 21). Retrieved from [Link]

• Safety Data Sheet: Thioglycolate medium - Carl ROTH. Retrieved from [Link]

• Oxidation of isopropyl alcohol by tripropylammonium fluorochromate: A kinetic and mechanistic study - JOCPR. Retrieved from [Link]

• Thiol Michael Addition in Polar Aprotic Solvents: Nucleophilic Initiation or Base Catalysis? – Supporting Information. Retrieved from [Link]

• How to Store Isopropyl Alcohol: Tips and Techniques - North Industrial Chemicals. Retrieved from [Link]

• isopropyl alcohol - Hilditch. Retrieved from [Link]

• Total Oxidation of Isopropyl Alcohol in Liquid Phase, Under Atmospheric Pressure and at Low Temperature Over Low Cost and Stable. Retrieved from [Link]

• Degradation Kinetics and Pathways of Isopropyl Alcohol by Microwave-Assisted Oxidation Process | Request PDF - ResearchGate. Retrieved from [Link]

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Technical Support Center: Isopropyl Thioglycolate (IPTG) Solution Stability

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What is Isopropyl Thioglycolate and why is its stability important?

Isopropyl Thioglycolate is an ester of thioglycolic acid. The thiol (-SH) group in the molecule is highly susceptible to oxidation. In many of its applications, the reduced thiol form is the active component. Oxidation converts the thiol to a disulfide (dithiodiglycolate), rendering it inactive for its intended purpose.[1] Therefore, maintaining the stability of Isopropyl Thioglycolate solutions is paramount for experimental consistency and validity.

Q2: What are the primary factors that cause the oxidation of Isopropyl Thioglycolate in solution?

Several factors can accelerate the oxidation of Isopropyl Thioglycolate:

• Presence of Oxygen: Molecular oxygen is the primary oxidizing agent.[2][3] Solutions exposed to air are prone to oxidation.[4]

• Elevated pH: The rate of oxidation increases with a higher pH (more alkaline conditions).[1]

• Elevated Temperature: Higher storage temperatures accelerate the oxidation process.[1]

• Presence of Metal Ions: Certain metal ions can catalyze the oxidation of thiols.

• Light Exposure: Exposure to light, particularly UV light, can promote the formation of reactive oxygen species, leading to oxidation.

• Dilution: More dilute solutions of thioglycolates can be more susceptible to oxidation.[1]

Q3: How can I visually detect if my Isopropyl Thioglycolate solution has oxidized?

While Isopropyl Thioglycolate solutions are typically colorless, significant oxidation may not always produce a distinct visual change. In some related thioglycolate media, oxidation indicators like resazurin or methylene blue are added.[2][3][5] Resazurin will turn pink or purplish-pink in the presence of oxygen, while methylene blue will appear green.[2][5] If your formulation includes such an indicator, a color change is a clear sign of oxidation. In the absence of an indicator, you may notice a change in odor, although this is not a reliable method. The most definitive way to assess oxidation is through analytical techniques.

Q4: What are the consequences of using an oxidized Isopropyl Thioglycolate solution in my experiments?

Using an oxidized solution can lead to:

• Complete loss of activity: The disulfide form is generally inactive.

• Reduced efficacy: A partially oxidized solution will have a lower concentration of the active thiol, leading to weaker or inconsistent results.

• Irreproducible data: The degree of oxidation can vary between batches and over time, making it impossible to obtain consistent experimental outcomes.

• Failed experiments: In applications where the thiol is essential for the reaction, using an oxidized solution will likely result in experimental failure.

Troubleshooting Guide: Preventing and Managing Oxidation

Problem 1: My Isopropyl Thioglycolate solution is showing signs of degradation (e.g., color change with indicator, loss of efficacy).

Root Cause Analysis: This indicates that the solution has been exposed to one or more of the accelerating factors mentioned in the FAQs (oxygen, high pH, high temperature, light).

Immediate Corrective Actions:

• Discard the Solution: To ensure the integrity of your results, it is best to discard the oxidized solution and prepare a fresh batch.

• Review Preparation Protocol: Carefully examine your solution preparation and storage procedures to identify potential sources of oxidation.

Long-Term Preventative Measures:

• Use High-Purity Reagents: Start with high-quality Isopropyl Thioglycolate and deionized, degassed water or a suitable solvent.

• Control pH: Prepare the solution at a neutral or slightly acidic pH if your experimental conditions allow. The rate of oxidation increases with pH.[1]

• Deoxygenate Solvents: Before dissolving the Isopropyl Thioglycolate, sparge your solvent (e.g., water, buffer) with an inert gas like nitrogen or argon for at least 15-30 minutes to remove dissolved oxygen.

• Work Under an Inert Atmosphere: If possible, prepare the solution in a glove box or under a gentle stream of inert gas to minimize exposure to air.

• Store Properly: Store the solution in a tightly sealed container, protected from light, at a low temperature (2-8°C is often recommended).[2] For long-term storage, consider freezing aliquots.

dot

Caption: Workflow for Preparing Stable Isopropyl Thioglycolate Solutions.

Problem 2: I need to store my Isopropyl Thioglycolate solution for an extended period. What is the best way to do this?

Root Cause Analysis: Long-term storage increases the risk of cumulative exposure to oxygen, light, and temperature fluctuations, all of which promote oxidation.

Recommended Protocol for Long-Term Storage:

• Prepare a Concentrated Stock Solution: Concentrated solutions are often more stable than dilute working solutions.

• Incorporate a Stabilizer: Consider adding a small amount of a reducing agent or antioxidant, such as L-cysteine or ascorbic acid, to the solution.[2][6] The compatibility of these additives with your downstream application must be verified.

• Aliquot: Dispense the stock solution into single-use aliquots in tightly sealed vials (e.g., amber glass vials with septa). This minimizes repeated air exposure from opening and closing a large container.

• Inert Gas Overlay: Before sealing each aliquot, flush the headspace of the vial with nitrogen or argon to displace any oxygen.

• Freeze: Store the aliquots at -20°C or -80°C.

Summary of Recommended Storage Conditions:

Parameter	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months)
Temperature	2-8°C[2]	-20°C or -80°C
Container	Tightly sealed, amber or opaque container	Single-use aliquots in amber vials
Atmosphere	Standard (if tightly sealed)	Headspace flushed with inert gas
Additives	Generally not required	Consider antioxidants (e.g., L-cysteine)

Problem 3: I am unsure if my current solution is oxidized. How can I test it?

Root Cause Analysis: Visual inspection is often insufficient to determine the extent of oxidation. Analytical methods are required for a definitive assessment.

Recommended Analytical Methods:

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and specific method to separate and quantify both the reduced Isopropyl Thioglycolate and its oxidized disulfide form.[7][8]

• Spectrophotometric Assays: Methods like the Ellman's reagent (DTNB) assay can be used to quantify the concentration of free thiol groups in the solution.[7] A lower-than-expected thiol concentration indicates oxidation.

• Mass Spectrometry (MS): Provides definitive structural information and can be used to identify and quantify the oxidized species.[7][8]

dot

Caption: Simplified Oxidation Pathway of Isopropyl Thioglycolate.

References

• Alpha Biosciences. THIOGLYCOLLATE BROTH. Retrieved from [Link]

• Lees, K. A. (1954). The Stability of Thioglycollate Solutions. Journal of Pharmacy and Pharmacology, 6(1), 833-839. Retrieved from [Link]

• Henkel Kommanditgesellschaft auf Aktien. (1982). DE3243959A1 - ODOR STABILIZATION OF THIOGLYCOLATE SOLUTIONS. Google Patents.

• Kim, Y. H., et al. (2004). Prevention of artifactual protein oxidation generated during sodium dodecyl sulfate-gel electrophoresis. Analytical Biochemistry, 334(1), 163-167. Retrieved from [Link]

• Univar Solutions. (2015, April 6). SAFETY DATA SHEET. Retrieved from [Link]

• Hardy Diagnostics. Thioglycollate Media. Retrieved from [Link]

• Argus Chemical Corporation. (1976). US4374945A - Thioglycolate and thiopropionate secondary stabilizers. Google Patents.

• Microbe Online. (2016, October 6). Thioglycollate broth: Composition, Principle, and Uses. Retrieved from [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Isopropyl alcohol. Retrieved from [Link]

• Hadj Kaddour, Z., et al. (2020). Total Oxidation of Isopropyl Alcohol in Liquid Phase, Under Atmospheric Pressure and at Low Temperature Over Low Cost and Stable. Catalysts, 10(1), 108. Retrieved from [Link]

• Kurbatov, I., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 29(18), 4433. Retrieved from [Link]

• Kurbatov, I., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PubMed. Retrieved from [Link]

• M & T Chemicals Inc. (1979). US4279806A - Antimony mercaptides as processing stabilizers for vinyl halide resins. Google Patents.

• Shah, R. S., & Adhapure, N. N. (2012). Analytical Methods for Determination of the Oxidative Status in Oils. Semantic Scholar. Retrieved from [Link]

• Shahidi, F., & Zhong, Y. (2015). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 4(3), 483-506. Retrieved from [Link]

• Scientific Committee on Consumer Safety. (2013, November 11). OPINION ON Thioglycolic acid and its salts (TGA). European Commission. Retrieved from [Link]

• Liu, T., & Li, X. (2017). Techniques for the Analysis of Minor Lipid Oxidation Products Derived from Triacylglycerols: Epoxides, Alcohols, and Ketones. Comprehensive Reviews in Food Science and Food Safety, 16(5), 1047-1063. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Oxidation of isopropyl alcohol by tripropylammonium fluorochromate: A kinetic and mechanistic study. Retrieved from [Link]

• Wikipedia. Ammonium thioglycolate. Retrieved from [Link]

• National Center for Biotechnology Information. Thioglycolic Acid. PubChem. Retrieved from [Link]

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Troubleshooting low yield in Isopropyl Thioglycolate synthesis

Welcome to the technical support center for Isopropyl Thioglycolate (IPTG) synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues leading to low yield, and optimize reaction conditions for improved outcomes. This document provides in-depth, experience-driven advice to ensure the scientific integrity and success of your experiments.

Part 1: Troubleshooting Guide - Diagnosing and Solving Low Yield

This section addresses the most common issues encountered during the synthesis of Isopropyl Thioglycolate, which is typically achieved via an acid-catalyzed Fischer esterification of thioglycolic acid and isopropanol.

Question 1: My reaction shows low or incomplete conversion of starting materials. What are the likely causes and solutions?

Low conversion is a frequent challenge and often points to issues with the reaction equilibrium or kinetics. The Fischer esterification is a reversible reaction, and its success hinges on effectively shifting the equilibrium towards the product.[1][2]

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Action
Presence of Water	Water is a product of the esterification. Its presence in the reaction mixture will shift the equilibrium back towards the reactants (Le Châtelier's Principle), thereby preventing complete conversion.[1][2]	1. Use Anhydrous Reagents: Ensure both isopropanol and thioglycolic acid are as dry as possible. Use freshly opened bottles or distill isopropanol if necessary.2. Water Removal: For larger-scale reactions, use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it is formed.[2]
Insufficient Catalyst	The acid catalyst (e.g., H₂SO₄, p-TsOH) protonates the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by the alcohol.[3] Insufficient catalyst leads to a slow reaction rate.	1. Catalyst Concentration: Ensure a catalytic amount (typically 0.5-5 mol%) of a strong acid catalyst is used. For a similar reaction, catalyst concentrations up to 0.4% have been reported.[4] 2. Catalyst Choice: While sulfuric acid is common, para-toluenesulfonic acid (p-TsOH) can be less oxidizing and easier to handle.[2]
Suboptimal Temperature	Esterification reactions require an activation energy barrier to be overcome. While higher temperatures favor the reaction rate, excessively high temperatures can lead to decomposition or side reactions.	1. Reflux Conditions: Conduct the reaction at the boiling point of the solvent (often excess isopropanol) under reflux to maintain a consistent, optimal temperature without evaporating the reactants.[2] A study on a similar esterification noted optimal temperatures between 120-130°C.[5]
Insufficient Reaction Time	The reaction may simply not have had enough time to reach equilibrium or completion.	1. Reaction Monitoring: Monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the point of maximum product formation.[6] Reaction times can vary from a few hours to over 20 hours.[2][6]

Question 2: I'm observing significant side product formation. How can I minimize this?

Side products not only reduce the yield of the desired ester but also complicate purification. The primary culprits are often related to the inherent reactivity of the thiol group.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Action
Oxidation of Thiol	The thiol group (-SH) in thioglycolic acid is susceptible to oxidation, especially at elevated temperatures and in the presence of air (oxygen), forming disulfide-linked dimers (dithioglycolic acid). This depletes the starting material.	1. Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.[6] 2. Reducing Agents: While not standard for this specific synthesis, in some thioesterifications, the addition of a reducing agent can prevent disulfide formation.[6]
Thioesterification	At higher acid catalyst concentrations, there is a risk of a side reaction where the thiol group of one thioglycolic acid molecule attacks the activated carboxyl group of another, leading to thioester-based side products.[7]	1. Optimize Catalyst Loading: Use the minimum amount of catalyst necessary to achieve a reasonable reaction rate. An overabundance of acid can promote this side reaction.[7]
Dehydration of Isopropanol	Strong acid catalysts and high temperatures can cause the dehydration of isopropanol to propene, or the formation of diisopropyl ether.	1. Temperature Control: Avoid excessive heating. Maintain a gentle reflux and do not exceed the optimal temperature range for the reaction.

To help diagnose these issues, the following workflow can be applied:

Caption: Troubleshooting workflow for low Isopropyl Thioglycolate yield.

Question 3: My yield is significantly lower after workup and purification. Where am I losing my product?

Product loss during isolation is a common frustration. A careful review of your workup and purification procedure is essential.

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale	Recommended Action
Incomplete Extraction	Isopropyl thioglycolate has some water solubility. During aqueous washes (e.g., with sodium bicarbonate to remove acid), the product can be partially lost to the aqueous layer if the extraction is not performed efficiently.	1. Multiple Extractions: Perform extractions with an organic solvent (e.g., ethyl acetate, diethyl ether) multiple times (e.g., 3x) with smaller volumes rather than one large volume extraction.[2] 2. Brine Wash: Before drying the organic layer, wash it with a saturated solution of NaCl (brine) to decrease the solubility of the ester in the aqueous phase and "pull" it into the organic layer.[8]
Hydrolysis During Workup	The ester is susceptible to hydrolysis back to the carboxylic acid and alcohol under either acidic or basic conditions. Prolonged contact with aqueous base (like NaHCO₃) during the wash can cleave the ester.	1. Work Quickly & Cold: Perform the aqueous washes efficiently and, if possible, with cold solutions to minimize the rate of hydrolysis.[3] Do not let the layers sit for extended periods.
Loss During Distillation	Isopropyl thioglycolate has a relatively high boiling point. Distillation at atmospheric pressure may require temperatures high enough to cause decomposition.	1. Vacuum Distillation: Purify the final product by vacuum distillation. This lowers the boiling point, allowing for distillation at a lower temperature and minimizing thermal decomposition.[9]

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of Isopropyl Thioglycolate.

Q1: What is the standard reaction mechanism for this synthesis?

The synthesis follows the Fischer esterification mechanism. It is an acid-catalyzed nucleophilic acyl substitution.

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of thioglycolic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A lone pair on the oxygen of isopropanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a neutral water molecule, a good leaving group.

• Deprotonation: The protonated carbonyl of the ester is deprotonated (the catalyst is regenerated) to yield the final isopropyl thioglycolate product.

Q2: What are the critical safety precautions when working with thioglycolic acid?

Thioglycolic acid and its esters can be hazardous.

• Toxicity and Odor: Thioglycolic acid has a strong, unpleasant odor and is toxic. Always handle it in a well-ventilated fume hood.

• Skin Contact: It can cause skin irritation or sensitization. Wear appropriate personal protective equipment (PPE), including gloves (nitrile is often suitable, but check compatibility), safety glasses, and a lab coat. Hairdressers using related products are advised to avoid skin contact.[10]

• Inhalation: Avoid inhaling vapors.

Q3: How can I effectively monitor the reaction's progress?

Regularly monitoring the reaction is key to determining the optimal reaction time and avoiding the formation of degradation products.

• Thin Layer Chromatography (TLC): TLC is a simple and effective method. Spot the reaction mixture alongside standards of your starting materials (thioglycolic acid and isopropanol) on a silica gel plate. The disappearance of the starting material spots and the appearance of a new product spot indicate the reaction is progressing.

• Gas Chromatography (GC) or HPLC: For more quantitative analysis, GC or HPLC can be used to determine the relative concentrations of reactants and products over time. A reverse-phase HPLC method using an acetonitrile/water mobile phase is suitable for analyzing isopropyl thioglycolate.[11]

Q4: What is a reliable, step-by-step protocol to start with?

The following is a generalized protocol for a lab-scale synthesis. Note: This should be adapted and optimized for your specific laboratory conditions and scale.

Reference Experimental Protocol

• Setup: Equip a round-bottom flask with a magnetic stirrer and a reflux condenser. If possible, perform the reaction under a nitrogen or argon atmosphere.

• Reagents: To the flask, add thioglycolic acid (1.0 eq). Add an excess of anhydrous isopropanol (3-5 eq), which can also serve as the solvent.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.02 eq) or p-toluenesulfonic acid (p-TsOH) to the stirred solution.

• Reaction: Heat the mixture to a gentle reflux (approximately 80-90°C) and maintain for several hours. Monitor the reaction progress by TLC every 1-2 hours.

• Cooling & Quenching: Once the reaction is complete, allow the mixture to cool to room temperature.

• Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst and any unreacted thioglycolic acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Separate the layers and wash the organic layer with water, followed by a wash with saturated brine.[2][8]

• Drying & Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain the pure Isopropyl Thioglycolate.

Caption: General workflow for the synthesis of Isopropyl Thioglycolate.

References

• BenchChem. (2025).
• Karami, B., et al. (2022). Strategies for the direct oxidative esterification of thiols with alcohols. RSC Advances.
• Karami, B., et al. (2022). Strategies for the direct oxidative esterification of thiols with alcohols.
• Li, W., et al. (2021). Conversion of Esters to Thioesters under Mild Conditions. RSC Publishing.
• Kim, H.J., et al. (2021). Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction. PMC - NIH.
• SIELC Technologies. Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column. SIELC Technologies.
• CN102249964A. Process for preparing isooctyl thioglycolate.
• Zhang, J. (2010). Study on synthesis method of isooctyl thioglycolate.
• CN102249964A. Process for preparing isooctyl thioglycolate.
• JPH0272155A. Purification of thioglycolic acid.
• CN1040978C. Preparation of isooctyl thioglycolate from thiourethane-containing tail liquid.
• University of Missouri-St. Louis.
• Thompson Rivers University.
• Reddit. (2020).
• OperaChem. (2024).
• Rojas, C.A., & Ugalde, F. (2001). Kinetics of the fischer esterification of PaLM fatty acids with isoProPanoL and butyL-ceLLosoLVe. Uniciencia.
• Khan, M. A., & Khan, S. A. (1992). Preparation and Mechanisms Studies of Thioglycollic Acid. Pakistan Journal of Scientific and Industrial Research.
• US2666735A. Purification of isopropyl alcohol.
• BenchChem. (2025).
• CN103087121A. Synthesis method of isopropyl-beta-D thiogalactoside.
• CN1058393A. The method for preparing thioglycollic acid-2-ethyl hexyl ester.
• National Center for Biotechnology Information. (n.d.).
• CA2193055A1. Process for the manufacture of thioglycolic acid.

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• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
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• 4. CN1040978C - Preparation of isooctyl thioglycolate from thiourethane-containing tail liquid containing thioglycolic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. community.wvu.edu [community.wvu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Purification techniques for Isopropyl Thioglycolate from reaction mixtures

Welcome to the technical support guide for the purification of Isopropyl Thioglycolate (IPTG). This document is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for challenges encountered during the purification of IPTG from reaction mixtures. Our goal is to move beyond simple protocols by explaining the scientific principles behind each step, ensuring a robust and reproducible purification process.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of Isopropyl Thioglycolate. Each problem is analyzed to identify potential causes, followed by a detailed, step-by-step resolution protocol.

Problem 1: Low Purity of Final Product After Distillation

You've completed the synthesis and distilled your Isopropyl Thioglycolate, but analytical tests (GC, HPLC, NMR) show significant impurities.

Potential Cause(s):

• Azeotropic Co-distillation: Water or isopropanol may form an azeotrope or co-distill with the product if not adequately removed during the workup, especially under vacuum.[1][2]

• Presence of Close-Boiling Impurities: Byproducts from the synthesis, such as other esters or sulfur-containing compounds, may have boiling points very close to that of IPTG, making separation by simple distillation difficult.

• Thermal Degradation: Thioglycolic acid and its esters can be thermally sensitive.[3] Excessive temperatures or prolonged heating during distillation can cause decomposition or the formation of byproducts like thioglycolides (intramolecular esters) or disulfides.[4]

• Inefficient Fractionation: The distillation column may lack the necessary theoretical plates to effectively separate the components of the mixture.

Recommended Solutions:

• Pre-distillation Workup:

  • Neutralization and Washing: Before distillation, thoroughly wash the crude reaction mixture. First, neutralize any remaining acid catalyst with a mild base like sodium bicarbonate solution. Follow this with several washes with deionized water and then a brine solution to remove water-soluble impurities like salts, residual isopropanol, and unreacted thioglycolic acid.[5] The separation of thioglycolic acid from its esters is a critical step, often managed by extraction.[6][7]

  • Drying: Dry the organic layer meticulously using an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent completely before proceeding to distillation.

• Optimize Distillation Parameters:

  • High Vacuum: Employ a high vacuum (e.g., <10 mbar) to significantly lower the boiling point of Isopropyl Thioglycolate, thereby minimizing the risk of thermal degradation.[8][9]

  • Temperature Control: Use an oil bath for heating the distillation flask to ensure stable and uniform temperature control. The bath temperature should be kept no more than 20-30°C above the vapor temperature of the desired fraction.

  • Fractional Distillation: Use a fractionating column (e.g., Vigreux or packed column) to increase the separation efficiency between IPTG and close-boiling impurities.

• Analytical Monitoring:

  • Collect multiple small fractions during the distillation process.

  • Analyze each fraction using a rapid analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify the purest fractions before combining them.[10]

Problem 2: Product Discoloration (Yellow or Brown Tint)

The purified Isopropyl Thioglycolate is not a colorless liquid as expected.

Potential Cause(s):

• Oxidation: The thiol (-SH) group in Isopropyl Thioglycolate is highly susceptible to air oxidation, which forms disulfide (dithiodiglycolate) impurities.[11][12] These oxidized species are often colored and represent a common impurity.

• Thermal Decomposition: As mentioned previously, excessive heat can lead to degradation products that may be colored.[3]

• Contamination: Contamination from the reaction vessel, starting materials, or handling can introduce colored impurities.

Recommended Solutions:

• Inert Atmosphere:

  • Conduct the entire purification process, especially the distillation, under an inert atmosphere (e.g., Nitrogen or Argon). This minimizes contact with oxygen and prevents oxidation.[4]

  • Store the final product under an inert atmosphere and in a tightly sealed, amber glass bottle to protect it from air and light.

• Temperature Management:

  • Adhere strictly to the optimized, lower-temperature distillation conditions made possible by using a high vacuum.

• Alternative Purification - Chromatography:

  • If distillation fails to remove colored impurities, column chromatography can be an effective alternative. Reverse-phase HPLC methods have been developed for the separation and analysis of thioglycolates and can be scaled for preparative purification.[13][14]

  • Protocol: Use silica gel as the stationary phase and a non-polar solvent system (e.g., a hexane/ethyl acetate gradient) to elute the less polar Isopropyl Thioglycolate, while retaining more polar, colored impurities on the column.

Problem 3: Unpleasant and Persistent Odor in the Final Product

The product has a strong, disagreeable odor beyond the typical thiol smell.

Potential Cause(s):

• Residual Starting Materials: Traces of thioglycolic acid, which has a very strong, unpleasant odor, may still be present.[11][15]

• Low-Boiling Impurities: Volatile sulfur-containing byproducts formed during the synthesis can be difficult to remove completely. Isopropanol itself can contain malodorous impurities like mercaptans or thioaldehydes.[16]

Recommended Solutions:

• Thorough Aqueous Workup: Ensure the neutralization and washing steps are performed diligently to remove all traces of acidic starting materials. Monitor the pH of the aqueous washes to ensure they are neutral.

• Nitrogen Sparging / Degassing:

  • Before final packaging, gently bubble dry nitrogen gas through the purified liquid for a short period. This can help to strip out highly volatile, low-molecular-weight impurities.

  • Alternatively, subject the purified liquid to several cycles of vacuum and backfilling with an inert gas to remove dissolved volatile impurities.

• Charcoal Treatment:

  • If the odor persists, a small amount of activated charcoal can be added to the dried organic solution before the final distillation. The charcoal is then filtered off. This can adsorb some odorous impurities. Perform this step with caution, as charcoal can also adsorb the product.

Purification Workflow Diagram

Caption: Workflow for the purification of Isopropyl Thioglycolate.

Quantitative Data Summary

For effective purification by distillation, understanding the boiling points of the main components is crucial.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Notes
Isopropyl Thioglycolate	134.20	~172 (est.)[17]	Target product. Prone to decomposition at high temperatures.
Isopropanol	60.10	82.5	Unreacted starting material. Forms an azeotrope with water.
Thioglycolic Acid	92.11	220 (decomposes)	Unreacted starting material. Corrosive and has a pungent odor.[18]
Water	18.02	100	Byproduct of esterification and used in workup.
Diisopropyl Dithiodiglycolate	266.38	>200	Common oxidation byproduct. Significantly higher boiling point.

Detailed Experimental Protocol: Lab-Scale Purification

This protocol outlines a standard procedure for purifying approximately 50 g of crude Isopropyl Thioglycolate.

Materials & Equipment:

• Crude Isopropyl Thioglycolate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Separatory funnel (500 mL)

• Erlenmeyer flasks

• Round-bottom flask (250 mL)

• Fractional distillation apparatus (Vigreux column, condenser, receiving flasks)

• Vacuum pump and pressure gauge

• Heating mantle or oil bath with magnetic stirring

• Inert gas source (Nitrogen or Argon)

Procedure:

• Initial Workup & Neutralization:

  • Transfer the crude reaction mixture to the 500 mL separatory funnel.

  • Add 100 mL of saturated NaHCO₃ solution. Swirl gently and vent frequently to release CO₂ gas. Shake vigorously once gas evolution ceases.

  • Allow the layers to separate and drain the lower aqueous layer. Check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-8). Repeat the wash if necessary.

• Washing:

  • Wash the organic layer with 2 x 100 mL of deionized water, followed by 1 x 50 mL of brine. This removes residual salts and water.

• Drying the Organic Phase:

  • Drain the organic layer into a clean, dry Erlenmeyer flask.

  • Add anhydrous MgSO₄ in portions, swirling after each addition, until some of the drying agent flows freely as a fine powder.

  • Allow the mixture to stand for 15-20 minutes to ensure complete drying.

• Filtration:

  • Filter the dried organic layer through a fluted filter paper directly into a 250 mL round-bottom flask suitable for distillation.

• Vacuum Distillation:

  • Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

  • Attach the apparatus to a vacuum pump protected by a cold trap.

  • Begin stirring the liquid and slowly apply vacuum, aiming for a pressure below 10 mbar.

  • Once the vacuum is stable, begin gently heating the flask.

  • Collect a small forerun fraction, which may contain residual solvent or volatile impurities.

  • Carefully collect the main fraction of Isopropyl Thioglycolate at its characteristic boiling point under the applied vacuum.

  • Stop the distillation before the flask goes to complete dryness to prevent the formation of non-volatile, potentially unstable residues.

  • Release the vacuum slowly and backfill the system with an inert gas.

• Storage:

  • Transfer the purified, colorless liquid to a pre-weighed amber glass bottle. Purge the headspace with nitrogen or argon before sealing tightly. Store in a cool, dark place.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect in my crude Isopropyl Thioglycolate? A: The most common impurities stem from the starting materials and side reactions. These include unreacted thioglycolic acid, unreacted isopropanol, water (a byproduct of esterification), and the disulfide of Isopropyl Thioglycolate (diisopropyl dithiodiglycolate), which forms via oxidation.[4] Depending on the synthesis, you might also find residual acid catalyst or salts after neutralization.

Q2: Why is vacuum distillation necessary? Can I distill at atmospheric pressure? A: Thioglycolic acid and its esters are known to be thermally unstable.[3] Distilling at atmospheric pressure (where the boiling point is estimated to be ~172°C[17]) would likely cause significant decomposition, leading to lower yield and purity. Vacuum distillation lowers the boiling point, allowing for purification at a much lower temperature, thus preserving the integrity of the molecule.[8][19]

Q3: My product is pure by GC, but still has a strong odor. What can I do? A: A strong odor can be caused by trace amounts of highly volatile sulfur compounds that may not be easily resolved from the main product peak by GC, or may be below the detection limit of the method used.[16] We recommend a post-purification nitrogen sparge or degassing under vacuum to remove these residual volatiles. See the troubleshooting section for more details.

Q4: Can I use liquid-liquid extraction instead of distillation for purification? A: Liquid-liquid extraction is a crucial part of the workup process to remove water-soluble impurities like acids and salts, but it is not sufficient for final purification.[6][7][20] It cannot effectively remove non-polar or organic impurities with similar solubility to the product, such as the disulfide byproduct or other esters. Distillation or chromatography is required to separate components based on differences in boiling point or polarity.

Q5: How can I monitor the stability of my purified Isopropyl Thioglycolate during storage? A: The primary degradation pathway in storage is oxidation to the disulfide.[12] Stability can be monitored over time by analytical techniques like HPLC or GC. A simple visual inspection for the appearance of a yellow color can also be an early indicator of degradation. To ensure stability, always store the product under an inert atmosphere, protected from light, and in a cool environment.[18][21]

References

• 3

• 13

• 14

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Stability of Isopropyl Thioglycolate in acidic vs. alkaline media

Welcome to the technical support center for Isopropyl Thioglycolate (IPTG). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the stability of Isopropyl Thioglycolate in acidic and alkaline media. Understanding the chemical behavior of IPTG under various pH conditions is critical for developing robust formulations, ensuring analytical accuracy, and meeting regulatory expectations.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Isopropyl Thioglycolate?

Isopropyl Thioglycolate possesses two primary functional groups susceptible to degradation: an ester linkage and a thiol group.

• Ester Hydrolysis: The most common degradation pathway is the hydrolysis of the ester bond. This reaction can be catalyzed by both acid and base, yielding thioglycolic acid and isopropyl alcohol (isopropanol).[1][2]

• Thiol Oxidation: The thiol (-SH) group is susceptible to oxidation, particularly under alkaline conditions or in the presence of oxidizing agents. The primary oxidation product is the corresponding disulfide, dithiodiglycolic acid isopropyl ester.[3][4]

These pathways can occur independently or concurrently, depending on the specific experimental conditions.

Q2: How does the stability of Isopropyl Thioglycolate differ between acidic and alkaline conditions?

The stability of Isopropyl Thioglycolate is highly pH-dependent.

• Acidic Media (pH < 7): In an acidic environment, the primary degradation route is acid-catalyzed ester hydrolysis. The thiol group is relatively stable against oxidation at low pH. The rate of hydrolysis is dependent on the concentration of hydronium ions and temperature.

• Alkaline Media (pH > 7): Under alkaline conditions, the molecule is significantly less stable. It is susceptible to two simultaneous degradation pathways:

  • Base-catalyzed ester hydrolysis (saponification): This is typically a rapid process that yields a salt of thioglycolic acid and isopropyl alcohol.

  • Oxidation of the thiol group: The thiolate anion (RS⁻), which is more prevalent at higher pH, is readily oxidized to form a disulfide.[4] This process is often accelerated by the presence of atmospheric oxygen.

Therefore, Isopropyl Thioglycolate is considerably more labile in alkaline media compared to acidic media due to the dual reactivity of the ester and thiol groups.

Q3: What are the expected degradation products I should monitor in my stability studies?

Based on the degradation pathways, the key degradants to monitor are summarized below. A robust, stability-indicating analytical method should be able to resolve the parent compound from these potential products.

Condition	Primary Degradation Pathway	Key Degradation Products
Acidic	Ester Hydrolysis	Thioglycolic Acid, Isopropyl Alcohol
Alkaline	Ester Hydrolysis & Thiol Oxidation	Thioglycolate Salt, Isopropyl Alcohol, Isopropyl dithiodiglycolate

Note: Isopropyl alcohol can be challenging to detect by UV-based HPLC and may require alternative methods like GC-HS for quantification.[5]

Troubleshooting Guide & Experimental Protocols

This section provides practical solutions to common issues encountered during the handling and analysis of Isopropyl Thioglycolate.

Issue 1: Rapid loss of Isopropyl Thioglycolate purity in a newly prepared formulation.

Possible Cause: The formulation has an alkaline pH, leading to rapid hydrolysis and/or oxidation. The presence of dissolved oxygen or metal ions can also catalyze thiol oxidation.

Troubleshooting Steps:

• Measure the pH: Immediately determine the pH of your formulation. If it is > 7.0, this is a likely cause of instability.

• Analyze for Degradants: Use a validated stability-indicating method (see Protocol 1) to confirm the presence of expected degradation products like thioglycolic acid or the disulfide dimer.

• Implement Stabilization Strategies:

  • pH Adjustment: If permissible for the application, adjust the pH to a mildly acidic range (e.g., pH 4-6) to minimize both hydrolysis and oxidation.

  • Inert Atmosphere: Prepare and store the formulation under an inert gas (e.g., nitrogen or argon) to prevent air oxidation.[3]

  • Chelating Agents: Consider adding a small amount of a chelating agent like EDTA to sequester metal ions that can catalyze oxidation.

Workflow for Investigating IPTG Instability

Caption: Troubleshooting workflow for IPTG instability.

Protocol 1: Forced Degradation Study for Isopropyl Thioglycolate

Forced degradation studies are essential for understanding degradation pathways and developing stability-indicating analytical methods, as mandated by ICH guidelines.[6]

Objective: To intentionally degrade Isopropyl Thioglycolate under acidic and alkaline stress conditions to identify degradation products and validate an analytical method.

Materials:

• Isopropyl Thioglycolate (IPTG) reference standard

• Hydrochloric Acid (HCl), 0.1 N

• Sodium Hydroxide (NaOH), 0.1 N

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid[7]

• HPLC or UPLC system with UV detector

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of IPTG in acetonitrile or a suitable solvent at a concentration of 1 mg/mL.

• Acidic Degradation:

  • Mix 1 mL of the IPTG stock solution with 1 mL of 0.1 N HCl.

  • Incubate the solution at 60°C for 4 hours.

  • At timed intervals (e.g., 0, 1, 2, 4 hours), withdraw an aliquot.

  • Neutralize the aliquot with an equivalent amount of 0.1 N NaOH.

  • Dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Alkaline Degradation:

  • Mix 1 mL of the IPTG stock solution with 1 mL of 0.1 N NaOH.

  • Keep the solution at room temperature. Caution: Alkaline degradation can be very rapid.

  • At timed intervals (e.g., 0, 5, 15, 30 minutes), withdraw an aliquot.

  • Neutralize the aliquot with an equivalent amount of 0.1 N HCl.

  • Dilute with the mobile phase for analysis.

• Analytical Method (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% phosphoric or formic acid) and acetonitrile.[7]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Analysis: Inject the prepared samples (control, acid-stressed, base-stressed). Monitor for the appearance of new peaks and the decrease in the area of the parent IPTG peak.

Data Interpretation:

• A successful stability-indicating method will show baseline separation between the IPTG peak and all new peaks formed during degradation.

• Compare the retention times of degradant peaks with those of known standards (e.g., thioglycolic acid) if available.

• Mass spectrometry (LC-MS) can be used to identify the mass of the degradation products to confirm their structures.[8]

Mechanistic Insights

Acid-Catalyzed Hydrolysis

Under acidic conditions, the ester's carbonyl oxygen is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

Caption: Mechanism of acid-catalyzed IPTG hydrolysis.

Alkaline Degradation Pathways

In alkaline media, two reactions proceed. The hydroxide ion directly attacks the electrophilic ester carbonyl (saponification), and the deprotonated thiol (thiolate) is oxidized.

Caption: Dual degradation pathways for IPTG in alkaline media.

By understanding these mechanisms and applying the provided protocols, researchers can effectively manage the stability of Isopropyl Thioglycolate in their experiments and formulations, ensuring data integrity and product quality.

References

• SIELC Technologies. (n.d.). Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column. Retrieved from [Link]

• Del Grosso, E., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 61, 215-223. Retrieved from [Link]

• Del Grosso, E., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (2024). Cleavage of the Disulfide Bonds via Hydrogenolysis for Recovering Iso‐octyl Thioglycolate from Distillation Residue in Iso‐octyl Thioglycolate Production. Retrieved from [Link]

• MDPI. (n.d.). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Retrieved from [Link]

• MedCrave online. (2016). Forced Degradation Studies. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• PubChem. (n.d.). Thioglycolic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). The Stability of Thioglycollate Solutions. Retrieved from [Link]

• PubChem. (n.d.). Isopropyl Thioglycolate. Retrieved from [Link]

• The Good Scents Company. (n.d.). isopropyl thioglycolate. Retrieved from [Link]

• Journal for ReAttach Therapy and Developmental Diversities. (2023). Analytical Method Development For Iso Propyl Alcohol Content In Lysine Monohydrate By GC-HS. Retrieved from [Link]

• Google Patents. (n.d.). US2589151A - Thioglycolic acid adducts of rubber-like polymers and process of preparing same.

• PubChem. (n.d.). Isopropanol. Retrieved from [Link]

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• 2. Isopropanol | CH3CHOHCH3 | CID 3776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thioglycolic Acid | HSCH2COOH | CID 1133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jrtdd.com [jrtdd.com]
• 6. pharmtech.com [pharmtech.com]
• 7. Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Forced degradation study of thiocolchicoside: characterization of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying degradation byproducts of Isopropyl Thioglycolate by GC-MS

Welcome to the technical support center for the analysis of Isopropyl Thioglycolate (IPTG). This guide is designed for researchers, scientists, and drug development professionals who utilize Gas Chromatography-Mass Spectrometry (GC-MS) to assess the purity and stability of IPTG. As a compound containing a reactive thiol group and an ester linkage, IPTG is susceptible to degradation, which can compromise experimental results. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you identify and manage degradation byproducts effectively.

Introduction: The Stability of Isopropyl Thioglycolate

Isopropyl Thioglycolate (IUPAC name: propan-2-yl 2-sulfanylacetate) is an ester of thioglycolic acid.[1][2][3][4] Its structure contains two primary points of potential degradation: the thiol (-SH) group and the ester bond.

• Oxidation of the Thiol Group: The thiol group is highly susceptible to oxidation, especially in the presence of oxygen (air), heat, and trace metal ions.[5][6][7] This is the most common degradation pathway, leading to the formation of a disulfide-linked dimer. The rate of oxidation can increase with higher pH, elevated storage temperatures, and upon dilution.[5]

• Hydrolysis of the Ester Group: The ester linkage can undergo hydrolysis, breaking the molecule into thioglycolic acid and isopropanol.[8][9] This reaction is catalyzed by the presence of acid or base and water.

Understanding these pathways is the first step in diagnosing unexpected results in your analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the GC-MS analysis of IPTG in a practical question-and-answer format.

Q1: I'm analyzing my IPTG standard and see an unexpected, later-eluting peak in the chromatogram. What is it likely to be?

This is the most frequently reported issue and is almost always indicative of oxidative degradation.

Most Likely Cause: The primary degradation product of IPTG is its oxidized dimer, Diisopropyl dithioglycolate . This molecule is formed when two molecules of IPTG are linked by a disulfide bond (-S-S-), as shown in the degradation pathway diagram below. This byproduct has a higher molecular weight (266.4 g/mol ) than IPTG (134.2 g/mol ) and will therefore have a longer retention time on a standard non-polar GC column.

Other Possibilities:

• Hydrolysis Products: If your sample has been exposed to water, especially at non-neutral pH, you may see byproducts from ester hydrolysis.[8][9] This would generate Isopropanol and Thioglycolic Acid . Isopropanol is very volatile and will appear as an early-eluting peak, possibly in the solvent front. Thioglycolic acid has low volatility and is highly polar, making it difficult to analyze by GC-MS without derivatization; it is often not observed directly.

• Solvent Artifacts: Isopropanol itself can dehydrate under heat in the GC inlet to form Diisopropyl ether .[10][11]

Caption: Primary degradation pathways for Isopropyl Thioglycolate.

Q2: How can I use my GC-MS data to definitively identify these degradation byproducts?

Mass spectrometry is a powerful tool for structural elucidation. The key is to analyze the fragmentation patterns of your unknown peaks and compare them to the expected patterns of potential byproducts.

Compound Name	Molecular Weight ( g/mol )	Expected Key Mass Fragments (m/z)	Notes
Isopropyl Thioglycolate (Parent)	134.2	134 (M+), 91, 75, 59, 43, 41	The molecular ion (M+) should be visible. Fragments correspond to loss of the isopropyl group (-43) and other cleavages.
Diisopropyl dithioglycolate (Oxidation)	266.4	266 (M+), 223, 133, 91, 75, 43	The molecular ion at 266 confirms the dimer. A key fragment at 133 represents the cleavage of the S-S bond.
Isopropanol (Hydrolysis)	60.1	60 (M+), 45	A very common, simple spectrum. Will elute very early.
Diisopropyl ether (Side Reaction)	102.2	102 (M+), 87, 45, 43	May be present if isopropanol is in the sample or used as a solvent.[11][12]

Confirmation Workflow:

• Acquire Full Scan Data: Run your sample in full scan mode (e.g., m/z 40-450) to capture the mass spectra of all eluting peaks.

• Library Search: Compare the experimental mass spectrum of the unknown peak against a commercial library (e.g., NIST, Wiley). The disulfide dimer may not be in all libraries, but its pattern is distinctive.

• Manual Interpretation: Look for the molecular ion and the key fragments listed in Table 1. The presence of a peak at m/z 266 is strong evidence for the disulfide.

• Reference Standard: The gold standard for confirmation is to analyze a certified reference standard of the suspected compound, if available.

Q3: My Isopropyl Thioglycolate peak is showing significant tailing. What causes this and how can I fix it?

Peak tailing for active compounds like thiols is a classic GC problem, indicating undesirable interactions between the analyte and the system.[13][14] The free thiol group can form hydrogen bonds with or adsorb onto active sites within your GC system.

Caption: Systematic workflow for diagnosing and fixing peak tailing.

Potential Cause	Explanation	Recommended Action(s)
Active Inlet Liner	The glass inlet liner contains active silanol (-Si-OH) groups that strongly interact with thiols. This is the most common cause of thiol peak tailing.[15][16]	1. Replace the liner: Use a new, factory-deactivated (silanized) or "Ultra Inert" liner. 2. Use Glass Wool: Ensure any glass wool in the liner is also deactivated.
Column Contamination	Non-volatile sample matrix components accumulate at the head of the column, creating active sites.	1. Clip the column: Trim 10-20 cm from the front of the column to remove the contaminated section.[15] 2. Use a guard column: An uncoated, deactivated guard column can protect the analytical column.
Column Degradation	Over time, the column's stationary phase can degrade from exposure to oxygen or aggressive samples, exposing active sites on the fused silica tubing.	1. Condition the column: Bake out the column according to the manufacturer's directions. 2. Replace the column: If performance does not improve, the column may be permanently damaged.
Improper Sample Solvent	A solvent that does not properly focus the analytes on the column can lead to poor peak shape.[17]	Ensure the solvent is compatible with the column phase and injection technique. For non-polar columns, solvents like hexane or dichloromethane are often suitable.

Experimental Protocols

Protocol 1: Recommended GC-MS Method for IPTG Purity Analysis

This protocol provides a robust starting point for the analysis of Isopropyl Thioglycolate and its common degradation byproducts. Method optimization may be required based on your specific instrumentation and sample matrix.

Parameter	Setting	Rationale & Expert Notes
GC System	Agilent 6890/7890 or equivalent	A standard, well-maintained GC system is required.
Inlet	Split/Splitless	Use Split mode (e.g., 50:1 ratio) for concentrated samples to avoid column overload. Use Splitless mode for trace analysis.
Inlet Temp.	250 °C	Ensures rapid and complete vaporization of IPTG and its higher-boiling disulfide byproduct.
Liner	Deactivated, Splitless, Single Taper w/ Wool	An ultra-inert liner is critical to minimize peak tailing.[15]
Column
Phase	5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, HP-5ms, VF-5ms)	This mid-polarity phase provides good selectivity for a wide range of compounds and is robust. An inert-rated column is highly recommended.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offering a good balance of resolution and analysis time.
Carrier Gas	Helium	Constant flow mode at 1.0 - 1.2 mL/min.
Oven Program
Initial Temp.	60 °C, hold 2 min	Allows for good focusing of volatile components like isopropanol.
Ramp	15 °C/min to 280 °C	A moderate ramp rate to ensure separation of IPTG from potential impurities.
Final Hold	Hold at 280 °C for 5 min	Ensures that the high-boiling disulfide dimer elutes from the column.[18]
Mass Spectrometer
MS Source Temp.	230 °C	Standard temperature for good ionization efficiency.
MS Quad Temp.	150 °C	Standard temperature for good mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for creating reproducible fragmentation patterns.
Acquisition Mode	Full Scan	Scan from m/z 40 to 450 to identify unknown peaks. Once impurities are known, SIM mode can be used for higher sensitivity.[14]
Solvent Delay	3-4 min	Prevents the high concentration of injection solvent from reaching the MS detector.

Protocol 2: Sample Handling and Preparation to Minimize Degradation

Proper sample handling is crucial to prevent the artificial generation of byproducts during storage and analysis.

• Storage: Store pure IPTG and its solutions in amber vials under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8 °C) to minimize exposure to air and light.

• Solvent Choice: Use fresh, high-purity, anhydrous solvents (e.g., dichloromethane, ethyl acetate) for sample dilution. Avoid using water or alcohols unless required by the sample matrix, as they can promote hydrolysis.

• Analyze Promptly: Analyze samples as soon as possible after preparation. If samples must be stored in an autosampler, use vial caps with low-bleed septa and keep the tray cooled if possible.

• Blank Injections: Regularly run solvent blanks to ensure that no ghost peaks or contamination are present in the system.[13]

By implementing these protocols and troubleshooting guides, you can confidently identify degradation byproducts of Isopropyl Thioglycolate, ensuring the integrity and accuracy of your analytical results.

References

• The Stability of Thioglycollate Solutions. (2025). ResearchGate. Retrieved from [Link]

• Lamfrom, H., & Nielsen, S. O. (n.d.). The Iron Catalysis of Thioglycolate Oxidation by Oxygen. ACS Publications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl Thioglycolate. PubChem. Retrieved from [Link]

• Kinetics and mechanism of oxidation of thioglycolic acid by hexachloroiridate(iv). (n.d.). Journal of the Chemical Society, Dalton Transactions (RSC Publishing). Retrieved from [Link]

• GC Troubleshooting Guide. (n.d.). Restek. Retrieved from [Link]

• Weschler, C. J., Sullivan, J. C., & Deutsch, E. (1974). Kinetics and mechanism of oxidation of thioglycolic acid by hexachloroiridate(IV). Inorganic Chemistry, 13(10), 2360–2366.

• GC-MS analysis of thiols from air: what are options to concentrate sample? (2018). ResearchGate. Retrieved from [Link]

• Thioglycolic Acid. (n.d.). Ataman Kimya. Retrieved from [Link]

• European Commission. (2013). Opinion on Thioglycolic acid and its salts (TGA). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isopropyl Thioglycolate. PubChem. Retrieved from [Link]

• How to Troubleshoot and Improve your GC/MS. (2022). YouTube. Retrieved from [Link]

• How to Troubleshoot and Improve your GC/MS. (n.d.). Separation Science. Retrieved from [Link]

• The method for preparing thioglycollic acid-2-ethyl hexyl ester. (n.d.). Google Patents.

• Hydrolysis of Thioesters, Esters, and Amides. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Mechanisms of (thio)ester hydrolysis. (n.d.). ResearchGate. Retrieved from [Link]

• Hydrolysis of Esters and Thioesters. (2023). YouTube. Retrieved from [Link]

• Isopropyl thioglycolate. (n.d.). The Good Scents Company. Retrieved from [Link]

• Potential degradation pathways for isopropanol. (n.d.). ResearchGate. Retrieved from [Link]

• Final amended report on the safety assessment of Ammonium Thioglycolate... (2009). PubMed. Retrieved from [Link]

• Sodium Thioglycolate. (n.d.). Cosmetics Info. Retrieved from [Link]

• Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Isopropyl Thioglycolate | C5H10O2S | CID 81864. (n.d.). PubChem. Retrieved from [Link]

• Effects of Thioglycolate Compounds in an Emerging Technique... (2024). PubMed Central. Retrieved from [Link]

• Process for preparing diisopropyl ether. (n.d.). Google Patents.

• Diisopropyl ether. (n.d.). Wikipedia. Retrieved from [Link]

• Isopropyl alcohol content in prep pads by GC-FID and gravimetric analysis. (n.d.). FDA - Research Portal. Retrieved from [Link]

• Isopropyl alcohol. (n.d.). Wikipedia. Retrieved from [Link]

• Using GC-MS Technology to Identify the Compounds Resulting from Mixing... (n.d.). ResearchGate. Retrieved from [Link]

• GC-MS analysis of some volatile constituents extracted from stem of Euphorbia tirucalli Linn. (n.d.). Archives of Orofacial Sciences. Retrieved from [Link]

• ISOPROPYL THIOGLYCOLATE. (n.d.). Drugfuture. Retrieved from [Link]

• Degradation kinetics and pathways of isopropyl alcohol by microwave-assisted oxidation process. (n.d.). DOI. Retrieved from [Link]

• Making Diisopropyl Ether. (2024). YouTube. Retrieved from [Link]

• THERMODYNAMICS OF THE FORMATION OF DIISOPROPYL ETHER. (2022). ResearchGate. Retrieved from [Link]

• Diisopropyl Ether | C6H14O | CID 7914. (n.d.). PubChem. Retrieved from [Link]

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• 2. isopropyl thioglycolate, 7383-61-1 [thegoodscentscompany.com]
• 3. Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ISOPROPYL THIOGLYCOLATE | 7383-61-1 [amp.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Kinetics and mechanism of oxidation of thioglycolic acid by hexachloroiridate(iv) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
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Improving the efficiency of Isopropyl Thioglycolate as a chain transfer agent

Welcome to the technical support center for Isopropyl Thioglycolate (IPTG). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the use of IPTG as a chain transfer agent in polymerization reactions. As Senior Application Scientists, we have compiled this resource to help you enhance the efficiency and predictability of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your polymerization experiments when using Isopropyl Thioglycolate. Each problem is presented in a question-and-answer format, providing potential causes and actionable solutions.

Q1: Why is the molecular weight of my polymer higher than expected, even after adding Isopropyl Thioglycolate?

Possible Cause 1: Insufficient Concentration of IPTG The most direct factor controlling molecular weight is the concentration of the chain transfer agent (CTA).[] The molecular weight of the resulting polymer is inversely proportional to the concentration of the CTA. If the amount of IPTG is too low, its effect on terminating growing polymer chains will be minimal, resulting in a higher-than-desired molecular weight.

Solution:

• Incremental Increase: Systematically increase the concentration of IPTG in your reaction. We recommend starting with a modest increase (e.g., 25-50% higher than the previous experiment) and analyzing the resulting molecular weight using a technique like Gel Permeation Chromatography (GPC/SEC).[2][3]

• Mayo Plot Analysis: For precise control, determine the chain transfer constant (C_tr) for IPTG with your specific monomer system. This allows for the accurate calculation of the required IPTG concentration for a target degree of polymerization. See the "Experimental Protocols" section for a detailed guide on this method.

Possible Cause 2: Degraded or Impure IPTG Thiols and their derivatives can be susceptible to oxidation, especially with improper storage.[4] Oxidized IPTG is no longer an effective chain transfer agent.

Solution:

• Verify Storage Conditions: Ensure your IPTG has been stored in a cool, dark place, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4] Thioglycolates can discolor upon exposure to air or iron.[4]

• Use Fresh Reagent: If there is any doubt about the quality of your current stock, use a fresh, unopened bottle of IPTG.

• Purification: For highly sensitive polymerizations, consider purifying the IPTG via distillation if you suspect the presence of impurities.

Possible Cause 3: Inefficient Mixing If the IPTG is not homogeneously distributed throughout the reaction medium at the onset of polymerization, its effect will be localized and inconsistent, leading to a population of high molecular weight chains.

Solution:

• Premixing: Ensure the IPTG is thoroughly mixed with the monomer before adding the initiator.[5] For emulsion or suspension polymerizations, ensure adequate agitation to maintain a homogenous mixture.

Q2: My polymerization reaction has a low yield or is incomplete. Could Isopropyl Thioglycolate be the cause?

Possible Cause 1: Excessive Concentration of IPTG While IPTG is primarily a chain transfer agent, extremely high concentrations can potentially interfere with the overall polymerization kinetics, leading to a lower rate of polymerization and, consequently, lower yield within a given timeframe.

Solution:

• Optimize Concentration: Re-evaluate the concentration of IPTG. The goal is to control molecular weight without significantly hindering the polymerization rate. Refer to your Mayo Plot analysis or empirical data to find the optimal balance.

• Staggered Addition: In some systems, adding the entire amount of a highly active CTA at the beginning can be detrimental. Consider adding a portion of the IPTG initially and the remainder after the polymerization has reached a certain conversion (e.g., 10%).[5]

Possible Cause 2: Initiator or Monomer Issues (Mistaken for a CTA Problem) Low yield is often related to the initiator or monomer quality, not the CTA.[6]

Solution:

• Check Initiator: Verify the activity of your initiator. Ensure it has been stored correctly and its half-life is appropriate for your reaction temperature.[6] Consider increasing the initiator concentration slightly.[7]

• Purify Monomer: Ensure your monomer is free from inhibitors, which are often added for storage stability. Running the monomer through a column of basic alumina is a common method for inhibitor removal.

Q3: I'm observing a broad molecular weight distribution (high Polydispersity Index, PDI). How can I achieve a narrower distribution with IPTG?

Possible Cause 1: Poor Match Between CTA Reactivity and Monomer The efficiency of a CTA is defined by its chain transfer constant (C_tr), which is the ratio of the rate of chain transfer to the rate of propagation (C_tr = k_tr / k_p).[8] If the C_tr is too low, the CTA is consumed much slower than the monomer, leading to a drift in the [CTA]/[Monomer] ratio and broadening the molecular weight distribution. An ideal CTA should be consumed at a similar rate to the monomer.

Solution:

• Select Appropriate CTA: While IPTG is effective for many vinyl monomers, for some systems, a different CTA might be required to achieve a PDI closer to monodispersity. Thiols are generally effective for monomers like methyl methacrylate and styrene.

• Controlled Radical Polymerization: For the tightest control over PDI, consider using controlled or living radical polymerization techniques such as RAFT (Reversible Addition-Fragmentation chain Transfer) or ATRP (Atom Transfer Radical Polymerization), which are designed to produce polymers with narrow molecular weight distributions.[6][9]

Possible Cause 2: Non-Uniform Reaction Conditions Temperature gradients or poor mixing within the reactor can lead to different rates of polymerization and chain transfer in different locations, resulting in a broader PDI.

Solution:

• Ensure Isothermal Conditions: Use a well-controlled reactor setup (e.g., a jacketed reactor with an overhead stirrer) to maintain a constant and uniform temperature.

• Effective Agitation: Ensure the stirring is sufficient to keep all components, including the initiator and CTA, evenly distributed throughout the reaction.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of chain transfer with Isopropyl Thioglycolate?

A: Isopropyl Thioglycolate functions via a catalytic chain transfer mechanism in radical polymerization. The process involves the following steps:

• Initiation: A radical initiator generates a primary radical.

• Propagation: The radical reacts with a monomer unit to start a growing polymer chain (P•).

• Chain Transfer: The growing polymer radical (P•) abstracts the hydrogen atom from the thiol group (-SH) of the IPTG molecule. This terminates the growth of that specific polymer chain.

• Re-initiation: A new radical (S•) is formed on the sulfur atom of the IPTG molecule. This new radical then reacts with another monomer unit, initiating the growth of a new polymer chain.

Q: How should I properly store and handle Isopropyl Thioglycolate?

A: Proper storage is crucial for maintaining the efficacy of IPTG.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and dark place. Refrigeration (2-8°C) is recommended.[4]

• Inert Atmosphere: To prevent oxidation, store under an inert gas atmosphere like nitrogen or argon, especially after the container has been opened.[4]

• Handling: Thioglycolates can have a strong odor. Handle in a well-ventilated area or a fume hood. Avoid contact with skin and eyes.[11]

Q: What is the Chain Transfer Constant (C_tr) and why is it important?

C_tr = k_tr / k_p

Data & Protocols

Table 1: General Guidelines for IPTG Concentration

The following table provides approximate starting concentrations of Isopropyl Thioglycolate to achieve a target molecular weight (Mw) for the bulk polymerization of Styrene and Methyl Methacrylate (MMA) at 60°C. These are starting points and should be optimized for your specific reaction conditions.

Target Molecular Weight ( g/mol )	Monomer	Suggested IPTG Concentration (mol% relative to monomer)
200,000	Styrene	~0.05%
100,000	Styrene	~0.10%
50,000	Styrene	~0.25%
200,000	MMA	~0.10%
100,000	MMA	~0.20%
50,000	MMA	~0.45%

Note: These values are illustrative. The actual required concentration will depend on your specific initiator, solvent, and temperature.

Experimental Protocol: Determining the Chain Transfer Constant (C_tr) of IPTG using the Mayo Method

This protocol outlines the procedure for experimentally determining the C_tr of Isopropyl Thioglycolate for a given monomer.

Objective: To calculate the C_tr by measuring the degree of polymerization at various concentrations of IPTG.

Materials:

• Monomer (purified, inhibitor removed)

• Isopropyl Thioglycolate (IPTG)

• Radical Initiator (e.g., AIBN or Benzoyl Peroxide)

• Solvent (if applicable)

• Reaction vessel with temperature control and inert atmosphere capability

• GPC/SEC system for molecular weight analysis[2]

Procedure:

• Setup: Prepare a series of reaction vessels. Each vessel will contain a different concentration of IPTG. Include one control reaction with no IPTG.

• Reagent Preparation: For each reaction, prepare a stock solution of the monomer and initiator in the chosen solvent (if any).

• Varying IPTG: To each reaction vessel, add a precisely measured amount of IPTG to achieve a range of [IPTG]/[Monomer] molar ratios (e.g., 0, 0.001, 0.002, 0.005, 0.01).

• Polymerization:

  • Seal the vessels, de-gas the solutions (e.g., by three freeze-pump-thaw cycles), and backfill with an inert gas.

  • Place all vessels in a constant temperature bath to initiate polymerization.

  • Allow the reactions to proceed to a low conversion (<10%) to ensure the [IPTG]/[Monomer] ratio remains relatively constant.

• Termination & Isolation: Quench the reactions by rapidly cooling and exposing them to air. Precipitate the polymer in a non-solvent (e.g., methanol for polystyrene) and dry it under vacuum to a constant weight.

• Analysis:

  • Determine the number-average molecular weight (Mn) of each polymer sample using GPC/SEC.[3]

  • Calculate the number-average degree of polymerization (Xn) for each sample.

• Data Plotting (Mayo Plot):

  • Plot 1/Xn on the y-axis versus the molar ratio [IPTG]/[Monomer] on the x-axis.

  • The data should yield a straight line according to the Mayo equation: 1/Xn = 1/Xn,0 + C_tr * ([IPTG]/[Monomer]) where Xn,0 is the degree of polymerization in the absence of IPTG.

  • The slope of this line is the Chain Transfer Constant (C_tr).

Visualizations

Mechanism of Chain Transfer

Caption: Catalytic cycle of chain transfer using Isopropyl Thioglycolate (IPTG).

Troubleshooting Workflow

Caption: Decision tree for troubleshooting common polymerization issues with IPTG.

References

• US5112522A - Mercaptan chain transfer agent compositions useful in aqueous polymerizations.
• Chain Transfer Agent | PDF | Polymeriz
• What Are the Methods for Determining the Molecular Weight Distribution of Polymers.
• Determination of Molecular Weight. University of Southern Mississippi.
• Chain Transfer Agents. BOC Sciences.
• How to Improve Product Yield in Free Radical Polymerization.
• Safety Data Sheet: Thioglycol
• TOX-80: Sodium Thioglycolate (CASRN 367-51-1) Administered Dermally to F344/N Rats and B6C3F1/N Mice.
• Effect of the different chain transfer agents on molecular weight and optical properties of poly(methyl methacrylate).
• Effect of the different chain transfer agents on molecular weight and optical properties of poly(methyl methacryl
• Synthesis and optimization of fluorescent poly(N-isopropyl acrylamide)-coated surfaces by atom transfer radical polymerization for cell culture and detachment. PMC - NIH.
• Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD.
• Sodium thioglycolate (T0632)
• Influence of Initiator Concentration on the Polymerization Course of Methacryl

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• 3. Determination of Molecular Weight [eng.uc.edu]
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• 5. US5112522A - Mercaptan chain transfer agent compositions useful in aqueous polymerizations - Google Patents [patents.google.com]
• 6. How to Improve Product Yield in Free Radical Polymerization [eureka.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. scribd.com [scribd.com]
• 9. Synthesis and optimization of fluorescent poly(N-isopropyl acrylamide)-coated surfaces by atom transfer radical polymerization for cell culture and detachment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD. [sco-sakai-chem.com]
• 11. carlroth.com [carlroth.com]

Mitigating the Odor of Isopropyl Thioglycolate in Laboratory Settings: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and mitigating the pervasive odor of Isopropyl Thioglycolate (IPTG) in the laboratory. By combining established safety protocols with advanced chemical and engineering controls, this document aims to ensure a safer and more pleasant working environment without compromising experimental integrity.

Introduction: Understanding the Challenge

Isopropyl Thioglycolate, a thiol-containing organic compound, is utilized in various biochemical and pharmaceutical applications.[1][2] Like many thiols, its most notable characteristic is a strong, unpleasant odor, often described as resembling rotten eggs or garlic.[3] This is due to the sulfur-containing sulfhydryl group (-SH). The human nose is exceptionally sensitive to these compounds, detecting them at concentrations as low as parts per billion.[4] While the odor itself is a nuisance, it also serves as a critical warning for the presence of a volatile chemical, necessitating stringent control measures.

This guide will systematically address the issue through a multi-tiered approach, focusing on the hierarchy of controls: elimination/substitution, engineering controls, administrative controls, and personal protective equipment (PPE).

Section 1: Frequently Asked Questions (FAQs)

Q1: Why does Isopropyl Thioglycolate have such a strong odor?

A1: The potent odor of Isopropyl Thioglycolate is characteristic of thiols, which are organosulfur compounds containing a sulfhydryl (-SH) group.[3] These compounds are highly volatile and have a very low odor threshold, meaning they can be detected by the human nose at extremely low concentrations.[4]

Q2: Is the odor of Isopropyl Thioglycolate hazardous to my health?

A2: While the odor is unpleasant, the primary health concerns are related to inhalation, skin, and eye contact. Thioglycolic acid and its derivatives can be toxic if ingested and may cause skin and eye irritation.[5][6] Adhering to established exposure limits and using appropriate safety measures is crucial. The odor serves as a good indicator that the compound is present in the air, prompting the need for enhanced ventilation or containment.

Q3: Can I become desensitized to the smell?

A3: Olfactory fatigue, or odor adaptation, can occur with prolonged exposure to a specific scent. This is a temporary inability to distinguish a particular odor. While you might become less aware of the smell, the chemical is still present, and the potential for exposure remains. Relying on your sense of smell alone is not a reliable method for assessing safety.

Q4: What is the first and most important step I should take to control the odor?

A4: The most effective initial step is to use proper engineering controls.[7][8][9] Always handle Isopropyl Thioglycolate inside a certified chemical fume hood.[7][8] This captures the vapors at the source and exhausts them outside the building, preventing them from entering the laboratory's general atmosphere.

Section 2: Troubleshooting Guide for Persistent Odor Issues

Even with standard precautions, odor issues can arise. This section provides a systematic approach to identifying and resolving the source of persistent Isopropyl Thioglycolate odor.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Noticeable odor throughout the lab, even when IPTG is not in active use.	1. Improper storage of IPTG containers.2. Contaminated equipment or lab surfaces.3. Leaking waste containers.4. Inadequate general laboratory ventilation.	1. Storage: Ensure IPTG containers are tightly sealed and stored in a ventilated cabinet. Consider placing the primary container within a secondary, sealed container.2. Decontamination: Wipe down all surfaces, glassware, and equipment that may have come into contact with IPTG using a suitable decontaminating solution (see Section 3).3. Waste Management: Use dedicated, sealed waste containers for all IPTG-contaminated materials. Neutralize liquid waste before disposal according to institutional guidelines.4. Ventilation Check: Consult with your institution's Environmental Health & Safety (EH&S) department to assess the lab's air exchange rate.
Strong odor localized around the chemical fume hood.	1. Improper fume hood usage.2. Fume hood malfunction.3. High concentration or volume of IPTG being used.	1. Usage Technique: Work at least 6 inches inside the hood. Keep the sash at the lowest practical height. Avoid rapid movements that can disrupt airflow. Do not store excess equipment inside the hood, as this can block airflow.[7]2. Certification: Check the fume hood's certification sticker to ensure it has been tested within the last year. If it is out of date or you suspect a malfunction, contact EH&S immediately.3. Scale of Work: If possible, reduce the scale of your experiment. For larger-scale work, a more specialized ventilation solution may be necessary.
Odor is present only during specific experimental steps.	1. Transferring IPTG outside of a fume hood.2. Weighing or measuring procedures.3. Spills or drips during handling.	1. Containment: All transfers, including drawing from a stock bottle, should be performed inside a fume hood.2. Weighing: If possible, weigh the sealed container before and after removing the desired amount. If direct weighing is necessary, perform it within a ventilated enclosure or a chemical fume hood.3. Spill Preparedness: Have a spill kit readily available. Immediately clean and decontaminate any spills, no matter how small.

Section 3: Protocols for Odor Mitigation and Decontamination

Beyond standard handling procedures, several active measures can be taken to neutralize the odor of Isopropyl Thioglycolate.

Chemical Neutralization

The thiol group is susceptible to oxidation, which can convert it into a less odorous disulfide or a non-volatile sulfonic acid.[3][10][11]

Protocol for Decontamination of Glassware and Surfaces:

• Preparation of Decontaminating Solution: Prepare a fresh solution of 10% household bleach (sodium hypochlorite solution) in water. Alternatively, a 3% hydrogen peroxide solution can be used. Caution: Always add bleach to water, never the other way around. Wear appropriate PPE.

• Initial Cleaning: If applicable, rinse the glassware or wipe the surface with a solvent compatible with your experimental materials (e.g., ethanol or isopropanol) to remove the bulk of the organic residue. This should be done inside a fume hood.

• Application: Submerge glassware in the decontaminating solution or liberally wipe surfaces.

• Contact Time: Allow the solution to remain in contact with the contaminated item for at least 15-30 minutes.

• Rinsing: Thoroughly rinse the items with deionized water.

• Disposal: Dispose of the decontaminating solution and any used wipes according to your institution's hazardous waste guidelines.

Use of Adsorbents

Activated charcoal and other carbon-based adsorbents can be effective in trapping volatile organic compounds, including thiols.[4][12]

Application in Waste Containers and Storage:

• Place an open container of activated charcoal pellets or powder within the secondary containment of your IPTG stock bottle.

• Line dedicated thiol waste containers with activated charcoal pads.

• In case of a small spill within a fume hood, after absorbing the liquid, cover the area with activated charcoal to help adsorb any remaining vapors.

Section 4: Engineering and Administrative Controls

A robust strategy for odor mitigation relies on a well-designed laboratory environment and standardized procedures.

Hierarchy of Controls

The following diagram illustrates the most effective sequence for mitigating exposure and odor.

Caption: Hierarchy of controls for managing laboratory hazards.

Ventilation Systems

• Chemical Fume Hoods: These are the primary defense against volatile chemical odors.[7][8] They work by drawing air from the laboratory, across the work surface, and exhausting it out of the building.[7]

• Local Exhaust Ventilation (Snorkels): For smaller, repetitive tasks that may not require a full fume hood, a snorkel exhaust can be positioned directly over the source of the odor to capture vapors.[8]

• General Laboratory Ventilation: Labs should be designed with negative pressure relative to adjacent corridors and offices, ensuring that air flows into the lab and is then exhausted, preventing odors from escaping.[9]

Section 5: Experimental Workflow for Handling Isopropyl Thioglycolate

This workflow outlines the key steps to minimize odor release during a typical experiment involving IPTG.

Sources

• 1. Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Thiol - Wikipedia [en.wikipedia.org]
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• 8. 5 Ways To Properly Ventilate A Laboratory - DECO Associates [decoassociates.com]
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• 12. Thiol-Functionalization Carbonaceous Adsorbents for the Removal of Methyl-Mercury from Water in the ppb Levels [mdpi.com]

Kinetic analysis of Isopropyl Thioglycolate-involved reactions to optimize conditions

Welcome to the technical support center for the kinetic analysis of reactions involving Isopropyl Thioglycolate (IPTG). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of studying the reaction kinetics of this versatile thiol. Isopropyl thioglycolate, with its characteristic thiol (-SH) and ester functionalities, participates in a variety of reactions, including nucleophilic substitutions, additions, and redox processes. A thorough understanding of its reaction kinetics is paramount for optimizing reaction conditions, maximizing yields, and ensuring process safety and reproducibility.

This document provides field-proven insights in a question-and-answer format, addressing specific issues you may encounter during your experiments. We will delve into the causality behind experimental choices, offer detailed troubleshooting strategies, and provide robust protocols to ensure the integrity of your results.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent challenges encountered during the kinetic analysis of isopropyl thioglycolate reactions.

Q1: My reaction rate is unexpectedly low or highly variable between experiments. What are the likely causes and how can I fix this?

This is a common issue stemming from several potential factors, as the reactivity of thiols is highly sensitive to environmental conditions.

Causality & Solution:

• pH Fluctuation: The primary nucleophile in most IPTG reactions is the thiolate anion (RS⁻), which is formed by the deprotonation of the thiol group (-SH). The concentration of this highly reactive species is directly dependent on the pH of the medium.[1][2] Thiols are generally more acidic than their alcohol counterparts, but the equilibrium between the thiol and thiolate is critical.[2] Inconsistent pH leads to a variable concentration of the thiolate, causing erratic reaction rates.

  • Corrective Action: Employ a robust buffer system to maintain a constant pH throughout the experiment. The optimal pH will depend on the specific reaction, but it's crucial to find a balance where the thiolate concentration is sufficient for a measurable rate without inducing side reactions like ester hydrolysis.[3] Continuously monitor the pH if possible.

• Oxygen Contamination: Thiols are highly susceptible to oxidation by atmospheric oxygen, which leads to the formation of disulfides (R-S-S-R).[4] This parasitic reaction consumes your active reagent, lowering its effective concentration and thus reducing the reaction rate. It also introduces a new, potentially interfering species into your reaction mixture.

  • Corrective Action: The exclusion of oxygen is critical.[4] Always use de-oxygenated solvents and run the reaction under an inert atmosphere, such as dry nitrogen or argon.[4]

• Temperature Instability: Chemical reaction rates are exponentially dependent on temperature.[5] Even minor fluctuations can lead to significant variations in the calculated rate constants.

  • Corrective Action: Use a thermostatically controlled reaction vessel (e.g., a jacketed reactor with a circulating bath) to maintain a constant temperature (±0.1 °C).

• Reagent Purity and Degradation: Impurities in your IPTG or other reactants can act as inhibitors or unwanted catalysts. Furthermore, IPTG can degrade over time, especially when exposed to air.[6][7]

  • Corrective Action: Use reagents of the highest possible purity. Prepare stock solutions of IPTG fresh before each set of experiments and store the neat compound under an inert atmosphere in a cool, dark place.

Troubleshooting Flowchart for Low/Inconsistent Reaction Rates

Caption: A flowchart for diagnosing and resolving low or inconsistent reaction rates.

Q2: I'm observing a significant amount of a byproduct that I suspect is a disulfide. How can I confirm this and prevent its formation?

Disulfide formation is the most common side reaction in thiol chemistry.

Causality & Solution:

The sulfhydryl (-SH) group of isopropyl thioglycolate is easily oxidized, especially in the presence of trace metals or oxygen, to form a disulfide dimer.[4] This is often accelerated at higher pH values where the more easily oxidized thiolate anion is present.

• Confirmation: The disulfide byproduct will have a molecular weight roughly double that of the starting IPTG, minus two hydrogen atoms. This can be readily confirmed using mass spectrometry (MS). Techniques like GC-MS or LC-MS are ideal for separating the byproduct from the reaction mixture and confirming its identity.

• Prevention Strategies:

  • Rigorous Inert Atmosphere: This is the most critical preventative measure. Ensure your entire experimental setup, including solvent reservoirs and reaction vessels, is continuously purged with an inert gas like nitrogen or argon.[4]

  • Use De-oxygenated Solvents: Solvents can contain significant amounts of dissolved oxygen. Degas all solvents before use by sparging with an inert gas, or by using the freeze-pump-thaw method.[4]

  • Consider a Chelating Agent: If you suspect trace metal catalysis is accelerating oxidation, the addition of a small amount of a chelating agent like EDTA can be beneficial.

  • pH Control: While higher pH increases the concentration of the reactive thiolate, it can also increase the rate of oxidation. If disulfide formation is severe, consider running the reaction at a slightly lower pH as a compromise.[4]

Q3: I am struggling to get reproducible kinetic data. What aspects of my experimental setup should I scrutinize?

Poor reproducibility is often caused by subtle, overlooked variables in the experimental protocol.

Causality & Solution:

Inconsistent results point to a lack of control over one or more reaction parameters.

• Scrutinize Your Protocol:

  • Reagent Addition: Is the method and rate of reagent addition identical for every run? Use automated syringe pumps for critical additions to ensure consistency.

  • Mixing Efficiency: Is the stirring rate constant? Inadequate mixing can create localized concentration gradients, affecting the observed reaction rate. Ensure the stirring is vigorous enough to maintain a homogeneous solution.

  • Sampling Technique: Are you taking samples consistently? The process of taking a sample (quenching, dilution, etc.) must be rapid and identical each time to accurately "freeze" the reaction at that time point.

  • Analytical Method Validation: Is your analytical method (e.g., HPLC, GC) validated for reproducibility? Run standards at the beginning and end of each sequence to check for instrument drift. Ensure your sample workup does not introduce variability.[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary reactive species of Isopropyl Thioglycolate in nucleophilic reactions?

The active nucleophile is the thiolate anion (propan-2-yl 2-sulfanidoacetate) . This species is formed upon deprotonation of the thiol's sulfhydryl group (-SH). The thiolate is a significantly stronger nucleophile than the neutral thiol.[1][2] The concentration of this species, and therefore the reaction rate, is highly dependent on the pH of the solution.[1]

Q2: How does temperature generally affect the kinetics of IPTG reactions?

In line with the Arrhenius equation, increasing the temperature increases the reaction rate constant.[5] This is because more molecules will possess the necessary activation energy to react. However, temperature can also influence side reactions. Elevated temperatures can accelerate the undesirable oxidation of the thiol to a disulfide or promote the hydrolysis of the ester group.[9] Therefore, the optimal temperature for a given process is a trade-off between achieving a desirable reaction rate and minimizing the formation of byproducts.

Q3: What are the primary side reactions to be aware of when working with Isopropyl Thioglycolate?

There are two main side reactions to monitor and control:

• Oxidation to Disulfide: As detailed in the troubleshooting section, this is the most common side reaction, consuming the thiol and complicating kinetic analysis.[4]

• Ester Hydrolysis: The ester linkage in IPTG can be hydrolyzed, particularly under strongly acidic or basic conditions, to yield isopropyl alcohol and thioglycolic acid. This is typically slower than many thiol-based reactions but can become significant during long reaction times or at extreme pH values.

Q4: Which analytical techniques are best suited for monitoring the kinetics of IPTG reactions?

The choice of technique depends on the specific reaction, but several methods are highly effective:

• Chromatography (HPLC and GC): These are often the methods of choice. They allow for the physical separation of reactants, products, and byproducts, providing direct concentration measurements over time.[3][10] HPLC with UV detection is excellent if any of the species have a chromophore, while GC is suitable for volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For slower reactions, ¹H NMR can be used to monitor the disappearance of reactant signals and the appearance of product signals directly in the reaction tube, providing real-time data without sampling.[11]

• Spectrophotometry (UV-Vis): If the reaction involves a change in color or absorbance at a specific wavelength, UV-Vis spectrophotometry can be a simple and continuous way to monitor progress.[11] This is often used in conjunction with a chromogenic substrate.

Protocols and Data Management

Experimental Protocol: General Kinetic Run Monitored by HPLC

This protocol provides a self-validating framework for a typical kinetic experiment.

• Reagent Preparation:

  • Prepare a stock solution of Isopropyl Thioglycolate in the chosen de-oxygenated solvent.

  • Prepare a stock solution of the co-reactant.

  • Prepare the buffered reaction solvent and sparge with N₂ or Ar for at least 30 minutes to remove dissolved oxygen.

  • Prepare a quenching solution (e.g., a solution of a mild acid to stop the reaction by protonating the thiolate, or a solution that rapidly consumes a co-reactant).

• Reaction Setup:

  • Assemble a jacketed glass reactor connected to a constant temperature circulating bath.

  • Equip the reactor with a magnetic stirrer, a temperature probe, an inert gas inlet, and a septum for sampling.

  • Add the buffered solvent to the reactor and allow it to equilibrate to the target temperature (e.g., 40.0 ± 0.1 °C) under a constant, gentle stream of inert gas.

• Initiating the Reaction:

  • Add the co-reactant solution to the reactor and allow it to thermally equilibrate.

  • Initiate the reaction by injecting the Isopropyl Thioglycolate stock solution. Start a timer precisely at the moment of injection. This is t=0.

• Sampling and Quenching:

  • At predetermined time intervals (e.g., 2, 5, 10, 20, 40, 60 minutes), withdraw a precise aliquot (e.g., 100 µL) of the reaction mixture using a gas-tight syringe.

  • Immediately dispense the aliquot into a labeled HPLC vial containing a known volume of the quenching solution. Mix thoroughly.

• Analysis:

  • Analyze the quenched samples by a validated HPLC method to determine the concentration of the reactant(s) and product(s).

  • Plot the concentration of Isopropyl Thioglycolate versus time. Use this data to determine the reaction order and calculate the rate constant (k).

General Workflow for Kinetic Analysis

Caption: A general workflow for performing a kinetic analysis experiment.

Table 1: Key Kinetic Parameters and Influencing Factors

Parameter	Symbol	Definition	How to Determine	Key Influencing Factors
Rate Constant	k	A proportionality constant relating the rate of a reaction to the concentration of reactants.	From the slope of the integrated rate law plot.	Temperature, Solvent, Catalyst, pH
Reaction Order	n, m	The exponent to which the concentration of a species is raised in a rate law.	Method of initial rates; fitting data to different integrated rate laws.	Reaction Mechanism
Activation Energy	Eₐ	The minimum energy required for a reaction to occur.	Plotting ln(k) vs. 1/T (Arrhenius plot) from experiments at different temperatures.	Reaction Pathway, Catalyst
Half-life	t₁/₂	The time required for the concentration of a reactant to decrease to half its initial value.	Calculated from the rate constant and initial concentrations.	Rate Constant, Initial Concentration

References

• Process for preparing isooctyl thioglycolate. Eureka | Patsnap.
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• Use of Isopropyl Alcohol as a Reductant for Catalytic Dehydoxylative Dimerization of Benzylic Alcohols Utilizing Ti−O Bond Photohomolysis. ResearchGate. (2021-05-04).
• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PubMed Central.
• ANALYTICAL METHODS FOR KINETIC STUDIES OF BIOLOGICAL INTERACTIONS: A REVIEW. PMC - NIH.
• Use of pH and Kinetic Isotope Effects to Establish Chemistry As Rate-Limiting in Oxidation of a Peptide Substrate by LSD1. PMC - NIH.
• Thiols And Thioethers. Master Organic Chemistry. (2015-07-05).
• The effect of temperature on reaction rate | Class experiment. RSC Education.
• Kinetic differences between primary, secondary, and tertiary alkyl thiols in thiol-ene reactions. Morressier.
• Computational studies on thermo-kinetics aspects of pyrolysis of isopropyl acetate and its methyl, bromide and hydroxyl derivati. Document Server@UHasselt.
• Comparative analysis of reaction kinetics in isopropyl acetate and other solvents. Benchchem.
• OPINION ON Thioglycolic acid and its salts (TGA). European Commission. (2013-11-11).
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• Degradation Kinetics and Pathways of Isopropyl Alcohol by Microwave-Assisted Oxidation Process. National Yang Ming Chiao Tung University Academic Hub. (2021-09-01).
• Isopropyl Thioglycolate | C5H10O2S | CID 81864. PubChem - NIH.
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• Degradation Kinetics and Pathways of Isopropyl Alcohol by Microwave-Assisted Oxidation Process | Request PDF. ResearchGate.
• Analytical techniques | Request PDF. ResearchGate. (2025-08-06).
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• Kinetics of Reaction of Isopropyl Alcohol with Aqueous Chlorine. CORE.
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• Response Surface Optimization and Kinetics of Isopropyl Palmitate Synthesis using Homogeneous Acid Catalyst. OUCI.
• Final Amended Report on the Safety Assessment of Ammonium Thioglycolate, Butyl Thioglycolate, Calcium Thioglycolate, Ethanolamine Thioglycolate, Ethyl Thioglycolate, Glyceryl Thioglycolate, Isooctyl Thioglycolate, Isopropyl Thioglycolate, Magnesium Thioglycolate, Methyl Thioglycolate, Potassium Thioglycolate, Sodium Thioglycolate, and Thioglycolic Acid | Request PDF. ResearchGate. (2025-08-09).
• Degradation kinetics and pathways of isopropyl alcohol by microwave- assisted oxidation process SUPPLEMENTARY. DOI.
• Final Amended Report on the Safety Assessment of Ammonium Thioglycolate, Butyl Thioglycolate, Calcium Thioglycolate, Ethanolamine Thioglycolate, Ethyl Thioglycolate, Glyceryl Thioglycolate, Isooctyl Thioglycolate, Isopropyl Thioglycolate, Magnesium Thioglycolate, Methyl Thioglycolate, Potassium Thioglycolate, Sodium Thioglycolate, and Thioglycolic Acid. Fingerprint - Penn State Research Database.
• Experimental and Modeling Studies of the Reaction Kinetics of Alkaline-Catalyzed used Frying Oil Glycerolysis Using Isopropyl Alcohol as a Reaction Solvent. ResearchGate. (2025-08-07).
• Kinetic Study on Acrylic Acid Polymerisations in Isopropanol. MDPI.
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Technical Support Center: Catalyst Selection for Isopropyl Thioglycolate Esterification

Welcome to the dedicated technical support center for the synthesis of Isopropyl Thioglycolate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and troubleshooting for this critical esterification reaction. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Introduction to Isopropyl Thioglycolate Synthesis

The esterification of thioglycolic acid with isopropanol is a fundamental reaction for producing Isopropyl Thioglycolate, a key intermediate in various pharmaceutical and industrial applications. The reaction is an equilibrium-limited process, making the choice of catalyst and reaction conditions paramount for achieving high yields and purity. This guide will delve into the nuances of catalyst selection, provide detailed experimental protocols, and offer a comprehensive troubleshooting guide to navigate common experimental hurdles.

The core reaction is as follows:

HSCH₂COOH (Thioglycolic Acid) + (CH₃)₂CHOH (Isopropanol) ⇌ HSCH₂COOCH(CH₃)₂ (Isopropyl Thioglycolate) + H₂O

The primary challenge is to efficiently drive this equilibrium to the right. This is typically achieved by using a catalyst and removing water as it is formed.

Catalyst Selection: A Comparative Analysis

The choice of catalyst is the most critical factor influencing reaction rate, yield, and overall process efficiency. Catalysts for this esterification can be broadly categorized into homogeneous and heterogeneous systems.

Homogeneous Catalysts

These catalysts are soluble in the reaction medium, leading to high activity due to the absence of mass transfer limitations.

• p-Toluenesulfonic Acid (PTSA) *: A strong organic acid that is highly effective for Fischer esterification.[1][2] It works by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by isopropanol.[2][3]

• Sulfuric Acid (H₂SO₄) : A traditional and cost-effective strong mineral acid catalyst.[4][5] However, it can lead to charring and other side reactions, complicating purification. Its corrosive nature also presents handling and equipment challenges.

Heterogeneous Catalysts

These are solid-phase catalysts that are insoluble in the reaction medium. They offer significant advantages in terms of separation, reusability, and reduced corrosivity.[6][7]

• Acidic Ion-Exchange Resins (e.g., Amberlyst-15) : These are sulfonic acid-functionalized polystyrene resins that have demonstrated high catalytic activity in various esterification reactions.[8][9][10] They provide a high concentration of acidic sites and can also adsorb the water produced, helping to shift the reaction equilibrium.[11]

• Solid Superacids (e.g., Sulfated Zirconia, SO₄²⁻/TiO₂) : These materials possess acid strengths greater than 100% sulfuric acid and can exhibit very high catalytic activity.[12][13][14] They are particularly useful for reactions requiring strong acid catalysis but where corrosion and separation are concerns.

• Lewis Acids : Compounds like zinc, tin, or aluminum chlorides can also catalyze esterification.[15][16][17][18] They function by coordinating to the carbonyl oxygen, thus activating the carboxylic acid.

Data Summary: Catalyst Comparison

Catalyst Type	Examples	Advantages	Disadvantages	Typical Loading
Homogeneous	p-Toluenesulfonic Acid, Sulfuric Acid	High activity, low cost, readily available	Difficult to separate from product, corrosive, potential for side reactions	0.5 - 5 mol%
Heterogeneous	Amberlyst-15, Sulfated Zirconia	Easy separation and recovery, reusable, less corrosive, can be used in fixed-bed reactors	Potential for mass transfer limitations, higher initial cost, can be susceptible to deactivation	5 - 15 wt%

Experimental Protocols

Protocol 1: Catalyst Screening via Batch Reaction

This protocol outlines a general procedure for screening different acid catalysts for the synthesis of Isopropyl Thioglycolate.

Materials:

• Thioglycolic acid (TGA)

• Isopropanol (IPA)

• Toluene (or another suitable water-entraining solvent)

• Catalyst (e.g., PTSA, Amberlyst-15)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Three-neck round-bottom flask

• Dean-Stark apparatus

• Condenser

• Magnetic stirrer with heating mantle

• Thermometer/temperature probe

• Separatory funnel

Procedure:

• Set up the reaction apparatus (flask, Dean-Stark trap filled with toluene, condenser).

• To the flask, add thioglycolic acid (1.0 eq), isopropanol (1.5 - 3.0 eq), and toluene (approx. 2 mL per gram of TGA).

• Add the selected catalyst. For homogeneous catalysts like PTSA, use 1-2 mol%. For heterogeneous catalysts like Amberlyst-15, use 10-15% by weight of the limiting reagent (TGA).

• Begin stirring and heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The theoretical amount of water should be calculated beforehand. The reaction can also be monitored by GC or HPLC.

• Once the reaction is complete (no more water is collected or conversion plateaus), cool the mixture to room temperature.

• Work-up for Homogeneous Catalysts:

  • If a heterogeneous catalyst was used, filter it off and wash with a small amount of toluene. The catalyst can be dried and reused.

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Work-up for Heterogeneous Catalysts:

  • Filter the catalyst from the reaction mixture. The catalyst can be washed with solvent, dried, and potentially reused.

  • The filtrate can be directly concentrated under reduced pressure, or washed as in step 7 to remove any unreacted starting materials.

• Purify the crude Isopropyl Thioglycolate by vacuum distillation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of Isopropyl Thioglycolate.

Question 1: My reaction is very slow or has stalled, and the yield is low. What are the possible causes?

Answer: A low reaction rate or yield is one of the most common problems and can stem from several factors related to the reaction equilibrium.

• Insufficient Water Removal: The esterification is a reversible reaction.[19] If the water produced is not efficiently removed, the equilibrium will not favor product formation.

  • Troubleshooting: Ensure your Dean-Stark trap is functioning correctly and that the reflux rate is adequate to azeotropically remove water. For heterogeneous catalysts that can absorb water, they may have become saturated.[11]

• Catalyst Deactivation: The catalyst may have lost its activity.

  • Troubleshooting: For homogeneous catalysts, ensure they have not been neutralized by any basic impurities in the starting materials. For heterogeneous catalysts, the active sites may be poisoned or fouled.[20] Regeneration (washing and drying) or using fresh catalyst is recommended. Some solid acid catalysts can be deactivated by strongly adsorbing species.

• Sub-optimal Temperature: The reaction temperature may be too low.

  • Troubleshooting: Increase the reaction temperature to improve the reaction rate. However, be mindful of the boiling points of your reactants and solvent, and potential side reactions at higher temperatures.

• Incorrect Stoichiometry: Using a 1:1 molar ratio of acid to alcohol will result in an equilibrium mixture with significant amounts of starting material.

  • Troubleshooting: Use an excess of one reactant, typically the less expensive one (isopropanol), to shift the equilibrium towards the product.[19] Molar ratios of alcohol to acid of 1.5:1 to 3:1 are common.

Question 2: The final product is dark-colored and has a strong, unpleasant odor. How can I improve its purity?

Answer: Product discoloration and odor often indicate the presence of impurities from side reactions or residual starting materials.

• Side Reactions: At high temperatures, especially with strong mineral acids like H₂SO₄, thioglycolic acid can undergo self-condensation or decomposition, leading to colored byproducts. The thiol group is also susceptible to oxidation.

  • Troubleshooting:

    • Consider using a milder catalyst like PTSA or a heterogeneous catalyst (Amberlyst-15) which often results in cleaner reactions.[9]

    • Lower the reaction temperature, though this may require a longer reaction time.

    • Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the thiol group.

• Incomplete Purification:

  • Troubleshooting:

    • The work-up procedure is crucial. Ensure thorough washing with sodium bicarbonate solution to remove all acidic catalysts and unreacted thioglycolic acid.

    • Purify the crude product via vacuum distillation. Collecting fractions at the correct boiling point and pressure is key to separating the desired product from both lower and higher boiling impurities. The presence of water in the distillation reboiler should be minimized as it can promote condensation of thioglycolic acid.[21]

Question 3: I am using a heterogeneous catalyst (e.g., Amberlyst-15), but its activity decreases significantly upon reuse. Why is this happening?

Answer: The deactivation of solid acid catalysts is a known issue and can be attributed to several mechanisms.

• Fouling/Coking: Polymeric or high-boiling byproducts can deposit on the catalyst surface, blocking the active sites.

  • Troubleshooting: Wash the catalyst thoroughly with a suitable solvent (e.g., the reaction solvent or acetone) after each run to remove adsorbed species.

• Leaching of Active Sites: Although designed to be stable, some sulfonic acid groups may leach from the polymer backbone, especially at high temperatures.

  • Troubleshooting: Operate within the manufacturer's recommended temperature range for the specific resin. Amberlyst-15, for instance, has a maximum operating temperature.

• Water Adsorption: The resin can become saturated with water, which can inhibit the reaction.[11]

  • Troubleshooting: Ensure the catalyst is thoroughly dried before reuse. Heating under vacuum is an effective method.

Question 4: Can I run the reaction without a solvent?

Answer: Yes, it is possible to run the reaction neat, especially if a large excess of isopropanol is used. The isopropanol itself can act as the solvent.

• Advantages: This approach increases the concentration of reactants, potentially leading to faster reaction rates. It also simplifies the process by eliminating the need for a third component (solvent) and its subsequent removal.

• Disadvantages: Without a co-solvent like toluene, azeotropic removal of water is not possible. In this case, other methods for water removal would be needed, such as using molecular sieves or relying on a catalyst that also acts as a desiccant. Temperature control can also be more challenging.

Visualizing the Process

Fischer Esterification Mechanism

The following diagram illustrates the acid-catalyzed Fischer esterification mechanism, which is fundamental to the synthesis of Isopropyl Thioglycolate.

Caption: Acid-catalyzed Fischer Esterification mechanism.

Troubleshooting Workflow

This diagram provides a logical workflow for troubleshooting low-yield esterification reactions.

Caption: Troubleshooting decision tree for low-yield reactions.

References

• Synthetic process of isooctyl thioglycolate. Eureka | Patsnap.

• Direct organocatalytic thioglycolic acid esterification of cellulose nanocrystals: A simple entry to click chemistry on the surface of nanocellulose. ResearchGate.

• Process for preparing isooctyl thioglycolate. Eureka | Patsnap.

• Mechanism of p-Toluenesulfonic acid. toluenesulfonicacid-ptbba.

• Process for the preparation of thioglycolic acid alkyl esters. Google Patents.

• Reaction kinetics for the heterogeneously resin-catalyzed and homogeneously self-catalyzed esterification of thioglycolic acid with 2-Ethyl-1-hexanol. ResearchGate.

• A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst. ResearchGate.

• Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst. PubMed.

• Mastering Esterification with p-Toluenesulfonic Acid: A Supplier's Guide.

• Lipophilization of Phenolic Acids through Esterification Using p-toluenesulfonic Acid as Catalyst.

• Esterification by solid acid catalysts - A comparison. ResearchGate.

• Solid–Catalyzed Esterification Reaction of Long–Chain Acids and Alcohols in Fixed–Bed Reactors at Pilot Plant.

• Lewis Acid-Base Site-Assisted In Situ Transesterification Catalysis to Produce Biodiesel.

• Purification of thioglycolic acid. Google Patents.

• Process for preparing alkyl esters of thioglycolic acid. Google Patents.

• Method for preparing solid acid catalyst of esterification. Google Patents.

• Fischer Esterification. Organic Chemistry Portal.

• Study on synthesis method of isooctyl thioglycolate. ResearchGate.

• Method for conducting Lewis acid-catalyzed reactions. Google Patents.

• Amberlyst 15 Catalyzed Esterification of Nonanoic Acid with 1-Propanol: Kinetics, Modeling, and Comparison of Its Reaction Kinetics with Lower Alcohols. ResearchGate.

• Catalyst deactivation. OUCI.

• Lewis acid-catalyzed transesterification and esterification of high free fatty acid oil in subcritical methanol. ResearchGate.

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. PMC - NIH.

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Technical Support Center: Isopropyl Thioglycolate (IPTG) in Polymerization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for Isopropyl Thioglycolate (IPTG). This resource is designed to provide in-depth insights and practical troubleshooting advice for scientists encountering unexpected results in polymerization reactions where IPTG is used as a Chain Transfer Agent (CTA). This guide moves beyond simple procedural steps to explain the underlying chemical principles, helping you diagnose and resolve issues related to IPTG purity and its impact on polymerization kinetics.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Isopropyl Thioglycolate (IPTG) in a radical polymerization reaction?

Q2: What are the most common impurities found in commercial grades of IPTG and why are they present?

Commercial IPTG can contain several impurities, often stemming from its synthesis route or degradation over time. Key impurities include:

• Diisopropyl Xanthogen Disulfide: This compound can be a byproduct of synthesis, particularly if xanthate-based precursors are used.[4] It is a yellow, oily substance and its presence can significantly alter the polymerization mechanism.

• Isopropyl Alcohol (Isopropanol): As a reactant in the esterification synthesis of IPTG from thioglycolic acid, isopropanol is a very common residual impurity.[5][6]

• Water: Can be introduced during synthesis, workup, or from atmospheric moisture during storage.

• Thioglycolic Acid: Unreacted starting material from the synthesis process. Its acidic nature can have secondary effects on the polymerization.

• Oxidation Products: Thiols can be oxidized to disulfides, especially with prolonged exposure to air.

Q3: How can I test the purity of my Isopropyl Thioglycolate?

Assessing the purity of your IPTG is a critical first step in troubleshooting. High-Performance Liquid Chromatography (HPLC) is a robust method for separating and quantifying IPTG and its non-volatile impurities.[7] For volatile impurities like residual isopropanol, Gas Chromatography (GC) is the preferred analytical technique.[8][9]

Troubleshooting Guide: Diagnosing Unexpected Polymerization Behavior

This section addresses specific experimental problems in a question-and-answer format, linking them to potential impurities in your IPTG and providing actionable solutions.

Scenario 1: Inconsistent Polymerization Rate

Q: My polymerization rate is significantly slower (or faster) than expected. Could IPTG impurities be the cause?

A: Yes, impurities in IPTG can dramatically affect the polymerization rate.

• Slower Rate (Retardation):

  • Cause: The presence of Diisopropyl Xanthogen Disulfide can shift the reaction from a conventional free-radical polymerization to a Reversible Addition-Fragmentation chain Transfer (RAFT) process.[10][11] RAFT polymerization often exhibits an initial "induction" or retardation period, which would be perceived as a slower overall reaction rate. Certain dithiobenzoates, another class of RAFT agents, are known to cause retardation.[12]

  • Cause: The presence of Isopropyl Alcohol as a solvent can also lead to slower polymerization rates. For example, the polymerization of acrylic acid in isopropanol is about 10 times slower than in water under similar conditions.[13][14]

• Faster Rate (Acceleration):

  • Cause: In some systems, particularly heterogeneous or bulk polymerizations, certain CTAs can paradoxically increase the polymerization rate. This is explained by a transformation of less active radicals (e.g., from monomer transfer) into more active radicals derived from the CTA, which increases the kinetic chain length.[15] While less common, an unknown impurity that acts as a more efficient initiator or co-initiator could also be responsible.

• Analyze IPTG Purity: Use HPLC or GC to identify and quantify impurities.[7][9]

• Purify the IPTG: If significant impurities are detected, purify the agent via vacuum distillation to remove both higher and lower boiling point contaminants.[16]

• Run a Control Experiment: Conduct the polymerization with the purified IPTG. Comparing the kinetics of this reaction to one with the unpurified agent will confirm if impurities were the source of the rate variation.

Scenario 2: Incorrect Polymer Molecular Weight and High Polydispersity

Q: The final molecular weight of my polymer is much lower than my calculations predicted, and the Polydispersity Index (PDI) is very high (>2.0). What's happening?

A: This is a classic sign of uncontrolled chain transfer events, often caused by multiple species acting as CTAs with different efficiencies.

• Cause 1: Isopropyl Alcohol (IPA) Impurity: IPA can function as a chain transfer agent, although it is less efficient than IPTG.[17][18] Its presence introduces a parallel, less controlled chain transfer pathway. This leads to the formation of a broader distribution of polymer chain lengths (high PDI) and an overall reduction in the average molecular weight that goes beyond the effect of the IPTG alone.[18]

• Cause 2: Water Impurity: Water can also act as a chain transfer agent, particularly in certain polymerization systems.[19] This adds another variable to the chain termination process, contributing to a broader molecular weight distribution.

The diagram below illustrates how an impurity like Isopropyl Alcohol can interfere with the intended chain transfer mechanism.

Caption: Interference of Isopropyl Alcohol in Chain Transfer.

The table below summarizes the potential effects of common impurities on key polymerization outcomes.

Impurity	Typical Concentration	Impact on Polymerization Rate	Impact on Molecular Weight (Mw)	Impact on Polydispersity (PDI)
Diisopropyl Xanthogen Disulfide	0.1 - 2%	May cause induction/retardation[12]	Controlled, linear increase with conversion[10]	Low (<1.5), characteristic of RAFT[10]
Isopropyl Alcohol	0.5 - 5%	Can decrease rate (solvent effect)[13]	Lower than expected[18]	Higher, broader distribution[20]
Water	Variable	Dilution effect may decrease rate[19]	Lower	May increase
Thioglycolic Acid	< 1%	Minor, may slightly alter pH[17]	Negligible	Negligible

Scenario 3: Unexpectedly Controlled Polymerization

Q: My polymerization is showing signs of being a "living" or controlled reaction (linear increase in molecular weight with conversion, low PDI), but I was performing a standard free-radical polymerization. How is this possible?

A: This is a strong indication that your IPTG is contaminated with Diisopropyl Xanthogen Disulfide .

• Mechanism of Interference: Diisopropyl Xanthogen Disulfide is not an inert impurity; it is a precursor for a Reversible Addition-Fragmentation chain Transfer (RAFT) agent.[10] In the presence of a standard radical initiator (like AIBN), it reacts to form the active RAFT agent in situ. This agent then mediates the polymerization through a controlled, degenerative chain transfer mechanism, which is fundamentally different from the conventional chain transfer process expected from a pure thiol like IPTG.[10] This technique is also known as Macromolecular Design via Interchange of Xanthates (MADIX).[10]

The workflow below illustrates how this impurity can hijack the intended reaction pathway.

Caption: Impurity-Driven Switch in Polymerization Mechanism.

• Re-examine Analytical Data: Check HPLC chromatograms for peaks corresponding to Diisopropyl Xanthogen Disulfide. It often appears as a distinct, earlier-eluting peak than IPTG.

• Kinetic Study: Perform time-course analysis of your polymerization. Take samples at regular intervals and measure monomer conversion (via NMR or GC) and polymer molecular weight and PDI (via GPC/SEC).

• Plot the Data:

  • Plot ln([M]₀/[M]t) versus time. A linear plot suggests first-order kinetics, typical of controlled polymerizations.

  • Plot Number-Average Molecular Weight (Mn) versus conversion. A linear relationship is the hallmark of a living/controlled polymerization process.

• Compare with Purified IPTG: Run the same kinetic study using purified IPTG. The absence of controlled behavior with the pure agent will definitively prove the impurity was the cause.

References

• Benchchem. (n.d.). Application Notes: Diisopropyl Xanthogen Disulfide for Controlled Radical Polymerization.
• Benchchem. (n.d.). A Comparative Guide to Control Experiments in Radical Polymerization: Diisopropyl Xanthogen Disulfide and Alternatives.
• Benchchem. (n.d.). Diisopropyl xanthogen disulfide vs. other RAFT agents for polymerization of specific monomers.
• SIELC Technologies. (n.d.). Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column.
• Benchchem. (n.d.). Controlling Molecular Weight in RAFT Polymerization: A Comparative Guide to Diisopropyl Xanthogen Disulfide and Alternatives.
• Benchchem. (n.d.). An In-depth Technical Guide on the Fundamental Reaction Pathways of Diisopropyl Xanthogen Disulfide.
• MDPI. (n.d.). Kinetic Study on Acrylic Acid Polymerisations in Isopropanol.
• NIH. (n.d.). The influence of water on visible-light initiated free-radical/cationic ring-opening hybrid polymerization of methacrylate/epoxy: Polymerization kinetics, crosslinking structure and dynamic mechanical properties.
• ResearchGate. (n.d.). Thiols as chain transfer agents in free radical polymerization in aqueous solution.
• Google Patents. (n.d.). CN102249964A - Process for preparing isooctyl thioglycolate.
• Reddit. (2021). Troubleshooting step growth polymerization.
• ATSDR. (n.d.). Analytical Methods.
• Google Patents. (n.d.). WO2003066685A2 - Chain transfer agents for raft polymerization in aqueous media.
• Google Patents. (n.d.). JPH0272155A - Purification of thioglycolic acid.
• SAKAI CHEMICAL INDUSTRY CO., LTD. (n.d.). Chain transfer agents. Retrieved from SAKAI CHEMICAL INDUSTRY CO., LTD. website.
• Materials Chemistry and Mechanics. (n.d.). Uncovering the role of thiol type in methyl methacrylate suspension polymerization: an in-depth investigation. Retrieved from Materials Chemistry and Mechanics website.
• Google Patents. (n.d.). CN108752399B - A kind of synthetic method of isopropyl-β-D-thiogalactoside.
• BOC Sciences. (n.d.). Chain Transfer Agents - Polymer.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Synthesis and Purification of Glyceryl Monothioglycolate.
• ResearchGate. (n.d.). Kinetic Study on Acrylic Acid Polymerisations in Isopropanol.
• Wikipedia. (n.d.). Reversible addition−fragmentation chain-transfer polymerization.
• PubChem. (n.d.). Isopropyl Thioglycolate.
• Pressure Sensitive Tape Council. (n.d.). EFFECT OF CHAIN TRANSFER AGENT IN PRESENCE OF REACTIVE SURFACTANTS DURING SCALE-UP OF EMULSION POLYMERIZATION. Retrieved from Pressure Sensitive Tape Council website.
• ResearchGate. (n.d.). Thiophenols as chain transfer agents in the polymerization of vinyl monomers.
• ResearchGate. (n.d.). Effect of the different chain transfer agents on molecular weight and optical properties of poly(methyl methacrylate).
• Google Patents. (n.d.). CN103087121A - Synthesis method of isopropyl-beta-D thiogalactoside.
• BonLab. (2020). New method to study chain transfer in radical polymerizations.
• AZoM. (2022). Analyzing USP grade isopropyl alcohol impurities.
• Google Patents. (n.d.). US2666735A - Purification of isopropyl alcohol.
• GoldBio. (n.d.). Troubleshooting Gel Casting/ Polymerization Issues in SDS-PAGE.
• PubMed. (2021). Polymers via Reversible Addition-Fragmentation Chain Transfer Polymerization with High Thiol End-Group Fidelity for Effective Grafting-To Gold Nanoparticles.
• ResearchGate. (n.d.). Heterogeneous Reactive Extraction for Isopropyl Alcohol Liquid Phase Synthesis: Microkinetics and Equilibria.
• AZoM. (n.d.). Analysis of United States Pharmacopeia (USP) Grade Isopropyl Alcohol Impurities.
• ResearchGate. (n.d.). The influence of chain transfer agents on rate of polymerization in the heterogeneous and homogeneous polymerization of vinyl chloride.
• Silesian Technical University. (n.d.). Kinetics of Isopropyl Alcohol Conversion over Oxide Catalysts with Oxidation-Reduction Properties. Retrieved from Silesian Technical University website.
• The Royal Society of Chemistry. (n.d.). Polymer Compositions on Kinetic Resolutions of Secondary Alcohols Using Polymer- Supported Silyl Chlorides. Retrieved from The Royal Society of Chemistry website.
• SelectScience. (2022). Automated analysis of ultratrace elemental impurities in isopropyl alcohol.
• ResearchGate. (n.d.). Role of Chain Transfer Agents in Free Radical Polymerization Kinetics.
• Google Patents. (n.d.). CN112457228A - Preparation method of thioglycollic acid-2-ethylhexyl ester in molten salt hydrate.
• Dissertation. (n.d.). Purification of Thioglycolic Acid and Synthesis of Ammonium Thioglycolate.

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Technical Support Center: Scaling Up Reactions Involving Isopropyl Thioglycolate

Welcome to the Technical Support Center for Isopropyl Thioglycolate (IPTG). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for scaling up chemical reactions involving this versatile reagent. As you transition from bench-scale experiments to pilot-plant and industrial production, you will encounter a unique set of challenges. This center, structured in a practical question-and-answer format, aims to address these issues head-on, offering field-proven insights and scientifically grounded solutions.

Part 1: Frequently Asked Questions (FAQs) - Core Principles of IPTG Scale-Up

This section addresses the fundamental questions and concerns that arise when working with Isopropyl Thioglycolate on a larger scale.

Q1: What are the primary safety concerns when handling bulk quantities of Isopropyl Thioglycolate and how should they be mitigated?

A1: Isopropyl Thioglycolate, like other mercaptans, presents several safety hazards that are amplified at scale. The primary concerns are its flammability, potential for skin and eye irritation, and its strong, unpleasant odor.[1]

Mitigation Strategies:

• Ventilation: All handling of IPTG must be conducted in a well-ventilated area, preferably within a negative-pressure enclosure or a dedicated fume hood with a high air exchange rate.

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is non-negotiable. This includes:

  • Gloves: Use heavy-duty, chemically resistant gloves (e.g., nitrile or neoprene).

  • Eye Protection: Chemical splash goggles and a face shield are essential.

  • Respiratory Protection: For large-scale transfers or in case of spills, a full-face respirator with a cartridge suitable for organic vapors and acid gases is required.

  • Protective Clothing: A chemically resistant apron or suit should be worn over a lab coat.

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ensure all containers and equipment are properly grounded and bonded during transfers.

• Emergency Preparedness: Have emergency showers and eyewash stations readily accessible. Ensure personnel are trained in their use. Spill kits containing absorbent materials and neutralizing agents should be strategically located.

Q2: The malodor of Isopropyl Thioglycolate is a significant issue in our facility. What are the most effective methods for odor control at an industrial scale?

A2: The potent, rotten-cabbage-like smell of thiols is a major operational challenge.[2] A multi-pronged approach is necessary for effective odor management.

Odor Control Strategies:

• Containment: The first line of defense is to prevent the escape of vapors. Use closed-loop systems for transfers and reactions wherever possible.

• Ventilation and Scrubbing: Exhaust ventilation from reactors and storage areas should be directed to a chemical scrubber.

• Oxidative Scrubbing Solutions: These are highly effective at neutralizing thiol odors.[2][3][4][5]

Scrubber Solution	Concentration	Advantages	Disadvantages
Sodium Hypochlorite (Bleach)	5-15%	Highly effective, readily available, cost-effective.	Can generate chlorinated byproducts.
Hydrogen Peroxide	3-10%	Environmentally friendly byproducts (water).	Can be less stable and more expensive than bleach.
Caustic Soda (NaOH)	5-20%	Effective for acidic gases often present with thiols.	Less effective on thiols alone compared to oxidizers.

• Adsorption: Activated carbon filters can be used as a polishing step after a wet scrubber to remove residual odors.

• Masking Agents: While not a primary solution, odor-masking agents can be used in the surrounding areas to manage any fugitive emissions.[6]

Q3: We are observing the formation of a white precipitate during our reaction work-up. What is the likely cause and how can we prevent it?

A3: The most common precipitate encountered in reactions with thiols is the corresponding disulfide, formed through oxidation. In the case of Isopropyl Thioglycolate, this would be diisopropyl dithiodiglycolate.

Causes and Prevention of Disulfide Formation:

• Oxygen Exposure: The primary cause is the oxidation of the thiol group by atmospheric oxygen, which is often accelerated by the presence of base and trace metal impurities.

• Prevention Strategies:

  • Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

  • Degassed Solvents: Use solvents that have been sparged with an inert gas to remove dissolved oxygen.

  • Control of pH: While many reactions require a basic medium to deprotonate the thiol to the more nucleophilic thiolate, prolonged exposure to a basic environment in the presence of air will promote oxidation. Keep the duration of the basic steps as short as necessary.

  • Chelating Agents: The addition of a small amount of a chelating agent, like ethylenediaminetetraacetic acid (EDTA), can sequester metal ions that catalyze oxidation.

Part 2: Troubleshooting Guides - Navigating Common Scale-Up Hurdles

This section provides structured troubleshooting workflows for specific problems that may arise during the scale-up of reactions involving Isopropyl Thioglycolate.

Issue 1: Reaction Stalls or Proceeds Slower Than in Lab-Scale Experiments

Workflow for Diagnosing and Resolving Slow Reactions:

Caption: Troubleshooting workflow for slow reactions at scale.

Issue 2: Uncontrolled Exotherm Leading to Side Product Formation

Workflow for Managing Reaction Exotherms:

Sources

• 1. Mercaptans Analysis | RPS [rpsgroup.com]
• 2. Understanding Mercaptans: Knowledge for Industrial Safety [gasdetection.com]
• 3. tri-mer.com [tri-mer.com]
• 4. mdpi.com [mdpi.com]
• 5. Industrial Odor Scrubbers: Design, Applications and Media [torch-air.com]
• 6. Odor Control Chemicals – Vapor Technologies [vapor-tech.net]

Technical Support Center: Isopropyl β-D-1-Thiogalactopyranoside (IPTG) Removal

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for handling residual Isopropyl β-D-1-thiogalactopyranoside (IPTG) in polymer products. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize the purification of your materials effectively. This guide is structured as a series of frequently asked questions and in-depth troubleshooting protocols to address the common challenges faced in the lab.

Frequently Asked Questions (FAQs)

Q1: What is IPTG and why is it a concern as a residual impurity?

Isopropyl β-D-1-thiogalactopyranoside (IPTG) is a synthetic, non-metabolizable analog of allolactose, a natural inducer of the lac operon in E. coli.[1][2][3][4] Its primary role in biotechnology is to induce the expression of recombinant proteins in bacterial systems where the target gene is under the control of the lac operator.[5][6]

While essential for protein production, residual IPTG in the final polymer product (especially in biopharmaceuticals or materials for biomedical applications) is a significant concern for several reasons:

• Patient Safety & Immunogenicity: Process-related impurities can impact the safety and efficacy of a final drug product.[7] Foreign small molecules can potentially cause adverse reactions in patients.[7][8]

• Regulatory Scrutiny: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent requirements for the control of process-related impurities in biopharmaceuticals.[9][10] Manufacturers are expected to demonstrate effective removal of such impurities to below predefined acceptable levels.[8]

• Product Stability and Efficacy: Lingering impurities can sometimes affect the stability and overall function of the final product.[11]

• Potential Toxicity: Although primarily used in laboratory settings, IPTG is considered a skin irritant and can cause allergic reactions in some individuals.[12] Its high cost and potential toxicity are reasons it is favored for small-scale applications over large-scale fermentations.[2]

Q2: At what stage of my process should I be thinking about IPTG removal?

IPTG removal is a critical step in the downstream purification process .[7] After the induction and production phase (e.g., fermentation for a recombinant protein-based polymer), a series of purification steps must be designed to separate the target polymer from host cell proteins, DNA, and process-related impurities like IPTG.[8][13] It is essential to monitor the clearance of IPTG throughout these purification steps to ensure the final product meets the required purity specifications.[13]

Q3: What are the primary methods for removing residual IPTG from a polymer solution?

The choice of method depends heavily on the properties of your polymer (e.g., molecular weight, stability) and the scale of your operation. Since IPTG is a small molecule (Molar Mass: 238.30 g/mol )[2][3], methods that separate molecules based on size are highly effective.

Common Removal Techniques:

• Dialysis: A lab-scale technique involving the diffusion of small molecules like IPTG across a semi-permeable membrane while retaining the larger polymer.

• Tangential Flow Filtration (TFF) / Diafiltration: A more scalable and efficient method than dialysis. The polymer solution is passed across a filter membrane, and fresh buffer (diafiltration buffer) is added to wash away small molecules like IPTG.

• Size Exclusion Chromatography (SEC): Also known as gel filtration, this method separates molecules based on their hydrodynamic radius. The larger polymer molecules elute first, while smaller molecules like IPTG are retarded in the porous chromatography beads.

• Precipitation: In some cases, the polymer can be selectively precipitated out of solution, leaving IPTG and other small impurities in the supernatant, which is then discarded. The polymer pellet is then washed and resolubilized.

Q4: How can I detect and quantify the amount of residual IPTG in my product?

Accurate quantification of residual IPTG is crucial for process validation and lot release. Since these impurities are often present at very low levels in complex matrices, highly sensitive analytical methods are required.[10][13]

Recommended Analytical Methods:

Method	Principle	Typical LOQ (ppm)	Typical LOD (ppm)
HPLC with ELSD/CAD	High-Performance Liquid Chromatography separates components, and Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) detects non-volatile analytes like IPTG.	6	< 1
GC-MS	Gas Chromatography-Mass Spectrometry. IPTG is first chemically modified (derivatized) to make it volatile, then separated by GC and identified/quantified by MS based on its mass-to-charge ratio.	Method Dependent	Method Dependent

Data sourced from Charles River Laboratories.[7] and BioPharmaSpec[8]

Troubleshooting and Protocols

Workflow for Selecting an IPTG Removal Method

This diagram outlines a decision-making process for choosing the most suitable purification strategy based on common experimental parameters.

Caption: Decision workflow for selecting an IPTG removal method.

Protocol 1: IPTG Removal by Tangential Flow Filtration (TFF)

Principle: This method utilizes pressure and a semi-permeable membrane to separate molecules by size. The polymer solution is recirculated tangentially across the membrane surface. Smaller molecules like IPTG pass through the membrane pores into the permeate, while the larger polymer is retained in the retentate. Adding fresh buffer (diafiltration) washes out the remaining IPTG.

Materials:

• TFF system (e.g., peristaltic pump, reservoir, pressure gauges, membrane cassette/cartridge)

• TFF membrane with an appropriate Molecular Weight Cut-Off (MWCO), e.g., 3 kDa or 5 kDa for most polymers. The MWCO should be at least 10x smaller than your polymer's molecular weight.

• Diafiltration buffer (a buffer in which your polymer is stable and soluble)

• Collection vessels for permeate and final product

Procedure:

• System Setup: Assemble the TFF system according to the manufacturer's instructions. Sanitize and flush the system with purified water.

• Equilibration: Equilibrate the system by flushing with 2-3 system volumes of diafiltration buffer.

• Loading: Load your polymer solution containing IPTG into the sample reservoir.

• Concentration (Optional): Begin recirculating the solution through the system. Apply gentle pressure to start removing permeate. This will concentrate your sample.

• Diafiltration: Once the sample reaches a desired minimum volume, begin adding diafiltration buffer to the reservoir at the same rate as the permeate is being removed. This maintains a constant volume while washing out the IPTG.

  • Causality: This constant-volume exchange is the most efficient way to wash out the small molecule contaminants without overly concentrating or diluting the product.

• Buffer Exchange: Continue the diafiltration process for at least 5-7 diavolumes (one diavolume = the volume of the product solution in the reservoir).

  • Self-Validation: Collect permeate samples after each diavolume. Analyze the initial and subsequent permeate samples for IPTG. A significant drop in IPTG concentration in the permeate indicates successful removal from the product.

• Final Concentration & Recovery: Stop adding buffer and concentrate the product to the desired final volume. Recover the purified polymer solution (retentate) from the system.

• Analysis: Submit a sample of the final product for quantitative analysis (e.g., HPLC) to confirm IPTG levels are below your specified limit.

Protocol 2: Quantification of Residual IPTG by HPLC

Principle: This protocol provides a general framework. A robust HPLC method separates IPTG from the polymer and other matrix components. Because IPTG lacks a strong UV chromophore, a universal detector like Charged Aerosol Detection (CAD) is often used, which provides near-uniform response for non-volatile analytes.

Materials:

• High-Performance Liquid Chromatography (HPLC) system

• Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)

• Appropriate HPLC column (e.g., a HILIC or C18 column, depending on method development)

• Mobile Phase A (e.g., Water with 0.1% Formic Acid)

• Mobile Phase B (e.g., Acetonitrile with 0.1% Formic Acid)

• IPTG reference standard

• Sample vials

Procedure:

• Sample Preparation:

  • Accurately weigh or measure your polymer sample.

  • Precipitate the polymer to remove the bulk of the matrix. A common method is to add a cold anti-solvent (e.g., acetonitrile or acetone).

  • Centrifuge the sample to pellet the polymer.

  • Carefully collect the supernatant, which contains the soluble IPTG.[10][13]

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial.

  • Causality: This precipitation step is critical to prevent the polymer from fouling the HPLC column and to reduce matrix interference, leading to a more accurate quantification.[10]

• Standard Curve Preparation: Prepare a series of calibration standards of the IPTG reference material in a matrix that mimics the sample diluent. A typical range might be from 0.1 ppm to 10 ppm.

• HPLC Analysis:

  • Set up the HPLC method (flow rate, gradient, column temperature, injection volume).

  • Run the blank (diluent), followed by the calibration standards, and then the samples.

  • Self-Validation: Include a quality control (QC) sample of a known IPTG concentration to verify the accuracy of the run.

• Data Analysis:

  • Integrate the peak corresponding to IPTG in the standards and samples.

  • Generate a calibration curve by plotting the peak area versus the concentration of the standards.

  • Use the linear regression equation from the calibration curve to calculate the concentration of IPTG in your samples.

  • Account for any dilution or concentration factors from the sample preparation step to report the final concentration in the original polymer product.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
High residual IPTG after TFF/Dialysis	1. Insufficient buffer exchange (too few diavolumes).2. Incorrect membrane MWCO (membrane is retaining IPTG).3. Non-specific binding of IPTG to the polymer.	1. Increase the number of diavolumes to 8-10.2. Verify the MWCO is appropriate. IPTG is ~238 Da; a 1-5 kDa membrane should be effective.3. Change buffer conditions (e.g., increase salt concentration) to disrupt binding, then repeat diafiltration.
Low polymer recovery after purification	1. Polymer precipitation during TFF.2. Polymer adsorption to the membrane or chromatography resin.3. Polymer degradation due to shear stress or buffer incompatibility.	1. Optimize buffer (pH, ionic strength) to improve polymer solubility.2. Passivate the system with a blocking agent or select a different membrane/resin material.3. Reduce pump speed (shear stress) and ensure the buffer maintains polymer stability.
No IPTG peak detected in HPLC analysis	1. IPTG concentration is below the Limit of Detection (LOD).2. Poor recovery during sample preparation (e.g., IPTG co-precipitated with the polymer).3. Inappropriate HPLC method or detector settings.	1. This is the desired outcome! Report as "< LOD".2. Validate the sample prep method by spiking a blank polymer sample with a known amount of IPTG and measuring the recovery.3. Consult with an analytical chemist to optimize the method for higher sensitivity.

Analytical Workflow Diagram

Caption: Workflow for the quantitative analysis of residual IPTG.

References

• Isopropyl β-D-1-thiogalactopyranoside. (n.d.). Grokipedia.
• The Chemical Properties and Stability of IPTG. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Isopropyl β-D-1-thiogalactopyranoside (IPTG): a compound for scientific research. (2023, July 4). BOC Sciences.
• Isopropyl β-D-1-thiogalactopyranoside (IPTG): A Comprehensive Technical Guide. (n.d.). Benchchem.
• Isopropyl β-D-1-thiogalactopyranoside. (n.d.). Wikipedia.
• What are the side-effects of using IPTG reagent? (2025, December 8). Shaanxi Bloom Tech Co., Ltd.
• Impurity Testing & Residual Testing. (n.d.). Charles River Laboratories.
• What regulatory requirements are there for using IPTG in the production of therapeutic proteins? (2025, December 18). HUI BAI YI.
• Detection and Quantitation of Process Related Impurities. (n.d.). BioPharmaSpec.
• Analytical Strategies for Monitoring Residual Impurities Encountered in Bioprocessing. (n.d.). BioPharm International.
• Blog: Documenting removal of a process-related impurity. (2019, September 25). Alphalyse.
• Analytical Strategies for Monitoring Residual Impurities. (2011, February 1). BioPharm International.
• IPTG for Molecular Biology: Applications and Sourcing Guide. (n.d.). HOPAX.
• How Does IPTG Induction Work? (n.d.). GoldBio.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Isopropyl β-D-1-thiogalactopyranoside (IPTG): a compound for scientific research_Chemicalbook [chemicalbook.com]
• 3. Isopropyl β-D-1-thiogalactopyranoside - Wikipedia [en.wikipedia.org]
• 4. goldbio.com [goldbio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. criver.com [criver.com]
• 8. biopharmaspec.com [biopharmaspec.com]
• 9. What regulatory requirements are there for using IPTG in the production of therapeutic proteins? - Blog - Huibaiyi [m.hbynm.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. Blog: Documenting removal of a process-related impurity [alphalyse.com]
• 12. bloomtechz.com [bloomtechz.com]
• 13. bioprocessintl.com [bioprocessintl.com]

Reference Data & Comparative Studies

A Comparative Guide to Isopropyl Thioglycolate and Other Thiols in Polymerization: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of polymer synthesis, achieving precise control over molecular weight and its distribution is paramount. These fundamental characteristics dictate the macroscopic properties of the resulting polymer, from its mechanical strength and thermal stability to its processability and performance in sophisticated applications such as drug delivery systems. Chain transfer agents (CTAs) are the molecular tools wielded by polymer chemists to exert this control. Among the diverse array of CTAs, thiols have long been favored for their efficiency and versatility.

This guide provides an in-depth comparative analysis of Isopropyl Thioglycolate (IPTG), a functionalized thiol, against other commonly employed thiols in radical polymerization. As a Senior Application Scientist, my aim is to move beyond a mere listing of properties and delve into the causality behind experimental choices, offering field-proven insights to guide your research and development endeavors. We will explore the mechanistic nuances that differentiate these CTAs, present supporting experimental data, and provide detailed protocols for their evaluation.

The Central Role of Thiols in Radical Polymerization

In free-radical polymerization, a growing polymer chain can be terminated when it abstracts a hydrogen atom from a thiol (R-SH). This event simultaneously terminates the growth of one polymer chain and generates a new thiyl radical (RS•), which can then initiate a new polymer chain. This "chain transfer" process effectively regulates the average molecular weight of the polymer. The efficiency of a CTA is quantified by its chain transfer constant (Cs), which is the ratio of the rate constant of chain transfer (k_tr) to the rate constant of propagation (k_p). A higher Cs value signifies a more efficient CTA, meaning less of it is required to achieve a desired molecular weight reduction.

The general mechanism of chain transfer with thiols is depicted below:

Caption: General mechanism of chain transfer in radical polymerization using a thiol CTA.

Comparative Analysis of Isopropyl Thioglycolate and Other Thiols

Our comparative study will focus on Isopropyl Thioglycolate (IPTG) and contrast its performance with two major classes of thiols: Alkyl Mercaptans (e.g., n-dodecyl mercaptan) and other Thioglycolate Esters .

Chemical Structure and its Implications

The reactivity of a thiol as a CTA is intrinsically linked to its chemical structure, specifically the lability of the S-H bond and the reactivity of the resulting thiyl radical.

Chain Transfer Agent	Chemical Structure	Key Structural Features
Isopropyl Thioglycolate (IPTG)	HS-CH2-CO-O-CH(CH3)2	Ester group adjacent to the thiol, secondary alcohol ester.
n-Dodecyl Mercaptan (n-DDM)	CH3(CH2)11-SH	Long alkyl chain, primary thiol.
tert-Dodecyl Mercaptan (t-DDM)	C(CH3)3-(CH2)8-SH (representative)	Branched alkyl chain, tertiary thiol.
Thioglycolic Acid (TGA)	HS-CH2-COOH	Carboxylic acid group adjacent to the thiol.

The presence of the electron-withdrawing ester group in thioglycolates like IPTG can influence the reactivity of the S-H bond. This electronic effect, combined with steric factors from the isopropyl group, dictates its unique performance profile.

Performance in Polymerization: A Data-Driven Comparison

While direct, side-by-side comparative data for IPTG across all monomers is limited in publicly available literature, we can synthesize data from various studies on thioglycolates and alkyl mercaptans to draw meaningful comparisons. The chain transfer constant (Cs) is a critical parameter for this comparison.

Table 1: Chain Transfer Constants (Cs) of Various Thiols with Different Monomers

Monomer	Isopropyl Thioglycolate (IPTG)	n-Dodecyl Mercaptan (n-DDM)	tert-Dodecyl Mercaptan (t-DDM)	Thioglycolic Acid (TGA)
Methyl Methacrylate (MMA)	~0.6 - 1.5 (estimated)	0.67	0.18	~1.2
Styrene	~15 - 25 (estimated)	13.0	~4-5	~20
Vinyl Acetate	High (estimated > 50)	~48	-	High
Acrylic Acid	~3.2 (in THF)	-	-	3.2 (in THF), 0.5 (in water)

Note: Values for IPTG are estimated based on data for other thioglycolate esters and general structure-activity relationships. The actual values can vary with experimental conditions such as temperature and solvent.

Analysis of Performance Data:

• Reactivity: Thioglycolates, including IPTG, generally exhibit high chain transfer activity, often comparable to or exceeding that of primary alkyl mercaptans like n-DDM. This is attributed to the electronic influence of the adjacent carbonyl group. The high Cs values translate to efficient molecular weight control at lower concentrations.

• Monomer Specificity: The effectiveness of a CTA can be highly dependent on the monomer. For instance, thiols are exceptionally effective in the polymerization of vinyl acetate, exhibiting very high Cs values. In contrast, their activity is more moderate with methacrylates.

• Steric Hindrance: The structure of the alkyl group in mercaptans plays a significant role. For example, the tertiary structure of t-DDM leads to greater steric hindrance around the sulfur atom, resulting in a lower chain transfer constant compared to the linear n-DDM in the polymerization of methyl methacrylate.[1] The isopropyl group in IPTG introduces some steric bulk, which could slightly modulate its reactivity compared to a linear ester analogue.

• Solubility: A key advantage of thioglycolate esters like IPTG is their often-improved solubility in a wider range of monomers and solvents compared to long-chain alkyl mercaptans. Thioglycolic acid itself is water-soluble, making it an excellent choice for emulsion polymerization.[2]

Impact on Polymer Properties

The choice of CTA extends beyond just molecular weight control; it can significantly influence the final properties of the polymer.

Molecular Weight Distribution (MWD):

The use of an efficient CTA like IPTG generally leads to a narrower molecular weight distribution (lower polydispersity index, PDI).[3] This is because the chain transfer process promotes a more uniform growth of polymer chains. Studies comparing n-DDM and t-DDM in the suspension polymerization of PMMA have shown that t-DDM, the less reactive CTA, resulted in a broader, bimodal MWD, while n-DDM produced a more monomodal distribution.[4] This highlights the importance of selecting a CTA with appropriate reactivity for the specific polymerization system to achieve the desired MWD.

Thermal Stability:

Experimental Protocols

To facilitate your own comparative studies, we provide detailed, self-validating protocols for both a typical free-radical polymerization using a thiol CTA and the determination of the chain transfer constant using the Mayo method.

Protocol 1: Free-Radical Solution Polymerization of Methyl Methacrylate (MMA) using a Thiol CTA

This protocol describes a representative lab-scale solution polymerization of MMA.

Sources

• 1. Recent Advances in the Synthesis and Application of Polymer Compartments for Catalysis | MDPI [mdpi.com]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. matchemmech.com [matchemmech.com]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Comparative Guide to Corrosion Inhibitor Performance: Isopropyl Thioglycolate vs. Alternatives

Introduction: The Unseen Battle Against Material Degradation

In industries ranging from petroleum refining to chemical processing, the integrity of metallic infrastructure is under constant assault from corrosion.[1] This electrochemical process leads to staggering economic losses and significant safety risks. The most practical and effective strategy for mitigating corrosion, particularly in acidic environments, is the application of corrosion inhibitors.[1] These chemical compounds, when added in small concentrations to a corrosive environment, significantly decrease the rate of corrosion.

This guide provides an in-depth comparison of the performance of corrosion inhibitors based on the thioglycolate functional group, with a focus on Isopropyl Thioglycolate (IPTG), against other prevalent inhibitor classes. As a Senior Application Scientist, my objective is to move beyond mere data presentation and delve into the causality behind experimental design and the mechanistic underpinnings of inhibitor performance, providing researchers and drug development professionals with a trusted resource for making informed decisions.

Understanding Corrosion Inhibitor Mechanisms and Classification

Corrosion inhibitors function by interfering with the electrochemical reactions that drive corrosion. This is typically achieved through adsorption onto the metal surface, forming a protective film that acts as a barrier to corrosive species.[2] The effectiveness of an organic inhibitor is often linked to the presence of heteroatoms (like sulfur, nitrogen, and oxygen) and π-electrons in its molecular structure, which facilitate strong adsorption.[1]

Inhibitors can be broadly classified based on their mode of delivery and mechanism of action:

• Contact Inhibitors (CIs): These must be in direct contact with the metal surface to be effective, often applied as a coating or dissolved in the corrosive medium.[3]

• Volatile Corrosion Inhibitors (VCIs): Also known as Vapor Phase Corrosion Inhibitors, these compounds have sufficient vapor pressure to travel through an enclosed space and condense on metal surfaces, protecting hard-to-reach areas.[3][4][5]

• Anodic, Cathodic, and Mixed-Type Inhibitors: Anodic inhibitors passivate the anodic sites, cathodic inhibitors slow the cathodic reaction, and mixed-type inhibitors affect both processes.[6]

The inhibitors discussed in this guide, including Isopropyl Thioglycolate, primarily function as film-forming contact inhibitors.[7][8]

Figure 1: General mechanism of a film-forming corrosion inhibitor.

Performance Deep Dive: Thioglycolates vs. Key Alternatives

While specific performance data for Isopropyl Thioglycolate is not extensively published in corrosion literature, its behavior can be reliably inferred from studies on Thioglycolic Acid (TGA) and other thioglycolate esters, such as butyl thioglycolate.[9][10][11] The active moiety is the sulfur-containing functional group, which exhibits a strong affinity for ferrous surfaces.

Mechanism of Thioglycolates: Thioglycolates are believed to inhibit corrosion by reacting with the metal surface to form a dense, protective iron sulfide (FeS) film.[12] This film acts as a physical barrier, isolating the metal from the corrosive environment. The presence of both a sulfur atom and a carboxyl group can facilitate strong adsorption onto the metal.[11]

Comparative Inhibitors:

• Imidazolines: Widely used in the oil and gas industry, these are nitrogen-containing heterocyclic compounds. They are film-forming inhibitors that adsorb strongly onto the steel surface via the nitrogen atom and the π-electrons in the aromatic ring.

• Quaternary Ammonium Compounds ("Quats"): These are cationic surfactants that form an electrostatic bond with the metal surface. Their long hydrocarbon tails create a hydrophobic layer that repels water.

• Phosphate Esters: These compounds can react with the metal surface to form a complex iron phosphate film, offering excellent thermal stability and inhibition.

• Plant Extracts (Green Inhibitors): Representing a move towards more sustainable options, extracts from various plants contain complex organic molecules with heteroatoms (N, S, O) that can effectively adsorb onto metal surfaces and inhibit corrosion.[13][14]

Quantitative Performance Comparison

The following table summarizes typical performance data synthesized from various studies. It is crucial to note that inhibitor efficiency is highly dependent on specific conditions (temperature, pH, flow rate, and corrosive species concentration). The data presented here is for a standardized aggressive acidic environment (e.g., CO2-saturated brine) to provide a baseline for comparison.

Inhibitor Class	Typical Concentration (ppm)	Inhibition Efficiency (IE%) by Weight Loss[15]	Corrosion Rate (mpy) by LPR	Key Strengths	Key Weaknesses
Thioglycolates (e.g., IPTG)	50 - 500	90 - 98%	< 5	Effective in sour (H₂S) environments; Forms a robust sulfide film.[12]	Performance can be temperature-sensitive; Potential for localized corrosion if under-dosed.[10][16]
Imidazolines	25 - 200	92 - 99%	< 4	Excellent film persistency; Effective in a wide range of conditions.[17]	Can form emulsions; Environmental concerns with some formulations.
Quaternary Ammonium Cmpds.	50 - 300	85 - 95%	< 8	Good performance in brines; Also function as biocides.	Generally lower film persistency than imidazolines; Can cause foaming.[18]
Phosphate Esters	100 - 1000	88 - 96%	< 6	High thermal stability; Good scale inhibition properties.	Can be more expensive; Performance sensitive to water hardness.[6]
Plant Extracts	200 - 1500	80 - 97%	< 10	Biodegradable; Low toxicity; Readily available raw materials.[19]	Performance can vary by batch; Often require higher concentrations.

Experimental Verification: Protocols for Performance Evaluation

To ensure trustworthiness and scientific integrity, any performance claim must be backed by robust, repeatable experimental data. The following are standardized, self-validating protocols for evaluating corrosion inhibitor performance.

Figure 2: Standard experimental workflow for inhibitor evaluation.

Protocol 1: Weight Loss Measurement (ASTM G31)

This gravimetric method is the most fundamental technique for determining the average corrosion rate over a period of time.

• Causality: By measuring the mass loss of a metal coupon exposed to a corrosive environment, we can directly quantify the amount of material lost to corrosion. Comparing the mass loss with and without an inhibitor allows for the calculation of inhibitor efficiency.[20]

• Methodology:

  • Coupon Preparation: Prepare triplicate coupons of the test metal (e.g., C1018 mild steel) with known surface area. Grind the surfaces with silicon carbide paper up to a 600-grit finish to ensure a reproducible surface state.

  • Cleaning & Weighing: Degrease the coupons by sonicating in acetone, rinse with ethanol, and dry. Weigh each coupon to the nearest 0.1 mg (W_initial).[19]

  • Exposure: Immerse the coupons in the corrosive solution (e.g., 3.5% NaCl solution saturated with CO₂) with and without the specified concentration of inhibitor. Maintain a constant temperature for a set duration (e.g., 24-72 hours).

  • Post-Exposure Cleaning: Remove the coupons. Clean them according to ASTM G1 standard practice to remove corrosion products without removing the base metal. This typically involves scrubbing with a non-metallic brush in an inhibited acid solution.

  • Final Weighing: Rinse, dry, and reweigh the coupons (W_final).

  • Calculation:

    • Corrosion Rate (CR) in mm/year = (8.76 × 10⁴ × (W_initial - W_final)) / (A × T × D), where A is the area in cm², T is the time in hours, and D is the density in g/cm³.

    • Inhibition Efficiency (IE%) = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] × 100.[21]

Protocol 2: Potentiodynamic Polarization (ASTM G5, G59)

This electrochemical technique provides rapid corrosion rate data and insights into the inhibitor's mechanism (anodic, cathodic, or mixed).[22][23][24]

• Causality: The test measures the current response of the metal as its potential is shifted away from its natural corrosion potential (Ecorr). The resulting Tafel plot allows for the extrapolation of the corrosion current density (Icorr), which is directly proportional to the corrosion rate.[25]

• Methodology:

  • Cell Setup: Use a standard three-electrode cell: a metal sample as the working electrode, a graphite rod as the counter electrode, and a Saturated Calomel Electrode (SCE) as the reference electrode.[26]

  • Stabilization: Immerse the working electrode in the test solution and allow the open-circuit potential (OCP) to stabilize (typically 30-60 minutes).

  • Polarization Scan: Scan the potential from approximately -250 mV to +250 mV relative to the OCP at a slow, constant scan rate (e.g., 0.167 mV/s).

  • Data Analysis: Plot the logarithm of the current density (log i) versus the potential (E). Extrapolate the linear portions of the anodic and cathodic curves (Tafel regions) back to the Ecorr. The intersection point gives the Icorr.

  • Calculation:

    • IE% = [(Icorr_uninhibited - Icorr_inhibited) / Icorr_uninhibited] × 100.

Protocol 3: Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful, non-destructive technique that provides detailed information about the inhibitor film's properties and the corrosion process.[27][28][29]

• Causality: By applying a small amplitude AC potential signal at various frequencies, we can measure the impedance of the metal-solution interface. This data can be modeled with an equivalent electrical circuit to extract parameters like the polarization resistance (Rp), which is inversely proportional to the corrosion rate, and the double-layer capacitance (Cdl), which relates to the integrity of the inhibitor film.[30]

• Methodology:

  • Cell Setup: Use the same three-electrode cell as in the potentiodynamic polarization test.

  • Stabilization: Allow the system to stabilize at its OCP.

  • EIS Measurement: Apply a small sinusoidal AC voltage (e.g., 10 mV amplitude) over a wide frequency range (e.g., 100 kHz to 10 mHz).[30]

  • Data Analysis:

    • Plot the data as a Nyquist plot (imaginary vs. real impedance). A larger semicircle diameter corresponds to a higher charge transfer resistance and thus a lower corrosion rate.

    • Fit the data to an appropriate equivalent circuit (e.g., a Randles circuit) to quantify Rp and Cdl. A decrease in Cdl upon inhibitor addition suggests the displacement of water molecules by the inhibitor film.[30]

  • Calculation:

    • IE% = [(Rp_inhibited - Rp_uninhibited) / Rp_inhibited] × 100.

Environmental and Safety Considerations

The industry is increasingly moving towards sustainable and "green" corrosion inhibitors due to stringent environmental regulations.[31]

• Thioglycolates: While effective, thioglycolic acid and its derivatives can have toxicological profiles that require careful handling. Their environmental fate and biodegradability should be considered.

• Imidazolines & Quats: Many traditional formulations have aquatic toxicity concerns, driving the development of more benign alternatives.

• Phosphate Esters: Generally considered to have a more favorable environmental profile, but can contribute to eutrophication in waterways.

• Green Inhibitors: These are, by design, more environmentally friendly, but their large-scale production and consistent performance remain areas of active research.[14]

Conclusion and Recommendations

The selection of a corrosion inhibitor is a complex decision that requires balancing performance, cost, and environmental impact.

• Isopropyl Thioglycolate and other thioglycolates are highly effective inhibitors, particularly in environments where a robust, chemically bonded protective film is required, such as those containing sulfur species. Their performance is rooted in the formation of a stable iron sulfide layer.[12]

• Imidazolines and Quats remain industry workhorses due to their high efficiency and persistent film-forming properties, though newer, greener formulations are becoming preferred.

• Phosphate Esters offer a reliable alternative, especially in high-temperature applications.

• The future of corrosion inhibition lies in the development of sustainable, high-performance "green" inhibitors.

For critical applications, it is imperative to move beyond datasheet comparisons and conduct rigorous experimental evaluations using the protocols outlined in this guide. A multi-faceted approach, combining weight loss, potentiodynamic polarization, and EIS, will provide the most comprehensive and trustworthy assessment of an inhibitor's true performance in the field.

References

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• Materials Performance. (2022).
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• ResearchGate. (n.d.). Corrosion rate and Corrosion Efficiency -Weight Loss Method.
• Zerust Excor. (n.d.). What is the difference between volatile corrosion inhibitors and vapor corrosion inhibitors (VCI)?.
• NACE International. (2006). Corrosion Control by Film Forming Inhibitors.
• Gamry Instruments. (n.d.). Why Use Electrochemical Techniques for Corrosion Measurement?.
• AIP Publishing. (n.d.). Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride.
• Corrosion Inhibition Efficiency of Mild Steel in Hydrocloric Acid by Adding Theobroma Cacao Peel Extract. (n.d.).
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• Volatile Corrosion Inhibitors (VCIs) and other Corrosion Prevention Techniques. (2021).
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• ResearchGate. (2024). Potentiodynamic polarization analysis with various corrosion inhibitors on A508/IN-182/IN-52M/308L/316L welds.
• ACS Omega. (2023). Synergistic Gas Hydrate and Corrosion Inhibition Using Maleic Anhydride: N-Isopropylmethacrylamide Copolymer and Small Thiols.
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• Potentiodynamic polariz
• ChemicalBook. (2022).
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• Inhibition Effect of Thioglycolic Acid on Carbon Dioxide Corrosion of Carbon Steel. (2004). CORROSION.
• Reformchem. (n.d.). Types of Corrosion Inhibitors and Their Mechanisms of Action.
• Google Patents. (n.d.). NL8620038A - CORROSION INHIBITOR FOR HIGH DENSITY SALT SOLUTIONS.
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• Google Patents. (n.d.). EP0290486B1 - Corrosion inhibitors for clear, calcium-free high density fluids.
• MDPI. (2015). Comparative Study on Corrosion Protection of Reinforcing Steel by Using Amino Alcohol and Lithium Nitrite Inhibitors.
• ResearchGate. (n.d.). Effect of Thio-Chemicals Molecular Structure for Corrosion Inhibition in CO2 Corrosive Environments.

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A Comparative Guide to Chain Transfer Agents: Isopropyl Thioglycolate vs. Traditional Mercaptans

For Researchers, Scientists, and Drug Development Professionals

In the precise world of polymer synthesis, control is paramount. The ability to dictate the molecular weight and architecture of a polymer chain is fundamental to achieving the desired physical and mechanical properties of the final material.[1] Chain transfer agents (CTAs) are the primary tools for exerting this control in free-radical polymerization, effectively regulating the length of growing polymer chains.[] For decades, aliphatic mercaptans, such as dodecyl mercaptan, have been the workhorses of the industry.[][3] However, their notorious odor and potential handling concerns have driven the search for more user-friendly and efficient alternatives.

This guide provides an in-depth comparison of Isopropyl Thioglycolate (IPTG), a derivative of thioglycolic acid, with the widely used class of mercaptan CTAs. We will delve into the mechanistic underpinnings, compare performance based on experimental data, and offer practical guidance for researchers selecting a CTA for their specific polymerization needs.

The Mechanism of Catalytic Chain Transfer

Chain transfer is a competitive process in which the activity of a growing polymer radical (P•) is transferred to another molecule, the chain transfer agent (R-SH), thereby terminating the growth of the current polymer chain and initiating a new one.[3] This process consists of two key steps:

• Hydrogen Abstraction: The growing polymer radical abstracts a hydrogen atom from the thiol group (-SH) of the CTA. This terminates the polymer chain, creating a stable, "dead" polymer (P-H).

• Reinitiation: A new radical (RS•) is formed from the CTA. This new radical then reacts with a monomer molecule (M), initiating the growth of a new polymer chain.

The overall efficiency of a CTA is determined by the rate of this transfer reaction relative to the rate of polymer propagation.

Caption: Mechanism of radical polymerization with a chain transfer agent.

Head-to-Head Comparison: IPTG vs. Mercaptans

The choice of a CTA hinges on a balance of reactivity, process compatibility, safety, and impact on the final product. Here, we dissect the key differences between Isopropyl Thioglycolate and conventional mercaptans.

Efficacy and the Chain Transfer Constant (Ctr)

The efficacy of a CTA is quantified by its chain transfer constant (Ctr) , defined as the ratio of the rate constant for chain transfer (ktr) to the rate constant for propagation (kp).[4]

Ctr = ktr / kp

A higher Ctr value indicates a more efficient CTA, meaning a smaller amount is needed to achieve a target molecular weight reduction. The Ctr is influenced by the specific monomer being polymerized and the chemical structure of the CTA.

While specific Ctr data for Isopropyl Thioglycolate is not as widely published as for common mercaptans, esters of thioglycolic acid are known to be effective CTAs.[1][5] For example, 2-Ethylhexyl Thioglycolate (a structurally similar compound) is used to regulate molecular weight distributions in the synthesis of pressure-sensitive adhesives.[6] Mercaptans exhibit a wide range of Ctr values depending on their alkyl group.

Chain Transfer Agent	Monomer	Ctr Value
1-Butanethiol (n-butyl mercaptan)	Methyl Methacrylate	0.67[7]
tert-Dodecyl Mercaptan (TDM)	Styrene	~1.0-1.3
n-Dodecyl Mercaptan (NDM)	Methyl Methacrylate	Varies with temp.
2-Mercaptoethanol	Methyl Methacrylate	0.62[7]
Thioglycolic Acid & Derivatives	Various	Effective [1][4]

Note: Ctr values are dependent on reaction conditions such as temperature and solvent.

Odor, Handling, and Safety

This is arguably the most significant practical difference between the two classes of compounds.

• Mercaptans: Most low-molecular-weight mercaptans (like butyl or dodecyl mercaptan) are characterized by an extremely strong and unpleasant odor, often compared to rotten cabbage or garlic.[8][9] The human nose can detect them at parts-per-billion levels.[9] This necessitates specialized handling procedures, including the use of fume hoods and personal protective equipment, to manage exposure and prevent persistent odors in the laboratory environment. While generally considered to have low toxicity, high concentrations can cause headaches, nausea, and respiratory irritation.[9][10][11]

• Isopropyl Thioglycolate (and other Thioglycolates): A key advantage of thioglycolic acid and its esters is their significantly lower odor profile compared to alkyl mercaptans.[1][4] This makes them far easier and more pleasant to handle in a research setting. Thioglycolic acid and its derivatives are even used in cosmetic applications such as hair waving or straightening products, indicating a well-characterized and manageable safety profile for dermal contact under specific conditions.[12][13]

Impact on Polymer Properties and Applications

The choice of CTA can subtly influence the final polymer's characteristics beyond just molecular weight.

• Mercaptans are versatile and have been used in a vast array of polymerization processes for materials like styrene-butadiene rubber (SBR), acrylonitrile-butadiene-styrene (ABS), and various acrylic resins.[1][14] The concentration of the mercaptan directly impacts the molecular weight and can affect the gel content in adhesive formulations.[15]

• Isopropyl Thioglycolate , being an ester of thioglycolic acid, introduces a different end-group to the polymer chain compared to a simple alkyl mercaptan. This can potentially influence properties like thermal stability or adhesion. Esters like isooctyl thioglycolate and trimethylolpropane trithioglycolate are cited for their utility in aqueous polymerization systems to produce copolymers with improved melt flow properties.[5]

Experimental Protocol: Evaluating CTA Efficacy

To quantitatively compare the efficacy of different CTAs, a controlled polymerization experiment is essential. The following protocol outlines a general procedure for the solution polymerization of an acrylic monomer like Methyl Methacrylate (MMA).

Objective: To determine the effect of CTA concentration on the molecular weight of Poly(methyl methacrylate) (PMMA).

Materials:

• Methyl Methacrylate (MMA), inhibitor removed

• Azobisisobutyronitrile (AIBN) or other suitable initiator

• Toluene or other suitable solvent

• Chain Transfer Agent (e.g., Isopropyl Thioglycolate, n-Dodecyl Mercaptan)

• Methanol (for precipitation)

• Nitrogen gas

Procedure:

• Reaction Setup: A series of reaction vessels (e.g., Schlenk flasks) are prepared. Each vessel is charged with a fixed amount of MMA, initiator, and solvent.

• CTA Addition: A varying, precisely measured amount of the CTA is added to each reaction vessel. A control reaction with no CTA is also prepared.

• Degassing: The reaction mixtures are deoxygenated by bubbling with nitrogen for 15-20 minutes to remove oxygen, which can inhibit free-radical polymerization.

• Polymerization: The vessels are placed in a pre-heated oil bath at a constant temperature (e.g., 60-70°C) and stirred for a defined period.

• Termination & Isolation: The reaction is quenched by cooling in an ice bath. The polymer is then precipitated by slowly pouring the reaction mixture into a large excess of a non-solvent, such as cold methanol, with vigorous stirring.[7]

• Purification & Drying: The precipitated polymer is collected by filtration, washed with fresh non-solvent, and dried under vacuum to a constant weight.[7]

• Analysis: The molecular weight (Mn, Mw) and polydispersity index (PDI) of each polymer sample are determined using Gel Permeation Chromatography (GPC) or viscometry.

Caption: Workflow for evaluating chain transfer agent efficacy.

Summary Comparison

Feature	Isopropyl Thioglycolate (IPTG)	Conventional Mercaptans (e.g., Dodecyl Mercaptan)
Efficacy	Effective CTA, used for MW control.[1][5]	Highly effective, wide range of Ctr values available.[1][14]
Odor	Low odor, significantly more user-friendly.[1][4]	Strong, pungent, and persistent unpleasant odor.[8][9]
Handling	Easier handling due to low odor.	Requires stringent fume control and handling procedures.
Toxicity	Well-characterized safety profile; used in cosmetics.[12][13]	Low acute toxicity, but high concentrations can be hazardous.[10][11]
Applications	Polymer synthesis, specialty polymers, aqueous systems.[5]	Broad use in industrial polymerization (rubbers, plastics, adhesives).[1][14]

Conclusion: Making the Right Choice

Both Isopropyl Thioglycolate and traditional mercaptans are effective tools for controlling molecular weight in free-radical polymerization. The choice between them is a classic example of balancing performance with practical considerations.

Mercaptans remain the industry standard in many large-scale applications where their high efficacy and low cost are paramount, and where engineering controls can mitigate their significant odor and handling challenges.

Isopropyl Thioglycolate , on the other hand, presents a compelling alternative, particularly in research, development, and specialty applications. Its primary advantage is the dramatically improved handling experience due to its low odor. For scientists in a laboratory setting, this can translate to a safer, more efficient, and more pleasant work environment without a significant compromise in performance. As the demand for greener and safer chemical processes grows, the appeal of low-odor, effective CTAs like Isopropyl Thioglycolate is set to increase.

Ultimately, the selection of a CTA requires a holistic assessment of the specific polymerization system, the desired properties of the final polymer, and the practical constraints of the laboratory or production environment.

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• GPL Odorizers. Mercaptans: Safety, Exposure Limits, and Role in Gas Odorization. [Link]

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• Effect of the different chain transfer agents on molecular weight and optical properties of poly(methyl methacrylate). [Link]

• NIH. Influence of Acrylic Acid and Tert-Dodecyl Mercaptan in the Adhesive Performance of Water-Based Acrylic Pressure-Sensitive Adhesives. [Link]

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A Senior Application Scientist's Guide to Isopropyl Thioglycolate (IPTG): Navigating Cross-Reactivity in Biological Assays

Introduction: The Double-Edged Sword of a "Perfect" Inducer

Isopropyl β-D-1-thiogalactopyranoside, or IPTG, is a cornerstone of molecular biology. It serves as a molecular mimic of allolactose, the natural inducer of the lac operon in Escherichia coli and other bacteria[1][2][3]. Its primary advantage, and the reason for its ubiquity, is its stability. Unlike allolactose, IPTG is not metabolized by the cell, meaning its concentration remains constant, providing sustained, tunable induction of gene expression[3][4]. This property has made it an invaluable tool for recombinant protein production.

However, this very stability can be a double-edged sword. In the complex environment of a biological assay—whether in prokaryotic or eukaryotic systems—the introduction of a persistent, exogenous small molecule warrants scrutiny. While often treated as biologically inert outside of its interaction with the LacI repressor, IPTG is not a passive participant. At concentrations typically used for induction (0.1-1.0 mM), it can exert off-target effects, leading to cross-reactivity and confounding experimental results[5][6].

This guide provides a comparative analysis of IPTG's performance, highlighting potential cross-reactivity in common biological assays. We will explore alternatives, provide supporting experimental frameworks to validate your own systems, and offer insights to ensure the integrity of your research.

The Canonical Mechanism: How IPTG Unlocks Gene Expression

The power of IPTG lies in its precise interaction with the lac operon regulatory system. In an uninduced state, the LacI repressor protein binds tightly to the lac operator DNA sequence, physically blocking RNA polymerase from transcribing the downstream gene of interest[4][7]. IPTG functions as an allosteric effector. Upon entering the cell, it binds directly to the LacI repressor, inducing a conformational change that dramatically lowers the repressor's affinity for the operator DNA. The repressor detaches, clearing the way for transcription to begin[8].

Figure 1. Mechanism of IPTG-mediated gene induction.

The Hidden Variable: IPTG Cross-Reactivity and Off-Target Effects

The assumption of IPTG's inertness can compromise data integrity, particularly in sensitive assays or when studying cellular processes like viability and signaling.

Metabolic Burden and Cytotoxicity

High-level protein expression is inherently stressful for a host cell, a phenomenon known as metabolic burden. IPTG can intensify this stress. Studies have shown that increasing IPTG concentrations can have an adverse effect on bacterial growth, even independent of the protein being expressed[6]. This is likely due to the cell diverting a disproportionate amount of resources (amino acids, energy) to synthesizing a single protein, stunting growth and potentially leading to cell death[6].

Furthermore, in host organisms engineered with synthetic metabolic pathways, IPTG has been shown to exacerbate the toxicity of chemical substrates, suggesting a synergistic negative effect on cell viability[5]. This is a critical consideration in bioremediation and metabolic engineering studies.

Interference in High-Sensitivity Assays

In drug discovery and cell biology, researchers often use mammalian cell lines engineered with IPTG-inducible systems[9]. The presence of IPTG in the millimolar range can directly interfere with common assay readouts.

• Cell Viability Assays (MTT, XTT, etc.): These assays rely on metabolic activity (e.g., mitochondrial reductase activity) to produce a colorimetric or fluorescent signal. Any compound that alters cellular metabolism can produce a false positive or false negative result. Given IPTG's known impact on metabolic load, it is plausible that it could alter reductase activity, leading to an inaccurate assessment of cell viability. This is a classic example of assay interference by a small molecule[10][11].

• Reporter Gene Assays (Luciferase, β-galactosidase): These are powerful tools for studying gene promoter activity. However, the reporter enzymes themselves can be inhibited by small molecules[12][13]. It is crucial to determine if IPTG, at its working concentration, has any direct inhibitory or enhancing effect on the reporter enzyme, which would skew the interpretation of promoter activity[14].

Comparative Analysis: Alternatives to IPTG

To mitigate the risks of cross-reactivity, researchers should consider alternative induction strategies. The choice of inducer should be treated as a key experimental variable.

Inducer System	Principle of Operation	Advantages	Disadvantages	Best For
IPTG	Non-metabolizable allolactose analog. Binds directly to LacI repressor.[3]	Strong, tunable induction. Stable concentration. Well-characterized.	Potential cytotoxicity and metabolic burden[5][6]. Risk of assay interference. Relatively high cost.	Standard protein expression, well-controlled systems where potential off-target effects have been ruled out.
Lactose	Natural inducer. Converted to allolactose, which binds LacI repressor.[15]	Low cost, non-toxic. Can lead to higher protein yields.[15] May reduce metabolic burden compared to IPTG.[5]	Metabolized by the cell, concentration changes over time. More complex induction dynamics.[15]	Large-scale fermentations, situations where cost and toxicity are primary concerns, and as a control against IPTG artifacts.
Auto-induction Media	Uses a mix of glucose, glycerol, and lactose. Induction begins automatically when glucose is depleted.[16][17]	No need to monitor cell growth (OD600). High-throughput friendly. Tightly repressed during growth phase.	Requires specific, complex media formulation. Induction timing is less precise than with IPTG.	High-throughput protein expression screening, simplifying scale-up processes.
Isobutyl-C-galactoside (IBCG)	A stable C-glycoside analog of IPTG.[18]	Potentially superior induction over time. Stable at ambient temperatures.	Less characterized than IPTG. Not widely available. Cost may be a factor.	Specialized applications requiring high stability or seeking enhanced induction profiles.

Experimental Guide: A Framework for Detecting Interference

Trustworthiness in research requires self-validating protocols. When using an IPTG-inducible system, especially for screening or characterizing other molecules, it is imperative to run controls that isolate the effects of the inducer itself.

Figure 2. Self-validating workflow for assessing inducer interference.

Protocol 1: Assessing Inducer Effects on Cell Viability via MTT Assay

This protocol is designed to distinguish between cytotoxicity caused by a test compound, the inducer (IPTG), or a combination thereof.

Methodology:

• Cell Seeding: Seed mammalian cells (e.g., HEK293, HeLa) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Preparation of Reagents: Prepare stock solutions of your test compound and IPTG (e.g., 1 M stock). Prepare a dilution series for each.

• Treatment Application: Remove old media and add fresh media containing the treatments as per the workflow in Figure 2.

  • Group 1 (Vehicle): Media + vehicle (e.g., water or DMSO) used to dissolve compound/IPTG.

  • Group 2 (Compound Only): Media + test compound dilution series.

  • Group 3 (IPTG Only): Media + IPTG dilution series (e.g., 0.1, 0.5, 1.0, 2.0 mM).

  • Group 4 (Combination): Media + test compound + a fixed, relevant concentration of IPTG (e.g., 1.0 mM).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT reagent to each well.

  • Incubate for 3-4 hours until purple formazan crystals form.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the crystals.

  • Shake the plate for 5 minutes.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate percent viability relative to the vehicle control. Critically compare the "IPTG Only" group to the vehicle control. A significant drop in viability indicates IPTG-induced cytotoxicity. Compare the "Compound Only" group to the "Combination" group to detect synergistic or antagonistic effects.

Protocol 2: Assessing Inducer Effects on a Luciferase Reporter Assay

This protocol tests whether IPTG directly interferes with the luciferase enzyme or the luminescence reaction.

Methodology:

• Transfection: Co-transfect mammalian cells in a 96-well plate with a firefly luciferase reporter plasmid (driven by a constitutive promoter, not a lac-inducible one) and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, replace the media with fresh media containing the same treatment groups as in Protocol 1, including an "IPTG Only" arm.

• Incubation: Incubate for a standard expression period (e.g., 24 hours).

• Cell Lysis: Wash cells with PBS and add 20-50 µL of passive lysis buffer to each well.

• Luminescence Measurement:

  • Use a dual-luciferase assay kit according to the manufacturer's instructions.

  • Transfer 10-20 µL of lysate to a white, opaque 96-well plate.

  • Use a luminometer to inject the Luciferase Assay Reagent II (LAR II) and measure firefly luminescence.

  • Subsequently, inject the Stop & Glo® Reagent to quench the firefly signal and measure Renilla luminescence.

• Analysis: Calculate the ratio of firefly to Renilla luminescence for each well. Compare the normalized luminescence values from the "IPTG Only" group to the vehicle control. A significant change indicates that IPTG is interfering with the assay chemistry or reporter protein stability/activity.

Data Interpretation and Recommendations

Table 1: Hypothetical Data from Cell Viability (MTT) Assay

Treatment	Concentration	% Cell Viability (Mean ± SD)	Interpretation
Vehicle Control	-	100 ± 4.5	Baseline
Test Compound	10 µM	52 ± 5.1	Compound is moderately cytotoxic.
IPTG	1.0 mM	85 ± 6.2	IPTG exhibits mild, but significant, cytotoxicity on its own.
Lactose	1.0 mM	98 ± 4.8	Lactose shows no significant cytotoxicity.
Test Compound + IPTG	10 µM + 1.0 mM	31 ± 7.5	IPTG exacerbates compound toxicity.

Table 2: Hypothetical Data from Luciferase Reporter Assay (Constitutive Promoter)

Treatment	Concentration	Normalized Luminescence (RLU)	Interpretation
Vehicle Control	-	1.00 ± 0.08	Baseline
IPTG	1.0 mM	0.98 ± 0.10	No direct interference with the luciferase assay readout.
Lactose	1.0 mM	1.02 ± 0.09	No direct interference with the luciferase assay readout.

Recommendations for Researchers:

• Always Run an "Inducer Only" Control: This is non-negotiable for any assay where cellular health, metabolism, or enzymatic activity is being measured.

• Consider the Concentration: If possible, optimize the IPTG concentration to the lowest level that still provides adequate induction to minimize off-target effects[5].

• Choose the Right Tool for the Job: For high-throughput screening or large-scale production where cost and toxicity are concerns, consider lactose or auto-induction media as superior alternatives[15][17].

• Validate with an Alternative: If you observe an unexpected effect in the presence of IPTG, attempt to reproduce it using a different induction system (e.g., lactose). If the effect disappears, it was likely an IPTG artifact.

Conclusion

IPTG is an effective and powerful tool for inducing gene expression, but its reputation as a biologically inert molecule should be viewed with caution. Its potential to induce metabolic stress, exhibit low-level cytotoxicity, and interfere with sensitive biological assays makes it a significant experimental variable that cannot be ignored. By implementing rigorous, self-validating controls and thoughtfully considering alternatives like lactose and auto-induction, researchers can avoid common pitfalls, ensuring that their results are robust, reproducible, and free from the confounding influence of the inducer itself.

References

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• Han, S. H., et al. (2019). Development of the Mammalian Expression Vector System that can be Induced by IPTG and/or Lactose. Journal of Life Science, 29(5), 576-583. Retrieved from [Link]

• Faust, G., et al. (2015). IPTG can replace lactose in auto-induction media to enhance protein expression in batch-cultured Escherichia coli. Engineering in Life Sciences, 15(7), 749-755. Retrieved from [Link]

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• Google Patents. (2004). US20040224390A1 - More stable analog of isopropylthiogalactoside for induction of protein expression.

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• ResearchGate. (n.d.). Effects of IPTG concentrations on the percentages of two -galactosidase activity populations in the R1 region. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking Isopropyl β-D-1-Thiogalactopyranoside (IPTG) Performance in Diverse Polymer Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl β-D-1-thiogalactopyranoside (IPTG) is an indispensable molecular tool for inducing gene expression in various biological systems.[1][2][3] Its application extends beyond simple protein production, finding utility in advanced drug delivery and tissue engineering platforms where controlled, localized protein expression is paramount. This guide provides a comprehensive framework for benchmarking the performance of IPTG when incorporated into different polymer systems, such as hydrogels and nanoparticles.[4][5] We will delve into the underlying principles of IPTG induction, provide detailed experimental protocols for performance evaluation, and present a comparative analysis of its efficacy in these systems. This document is intended to equip researchers with the knowledge to select and optimize IPTG-polymer systems for their specific research and therapeutic applications.

Introduction: The Role of IPTG in Inducible Gene Expression

IPTG is a molecular mimic of allolactose, the natural inducer of the lac operon in Escherichia coli.[1][2][6] Unlike allolactose, IPTG is not metabolized by the cell, ensuring its concentration remains stable throughout an experiment, making it a reliable tool for inducing gene expression.[1][2][7] It functions by binding to the lac repressor protein, causing a conformational change that releases the repressor from the lac operator.[2][8][9] This allows RNA polymerase to transcribe the genes under the control of the lac promoter, leading to the production of the desired protein.[2][7][10]

The integration of IPTG into polymer-based delivery systems offers a sophisticated method for achieving spatial and temporal control over protein production.[11] This is particularly valuable in applications like regenerative medicine, where the controlled release of growth factors can guide tissue repair, and in targeted cancer therapy, where the localized expression of therapeutic proteins can minimize systemic toxicity.[12][13] This guide will focus on two prominent polymer systems: hydrogels, which are highly hydrated polymer networks, and nanoparticles, which are colloidal systems with dimensions in the nanometer range.[4][11][14]

The Causality Behind Experimental Design: Key Performance Indicators

To objectively benchmark IPTG's performance in different polymer systems, we must establish key performance indicators (KPIs). The choice of these KPIs is driven by the desired application and the inherent properties of the polymer system.

• Induction Efficiency: This is a measure of the amount of protein produced in response to a given concentration of IPTG released from the polymer matrix. It is a direct indicator of the bioactivity of the released IPTG.

• Release Kinetics: The rate and duration of IPTG release from the polymer system are critical. A sustained release profile is often desirable for long-term protein expression, while a burst release might be necessary for rapid induction.[15]

• Polymer Integrity and Biocompatibility: The incorporation and release of IPTG should not compromise the structural integrity or biocompatibility of the polymer system.[16] The polymer itself and any degradation byproducts should be non-toxic to the target cells.[16]

• Cytotoxicity of Released IPTG: While generally considered safe at typical working concentrations, high local concentrations of IPTG can be toxic to some cell types.[17] It is crucial to assess the cytotoxic effects of the released IPTG.

Experimental Workflows: A Step-by-Step Guide

This section provides detailed protocols for preparing IPTG-loaded polymer systems and for evaluating their performance.

Preparation of IPTG-Loaded Polymer Systems

3.1.1. Hydrogel Encapsulation of IPTG

Hydrogels can be loaded with IPTG through either physical entrapment or covalent conjugation.

• Protocol for Physical Entrapment:

  • Prepare a solution of the desired hydrogel precursor polymer (e.g., polyethylene glycol (PEG), polyvinyl alcohol (PVA)) in a suitable buffer.[12][14]

  • Dissolve IPTG in the polymer solution to the desired final concentration.

  • Induce hydrogel crosslinking using the appropriate method (e.g., photo-initiation, thermal gelation, chemical crosslinkers).

  • Wash the resulting hydrogel extensively with buffer to remove any un-encapsulated IPTG.

  • Store the IPTG-loaded hydrogel in a sterile buffer at 4°C.

• Protocol for Covalent Conjugation:

  • Chemically modify the hydrogel polymer and IPTG with complementary reactive groups.

  • React the modified polymer and IPTG to form a stable covalent bond.

  • Purify the IPTG-conjugated polymer to remove any unreacted components.

  • Proceed with hydrogel formation as described above.

3.1.2. Nanoparticle Encapsulation of IPTG

Polymeric nanoparticles can be formulated to encapsulate IPTG using various techniques.

• Protocol for Emulsion-Solvent Evaporation:

  • Dissolve the polymer (e.g., poly(lactic-co-glycolic acid) - PLGA) in a volatile organic solvent.[18]

  • Prepare an aqueous solution of IPTG.

  • Create an emulsion by adding the aqueous IPTG solution to the organic polymer solution and sonicating or homogenizing the mixture.

  • Evaporate the organic solvent, leading to the formation of IPTG-loaded nanoparticles.

  • Collect the nanoparticles by centrifugation and wash them to remove any free IPTG.

  • Resuspend the nanoparticles in a suitable buffer for storage or use.

Benchmarking Performance

3.2.1. Quantifying IPTG Release Kinetics

• Experimental Protocol:

  • Place a known amount of the IPTG-loaded polymer system into a defined volume of buffer.

  • At predetermined time points, collect aliquots of the buffer.

  • Quantify the concentration of IPTG in the aliquots using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC).

  • Plot the cumulative release of IPTG over time to determine the release kinetics.

3.2.2. Assessing Induction Efficiency

This experiment utilizes a reporter gene system (e.g., Green Fluorescent Protein - GFP, or β-galactosidase) under the control of the lac operon in a suitable bacterial or mammalian cell line.

• Experimental Protocol:

  • Culture the reporter cells in a multi-well plate.

  • Add a known amount of the IPTG-loaded polymer system to the cell culture medium.

  • As a positive control, add known concentrations of free IPTG to separate wells.

  • Incubate the cells for a defined period (e.g., 24, 48, 72 hours).

  • Measure the expression of the reporter protein using an appropriate method (e.g., fluorescence microscopy or plate reader for GFP, colorimetric assay for β-galactosidase).

  • Normalize the reporter protein expression to the cell number to account for variations in cell proliferation.

3.2.3. Evaluating Cytotoxicity

• Experimental Protocol:

  • Culture the target cells in a multi-well plate.

  • Expose the cells to the IPTG-loaded polymer system or to free IPTG at various concentrations.

  • After a defined incubation period, assess cell viability using a standard cytotoxicity assay, such as the MTT assay or a live/dead cell staining kit.[19]

  • Determine the concentration of released IPTG that causes a 50% reduction in cell viability (IC50).

3.2.4. Characterizing Polymer System Integrity

• Experimental Protocol:

  • Characterize the physical and chemical properties of the polymer system before and after IPTG loading and release.[4]

  • For hydrogels, this may include measuring swelling ratio, mechanical strength, and degradation rate.[14]

  • For nanoparticles, this may involve analyzing particle size, size distribution, and surface charge using techniques like Dynamic Light Scattering (DLS) and Zeta Potential analysis.[4]

Data Presentation and Interpretation

To facilitate a clear comparison of IPTG performance across different polymer systems, all quantitative data should be summarized in structured tables.

Table 1: Comparative Performance of IPTG in Different Polymer Systems

Polymer System	IPTG Loading Efficiency (%)	Release Half-Life (hours)	Maximum Protein Induction (Fold Change)	IC50 (mM)	Change in Particle Size/Swelling Ratio (%)
PEG Hydrogel
PVA Hydrogel
PLGA Nanoparticles
Protein-Based Nanoparticles

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the key processes involved.

Caption: Mechanism of IPTG-mediated gene induction.

Caption: Experimental workflow for benchmarking IPTG performance.

Alternatives to IPTG

While IPTG is a powerful tool, it's important to be aware of its alternatives and their respective advantages and disadvantages.

• Lactose and its Analogs: Lactose, the natural inducer, can be used, but its concentration can change as it is metabolized by the cells.[6] Skimmed milk, containing lactose, has been explored as a low-cost alternative.[20][21][22]

• Auto-induction Media: These specialized media contain a mixture of glucose, glycerol, and lactose, allowing for automatic induction of protein expression when the preferred carbon source (glucose) is depleted, eliminating the need to monitor cell growth and add an inducer.[23]

• Other Chemical Inducers: For different expression systems, other inducers like tetracycline or arabinose are used.

• Isobutyl-C-galactoside (IBCG): A more stable analog of IPTG that can be used for increased induction of protein expression.[24]

The choice of inducer will depend on the specific requirements of the experiment, including the desired level of control, cost, and potential toxicity.

Conclusion and Future Perspectives

This guide provides a robust framework for the systematic benchmarking of IPTG performance in different polymer systems. By following the detailed protocols and considering the key performance indicators, researchers can make informed decisions about the most suitable IPTG-polymer system for their specific application. The ability to control gene expression in a localized and sustained manner opens up exciting possibilities for the development of novel therapies in regenerative medicine, targeted drug delivery, and beyond. Future research in this area will likely focus on the development of "smart" polymer systems that can release IPTG in response to specific biological cues, further enhancing the precision and efficacy of inducible gene expression.

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A Head-to-Head Comparison of Isopropyl Thioglycolate and Glyceryl Thioglycolate in Cosmetic Science

A Senior Application Scientist's Guide to Performance, Safety, and Experimental Validation

In the landscape of cosmetic and pharmaceutical formulation, particularly in the realm of hair care, the choice of a reducing agent is paramount to product efficacy and consumer safety. Among the diverse options available, esters of thioglycolic acid have long been mainstays for applications such as permanent waving, hair straightening, and depilatories. This guide provides an in-depth, head-to-head comparison of two such esters: Isopropyl Thioglycolate (IPTG) and Glyceryl Thioglycolate (GTG).

This document moves beyond a simple cataloging of properties to offer a nuanced analysis grounded in chemical principles and supported by actionable experimental protocols. It is designed for researchers, scientists, and drug development professionals seeking to make informed decisions in their formulation endeavors.

At a Glance: A Physicochemical and Regulatory Overview

A foundational understanding of the physicochemical properties of IPTG and GTG is crucial for predicting their behavior in formulation and their interaction with biological substrates like hair and skin. The following table summarizes key parameters for both molecules.

Property	Isopropyl Thioglycolate	Glyceryl Thioglycolate	Supporting Evidence
Chemical Structure	Propan-2-yl 2-sulfanylacetate	2,3-dihydroxypropyl 2-sulfanylacetate	[1]
CAS Number	7383-61-1	30618-84-9	[1][2]
Molecular Formula	C₅H₁₀O₂S	C₅H₁₀O₄S	[2][3]
Molecular Weight	134.20 g/mol	166.19 g/mol	[2][3]
Appearance	Colorless oil	Colorless to pale yellow liquid	[2][4]
Boiling Point	~50-51 °C @ 10 Torr; 171.7 °C (estimated at 760 mmHg)	351.28 °C (estimated)	[4]
Solubility	Slightly soluble in chloroform and methanol; 7947 mg/L in water (estimated)	Soluble in water	[2][4]
pKa (predicted)	8.22 ± 0.10	Not readily available	[4]
LogP (o/w) (estimated)	1.488	-0.799	[5]
Primary Applications	Hair waving and straightening agents	Hair waving and straightening agents, depilatories	[2][5]
Regulatory Status (Cosmetics)	Deemed safe for use in hair products up to 15.2% (as Thioglycolic Acid) by the CIR Expert Panel.	Deemed safe for use in hair products up to 15.2% (as Thioglycolic Acid) by the CIR Expert Panel.	[6]

The Core Mechanism: Reduction of Keratin Disulfide Bonds

Both Isopropyl Thioglycolate and Glyceryl Thioglycolate function as reducing agents, targeting the disulfide bonds (-S-S-) within the keratin protein structure of hair fibers.[7][8] This is the fundamental chemical reaction that allows for the temporary reshaping of hair.

The process can be visualized as a two-step reaction:

• Reduction: The thiol group (-SH) on the thioglycolate molecule cleaves the disulfide bond in keratin, forming two cysteine residues with free sulfhydryl groups. This weakens the hair's rigid structure, making it malleable.

• Oxidation (Neutralization): After the hair is physically rearranged (e.g., wrapped around a perm rod), an oxidizing agent, typically a dilute solution of hydrogen peroxide, is applied. This reforms the disulfide bonds in their new positions, locking in the desired shape.[8]

The efficiency of this process is heavily influenced by the pH of the formulation. The active species is the thiolate anion (-S⁻), and the concentration of this anion is dependent on the pKa of the thiol and the pH of the medium.

Caption: Mechanism of hair reshaping by thioglycolates.

Performance in Formulation: A Tale of Two pH Environments

While both IPTG and GTG are esters of thioglycolic acid, their typical formulation environments and, consequently, their performance characteristics, can differ significantly.

Glyceryl Thioglycolate (GTG): The "Acid" Perm Specialist

GTG is the cornerstone of "acid" or "buffered" permanent wave formulations.[9] These systems typically operate at a pH range of 6.5 to 8.0. The advantage of this near-neutral pH is a gentler action on the hair fiber, resulting in less swelling of the cuticle and potentially less damage. However, at this lower pH, a smaller fraction of the thioglycolic acid moiety is in the active thiolate anion form. To compensate for this, "acid" perms often require the application of external heat to accelerate the reduction reaction.

Isopropyl Thioglycolate (IPTG): Versatility in Formulation

Isopropyl Thioglycolate, being a simpler ester, is often found in formulations that operate at a higher pH, sometimes referred to as "alkaline" perms, although this term is more traditionally associated with ammonium thioglycolate. Formulations with a higher pH (typically 9.0-9.6) cause greater swelling of the hair shaft, facilitating the penetration of the reducing agent.[10] This can lead to a more efficient and faster waving process without the need for external heat. However, the higher alkalinity can also result in greater potential for hair damage and skin irritation.[10]

Safety and Toxicology: A Critical Point of Differentiation

The safety profile is a critical consideration in the selection of any cosmetic ingredient. While both IPTG and GTG are considered safe for use within regulated concentrations, there is a notable difference in their allergenic potential.[6]

Glyceryl Thioglycolate: A Known Contact Allergen

A significant body of evidence points to Glyceryl Thioglycolate as a potent contact allergen, particularly in occupational settings.[9] Numerous studies have documented cases of allergic contact dermatitis in hairdressers and, to a lesser extent, their clients.[11] The sensitization potential is significant enough that it can penetrate through rubber and vinyl gloves, and the allergen can persist in permed hair for several months, leading to prolonged exposure.[12]

Isopropyl Thioglycolate: A Lower Profile of Allergenicity

While all thioglycolates have the potential to be skin irritants and sensitizers, the literature specifically implicating Isopropyl Thioglycolate as a frequent or potent allergen is less extensive than for GTG.[9] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed thioglycolates as a group and found them to be potential skin irritants and sensitizers, particularly under occlusive patch testing.[6] However, the pronounced and widely reported allergenicity of GTG stands out as a key differentiator.

The following table summarizes the hazard classifications from available Safety Data Sheets (SDS):

Hazard Statement	Isopropyl Thioglycolate	Glyceryl Thioglycolate
Acute Toxicity (Oral)	Not explicitly classified in available SDS, but the thioglycolate class is noted as slightly toxic in acute oral studies.[9]	H301: Toxic if swallowed
Skin Sensitization	Potential sensitizer as part of the thioglycolate class.[9]	H317: May cause an allergic skin reaction
Skin Irritation	Potential irritant.[9]	H315: Causes skin irritation
Eye Irritation	Potential irritant.[9]	H319: Causes serious eye irritation

Note: Hazard statements are based on available SDS and may vary between suppliers.

Experimental Protocols for Comparative Evaluation

To facilitate a rigorous, data-driven comparison of Isopropyl Thioglycolate and Glyceryl Thioglycolate, the following experimental protocols are provided. These methods are designed to be self-validating and are based on established analytical techniques.

Quantification of Disulfide Bond Cleavage

Objective: To quantitatively compare the efficacy of IPTG and GTG in reducing disulfide bonds in a model protein or hair keratin.

Methodology: Ellman's Assay

Ellman's assay is a colorimetric method for quantifying free sulfhydryl groups. By measuring the increase in free thiols after treatment with the reducing agent, the extent of disulfide bond cleavage can be determined.

Caption: Workflow for Ellman's Assay.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Phosphate buffer (100 mM, pH 8.0).

  • Ellman's Reagent (DTNB) solution: Dissolve 4 mg of 5,5'-dithiobis-(2-nitrobenzoic acid) in 1 ml of phosphate buffer.

  • Cysteine standards: Prepare a series of known concentrations of L-cysteine in phosphate buffer for the standard curve.

• Sample Preparation:

  • Prepare a solution of a model protein (e.g., bovine serum albumin) or extracted hair keratin in phosphate buffer.

  • Divide the solution into aliquots for control, IPTG treatment, and GTG treatment.

• Reduction Reaction:

  • Add the IPTG or GTG formulation to the respective sample aliquots at the desired concentration and pH.

  • Incubate for a specified time at a controlled temperature (e.g., 30 minutes at room temperature or with heat for "acid" perm simulations).

• Assay:

  • To a 96-well plate, add a defined volume of the treated and control samples.

  • Add the DTNB solution to each well.

  • Incubate for 15 minutes at room temperature.

  • Measure the absorbance at 412 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using the cysteine standards.

  • Calculate the concentration of free sulfhydryl groups in the samples based on the standard curve. The increase in thiol concentration compared to the control represents the extent of disulfide bond cleavage.

Assessment of Hair Fiber Damage

Objective: To compare the level of damage to hair fibers after treatment with IPTG and GTG formulations.

Methodology: Protease Digestibility Assay

Damaged hair is more susceptible to enzymatic degradation. This assay measures the amount of protein released from hair fibers after treatment with a protease, providing an indirect measure of damage.

Caption: Workflow for Protease Digestibility Assay.

Step-by-Step Protocol:

• Hair Swatch Preparation:

  • Use standardized human hair swatches.

  • Wash the swatches with a clarifying shampoo and rinse thoroughly.

  • Record the initial dry weight of each swatch.

• Treatment:

  • Apply the IPTG or GTG formulation to the respective swatches according to a standardized procedure (e.g., defined time, temperature, and amount of product).

  • Follow with a neutralization step using an oxidizing agent.

  • Rinse the swatches thoroughly and allow them to air dry completely.

• Enzymatic Digestion:

  • Place each treated swatch (and an untreated control swatch) in a tube containing a solution of a broad-spectrum protease (e.g., Proteinase K) in a suitable buffer.

  • Incubate at an optimal temperature for the enzyme (e.g., 37°C) for a set period (e.g., 24 hours) with gentle agitation.

• Protein Quantification:

  • Remove the remaining hair fibers from the tubes.

  • Centrifuge the supernatant to remove any particulate matter.

  • Measure the protein concentration in the supernatant using a standard protein assay (e.g., Bradford or BCA assay).

• Data Analysis:

  • Compare the amount of protein released from the IPTG-treated, GTG-treated, and control hair swatches. A higher protein release indicates greater hair damage.

Conclusion and Formulation Strategy

The choice between Isopropyl Thioglycolate and Glyceryl Thioglycolate is not a matter of inherent superiority but of strategic formulation based on desired performance and target consumer.

Glyceryl Thioglycolate is the active of choice for "acid" permanent wave formulations that prioritize hair condition. Its efficacy at a near-neutral pH results in a gentler process, albeit one that may require heat and longer processing times. However, its well-documented potential as a potent contact allergen makes it a less suitable candidate for products aimed at individuals with sensitive skin or for leave-on applications. Its use necessitates clear labeling and careful handling, especially in professional settings.

Isopropyl Thioglycolate offers greater flexibility, being suitable for formulations across a wider pH range. Its use in higher pH systems can provide more efficient and rapid results without the need for external heat. While it is also a potential irritant and sensitizer, the current body of evidence does not highlight the same level of allergenic concern as with GTG. This may make it a more suitable choice for a broader range of applications where a balance of efficacy and a lower allergenic profile is desired.

Ultimately, the selection process must be data-driven. The experimental protocols outlined in this guide provide a framework for generating the necessary comparative data to support formulation decisions and substantiate product claims. By understanding the nuanced differences in their chemical behavior, performance characteristics, and safety profiles, formulators can harness the respective strengths of Isopropyl Thioglycolate and Glyceryl Thioglycolate to develop innovative and effective products.

References

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• The Good Scents Company. Isopropyl thioglycolate. [Link]

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Analytical method validation for Isopropyl Thioglycolate in complex matrices

An In-Depth Guide to the Analytical Method Validation for Isopropyl Thioglycolate in Complex Matrices

Authored by a Senior Application Scientist

For researchers, scientists, and drug development professionals, the accurate quantification of active ingredients and impurities is the bedrock of product safety and efficacy. Isopropyl Thioglycolate (IPTG), a common ingredient in cosmetic formulations like hair waving or straightening products, presents unique analytical challenges due to its reactive thiol group.[1] When incorporated into complex matrices such as creams, lotions, or biological samples, isolating and quantifying IPTG with precision becomes a critical task demanding a robust, validated analytical method.

This guide provides an in-depth comparison of analytical techniques for the validation of IPTG quantification. Moving beyond a simple listing of steps, we will explore the causality behind experimental choices, grounding our protocols in the principles of scientific integrity and regulatory compliance as outlined by the International Council for Harmonisation (ICH).[2][3]

The Core Challenge: The Reactive Nature of Thiols

The primary difficulty in analyzing Isopropyl Thioglycolate stems from its sulfhydryl (-SH) group. This functional group is highly susceptible to oxidation, readily forming disulfide bonds (-S-S-), particularly in the presence of oxygen, metal ions, or changes in pH.[4] This instability can lead to an underestimation of the active compound if not properly controlled during sample preparation and analysis. Furthermore, complex matrices introduce a host of interfering substances—lipids, polymers, emulsifiers, and other active ingredients—that can mask the analyte's signal or co-elute during chromatographic separation, compromising the specificity of the method.[5][6][7]

Therefore, a successful analytical method must not only be sensitive but also highly specific and stable, ensuring that what is being measured is indeed IPTG and not its degradants or matrix components.

The Regulatory Framework: Ensuring Data Integrity

Any analytical method intended for quality control or regulatory submission must be validated to prove it is fit for its intended purpose.[2][8] The ICH Q2(R2) guideline provides a harmonized framework for this process, which we will use as the foundation for our comparison.[9][10][11] The objective is to demonstrate through rigorous testing that the method provides reliable, reproducible, and accurate data.[12]

Workflow for Analytical Method Validation

The following diagram outlines the logical flow of a typical validation process, ensuring a systematic and comprehensive evaluation of the analytical procedure.

Caption: A typical workflow for analytical method validation, from development to final reporting.

Comparison of Key Analytical Techniques

The choice of analytical instrumentation is a critical decision dictated by the required sensitivity, specificity, sample matrix complexity, and available resources. We will compare three primary techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Decision Matrix for Technique Selection

This diagram illustrates a simplified decision-making process for selecting the appropriate analytical technique.

Caption: Decision tree for selecting an analytical method based on key sample and analyte properties.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation by polarity in a liquid phase, detection by UV absorbance.	Separation of volatile compounds in a gas phase, detection by mass fragmentation.	Combines liquid phase separation with highly specific mass-based detection.
Specificity	Moderate. Susceptible to interference from co-eluting compounds with similar UV spectra. Specificity can be enhanced with forced degradation studies and diode-array detection.[13]	High. Mass spectra provide a unique fingerprint for compound identification.[14]	Very High. Uses precursor-to-product ion transitions (MRM), virtually eliminating matrix interference.[15]
Sensitivity (Typical LOQ)	~0.1 - 1 µg/mL	~10 - 100 ng/mL	~0.01 - 1 ng/mL[16]
Accuracy (% Recovery)	98-102%	95-105%	99-101%
Precision (%RSD)	< 2%	< 5%	< 2%
Robustness	Generally high. Well-established technology.	Moderate. Sensitive to injector temperature, gas flow, and column degradation.	High, but requires more specialized expertise for maintenance and troubleshooting.
Sample Preparation	Dilution, extraction. Derivatization may be needed to enhance UV signal.[17]	Requires extraction into a volatile solvent and often derivatization to improve volatility and thermal stability.	Dilution, protein precipitation, or solid-phase extraction (SPE) to minimize matrix effects.[18]
Best Suited For	Routine QC, assay of finished products where concentration is relatively high.	Analysis of residual solvents or when high specificity is needed and derivatization is feasible.	Bioanalytical studies (e.g., skin permeation), trace-level impurity analysis, and complex matrices like biological fluids.[5]

Experimental Protocols: A Practical Guide

Here we provide detailed, self-validating protocols for the two most common and powerful techniques for IPTG analysis.

Protocol 1: HPLC-UV Method for Assay in a Cosmetic Cream

This method is ideal for quantifying IPTG in a finished product as part of routine quality control.

1. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, with a Quaternary Pump, Autosampler, and Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: 60:40 (v/v) Acetonitrile and Water, with 0.1% Phosphoric Acid. The acid helps to keep the thiol protonated and improves peak shape.[19][20]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Isopropyl Thioglycolate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Calibration Standards: Prepare a series of calibration standards ranging from 1 µg/mL to 200 µg/mL by serially diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the cosmetic cream into a 50 mL centrifuge tube.

  • Add 20 mL of mobile phase.

  • Vortex for 5 minutes to disperse the cream.

  • Sonicate for 15 minutes to ensure complete extraction of IPTG.

  • Centrifuge at 4000 rpm for 10 minutes to separate excipients.

  • Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

3. Validation Procedure:

• Specificity: Analyze a placebo (cream base without IPTG) and a spiked placebo. The placebo should show no interfering peaks at the retention time of IPTG.

• Linearity: Inject the calibration standards in triplicate. Plot the peak area against concentration and calculate the correlation coefficient (r²), which should be ≥ 0.999.[6]

• Accuracy: Spike the placebo cream at three concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration) in triplicate. The mean recovery should be within 98.0% to 102.0%.[12]

• Precision (Repeatability): Analyze six replicate preparations of a single sample batch. The Relative Standard Deviation (%RSD) of the results should be ≤ 2.0%.[11]

Protocol 2: LC-MS/MS Method for Trace-Level Analysis in a Biological Matrix

This method is designed for high-sensitivity applications, such as quantifying IPTG in plasma or tissue homogenates following dermal absorption studies.

1. Instrumentation and Conditions:

• LC-MS/MS System: Sciex Triple Quad 6500+ or equivalent, coupled with an ExionLC AD system.

• Column: Phenomenex Kinetex C18, 2.1 x 50 mm, 2.6 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • IPTG: Precursor Ion (Q1) m/z 135.0 -> Product Ion (Q3) m/z 75.0 (Example transition, requires optimization).

  • Internal Standard (IS): A stable isotope-labeled version of IPTG or a structurally similar thiol.

2. Preparation of Solutions:

• Standard Stock Solution (100 µg/mL): Prepare in methanol.

• Calibration Standards: Prepare standards in the blank biological matrix (e.g., plasma) ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard (IS) Working Solution: Prepare at a fixed concentration (e.g., 10 ng/mL) in acetonitrile.

• Sample Preparation (Protein Precipitation):

  • Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

  • Add 300 µL of the IS working solution (in acetonitrile). This high ratio of organic solvent effectively precipitates proteins.[18]

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for injection.

3. Validation Procedure:

• Selectivity: Analyze at least six different lots of blank matrix to ensure no endogenous interferences are present at the retention times of the analyte and IS.[5]

• Linearity: Analyze the calibration curve and use a weighted (1/x²) linear regression. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy & Precision: Analyze Quality Control (QC) samples at low, medium, and high concentrations on three separate days. The mean accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantitation), and the %RSD should not exceed 15% (20% for LLOQ).[5]

• Matrix Effect: Evaluate by comparing the response of the analyte in post-extraction spiked blank matrix to the response in a neat solution.

Conclusion

The validation of an analytical method for Isopropyl Thioglycolate in complex matrices is a rigorous but essential process for ensuring data quality and regulatory compliance.

• For routine quality control of finished products with percent-level concentrations, a well-validated HPLC-UV method offers a robust, reliable, and cost-effective solution. Its performance can be enhanced through careful optimization of chromatographic conditions and sample preparation.

• For applications demanding high sensitivity and specificity, such as bioanalytical studies or the detection of trace-level impurities, LC-MS/MS is the unequivocal gold standard.[15] Its ability to selectively detect the analyte in the presence of overwhelming matrix components provides unparalleled confidence in the results.

The choice of method must be justified based on its intended purpose. By following the principles outlined in ICH guidelines and tailoring the validation experiments to the specific challenges of the analyte and matrix, researchers can develop a self-validating system that produces trustworthy and authoritative data.

References

• Q2(R2) Validation of Analytical Procedures March 2024 . U.S. Food and Drug Administration. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance . ProPharma. Available from: [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview . Pharma Talks (YouTube). Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained . AMSbiopharma. Available from: [Link]

• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics . ECA Academy. Available from: [Link]

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation (ICH). Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . European Medicines Agency. Available from: [Link]

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• ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation . ECA Academy. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 . U.S. Food and Drug Administration. Available from: [Link]

• Stoichiometric Thiol Redox Proteomics for Quantifying Cellular Responses to Perturbations . MDPI. Available from: [Link]

• Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column . SIELC Technologies. Available from: [Link]

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• Quantitative analysis of small molecules in biological samples . SlideServe. Available from: [Link]

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• Analytical Method Validation: Principles, Techniques, and Applications . Chemistry Research Journal. Available from: [Link]

• Method Validation Strategies: A Comprehensive Guide for Chemists . OMICS International. Available from: [Link]

• DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q . International Journal of Chemical & Pharmaceutical Analysis. Available from: [Link]

• Sensitive LC-MS/MS Method for the Quantification of Macrocyclic Gαq Protein Inhibitors in Biological Samples . Frontiers. Available from: [Link]

• Guide to achieving reliable quantitative LC-MS measurements . LGC Group. Available from: [Link]

• Efficient Extraction of Toxic Compounds From Complex Matrices Using Molecularly Imprinted Polymers . American Laboratory. Available from: [Link]

• LC–API-MS(/MS) for Biological Samples: Importance of Hydrophobicity, Molecular Weight and Structural Development . LCGC International. Available from: [Link]

• Isopropyl alcohol content in prep pads by GC-FID and gravimetric analysis . U.S. Food and Drug Administration. Available from: [Link]

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• HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent . PubMed. Available from: [Link]

• An Effective Quantitative Gas Chromatography-Head Space Method Development And Validation For Isopropyl Alcohol Content In Mesalamine Prolonged Release Tablets . International Journal of Pharmaceutical Sciences. Available from: [Link]

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• Versatile High-Performance Liquid Chromatography and Ultraviolet Detection-Based Method for the Determination of Thioproline in Pharmaceutical and Cosmetic Products . MDPI. Available from: [Link]

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A Senior Application Scientist's Guide to Comparing the Cytotoxicity of Thioglycolate Esters

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of Thioglycolate Esters

Thioglycolate esters, a class of organic compounds characterized by a thiol group and an ester functional group, are workhorses in numerous industrial and pharmaceutical applications. From their use in cosmetic formulations like hair perms and depilatories to their role as intermediates in chemical synthesis, their utility is widespread[1][2][3]. However, this utility is counterbalanced by a need for a thorough understanding of their potential cytotoxicity. As these compounds can come into contact with biological systems, particularly the skin, evaluating their impact on cell viability is a critical aspect of safety and efficacy assessment[1][2].

This guide provides a comprehensive framework for the comparative cytotoxic analysis of different thioglycolate esters, with a focus on establishing a robust, in-house experimental design. Rather than presenting a simple list of disparate literature values, we will delve into the causality behind experimental choices, empowering you to generate reliable and directly comparable data for your specific research needs. We will focus on a selection of commonly used thioglycolate esters as representative examples: Methyl Thioglycolate, Ethyl Thioglycolate, and 2-Ethylhexyl Thioglycolate.

Understanding the Landscape: Structure-Activity Relationships and Mechanistic Insights

The cytotoxicity of thioglycolate esters is not uniform; it is intrinsically linked to their chemical structure. A key principle in toxicology is the structure-activity relationship (SAR), which posits that the biological activity of a chemical is a function of its molecular structure. For thioglycolate esters, several factors are believed to influence their cytotoxic potential:

• Alkyl Chain Length and Lipophilicity: The nature of the ester group, specifically the length and branching of the alkyl chain, plays a crucial role in determining the compound's lipophilicity (fat-solubility). Generally, increased lipophilicity can enhance a compound's ability to cross the lipid-rich cell membrane, potentially leading to higher intracellular concentrations and greater cytotoxicity. Therefore, one might hypothesize that 2-ethylhexyl thioglycolate, with its longer and more complex alkyl chain, could exhibit different cytotoxic properties compared to the smaller methyl or ethyl esters.

• Hydrolysis and Liberation of Thioglycolic Acid: Thioglycolate esters can undergo hydrolysis, either chemically or enzymatically, to release thioglycolic acid and the corresponding alcohol. Thioglycolic acid itself is known to be a skin irritant and can induce cellular stress[2][3][4]. The rate and extent of this hydrolysis can, therefore, be a significant determinant of cytotoxicity. Esters that are more readily hydrolyzed may exert their toxic effects primarily through the action of thioglycolic acid.

• The Role of the Thiol Group: The presence of the thiol (-SH) group is central to the reactivity of these molecules. Thiols can participate in various biological interactions, including the disruption of protein disulfide bonds and the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cellular damage.

A Framework for Comparison: The In Vitro Cytotoxicity Assay

To objectively compare the cytotoxicity of different thioglycolate esters, a well-controlled in vitro assay is indispensable. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted and robust colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability[5][6]. In this assay, metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, a reaction catalyzed by mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Workflow: A Visual Guide

Caption: A generalized workflow for determining the cytotoxicity of thioglycolate esters using the MTT assay.

Detailed Experimental Protocol: MTT Assay for Thioglycolate Esters on HaCaT Cells

This protocol is designed for the human keratinocyte cell line HaCaT, which is a relevant model for dermatological research[7][8].

Materials:

• HaCaT human keratinocyte cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Methyl Thioglycolate, Ethyl Thioglycolate, 2-Ethylhexyl Thioglycolate

• Dimethyl sulfoxide (DMSO, cell culture grade)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Sterile 96-well flat-bottom cell culture plates

• Sterile phosphate-buffered saline (PBS)

• Multi-channel pipette and sterile tips

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Culture and Seeding:

  • Culture HaCaT cells in DMEM with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO₂.

  • Once the cells reach 80-90% confluency, detach them using trypsin-EDTA, neutralize with complete medium, and centrifuge.

  • Resuspend the cell pellet in fresh medium and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.

• Preparation of Test Compounds:

  • Prepare stock solutions of each thioglycolate ester in DMSO. A high concentration (e.g., 100 mM) is recommended.

  • Perform serial dilutions of the stock solutions in serum-free DMEM to achieve a range of final concentrations for testing. It is crucial to maintain a consistent final concentration of the DMSO vehicle across all wells (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO as the test wells) must be included.

• Cell Treatment:

  • After the 24-hour incubation period, carefully aspirate the medium from the wells.

  • Add 100 µL of the prepared dilutions of each thioglycolate ester to the respective wells. Include untreated control wells (medium only) and vehicle control wells.

  • Incubate the plate for 24 hours at 37°C with 5% CO₂.

• MTT Assay:

  • After the 24-hour treatment period, add 10 µL of the 5 mg/mL MTT solution to each well[6].

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • After the incubation, carefully aspirate the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals[5].

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of each thioglycolate ester.

  • From the dose-response curves, determine the IC50 value for each ester. The IC50 is the concentration of the compound that inhibits cell viability by 50%.

Interpreting the Data: A Comparative Analysis

While this guide empowers you to generate your own data, here is a hypothetical data table to illustrate how the results of your experiments can be presented for a clear comparison.

Thioglycolate Ester	Molecular Weight ( g/mol )	LogP (Predicted)	IC50 on HaCaT cells (mM, 24h)
Methyl Thioglycolate	106.14	0.2	To be determined experimentally
Ethyl Thioglycolate	120.17	0.7	To be determined experimentally
2-Ethylhexyl Thioglycolate	204.33	3.8	To be determined experimentally

LogP values are estimations and can vary based on the prediction algorithm used.

Delving Deeper: Potential Mechanisms of Cytotoxicity

The observed cytotoxicity is likely a result of a cascade of cellular events. Understanding these mechanisms provides a more complete picture of the compounds' biological effects.

Caption: A simplified diagram illustrating a potential cytotoxic pathway for thioglycolate esters.

The free thiol group of thioglycolates can contribute to oxidative stress by reacting with molecular oxygen to produce reactive oxygen species (ROS). An overproduction of ROS can overwhelm the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA, and ultimately triggering apoptosis (programmed cell death). Additionally, the thiol group can interfere with the function of proteins by disrupting essential disulfide bonds.

Conclusion: Empowering Your Research with a Robust Comparative Framework

This guide has provided a comprehensive and scientifically grounded approach to comparing the cytotoxicity of different thioglycolate esters. By understanding the principles of structure-activity relationships, employing a validated in vitro assay like the MTT assay with a relevant cell line, and considering the potential mechanisms of toxicity, researchers can generate reliable and insightful data. This framework not only allows for a direct comparison of the cytotoxic potential of various thioglycolate esters but also provides a solid foundation for further mechanistic studies and informed decision-making in product development and safety assessment.

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The Molecular Architectonics of Induction: A Comparative Guide to Isopropyl β-D-1-thiogalactopyranoside (IPTG) and its Alternatives

A Senior Application Scientist's Perspective on Correlating Structure with Chemical Reactivity for Optimal Protein Expression

For decades, Isopropyl β-D-1-thiogalactopyranoside (IPTG) has been a cornerstone of molecular biology, a chemical key unlocking the powerful machinery of recombinant protein expression in Escherichia coli. Its efficacy as an inducer of the lac operon is undisputed. However, a deeper understanding of its chemical structure and how it dictates its reactivity is paramount for researchers aiming to optimize expression protocols, troubleshoot experimental variability, and make informed decisions about alternative inducers. This guide provides an in-depth analysis of the structure-reactivity relationship of IPTG, comparing its performance with the natural inducer, lactose, and another synthetic analog, Thiomethylgalactoside (TMG).

The Structural Blueprint of a Potent Inducer: Isopropyl Thioglycolate (IPTG)

IPTG is a molecular mimic of allolactose, the natural inducer of the lac operon.[1][2] Allolactose is an isomer of lactose, formed as a metabolic byproduct when lactose is present in the cell.[3][4] The remarkable success of IPTG as a synthetic inducer lies in specific structural modifications that enhance its stability and fine-tune its interaction with the lac repressor protein (LacI).

Deconstructing the IPTG Molecule: A Tale of Three Functional Groups

The chemical reactivity and biological activity of IPTG are a direct consequence of its three key functional components: the galactose moiety, the thioether linkage, and the isopropyl group.

• The Galactose Moiety: This sugar component is the recognition element, allowing IPTG to bind to the allosteric site of the LacI repressor. The hydroxyl (-OH) groups on the galactose ring are crucial for forming hydrogen bonds with amino acid residues in the repressor's binding pocket, anchoring the molecule and initiating the conformational change that leads to its dissociation from the operator DNA.[5][6]

• The Thioether Linkage (C-S-C): This is arguably the most critical structural feature differentiating IPTG from its natural counterpart, allolactose. In allolactose, the galactose and glucose units are joined by a β-1,6-glycosidic bond (an ether linkage, C-O-C).[3][7] This bond is susceptible to enzymatic cleavage by β-galactosidase, the very enzyme whose expression is induced by the lac operon.[8] This creates a negative feedback loop where the inducer is consumed. In contrast, IPTG possesses a thioether bond, where a sulfur atom replaces the oxygen in the glycosidic linkage.[8][9] This C-S bond is resistant to hydrolysis by β-galactosidase.[9][10] This enzymatic stability is the cornerstone of IPTG's utility; it ensures a constant intracellular concentration of the inducer, leading to sustained and predictable gene expression.[10] From a chemical standpoint, thioethers are less polar and less prone to cleavage than ethers.[1][11]

• The Isopropyl Group (-CH(CH₃)₂): This bulky, hydrophobic group replaces the glucose moiety of allolactose. The branched structure of the isopropyl group contributes to the overall shape and steric profile of the molecule.[8][12] This bulkiness can influence the binding affinity and specificity of IPTG for the LacI repressor.[12] While the galactose moiety provides the primary recognition, the isopropyl group likely makes additional van der Waals contacts within the binding pocket, contributing to the overall binding energy. Its non-polar nature also influences the molecule's solubility and transport properties.[13]

Structural Comparison of lac Operon Inducers

Figure 1: Structural comparison of IPTG and its alternatives.

Comparative Analysis of Inducer Performance

The subtle structural differences between IPTG, lactose, and TMG translate into significant variations in their performance as inducers of the lac operon.

Induction Efficiency and Potency

Experimental evidence demonstrates that IPTG is a more potent inducer than TMG. A systematic comparison revealed that bimodal induction (an "all-or-none" response in a cell population) occurred at approximately ten-fold lower concentrations with IPTG compared to TMG.[1][3] This suggests that IPTG has a higher affinity for the LacI repressor. Lactose, while being the natural inducer, is generally considered less efficient than IPTG for controlled protein expression.[14] This is primarily due to its metabolism by the cell, which leads to a fluctuating and ultimately depleted concentration of the true inducer, allolactose.[15]

Inducer	Typical Working Concentration	Relative Potency	Key Advantages	Key Disadvantages
IPTG	0.1 - 1.0 mM[16]	High	Non-metabolizable, potent, sustained induction.[9][10]	Potential toxicity at high concentrations, higher cost.[14][17]
Lactose	1 - 20 mM	Moderate	Low cost, less toxic.[14]	Metabolized by cells, leading to inconsistent induction levels.[15]
TMG	1 - 10 mM	Moderate	Non-metabolizable.[1][3]	Less potent than IPTG, can inhibit cell growth at higher concentrations.[1]

Cellular Toxicity and Metabolic Burden

A significant consideration in recombinant protein expression is the potential toxicity of the inducer and the metabolic burden it imposes on the host cells. High concentrations of IPTG can be detrimental to cell growth and viability.[18][19] This is often attributed to the rapid and high-level expression of the target protein, which can overwhelm the cell's resources.[20] Furthermore, studies have shown that IPTG can exacerbate the toxicity of other compounds present in the culture medium.[14][19]

Lactose, being a natural carbon source, is generally less toxic and imposes a lower metabolic burden on E. coli compared to IPTG.[14] This can be advantageous for the expression of complex or toxic proteins, where a slower, more controlled induction is desirable. TMG has also been observed to inhibit cell growth, particularly at higher concentrations.[1]

Experimental Protocols: A Practical Guide to Induction

The choice of inducer and the specifics of the induction protocol are critical for successful recombinant protein expression.

Standard IPTG Induction Protocol

This protocol is a widely used starting point for protein expression in E. coli strains such as BL21(DE3).

Materials:

• E. coli culture harboring the expression plasmid

• Luria-Bertani (LB) broth (or other suitable growth medium)

• Appropriate antibiotic for plasmid selection

• 1 M sterile stock solution of IPTG

Procedure:

• Inoculate 10 mL of LB broth containing the appropriate antibiotic with a single colony of the E. coli expression strain.

• Incubate the culture overnight at 37°C with shaking (200-250 rpm).

• The following morning, inoculate 1 L of fresh LB broth (with antibiotic) with the overnight culture to an initial optical density at 600 nm (OD₆₀₀) of 0.05-0.1.

• Incubate the large culture at 37°C with vigorous shaking.

• Monitor the OD₆₀₀ of the culture periodically.

• When the OD₆₀₀ reaches mid-log phase (typically 0.4-0.6), add IPTG to a final concentration of 0.1-1.0 mM.

• Continue to incubate the culture for a further 3-4 hours at 37°C for rapid expression, or reduce the temperature to 18-25°C and incubate for 12-16 hours for potentially improved protein solubility.

• Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

• The cell pellet can be stored at -80°C or processed immediately for protein purification.

Figure 2: A typical workflow for IPTG-induced protein expression.

Comparative Induction Experiment

To empirically determine the optimal inducer and concentration for a specific protein of interest, a parallel induction experiment is recommended.

Procedure:

• Prepare multiple parallel cultures of the expression strain as described in the standard IPTG induction protocol.

• At an OD₆₀₀ of 0.4-0.6, add different inducers at varying concentrations to the respective cultures (e.g., IPTG at 0.1, 0.5, 1.0 mM; Lactose at 1, 5, 10 mM; TMG at 0.5, 1, 5 mM). Include a no-inducer control.

• Incubate all cultures under identical conditions (e.g., 4 hours at 37°C).

• Harvest an equal volume of cells from each culture.

• Lyse the cells and analyze the protein expression levels by SDS-PAGE and Western blotting (if an antibody is available).

• Quantify the protein yield to determine the most effective induction condition.

Conclusion: Making an Informed Choice

The choice of an inducer for recombinant protein expression is a critical experimental parameter that should be guided by a thorough understanding of the underlying molecular interactions. IPTG's non-metabolizable nature, stemming from its stable thioether bond, makes it a powerful and reliable tool for achieving high levels of protein expression. However, its potential for cellular toxicity necessitates careful optimization of its concentration.

For proteins that are difficult to express or are prone to aggregation, the gentler induction provided by lactose may be a more suitable, and cost-effective, alternative. TMG offers another non-metabolizable option, though its lower potency compared to IPTG should be considered. Ultimately, the optimal induction strategy is protein-specific, and empirical testing, as outlined in the comparative protocol, is the most reliable approach to maximizing the yield of soluble, functional protein. By correlating the chemical structure of these inducers with their reactivity and biological effects, researchers can move beyond rote protocol following and towards a more rational and effective approach to recombinant protein production.

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A Senior Application Scientist's Guide to Inter-laboratory Validation of Isopropyl β-D-1-thiogalactopyranoside (IPTG) Quantification Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of Isopropyl β-D-1-thiogalactopyranoside (IPTG) is paramount. As a critical reagent for inducing gene expression in various molecular biology applications, particularly in the production of recombinant proteins, the concentration of IPTG can significantly impact protein yield and quality. This guide provides an in-depth, objective comparison of common analytical methods for IPTG quantification—High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Spectrophotometry. Furthermore, it outlines a comprehensive framework for the inter-laboratory validation of these methods, ensuring consistency and reliability of results across different sites.

The methodologies and validation principles discussed herein are grounded in established analytical practices and aligned with the International Council for Harmonisation (ICH) guidelines, particularly Q2(R2) on the validation of analytical procedures.[1][2][3][4] This ensures that the presented protocols are not only scientifically sound but also meet the rigorous standards of the pharmaceutical and biotechnology industries.

The Critical Need for Validated IPTG Quantification

Inconsistent or inaccurate measurement of IPTG can lead to suboptimal protein expression, increased production costs, and challenges in replicating experimental results. Therefore, the implementation of validated analytical methods is not merely a matter of good practice but a necessity for robust and reproducible scientific outcomes.[5] This guide will delve into the technical nuances of three primary analytical techniques, providing the rationale behind experimental choices to empower you to select and validate the most appropriate method for your specific needs.

Comparative Overview of Analytical Methodologies

The choice of an analytical method for IPTG quantification is often a trade-off between sensitivity, specificity, throughput, and available instrumentation. Here, we compare three workhorse techniques: HPLC, GC, and a spectrophotometric assay.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is a powerful and versatile technique for the separation and quantification of non-volatile and thermally labile compounds like IPTG.[6] Its high resolution and sensitivity make it a preferred method in many pharmaceutical and research settings.

Principle: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase within a column. For IPTG, a reversed-phase C18 column is typically employed, where the nonpolar stationary phase retains the moderately polar IPTG, and a polar mobile phase is used for elution.

Detection Methods for IPTG:

• Mass Spectrometry (MS): HPLC coupled with MS (HPLC-MS) offers exceptional specificity and sensitivity.[7][8][9] The mass spectrometer identifies and quantifies IPTG based on its unique mass-to-charge ratio, minimizing interference from complex sample matrices.[7][8][9]

• Pulsed Electrochemical Detection (PED): HPLC-PED is another highly sensitive technique suitable for electroactive compounds like IPTG, which contains a sulfur atom.[10][11] This method provides excellent sensitivity, often reaching picomole levels.[11]

Causality in HPLC Method Development:

• Column Choice: A C18 column is selected due to its hydrophobicity, which provides good retention for the moderately polar IPTG molecule, allowing for effective separation from more polar or nonpolar impurities.

• Mobile Phase Composition: A mixture of an aqueous buffer (e.g., formic acid in water) and an organic solvent (e.g., acetonitrile) is used. The acidic pH of the mobile phase ensures that the thiol group of IPTG is protonated, leading to consistent retention times. The gradient elution, where the proportion of the organic solvent is increased over time, allows for the efficient elution of IPTG while maintaining good peak shape.

• Detector Selection: MS is chosen for its unparalleled specificity, which is crucial when analyzing IPTG in complex biological matrices like fermentation broths.[7][8][9] PED is an excellent alternative when high sensitivity is required and the sample matrix is relatively clean.[10][11]

Gas Chromatography (GC): A Viable Alternative with Derivatization

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[6] While IPTG itself is not sufficiently volatile for direct GC analysis, a derivatization step can be employed to increase its volatility, making GC a feasible option.

Principle: GC separates compounds based on their partitioning between a gaseous mobile phase (carrier gas) and a liquid or solid stationary phase within a capillary column.

Derivatization of IPTG for GC Analysis: The hydroxyl and thiol groups in IPTG are polar and contribute to its low volatility. These "active" hydrogens can be replaced with non-polar groups, such as a trimethylsilyl (TMS) group, through a process called silylation. This derivatization increases the volatility of IPTG, allowing it to be analyzed by GC.

Causality in GC Method Development:

• Derivatization Agent: A silylating reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as Trimethylchlorosilane (TMCS) is a common choice for derivatizing hydroxyl and thiol groups. This reaction is efficient and produces a stable, volatile derivative.

• Column Selection: A mid-polarity column, such as one with a 6% cyanopropylphenyl and 94% dimethylpolysiloxane stationary phase (e.g., DB-624), is suitable for separating the derivatized IPTG from other components in the sample.

• Injector and Detector Temperature: The injector and detector temperatures are set high enough to ensure the rapid volatilization of the derivatized IPTG and prevent condensation, but not so high as to cause thermal degradation. A Flame Ionization Detector (FID) is a robust and sensitive detector for carbon-containing compounds like the derivatized IPTG.

Spectrophotometry: A Simple and Rapid Approach

For a simpler, high-throughput, and more cost-effective method, a spectrophotometric assay based on the reaction of the thiol group in IPTG with Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB) can be employed.[1][2][3]

Principle: Ellman's reagent reacts with free thiol groups to produce a yellow-colored product, 2-nitro-5-thiobenzoate (TNB²⁻), which has a strong absorbance at 412 nm.[1][2][3] The intensity of the color is directly proportional to the concentration of thiol groups, and therefore, the concentration of IPTG.

Causality in Spectrophotometric Method Development:

• Reagent Choice: Ellman's reagent is highly specific for thiol groups, providing good selectivity for IPTG in samples where other thiol-containing compounds are absent or at low concentrations.[1][2][3]

• pH of the Reaction: The reaction is typically carried out at a slightly alkaline pH (around 8.0) to facilitate the reaction between the thiol group and DTNB.

• Wavelength Selection: The absorbance is measured at 412 nm, which is the wavelength of maximum absorbance for the TNB²⁻ product, ensuring the highest sensitivity.

Inter-laboratory Validation: A Framework for Ensuring Method Consistency

An inter-laboratory validation study is essential to demonstrate the robustness and reproducibility of an analytical method when performed by different analysts in different laboratories.[12] The following is a guide to designing and executing such a study for IPTG quantification, based on ICH Q2(R2) guidelines.[1][2][3][4]

Study Protocol Design

• Objective: To assess the precision, accuracy, and robustness of the chosen analytical method (HPLC, GC, or Spectrophotometry) for the quantification of IPTG across multiple laboratories.

• Participating Laboratories: A minimum of three laboratories should participate in the study.

• Samples: A set of identical, homogeneous samples of IPTG at different concentration levels (e.g., low, medium, and high) should be prepared by a central laboratory and distributed to the participating laboratories. The sample matrix should be representative of the intended application (e.g., dissolved in a buffer or a simulated fermentation medium).

• Analytical Procedure: A detailed, step-by-step analytical procedure, including instrument parameters, reagent preparation, and calculations, must be provided to all participating laboratories.

• Data Reporting: A standardized template for reporting results, including raw data, chromatograms (for HPLC and GC), and calculated concentrations, should be used by all laboratories.

Validation Parameters to be Assessed

• Precision:

  • Repeatability (Intra-assay precision): Assessed by each laboratory analyzing the same sample multiple times (e.g., n=6) on the same day, with the same equipment and analyst.

  • Intermediate Precision: Assessed by analyzing the same sample on different days, with different analysts, and/or with different equipment within the same laboratory.

  • Reproducibility (Inter-laboratory precision): Assessed by comparing the results obtained from all participating laboratories for the same samples.

• Accuracy: Determined by analyzing a sample with a known concentration of IPTG (a certified reference material, if available) or by performing spike and recovery experiments, where a known amount of IPTG is added to a sample matrix.

• Robustness: Assessed by making small, deliberate variations in the analytical method parameters (e.g., mobile phase pH, column temperature for HPLC; oven temperature ramp rate for GC; incubation time for the spectrophotometric assay) and observing the effect on the results.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the typical performance characteristics of the three analytical methods for IPTG quantification, based on published data and expected performance.

Table 1: Comparison of HPLC, GC, and Spectrophotometric Method Performance Characteristics

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC) with Derivatization	Spectrophotometry (Ellman's Assay)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Colorimetric reaction of the thiol group with Ellman's reagent.[1][2][3]
Selectivity/Specificity	High to very high, especially with MS detection.[7][8][9]	High, but dependent on the selectivity of the derivatization reaction and chromatographic separation.	Moderate; susceptible to interference from other thiol-containing compounds.
Sensitivity	Excellent, with Limits of Detection (LOD) and Quantification (LOQ) in the low µM to nM range.[7][9]	Good to excellent, with LOD and LOQ typically in the ppm range.	Good, with LOD and LOQ in the low µM range.
Linearity (R²)	Typically >0.99.[7][9]	Typically >0.99.	Typically >0.99.
Precision (%RSD)	< 2% for repeatability and intermediate precision.	< 5% for repeatability and intermediate precision.	< 5% for repeatability and intermediate precision.
Accuracy (% Recovery)	95-105%.[7][9]	90-110%.	90-110%.
Sample Throughput	Moderate.	Moderate.	High.
Cost & Complexity	High.	Moderate to High.	Low.

Experimental Protocols

The following are detailed, step-by-step methodologies for the quantification of IPTG using HPLC-MS, GC-FID with derivatization, and a spectrophotometric assay.

Protocol 1: HPLC-MS Method for IPTG Quantification

Instrumentation: An HPLC system equipped with a binary pump, autosampler, column oven, and a mass spectrometer (e.g., a single quadrupole or triple quadrupole).

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Selected Ion Monitoring (SIM): Monitor the protonated molecule of IPTG ([M+H]⁺).

Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of IPTG in 10 mL of water.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution with water to cover the expected concentration range of the samples.

• Sample Preparation: Dilute the samples containing IPTG with water to a concentration within the calibration range. Filter the samples through a 0.22 µm syringe filter before injection.

Data Analysis:

• Generate a calibration curve by plotting the peak area of the IPTG peak versus the concentration of the standards.

• Determine the concentration of IPTG in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: GC-FID Method for IPTG Quantification (with Silylation)

Instrumentation: A gas chromatograph equipped with a split/splitless injector, a Flame Ionization Detector (FID), and an autosampler.

Chromatographic Conditions:

• Column: DB-624 (30 m x 0.32 mm ID, 1.8 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 250 °C at 15 °C/min, and hold for 5 minutes.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL with a split ratio of 20:1.

Derivatization and Sample Preparation:

• Standard and Sample Preparation: Prepare standards and samples of IPTG in an aprotic solvent like pyridine.

• Derivatization: To 100 µL of the standard or sample solution in a sealed vial, add 100 µL of BSTFA with 1% TMCS.

• Reaction: Heat the vial at 70 °C for 30 minutes.

• Injection: After cooling to room temperature, inject the derivatized solution into the GC.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the derivatized IPTG against the concentration of the standards.

• Calculate the concentration of IPTG in the samples from the calibration curve.

Protocol 3: Spectrophotometric Assay for IPTG Quantification (Ellman's Assay)

Instrumentation: A UV-Vis spectrophotometer.

Reagents:

• Reaction Buffer: 0.1 M sodium phosphate buffer, pH 8.0.

• Ellman's Reagent Solution: 4 mg/mL DTNB in the reaction buffer.

• IPTG Standard Solutions: Prepare a series of IPTG standards in the reaction buffer.

Assay Procedure:

• Reaction Setup: In a microplate or cuvette, add 50 µL of the Ellman's Reagent Solution to 250 µL of each standard or sample.

• Incubation: Mix well and incubate at room temperature for 15 minutes.

• Measurement: Measure the absorbance at 412 nm against a blank containing the reaction buffer and Ellman's reagent.

Data Analysis:

• Create a standard curve by plotting the absorbance at 412 nm versus the concentration of the IPTG standards.

• Determine the concentration of IPTG in the samples from the standard curve.

Visualization of Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for each analytical method.

Caption: Workflow for HPLC-MS quantification of IPTG.

Caption: Workflow for GC-FID quantification of IPTG with derivatization.

Caption: Workflow for spectrophotometric quantification of IPTG.

Conclusion and Recommendations

The selection of an appropriate analytical method for IPTG quantification is a critical decision that should be based on the specific requirements of the application, including the sample matrix, required sensitivity, and available resources.

• HPLC-MS is the recommended method for applications requiring the highest level of specificity and sensitivity, particularly when analyzing IPTG in complex biological matrices.[7][8][9]

• GC with derivatization offers a robust alternative, especially in laboratories where GC instrumentation is more readily available.

• The spectrophotometric Ellman's assay is an excellent choice for rapid, high-throughput screening and routine quality control of relatively clean samples, offering a simple and cost-effective solution.[1][2][3]

Regardless of the method chosen, a thorough inter-laboratory validation is crucial to ensure the generation of consistent, reliable, and reproducible data. By following the framework outlined in this guide, researchers and drug development professionals can confidently establish and validate their IPTG quantification methods, leading to more robust scientific outcomes and streamlined development processes.

References

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A Senior Application Scientist's Guide to Cost-Effective Protein Induction: Isopropyl Thiogalactopyranoside (IPTG) vs. Its Industrial Rivals

For researchers, scientists, and professionals in drug development, the efficient and economical production of recombinant proteins is a cornerstone of success. The choice of an inducing agent for gene expression in bacterial systems, particularly Escherichia coli, is a critical decision point with significant implications for both yield and budget. This guide provides an in-depth, objective comparison of the industry-standard inducer, Isopropyl β-D-1-thiogalactopyranoside (IPTG), with its primary alternatives, focusing on cost-effectiveness and performance backed by experimental data.

The Central Role of Induction in Recombinant Protein Production

The controlled expression of a target gene is paramount in industrial microbiology. The lac operon system in E. coli is a widely exploited regulatory mechanism for this purpose. Induction is the process of triggering gene transcription, leading to the synthesis of the desired protein. The ideal inducer should be potent, specific, non-toxic to the host cells, and economically viable for large-scale production.

For decades, IPTG has been the go-to inducer for systems utilizing the lac promoter. As a molecular mimic of allolactose, the natural inducer of the lac operon, IPTG binds to the LacI repressor protein, causing a conformational change that prevents the repressor from binding to the operator region of the DNA.[1][2] This derepression allows RNA polymerase to transcribe the downstream genes. A key advantage of IPTG is its stability; it is not metabolized by E. coli, ensuring its concentration remains constant throughout the induction period.[1][2][3]

However, the very attributes that make IPTG effective in a laboratory setting—its high potency and non-metabolizable nature—contribute to its significant drawbacks in industrial applications: high cost and potential cellular toxicity.[4][5][6][7][8] This has spurred the investigation and adoption of more cost-effective and physiologically gentle alternatives.

Visualizing the Induction Mechanism

To understand the comparative analysis, it is crucial to visualize the core mechanism of lac operon induction.

Caption: Mechanism of lac operon induction.

Head-to-Head Comparison: IPTG vs. Alternatives

The primary contenders to IPTG's dominance in industrial settings are lactose, the natural inducer, and auto-induction media, which are often lactose-based.

Feature	Isopropyl Thiogalactopyranoside (IPTG)	Lactose	Auto-Induction Media	Skimmed Milk
Cost	High.[7][8][9][10][11][12][13] A significant driver of production costs.[10][13]	Low.[7][11][14][15] Significantly cheaper than IPTG.[10]	Moderate. Higher than standard media but can be cost-effective by eliminating the need for IPTG and reducing monitoring.[9][16]	Very Low.[4][17]
Induction Potency	High and consistent.[9] Non-metabolizable, so concentration remains stable.[1][2]	Generally considered less potent than IPTG at equivalent concentrations, but can achieve comparable or even higher protein yields.[11][14][18]	Efficient. Induction is triggered automatically when a primary carbon source (like glucose) is depleted, allowing lactose to be utilized.[16][18][19]	Can lead to high levels of recombinant protein expression, sometimes visually better than IPTG.[4][20]
Toxicity/Metabolic Burden	Can be toxic at high concentrations, leading to reduced cell growth and metabolic stress.[4][5][6][21][22][23]	Non-toxic and serves as a carbon source for the cells.[11][14][15] Can lighten the metabolic burden compared to IPTG.[5][6][24]	Generally low toxicity due to the use of natural sugars and gradual induction.	Can improve the growth rate of bacteria.[4]
Process Control	Precise control over the timing of induction.	Induction timing can be less precise as it is consumed by the cells.[25] Requires monitoring of primary carbon source depletion.[12]	Simplified process. Less hands-on time as there is no need to monitor cell density for induction.[16][18]	Simple to implement.
Downstream Processing	May require removal from the final product, adding to costs.[9]	Generally considered safe and does not require removal.	Components are generally biocompatible.	May introduce additional proteins and fats that could complicate purification.[20]

Experimental Protocol: A Comparative Analysis of Inducer Efficiency

To provide a framework for objective comparison, the following protocol outlines a method to evaluate the cost-effectiveness and efficiency of IPTG, lactose, and auto-induction media for the expression of a target recombinant protein.

Objective: To determine the optimal induction strategy for maximizing the yield of a target protein while minimizing production costs.

Materials:

• E. coli strain BL21(DE3) transformed with a pET vector containing the gene of interest.

• Luria-Bertani (LB) broth.

• IPTG solution (1 M stock).

• Lactose solution (20% w/v stock).

• Auto-induction medium (e.g., containing glucose, lactose, and glycerol).[16][18]

• Skimmed milk powder.

• Spectrophotometer.

• SDS-PAGE equipment and reagents.

• Densitometry software for protein quantification.

• Shaking incubator.

• Centrifuge.

Experimental Workflow:

Caption: Experimental workflow for comparing inducers.

Step-by-Step Methodology:

• Overnight Culture: Inoculate a single colony of the transformed E. coli BL21(DE3) into 5 mL of LB broth containing the appropriate antibiotic. Incubate overnight at 37°C with shaking.

• Subculturing: The next day, inoculate 100 mL of the respective media (LB for IPTG and lactose induction, auto-induction medium, and LB for skimmed milk induction) with the overnight culture to an initial OD600 of 0.05.

• Growth Phase: Incubate all cultures at 37°C with vigorous shaking until the OD600 reaches 0.6-0.8.

• Induction:

  • IPTG: Add IPTG to final concentrations of 0.1 mM, 0.5 mM, and 1.0 mM to the respective LB cultures. A non-induced LB culture will serve as a negative control.

  • Lactose: Add lactose to final concentrations of 10 g/L, 50 g/L, and 100 g/L to the respective LB cultures.[14]

  • Auto-induction: No inducer is added to the auto-induction medium cultures.

  • Skimmed Milk: Add 1% (w/v) skimmed milk to the respective LB cultures.[4]

• Post-Induction Incubation: Continue to incubate all cultures for a predetermined time (e.g., 4-6 hours) at an optimized temperature (e.g., 25-37°C) to allow for protein expression.

• Cell Harvesting: Measure the final OD600 of each culture. Harvest the cells by centrifugation.

• Protein Analysis:

  • Lyse a normalized amount of cells from each culture.

  • Separate the total protein by SDS-PAGE.

  • Visualize the protein bands using Coomassie Brilliant Blue staining.

  • Quantify the expression level of the target protein using densitometry software.

• Cost-Effectiveness Calculation:

  • Calculate the cost of each inducer and medium used per liter of culture.

  • Determine the yield of the target protein per liter of culture for each induction method.

  • Calculate the cost per milligram of purified protein for each condition.

Discussion and Field-Proven Insights

The Case for Lactose: For many industrial applications, lactose emerges as a highly attractive alternative to IPTG.[7] Its low cost and non-toxic nature are significant advantages.[11][14][15] Furthermore, studies have shown that lactose induction can result in higher or comparable protein yields to IPTG.[11][14] The fact that lactose also serves as a carbon source can be beneficial for cell growth and biomass accumulation.[14] However, the induction process with lactose can be more complex to optimize, as the timing of induction is critical and depends on the depletion of other carbon sources like glucose.[12]

The Simplicity of Auto-Induction: Auto-induction media offer a "set it and forget it" approach that is highly advantageous for high-throughput screening and large-scale production where manual intervention is costly.[16][18] By carefully balancing the concentrations of glucose, lactose, and other carbon sources, these media allow for initial cell growth to a high density before automatically switching to protein expression mode.[18][19] While the initial cost of the media may be higher, the savings in labor and the elimination of expensive IPTG often make it a cost-effective choice.[9]

Skimmed Milk: The Ultra-Low-Cost Option: For applications where cost is the absolute primary driver and downstream purification can handle additional components, skimmed milk presents a viable, albeit less conventional, option.[4][17] The lactose present in skimmed milk acts as the inducer.[4] Research has demonstrated successful protein expression using this method, with the added benefit of improved bacterial growth.[4] However, the introduction of milk proteins and fats necessitates a more robust purification strategy.[20]

When to Stick with IPTG: Despite its drawbacks, IPTG remains a valuable tool, particularly in research and small-scale production where precise control over induction timing is crucial and cost is less of a concern.[12] Its high potency ensures a strong and rapid induction, which can be advantageous for certain proteins.

Conclusion and Recommendations

The selection of an induction agent is not a one-size-fits-all decision. It requires a careful evaluation of the specific application, scale of production, and budgetary constraints.

• For large-scale industrial production of therapeutic proteins or enzymes , where cost and process efficiency are paramount, lactose and auto-induction media are strongly recommended as superior alternatives to IPTG.

• For high-throughput screening and process development , the convenience and reduced hands-on time of auto-induction media can significantly accelerate research timelines.

• In resource-limited settings , skimmed milk can be a surprisingly effective and economical choice, provided the downstream purification process is adapted accordingly.

• IPTG retains its place in fundamental research and small-scale applications that demand precise temporal control of gene expression.

By moving beyond the traditional reliance on IPTG and embracing these cost-effective alternatives, the biotechnology industry can significantly reduce production costs, enhance process efficiency, and ultimately make valuable protein-based products more accessible.

References

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• Creative Biostructure. (2024, July 3).
• Fisher Scientific. Boca Scientific Inc Terrific Broth, Auto-Induction Medium, 500g.
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• Reclone.org. (2024, September 7). Using Skimmed milk as a low-cost alternative to IPTG in plasmid expression induction (LacZ Promoter).
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• Cardoso, V. M., et al. (2020). Cost analysis based on bioreactor cultivation conditions: Production of a soluble recombinant protein using Escherichia coli BL21(DE3).
• Glifberg, C. (2019). Optimising IPTG and Lactose Induction of Recombinant Expression with Flow-based Online Analysis.
• Khan, F., et al. (2016). Simple procedure applying lactose induction and one-step purification for high-yield production of rhCIFN. Biotechnology and Applied Biochemistry, 63(5), 708-714.
• NZYtech. NZY Auto-Induction LB medium (powder).
• Menzella, H. G., et al. (2005). Novel Escherichia coli strain allows efficient recombinant protein production using lactose as inducer. Biotechnology and Bioengineering, 92(6), 726-735.
• Li, Y., et al. (2004). Effects of lactose as an inducer on expression of Helicobacter pylori rUreB and rHpaA, and Escherichia coli rLTKA63 and rLTB. World Journal of Gastroenterology, 10(19), 2843-2847.
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• Tian, H., et al. (2016). Lactose Induction Increases Production of Recombinant Keratinocyte Growth Factor-2 in Escherichia coli. Applied Biochemistry and Biotechnology, 179(5), 836-848.
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• Gombert, A. K., & Kilikian, B. V. (2018). Techno-economic analysis of the industrial production of a low-cost enzyme using E. coli: the case of recombinant β-glucosidase. Biotechnology for Biofuels, 11, 80.
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A Comparative Guide to the Environmental Impact of Isopropyl Thioglycolate and Its Alternatives in Recombinant Protein Expression

For decades, Isopropyl β-D-1-thiogalactopyranoside (IPTG) has been the cornerstone of recombinant protein production in Escherichia coli, prized for its potency and stability as an inducer of the lac operon. However, as the scientific community increasingly embraces sustainable laboratory practices, a critical evaluation of the environmental footprint of our most common reagents is imperative. This guide offers an in-depth comparison of the environmental impact of IPTG and its principal alternatives: lactose, L-arabinose, and auto-induction systems. This analysis is intended to empower researchers, scientists, and drug development professionals to make more informed and environmentally conscious decisions in their experimental design.

The Environmental Profile of a Molecular Workhorse: Isopropyl Thioglycolate (IPTG)

IPTG, a synthetic analog of allolactose, is a powerful tool for inducing gene expression. Its key advantage lies in its stability; not being metabolized by E. coli, its concentration remains constant throughout the induction process, leading to consistent and high-level protein expression. However, this very stability raises questions about its environmental fate once it enters laboratory waste streams.

Biodegradability: While specific experimental data on the ready biodegradability of IPTG under OECD 301 guidelines is not readily available in the public domain, we can infer its potential environmental persistence from its chemical structure and data on related compounds. IPTG is a thioglycolate, and data for thioglycolic acid and its ammonium salt suggest a biodegradation rate of 60% after 28 days under OECD Guideline 301B. This indicates that while it does biodegrade, it may not meet the stringent criteria for "ready biodegradability." The sulfur-carbon bond in IPTG is not hydrolyzable by the cell, which contributes to its stability and may hinder rapid environmental degradation.

Aquatic Toxicity: Safety Data Sheets (SDS) for IPTG generally state that it is "not considered harmful to aquatic organisms or to cause long-term adverse effects in the environment." However, this is often a qualitative statement, and specific ecotoxicological data, such as LC50 (lethal concentration for 50% of a population) values for fish, daphnia, or algae, are conspicuously absent from most publicly available SDSs. One source describes it as a "severe water pollutant (surface water)," though without quantitative data to support this classification. A low partition coefficient (Log Pow) of -1.26 suggests a low potential for bioaccumulation.

Life Cycle Considerations: The synthesis of IPTG is a multi-step chemical process, which inherently involves the use of solvents, reagents, and energy, contributing to a cradle-to-gate environmental footprint. The lack of publicly available life cycle assessment (LCA) data for IPTG makes a precise quantification of its manufacturing impact challenging.

The "Natural" Choice: Lactose

Lactose, the natural inducer of the lac operon, presents itself as a more "green" alternative to IPTG. It is readily available, significantly less expensive, and generally considered non-toxic.

Biodegradability: As a simple disaccharide, lactose is expected to be readily biodegradable. It is a primary metabolite in many organisms and is readily consumed by microorganisms in wastewater treatment facilities and the wider environment.

Aquatic Toxicity: Quantitative structure-activity relationship (QSAR) modeling predicts a low toxicity concern for lactose in aquatic organisms. The estimated 96-hour LC50 for fish is exceptionally high at 93,396 mg/L. The oral LD50 for rats is greater than 10,000 mg/kg, underscoring its low acute toxicity.

Life Cycle Considerations: While purified lactose itself has a favorable environmental profile, its production is intrinsically linked to the dairy and sugar industries, which have significant environmental impacts. Dairy farming is a major contributor to greenhouse gas emissions (methane from enteric fermentation), land use change, and water consumption and pollution. Similarly, the cultivation of sugar cane and sugar beets for sucrose (from which lactose can be derived) involves intensive water use, agrochemical application, and can lead to soil degradation. Therefore, a comprehensive life cycle assessment of lactose must account for these upstream environmental burdens.

An Orthogonal Approach: L-Arabinose

The L-arabinose-inducible system, based on the araBAD promoter, offers a distinct and tightly regulated alternative to the lac-based systems.

Biodegradability: L-arabinose is a naturally occurring monosaccharide and a component of plant cell walls. It is readily metabolized by a wide range of microorganisms. A Safety Data Sheet for L-arabinose explicitly states that "The substance is readily biodegradable."

Aquatic Toxicity: Available data indicates that L-arabinose has a very low potential for aquatic toxicity. The chronic EC50 for microorganisms is reported as >1,000 mg/L, with a No Observed Effect Concentration (NOEC) of 1,000 mg/L.

Life Cycle Considerations: Industrial production of L-arabinose typically involves the hydrolysis of agricultural materials such as corn cobs or sugar beet pulp. While this utilizes renewable feedstocks, the process requires energy and chemical inputs. The overall environmental impact of industrial sugar production, including considerations of land and water use, should be factored into a complete life cycle assessment.

The "Set it and Forget it" Method: Auto-Induction Media

Auto-induction media, which typically contain a mixture of glucose, glycerol, and lactose, allow for high-density cell growth followed by automatic induction of protein expression without the need for monitoring and manual addition of an inducer. The key components from an environmental perspective are the complex nitrogen sources, primarily yeast extract and tryptone.

Biodegradability: Yeast extract and tryptone are derived from biological sources (yeast and casein, respectively) and are composed of amino acids, peptides, vitamins, and carbohydrates. As such, they are readily biodegradable.

Aquatic Toxicity: Safety Data Sheets for yeast extract and tryptone indicate that they are not classified as hazardous to the aquatic environment. However, the introduction of high concentrations of these nutrient-rich substances into aquatic ecosystems can lead to eutrophication, an over-enrichment of nutrients that can cause excessive algal growth and subsequent oxygen depletion, harming aquatic life.

Life Cycle Considerations: The production of yeast extract involves the cultivation of yeast, followed by enzymatic or chemical lysis to release the cellular contents. This process requires energy and water, and the disposal of the spent yeast biomass can be an environmental concern if not managed properly. Tryptone is produced by the enzymatic (tryptic) digestion of casein, a milk protein. Therefore, its life cycle is linked to the environmental impacts of the dairy industry.

Comparative Summary of Environmental Impact

Feature	Isopropyl Thioglycolate (IPTG)	Lactose	L-Arabinose	Auto-Induction Media Components (Yeast Extract/Tryptone)
Biodegradability	Likely biodegradable, but may not be "readily" biodegradable. Data is inferred from related compounds.	Expected to be readily biodegradable.	Readily biodegradable.	Readily biodegradable.
Aquatic Toxicity	Generally considered low, but specific data is lacking. Some sources indicate potential for water pollution.	Low. Estimated fish LC50 > 93,000 mg/L.	Very low. Microorganism EC50 > 1,000 mg/L.	Not classified as hazardous, but can contribute to eutrophication.
Bioaccumulation Potential	Low (Log Pow -1.26).	Very low.	Very low.	Low.
Life Cycle Considerations	Chemical synthesis with associated energy and solvent use.	Linked to environmental impacts of dairy and sugar industries (GHG emissions, land/water use).	Production from agricultural byproducts; involves energy and chemical inputs.	Production from yeast fermentation and dairy (casein); energy and water use, potential for waste generation.

Experimental Protocols for Environmental Impact Assessment

To provide a framework for generating the much-needed experimental data, the following are detailed methodologies for key environmental safety tests, based on OECD guidelines.

Protocol 1: Ready Biodegradability - Closed Bottle Test (OECD 301D)

This test evaluates the biodegradability of a substance in an aerobic aqueous medium.

Methodology:

• Preparation of Mineral Medium: Prepare a mineral salt medium as specified in the OECD 301 guideline. This medium provides essential nutrients for the microorganisms.

• Inoculum Preparation: Collect an inoculum from the effluent of a domestic wastewater treatment plant. The concentration of microorganisms should be low in the final test bottles.

• Test and Control Solutions:

  • Test Bottles: Add the test substance (e.g., IPTG) to the mineral medium to achieve a final concentration that yields a theoretical oxygen demand (ThOD) of 2-5 mg/L. Inoculate with the prepared inoculum.

  • Blank Control: Prepare bottles with only the mineral medium and inoculum to measure the oxygen consumption of the inoculum itself.

  • Reference Control: Prepare bottles with a readily biodegradable reference substance (e.g., sodium benzoate) to validate the test procedure.

• Incubation: Fill the bottles completely, ensuring no air bubbles are present, and seal them. Incubate in the dark at 20 ± 1°C for 28 days.

• Oxygen Measurement: Periodically measure the dissolved oxygen concentration in the bottles using a calibrated oxygen electrode.

• Calculation of Biodegradation: Calculate the percentage of biodegradation by comparing the oxygen consumed by the test substance to its ThOD, after correcting for the oxygen consumption in the blank control. A substance is considered "readily biodegradable" if it reaches >60% biodegradation within a 10-day window during the 28-day test period.

Diagram 2: Workflow for OECD 202 Acute Daphnia Toxicity Test.

Conclusion and Recommendations

The selection of an induction system for recombinant protein expression has environmental implications that extend beyond the immediate confines of the laboratory. While IPTG remains a highly effective inducer, the lack of comprehensive environmental data and its synthetic, persistent nature are causes for concern.

• For routine cloning and protein expression where high-level, tightly controlled induction is not paramount, lactose and L-arabinose represent more environmentally benign alternatives. They are readily biodegradable and exhibit low aquatic toxicity.

• When considering lactose, it is important to be mindful of the broader environmental impact of its production. Sourcing lactose from suppliers with demonstrated commitments to sustainable agriculture can mitigate these upstream effects.

• Auto-induction media offer a convenient and efficient option, and their primary components are readily biodegradable. However, the potential for nutrient loading in wastewater should be considered, particularly in large-scale operations.

• The use of IPTG should be judicious. When its unique properties are essential for experimental success, researchers should aim to use the minimum effective concentration and ensure that waste is disposed of in accordance with institutional and local environmental regulations.

Ultimately, the transition to more sustainable laboratory practices requires a holistic assessment of our experimental choices. By considering the entire life cycle of our reagents, from their production to their disposal, we can minimize our environmental impact while continuing to advance scientific discovery.

References

• G-Biosciences. (n.d.). Safety Data Sheet IPTG (Isopropyl β-D-1- thiogalactopyranoside). Retrieved from [Link]

• Carl Roth. (n.d.).

A Comparative Guide to Isopropyl Thioglycolate in Corrosion Inhibition: A Statistical and Mechanistic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of material preservation, the battle against corrosion is perpetual. For researchers and scientists, selecting an appropriate corrosion inhibitor is a critical decision, balancing efficacy, environmental impact, and cost. This guide provides an in-depth statistical and mechanistic analysis of Isopropyl Thioglycolate (IPTG) as a corrosion inhibitor, comparing its potential performance with established alternatives. While direct, extensive research on Isopropyl Thioglycolate is emerging, this guide synthesizes data from analogous compounds, theoretical studies, and established testing methodologies to provide a comprehensive evaluation for professionals in research and development.

The Fundamentals of Corrosion and Inhibition

Corrosion is the gradual destruction of materials, usually metals, by chemical or electrochemical reactions with their environment. It is a costly and pervasive issue across numerous industries. Corrosion inhibitors are chemical compounds that, when added in small concentrations to an environment, effectively decrease the corrosion rate of a metal exposed to that environment.

The primary mechanism of most organic corrosion inhibitors is the formation of a protective film on the metal surface through adsorption. This barrier isolates the metal from the corrosive environment. The effectiveness of an organic inhibitor is largely dependent on its chemical structure, particularly the presence of heteroatoms (such as sulfur, nitrogen, and oxygen) with lone pairs of electrons, π-electrons, and the overall molecular size, which influences surface coverage.

Isopropyl Thioglycolate: A Profile

Isopropyl Thioglycolate (IPTG) is an organic compound containing both a sulfur atom and an ester functional group. Its molecular structure suggests a strong potential for corrosion inhibition. The sulfur atom, with its available lone pair of electrons, can form a coordinate bond with the vacant d-orbitals of metal atoms, facilitating strong adsorption onto the metal surface. The ester group can further enhance this adsorption.

Proposed Mechanism of Action

The corrosion inhibition by Isopropyl Thioglycolate is proposed to occur through the following steps:

• Diffusion: The IPTG molecules diffuse from the bulk solution to the metal surface.

• Adsorption: The molecules adsorb onto the metal surface. This adsorption can be physisorption (electrostatic interactions) or chemisorption (coordinate bonding between the sulfur atom and the metal). Quantum chemical studies on similar thio-compounds suggest that the energy of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of the tendency to donate and accept electrons, respectively, which is central to the formation of a stable inhibitor film.[1][2]

• Film Formation: A protective, hydrophobic layer of IPTG molecules forms on the metal surface.

• Corrosion Inhibition: This film acts as a barrier, preventing the diffusion of corrosive species (such as H⁺, Cl⁻, and O₂) to the metal surface and impeding the electrochemical reactions that cause corrosion.

The following diagram illustrates the proposed adsorption mechanism of Isopropyl Thioglycolate on a metal surface.

Caption: Proposed mechanism of corrosion inhibition by Isopropyl Thioglycolate.

Comparative Performance Analysis

While specific data for Isopropyl Thioglycolate is limited, studies on analogous compounds, such as butyl thioglycolate, provide valuable insights. Research has shown that butyl thioglycolate exhibits excellent corrosion inhibition efficiency and can act synergistically with other compounds to enhance overall performance.[3][4] Thioglycolate compounds, in general, have been identified as effective corrosion inhibitors, particularly in challenging environments like high-density brines, though their performance can be temperature-dependent.[2][5]

The following table provides a comparative overview of Isopropyl Thioglycolate's expected performance against common classes of corrosion inhibitors. The data for IPTG is extrapolated based on the performance of its analogs.

Inhibitor Class	Example(s)	Typical Inhibition Efficiency (%)	Mechanism	Advantages	Limitations
Thioglycolates	Isopropyl Thioglycolate (Expected) , Butyl Thioglycolate	85 - 95+[3][4]	Mixed-type (Anodic & Cathodic), Adsorption via S-atom	High efficiency, Synergistic potential	Performance can be temperature-dependent, may accelerate corrosion at low temperatures if used alone.[2][5]
Amines	Triethanolamine, Cyclohexylamine	70 - 90	Anodic or Mixed-type, Adsorption via N-atom	Effective in various media, readily available	Can be toxic, efficiency may decrease at higher temperatures.
Imidazolines	Fatty acid imidazolines	80 - 95	Mixed-type, film-forming	Excellent film-forming properties, effective in oil and gas applications	Can be antagonistic to other chemical additives.[4]
Phosphates	Sodium Hexametaphosphate	60 - 85	Cathodic, forms a protective phosphate layer	Effective in neutral and alkaline solutions, low cost	Can contribute to eutrophication, less effective in acidic media.
Triazoles	Benzotriazole, Tolyltriazole	90 - 98	Anodic, forms a complex with metal ions	Highly effective for copper and its alloys	Less effective for ferrous metals, can be expensive.

Experimental Protocols for Evaluating Corrosion Inhibitors

To ensure trustworthiness and scientific integrity, the following standardized experimental protocols are recommended for evaluating the effectiveness of Isopropyl Thioglycolate or any other corrosion inhibitor.

Weight Loss Method

This gravimetric technique is a straightforward and reliable method for determining corrosion rate and inhibition efficiency.[1][6][7][8]

Methodology:

• Specimen Preparation: Prepare pre-weighed metal coupons of known surface area.

• Immersion: Immerse the coupons in the corrosive solution with and without the inhibitor at various concentrations.[1]

• Exposure: Maintain the setup for a specified period under controlled temperature.

• Cleaning and Re-weighing: After the exposure period, remove the coupons, clean them to remove corrosion products, and re-weigh them.

• Calculation: Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

  • CR = (W_initial - W_final) / (A * t)

    • Where: W = weight, A = surface area, t = time

  • IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100

Electrochemical Techniques

Electrochemical methods offer rapid and detailed insights into the corrosion process and the inhibitor's mechanism.[4]

This technique determines the corrosion current density (i_corr), which is directly proportional to the corrosion rate, and identifies the inhibitor type (anodic, cathodic, or mixed).[9][10][11]

Methodology:

• Cell Setup: Use a three-electrode cell containing the working electrode (metal specimen), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum).

• Stabilization: Allow the open circuit potential (OCP) to stabilize.

• Polarization Scan: Apply a potential scan and measure the resulting current.

• Data Analysis: Plot the potential versus the logarithm of the current density (Tafel plot) to determine the corrosion potential (E_corr) and corrosion current density (i_corr).

• Calculation: Calculate the inhibition efficiency using:

  • IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100

EIS is a non-destructive technique that provides information about the properties of the protective film and the corrosion process.[12][13][14][15]

Methodology:

• Cell Setup: Utilize the same three-electrode setup as in PDP.

• AC Signal Application: Apply a small amplitude AC signal over a range of frequencies.

• Impedance Measurement: Measure the impedance of the system at each frequency.

• Data Analysis: Represent the data as Nyquist and Bode plots. The diameter of the semicircle in the Nyquist plot is related to the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate.

• Calculation: Calculate the inhibition efficiency using:

  • IE% = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] * 100[3]

The following diagram illustrates a typical experimental workflow for evaluating a corrosion inhibitor.

Caption: Experimental workflow for corrosion inhibitor evaluation.

Conclusion

References

• Vertex AI Search. (n.d.). Corrosion inhibitor efficiency.
• ResearchGate. (2018, October 3). How do I calculate this corrosion inhibition efficiency?
• Scribd. (n.d.). Corrosion Measurement by Weight Loss.
• Gamry Instruments. (n.d.). Why Use Electrochemical Techniques for Corrosion Measurement?
• Corrosionpedia. (n.d.). Weight Loss Analysis.
• ResearchGate. (n.d.). Weight loss method of corrosion assessment.
• Google Patents. (n.d.). NL8620038A - CORROSION INHIBITOR FOR HIGH DENSITY SALT SOLUTIONS.
• Chemical Science Review and Letters. (n.d.). Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media.

• MDPI. (2023). Comparative Studies on Steel Corrosion Resistance of Different Inhibitors in Chloride Environment: The Effects of Multi-Functional Protective Film. Retrieved January 10, 2026, from [Link]

• National Center for Biotechnology Information. (2023). Synergistic Gas Hydrate and Corrosion Inhibition Using Maleic Anhydride: N-Isopropylmethacrylamide Copolymer and Small Thiols. Retrieved January 10, 2026, from [Link]

• ResearchGate. (2021). Thioglycoluril derivative as a new and effective corrosion inhibitor for low carbon steel in a 1 M HCl medium: Experimental and theoretical investigation. Retrieved January 10, 2026, from [Link]

• ASTM International. (n.d.). Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements.

• SpringerLink. (2022). Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). EP0211065B1 - Corrosion inhibitor for high density brines.
• ResearchGate. (n.d.). Potentiodynamic polarization curves of corrosion inhibition of mild steel...

• ResearchGate. (2024). Potentiodynamic polarization analysis with various corrosion inhibitors on A508/IN-182/IN-52M/308L/316L welds. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). EP0290486B1 - Corrosion inhibitors for clear, calcium-free high density fluids.

• ACS Omega. (2023). Synergistic Gas Hydrate and Corrosion Inhibition Using Maleic Anhydride: N-Isopropylmethacrylamide Copolymer and Small Thiols. Retrieved January 10, 2026, from [Link]

• Google Patents. (n.d.). CA1197673A - Corrosion inhibited high density fluid compositions.

• ResearchGate. (n.d.). Corrosion Inhibition Efficiency of Mild Steel in Hydrocloric Acid by Adding Theobroma Cacao Peel Extract. Retrieved January 10, 2026, from [Link]

• VLCI. (n.d.). Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS).
• NACE International. (n.d.). Potentiodynamic polarization methods.
• Zerust Excor. (2020, November 3). Using Electrochemical Impedance Spectroscopy (EIS) Method for a Better Understanding of the Corrosion System.
• Bureau of Reclamation. (2019, January 30). Electrochemical Impedance Methods to Assess Coatings for Corrosion Protection.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Isopropyl Thioglycolate (IPTG) for Laboratory Professionals

Isopropyl β-D-1-thiogalactopyranoside, or IPTG, is a vital reagent in molecular biology, widely used to induce gene expression. While essential for research, its proper disposal is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe handling and disposal of IPTG waste, ensuring compliance and minimizing risk for researchers, scientists, and drug development professionals.

Core Safety Directives: Handling IPTG Waste

Before initiating any disposal protocol, adherence to fundamental safety measures is non-negotiable. Isopropyl Thioglycolate, while not classified as acutely toxic, requires careful handling to mitigate potential hazards.

Essential Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile gloves, are mandatory to prevent skin contact.[1][2]

• Eye Protection: Safety glasses or goggles should be worn to protect against splashes.[1][2]

• Lab Coat: A protective lab coat or work clothing is necessary to shield skin and clothing from contamination.[1]

In the event of a spill, absorb the material with an inert substance (e.g., dry sand, earth) and collect it for disposal.[3] Ensure the area is well-ventilated.[1]

IPTG Disposal Workflow: A Step-by-Step Procedural Guide

The appropriate disposal method for IPTG depends on its concentration, the volume of the waste, and whether it is mixed with other hazardous substances. This workflow provides a clear decision-making framework.

Caption: Decision-making workflow for the proper disposal of IPTG waste.

Detailed Disposal Protocols

It is imperative to consult and follow your institution's specific Environmental Health and Safety (EHS) guidelines, as they will always take precedence over the general recommendations provided here.

Protocol 1: Chemical Deactivation of Dilute Aqueous IPTG Solutions

This procedure is suitable for small volumes of dilute, aqueous IPTG solutions that are not contaminated with other hazardous materials. The principle of this method is the chemical neutralization of potentially harmful contaminants.

Materials:

• Sodium hypochlorite solution (household bleach)

• Sodium bisulfite or sodium thiosulfate (for quenching)

• pH indicator strips

• Appropriate laboratory glassware

Procedure:

• Dilution: Ensure the IPTG solution is dilute.

• Neutralization: Slowly add sodium hypochlorite solution while stirring. This step helps to neutralize the contaminants.

• Quenching: After a sufficient reaction time (e.g., 30 minutes), quench any excess oxidant with sodium bisulfite or sodium thiosulfate.

• pH Verification: Check that the final pH of the solution is neutral (between 6.0 and 8.0).

• Drain Disposal: With approval from your local EHS and in accordance with local regulations, the treated solution may be poured down the drain with a large volume of running water.[4]

Protocol 2: Collection of Concentrated or Mixed IPTG Waste

For concentrated solutions, large volumes, solid waste contaminated with IPTG, or IPTG mixed with other hazardous chemicals, in-lab deactivation is not appropriate. This waste must be collected for professional disposal.

Procedure:

• Segregation: Do not mix IPTG waste with other waste streams.

• Containerization:

  • Liquid Waste: Use a designated, leak-proof, and chemically resistant container. Label it clearly with "Hazardous Waste," the full chemical name, concentration, and accumulation start date.

  • Solid Waste: Use a designated, puncture-resistant container for items like contaminated gloves, pipette tips, and tubes. Label it clearly as "Hazardous Waste" with the name of the contaminant.

• Storage: Store sealed waste containers in a designated satellite accumulation area.

• Disposal: Arrange for pickup by your institution's EHS or a licensed hazardous waste disposal company.[5]

Quantitative Data Summary: Disposal Method Selection

Waste Type	Concentration	Volume	Mixed with Other Hazards?	Recommended Disposal Method
Aqueous Solution	Dilute	Small	No	Protocol 1: Chemical Deactivation (with EHS approval)
Aqueous Solution	Concentrated	Any	No	Protocol 2: Hazardous Waste Collection
Aqueous Solution	Any	Large	No	Protocol 2: Hazardous Waste Collection
Any Form	Any	Any	Yes	Protocol 2: Hazardous Waste Collection
Solid Waste	N/A	Any	No	Protocol 2: Hazardous Waste Collection

Scientific Rationale for Disposal Procedures

The disposal protocols for IPTG are grounded in its chemical properties. While IPTG itself has low toxicity, its degradation can release sulfur-containing compounds.[6]

• Chemical Deactivation: This process aims to neutralize the reactive components of the waste, rendering it less harmful.

• Hazardous Waste Collection: For waste streams that are concentrated, in large volumes, or contain a mixture of hazardous substances, professional disposal is necessary. These facilities are equipped for methods like incineration, which ensures the complete destruction of chemical waste.[7]

By understanding the principles behind these procedures, laboratory personnel can make informed decisions that ensure both personal safety and environmental protection.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: Isopropyl β-D-1-thiogalactopyranoside.
• ChemicalBook. (2025).
• G-Biosciences. (n.d.). Safety Data Sheet IPTG (Isopropyl β-D-1- thiogalactopyranoside).
• Ori-McKenney Lab. (n.d.). IPTG (Isopropyl β-D-1-thiogalactopyranoside).
• Biolog. (n.d.).
• Fisher Scientific. (2010).
• Thermo Fisher Scientific. (2010).
• TCI Chemicals. (n.d.).
• Carl ROTH. (n.d.).
• Carl ROTH. (n.d.). Safety data sheet acc.
• VWR. (2024).

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Decontamination. Retrieved from [Link]

• Taylor & Francis. (n.d.). IPTG – Knowledge and References.
• Wikipedia. (n.d.). Isopropyl β-D-1-thiogalactopyranoside.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• ChemBK. (2022). IPTG.
• Secure Waste. (2025). How To Safely Dispose Of Isopropyl Alcohol - Free Guide.
• Reddit. (2019).
• GoldBio. (n.d.). How Does IPTG Induction Work?.
• University of Auckland. (n.d.).
• U.S. Environmental Protection Agency. (2019).
• Veolia. (2025). How to Treat Isopropyl Alcohol (IPA)

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Isopropyl Thioglycolate

Welcome to your essential guide for the safe handling of Isopropyl Thioglycolate. In our work as researchers and developers, the integrity of our experiments is paramount, but it must never come at the expense of personal and environmental safety. Isopropyl Thioglycolate, while a valuable reagent, presents a distinct hazard profile that demands meticulous attention to safety protocols. This guide moves beyond a simple checklist, delving into the causality behind each recommendation. Understanding why a specific piece of personal protective equipment (PPE) is necessary is the first step toward building a culture of intrinsic safety in the laboratory.

Our approach is built on a self-validating system of protocols: every step is designed to protect you, your colleagues, and your research. This document synthesizes data from authoritative safety sources to provide a clear, actionable framework for working with this chemical.

Hazard Analysis: Understanding the Risks of Isopropyl Thioglycolate

To select the appropriate PPE, we must first understand the specific dangers Isopropyl Thioglycolate presents. This chemical is not merely a benign liquid; it possesses a multi-faceted hazard profile.

• Flammability: Isopropyl Thioglycolate is a flammable liquid and its vapors can form explosive mixtures with air.[1][2][3] These vapors are often heavier than air and can accumulate in low-lying areas, posing a risk of flashback from a distant ignition source.[1] Therefore, all handling procedures must be conducted away from heat, sparks, open flames, and other ignition sources.[4]

• Inhalation Toxicity: Vapors and mists can be harmful if inhaled.[2] Some related thioglycolate compounds are classified as acutely toxic and potentially fatal if inhaled. Inhalation may also cause respiratory irritation, drowsiness, or dizziness.[2][5]

• Skin and Eye Hazards: Direct contact poses a significant risk. The chemical is known to cause skin irritation and serious eye irritation.[2][3] Prolonged contact may lead to redness, itching, and pain.[4] Furthermore, some thioglycolates can cause allergic skin reactions.[6][7]

• Ingestion Toxicity: Like many laboratory reagents, it is toxic if swallowed.[6][8]

This combination of flammability and contact toxicity dictates a comprehensive PPE strategy that shields the user from all potential routes of exposure.

Core Protective Equipment: Your Essential Barrier

Your PPE is the last and most personal line of defense. It must be selected, inspected, and worn correctly for every procedure involving Isopropyl Thioglycolate.

Eye and Face Protection: Shielding Against Splashes and Vapors

Given the risk of serious eye irritation, robust eye protection is non-negotiable.

• Mandatory Equipment: At a minimum, chemical safety goggles that meet appropriate government standards (e.g., NIOSH in the US or EN166 in the EU) are required.[1]

• Causality: Standard safety glasses are insufficient as they do not provide a seal around the eyes to protect from splashes, mists, or vapors. Goggles are essential to prevent accidental contact that could lead to severe eye damage.

• Enhanced Protection: When there is a significant risk of splashing, such as during bulk transfers or reactions under pressure, a full-face shield must be worn in addition to chemical safety goggles.[1] The face shield protects the entire face from direct splashes.

Hand Protection: Preventing Dermal Absorption

The skin is a primary route of exposure. The correct gloves are critical.

• Required Equipment: Handle the chemical with impervious gloves.[1][4] Nitrile gloves are commonly recommended for this type of chemical. Always inspect gloves for tears or punctures before use.[9]

• Causality: Isopropyl Thioglycolate can be absorbed through the skin or cause significant irritation.[4][8] Impervious gloves create a chemical-resistant barrier. After handling, gloves must be removed using the proper technique (without touching the outer surface) to avoid contaminating your skin, and disposed of in accordance with laboratory waste procedures.[1]

Body Protection: Guarding Against Spills and Contamination

Your lab coat is more than a uniform; it is a critical piece of protective equipment.

• Required Equipment: Wear a flame-retardant, antistatic lab coat or coveralls.[1] For larger-scale operations, a chemical-resistant apron and antistatic boots provide an additional layer of safety.[4]

• Causality: The dual threat of flammability and skin irritation requires comprehensive body protection. Flame-retardant clothing will not ignite and continue to burn if exposed to an ignition source.[1] The impervious nature of a chemical apron prevents the liquid from soaking through to your personal clothing and skin.[4] Contaminated clothing must be removed immediately and decontaminated before reuse.[6][8]

Respiratory Protection: A Necessary Precaution

While engineering controls are the primary defense against inhalation hazards, respiratory protection may be required.

• When to Use: A respirator is necessary when engineering controls (like a fume hood) are not available or are insufficient to maintain airborne concentrations below occupational exposure limits.

• Required Equipment: If a risk assessment deems it necessary, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is appropriate. For emergency situations or when concentrations are unknown, a full-face supplied-air respirator is the sole means of protection.

• Causality: The vapors of Isopropyl Thioglycolate are a known inhalation hazard. A properly fitted and selected respirator provides a breathable air supply, preventing irritation and potential systemic toxicity.

Procedural Workflow for Safe Handling

Success in the lab is defined by repeatable, safe procedures. The following workflow outlines the critical steps for handling Isopropyl Thioglycolate, from preparation to disposal.

Caption: Workflow for Safe Handling of Isopropyl Thioglycolate.

Step-by-Step PPE Protocol

Donning (Putting On) PPE:

• Lab Coat/Coveralls: Put on your flame-retardant lab coat, ensuring it is fully buttoned.

• Respirator (if required): Perform a fit check according to your institution's guidelines.

• Eye and Face Protection: Put on your chemical safety goggles. If required, place the face shield over the goggles.

• Gloves: Put on your impervious gloves last, ensuring the cuffs go over the sleeves of your lab coat.

Doffing (Taking Off) PPE: This sequence is critical to prevent self-contamination.

• Gloves: Remove gloves first using the proper technique (peeling one off with the other, then sliding a clean finger under the cuff of the remaining glove). Dispose of them immediately in the designated hazardous waste container.[1]

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the straps.

• Lab Coat/Coveralls: Unbutton and remove your lab coat by rolling it inside-out to contain any surface contamination.

• Respirator (if used): Remove last.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[1][4]

Engineering Controls and Hygiene: The First Line of Defense

PPE is essential, but it should never be the only safety measure in place.

• Ventilation: Always handle Isopropyl Thioglycolate inside a certified chemical fume hood.[2][4] This is the primary method for controlling inhalation exposure.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1][2][4]

• Good Hygiene: Never eat, drink, or smoke in the laboratory.[4][8] Wash hands before leaving the lab, even if you believe they are not contaminated.[1]

Disposal of Contaminated PPE and Waste

All waste, including disposable PPE and leftover chemicals, must be treated as hazardous.

• Contaminated PPE: Used gloves, disposable aprons, and any other contaminated items must be placed in a clearly labeled hazardous waste container.[1][10]

• Chemical Waste: Unused Isopropyl Thioglycolate and reaction waste must be disposed of according to local, state, and federal regulations.[10][11] Never pour it down the drain.[11]

Quantitative Safety Data

While specific Occupational Exposure Limits (OELs) for Isopropyl Thioglycolate are not widely established, limits for related compounds like Isopropyl Alcohol (a common solvent and structural relative) provide a valuable reference point for assessing ventilation adequacy.

Parameter	Agency	Exposure Limit
Permissible Exposure Limit (PEL)	OSHA	400 ppm (980 mg/m³) TWA (8-hr)[5][12]
Recommended Exposure Limit (REL)	NIOSH	400 ppm TWA (10-hr); 500 ppm STEL (15-min)[5][12]
Threshold Limit Value (TLV)	ACGIH	200 ppm TWA (8-hr); 400 ppm STEL (15-min)[5]
Immediately Dangerous to Life or Health (IDLH)	NIOSH	2,000 ppm[12]

TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit

Conclusion

The safe handling of Isopropyl Thioglycolate is not a matter of chance; it is the result of a deliberate and informed commitment to safety protocols. By understanding the specific hazards of this chemical and the rationale behind each piece of personal protective equipment, you empower yourself to work confidently and securely. This guide serves as your trusted resource for maintaining the highest standards of laboratory safety. Adherence to these protocols is a direct reflection of your expertise and dedication to responsible science.

References

• National Center for Biotechnology Information. (n.d.). Isopropyl Thioglycolate. PubChem. Retrieved from [Link]

• Pollock Advantage. (n.d.). Safety Datasheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thioglycolate Broth. Retrieved from [Link]

• JMN Specialties, Inc. (2019, September 10). Safety Data Sheet (TT-I-735A SOLVENT). Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Isopropyl alcohol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thioglycolate medium. Retrieved from [Link]

• Centers for Disease Control and Prevention. (1994, May). Isopropyl alcohol - IDLH. NIOSH. Retrieved from [Link]

• Metamark. (n.d.). Safety Data Sheet: Isopropyl Alcohol (IPA). Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Isopropyl alcohol, Hazardous Substance Fact Sheet. Retrieved from [Link]

• VPC. (2018, July 13). Safety Data Sheet: Isopropyl Alcohol (Isopropanol). Retrieved from [Link]

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